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Core Science & Biosynthesis

Foundational

mechanism of formation of N-nitroso-desmethyl-chlorpheniramine

An In-Depth Technical Guide to the Formation Mechanism of N-nitroso-desmethyl-chlorpheniramine For Researchers, Scientists, and Drug Development Professionals Executive Summary The emergence of N-nitrosamine impurities a...

Author: BenchChem Technical Support Team. Date: January 2026

An In-Depth Technical Guide to the Formation Mechanism of N-nitroso-desmethyl-chlorpheniramine

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

The emergence of N-nitrosamine impurities as a significant concern in pharmaceutical products necessitates a profound understanding of their formation mechanisms. N-nitroso-desmethyl-chlorpheniramine, a potential impurity related to the widely used antihistamine chlorpheniramine, serves as a critical case study. This guide provides a detailed examination of its formation pathway, rooted in the principles of organic chemistry and contextualized by the pharmaceutical manufacturing environment. We will dissect the core reaction between the secondary amine precursor, desmethyl-chlorpheniramine, and nitrosating agents, explore the critical factors that govern reaction kinetics, and present robust experimental protocols for both its synthesis as a reference standard and its ultra-trace-level quantification. This document is designed to equip researchers and drug development professionals with the expert knowledge required to implement effective risk assessment and mitigation strategies, ensuring the safety and quality of pharmaceutical products.

The Genesis of a Nitrosamine Impurity: Context and Significance

N-nitrosamines are a class of chemical compounds characterized by a nitroso group (-N=O) bonded to a nitrogen atom. Many are classified as probable human carcinogens, making their presence in pharmaceuticals, even at trace levels, a serious safety issue.[1] N-nitroso-desmethyl-chlorpheniramine (NNDMC) is a nitrosamine impurity that can arise from desmethyl-chlorpheniramine, a known intermediate and potential impurity in the synthesis of the active pharmaceutical ingredient (API) chlorpheniramine.[2][3]

Given its classification as a Potency Category 1 nitrosamine, NNDMC has a stringent acceptable intake (AI) limit of 26.5 ng/day, underscoring the regulatory imperative to control its formation.[2] Understanding the precise mechanism of its formation is the cornerstone of any effective control strategy.

The Core Mechanism of N-Nitrosation

The formation of NNDMC is a classic example of N-nitrosation of a secondary amine.[3] The reaction hinges on the convergence of two key precursors under favorable conditions: the amine substrate and a potent nitrosating agent.

The Precursors: A Tale of Two Molecules
  • The Amine Substrate: Desmethyl-chlorpheniramine Desmethyl-chlorpheniramine is the direct precursor to NNDMC. It is a secondary amine, which, unlike primary amines that form unstable diazonium salts, readily forms stable N-nitrosamines.[4] This precursor can be present as an intermediate or impurity in the chlorpheniramine API manufacturing process.

  • The Nitrosating Agent: The Role of Nitrites The most common source of the nitroso group is the nitrite ion (NO₂⁻).[5] Nitrites are ubiquitous and can be found as trace impurities in various raw materials, excipients, and even water used during manufacturing.[6][7] While nitrite itself is not the reactive species, it is the precursor to the true electrophile under acidic conditions.[8]

The Key Reaction: Electrophilic Attack by the Nitrosonium Ion

The central mechanism involves a two-step process, initiated by the acidification of a nitrite source to form the active nitrosating agent, the nitrosonium ion (NO⁺).

Step 1: Formation of the Nitrosonium Ion (NO⁺) In an acidic aqueous environment, sodium nitrite (or any nitrite salt) is protonated to form unstable nitrous acid (HNO₂). A second protonation event followed by the loss of a water molecule generates the highly electrophilic nitrosonium ion.[8]

NaNO₂ + H⁺ ⇌ HNO₂ HNO₂ + H⁺ ⇌ H₂O⁺-N=O H₂O⁺-N=O → H₂O + NO⁺

Step 2: Nucleophilic Attack and N-Nitrosamine Formation The lone pair of electrons on the nitrogen of the secondary amine, desmethyl-chlorpheniramine, acts as a nucleophile, attacking the electrophilic nitrosonium ion. This forms a protonated N-nitrosammonium intermediate, which is then deprotonated (typically by a water molecule) to yield the stable N-nitroso-desmethyl-chlorpheniramine product.[8]

Below is a diagram illustrating the complete reaction pathway.

G cluster_reactants Reactants cluster_activation Activation Step cluster_reaction Core Reaction cluster_product Product Desmethyl Desmethyl-chlorpheniramine (Secondary Amine) Intermediate N-Nitrosammonium Ion (Protonated Intermediate) Desmethyl->Intermediate Nucleophilic Attack Nitrite Nitrite Source (e.g., NaNO₂) Nitrosonium Nitrosonium Ion (NO⁺) Electrophile Nitrite->Nitrosonium Protonation (2 H⁺) - H₂O Acid Acidic Conditions (H⁺) Nitrosonium->Intermediate NNDMC N-nitroso-desmethyl-chlorpheniramine (Stable Nitrosamine) Intermediate->NNDMC Deprotonation (-H⁺)

Caption: Mechanism of NNDMC formation via electrophilic nitrosation.

Critical Factors Influencing Formation Rates

The rate of NNDMC formation is not constant; it is highly dependent on several environmental and chemical factors. Understanding these variables is key to risk assessment.

FactorInfluence on Reaction RateCausality and Field-Proven Insights
pH Optimal Range: pH 3-5 [9]Expertise: This pH range represents a critical balance. Below pH 3, the concentration of the secondary amine precursor decreases due to excessive protonation, reducing its nucleophilicity.[7] Above pH 5, the formation of the essential nitrosating agent, nitrous acid, from nitrite is significantly diminished. Trustworthiness: Process control that maintains pH outside this critical 3-5 window, particularly towards neutral or basic, is a primary mitigation strategy. However, be aware that nitrosation can still occur at higher pH in the presence of aldehydes.[9]
Temperature Rate increases with temperature Expertise: Like most chemical reactions, nitrosation is accelerated by heat.[5] Trustworthiness: High-temperature processing steps, such as drying, or long-term storage at elevated temperatures can significantly increase the risk of nitrosamine formation.[5] Implementing strict temperature controls during manufacturing and storage is essential.
Nitrite Concentration Directly proportional to rate Expertise: As a key reactant, the concentration of available nitrite directly impacts the reaction rate. Trustworthiness: The most effective control strategy is to minimize or eliminate nitrite sources. This involves rigorous testing of raw materials and excipients and selecting vendors who can provide low-nitrite-grade materials.[6]
Presence of Catalysts/Inhibitors Variable Expertise: Certain species can catalyze the reaction. Conversely, inhibitors, known as "nitrite scavengers," can prevent formation. Ascorbic acid (Vitamin C) and alpha-tocopherol are highly effective scavengers that reduce nitrous acid to nitric oxide, preventing the formation of the nitrosonium ion.[5][6] Trustworthiness: The inclusion of scavengers in a drug product formulation is a well-established and validated mitigation strategy.

Experimental Frameworks: Synthesis and Analysis

A self-validating system for managing NNDMC requires robust protocols for both its creation as a reference standard and its detection in the final product.

Protocol for Controlled Synthesis of N-nitroso-desmethyl-chlorpheniramine Reference Standard

Objective: To synthesize NNDMC in a controlled laboratory setting to serve as a characterization and quantification standard.

Causality: This protocol is designed to mimic the conditions most favorable for nitrosation, ensuring a high-yield synthesis. It uses an excess of the nitrosating agent under optimal acidic conditions.

G cluster_prep Preparation cluster_reaction Reaction cluster_workup Workup & Purification cluster_analysis Characterization A 1. Dissolve Desmethyl- chlorpheniramine HCl in an aqueous acidic medium B 2. Cool solution to 0-5 °C in an ice bath A->B Establish Conditions C 3. Add Sodium Nitrite (NaNO₂) solution dropwise with constant stirring B->C Initiate Nitrosation D 4. Monitor reaction progress via TLC or LC-MS C->D Control Reaction E 5. Quench reaction with a base (e.g., NaHCO₃) D->E Stop Reaction F 6. Extract product with an organic solvent (e.g., Dichloromethane) E->F G 7. Purify via column chromatography F->G H 8. Confirm structure (¹H NMR, ¹³C NMR, HRMS) G->H

Caption: Workflow for the synthesis of NNDMC reference standard.

Step-by-Step Methodology:

  • Dissolution: Dissolve a known quantity of desmethyl-chlorpheniramine HCl in dilute hydrochloric acid (e.g., 1M HCl) in a round-bottom flask.

  • Cooling: Place the flask in an ice-water bath and cool the solution to 0-5°C with magnetic stirring. Maintaining a low temperature is crucial to control the exothermic reaction.

  • Nitrosating Agent Addition: Prepare a solution of sodium nitrite (NaNO₂) in deionized water. Add this solution dropwise to the stirred, cooled amine solution over 30-60 minutes. A color change (typically to yellow or orange) may be observed.

  • Reaction Monitoring: Allow the reaction to stir at 0-5°C for 2-4 hours. Monitor the consumption of the starting material by taking small aliquots and analyzing via Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

  • Quenching: Once the reaction is complete, carefully quench the excess nitrous acid by slowly adding a saturated sodium bicarbonate solution until effervescence ceases and the pH is neutral to basic (pH ~8-9).

  • Extraction: Transfer the reaction mixture to a separatory funnel and extract the NNDMC product into an appropriate organic solvent (e.g., dichloromethane or ethyl acetate) three times.

  • Drying and Concentration: Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate the solvent under reduced pressure to obtain the crude product.

  • Purification & Characterization: Purify the crude NNDMC using silica gel column chromatography. Confirm the identity and purity of the final product using High-Resolution Mass Spectrometry (HRMS) and Nuclear Magnetic Resonance (NMR) spectroscopy.

Protocol for Trace-Level Quantification by LC-MS/MS

Objective: To accurately and precisely quantify NNDMC in an API or drug product matrix at levels below the regulatory acceptable intake limit.

Causality: This method uses the high selectivity and sensitivity of tandem mass spectrometry (LC-MS/MS) to detect NNDMC at parts-per-billion levels.[10] The chromatographic separation is designed to resolve the analyte from the high-concentration API peak, preventing ion suppression.

G cluster_prep Sample Preparation cluster_lc LC Separation cluster_ms MS/MS Detection cluster_analysis Data Analysis A 1. Accurately weigh API/DP and dissolve in diluent (e.g., 0.1% Formic Acid) C 3. Inject onto a suitable LC column (e.g., Biphenyl) A->C B 2. Prepare calibration standards & QC samples in the same diluent B->C D 4. Use gradient elution to separate NNDMC from API C->D E 5. (Optional) Divert API peak to waste to protect MS source D->E F 6. Ionize using ESI+ E->F G 7. Monitor specific MRM transitions for quantification and confirmation F->G H 8. Quantify against calibration curve G->H

Caption: Analytical workflow for trace-level NNDMC quantification.

Step-by-Step Methodology:

  • Standard and Sample Preparation:

    • Prepare a stock solution of the NNDMC reference standard.

    • Create a series of calibration curve standards by diluting the stock solution in a suitable diluent (e.g., 0.1% formic acid in water) to cover the desired range (e.g., 0.05 to 100 ng/mL).[10]

    • Accurately weigh the chlorpheniramine API or drug product and dissolve it in the same diluent to a known concentration (e.g., 1 mg/mL).[10]

  • Chromatographic Conditions:

    • LC System: A high-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC) system.

    • Column: A column providing suitable retention and selectivity, such as a Phenomenex Kinetex Biphenyl column.[10]

    • Mobile Phase: A gradient elution using 0.1% formic acid in water (A) and 0.1% formic acid in methanol (B).[10]

    • Flow Rate: e.g., 0.3 mL/min.[10]

    • Injection Volume: e.g., 10 µL.[10]

  • Mass Spectrometry Conditions:

    • Instrument: A tandem quadrupole mass spectrometer (e.g., SCIEX QTRAP 4500).[10]

    • Ionization Source: Electrospray Ionization (ESI), positive mode.

    • Detection Mode: Multiple Reaction Monitoring (MRM). At least two specific precursor-to-product ion transitions should be monitored for confident identification and quantification.

  • Data Analysis:

    • Generate a calibration curve by plotting the peak area of NNDMC against its concentration for the calibration standards.

    • Determine the concentration of NNDMC in the API/drug product samples by interpolating their peak areas from the calibration curve.

    • Ensure the method achieves the required sensitivity, with a limit of quantification (LOQ) well below the specification limit (e.g., an LOQ of 0.05 ng/mL was achieved in a published method).[10]

Risk Assessment and Mitigation Strategies

A proactive approach to preventing NNDMC formation is paramount.

  • Source Control: The most robust strategy is to control the precursors. This involves sourcing low-nitrite excipients and implementing rigorous incoming material testing. It also requires a thorough understanding of the API synthesis process to minimize the presence of the desmethyl-chlorpheniramine secondary amine impurity.

  • Process Optimization: Manufacturing processes should be designed to avoid conditions favorable for nitrosation. This includes maintaining a pH outside the 3-5 range, avoiding excessive heat, and minimizing process water where possible.[5][9]

  • Formulation Design: For high-risk products, incorporating antioxidants or nitrite scavengers like ascorbic acid or tocopherol directly into the formulation can effectively inhibit the nitrosation reaction.[6]

  • Packaging and Storage: Using appropriate packaging that protects against high humidity and controlling storage and transport conditions to avoid high temperatures can prevent nitrosamine formation throughout the product's shelf life.[5]

Conclusion

The formation of N-nitroso-desmethyl-chlorpheniramine is a well-understood chemical process governed by the fundamental principles of nucleophilic attack by a secondary amine on an electrophilic nitrosating agent. By grasping the core mechanism and the critical factors of pH, temperature, and precursor concentration, drug development professionals can move from a reactive testing paradigm to a proactive state of control. The implementation of robust analytical methodologies, coupled with scientifically-grounded risk mitigation strategies in sourcing, process design, and formulation, provides a self-validating framework to ensure the enduring safety and quality of pharmaceutical products.

References

  • ResolveMass Laboratories Inc. (n.d.). Nitrosamine formation mechanism from Nitrates and Amines. ResolveMass. [Link]

  • Wikipedia. (2023). Nitrosation and nitrosylation. [Link]

  • James, L. (2025, October 16). Computational mechanistic study on N-nitrosation reaction of secondary amines. [Link]

  • University of Calgary. (n.d.). Ch22: Nitrosation of amines. [Link]

  • Manasa Life Sciences. (n.d.). N-Nitroso Desmethyl Chlorpheniramine. [Link]

  • JoVE. (2023, April 30). 2° Amines to N-Nitrosamines: Reaction with NaNO2. [Link]

  • SCIEX. (n.d.). Sensitive quantitation of N-nitroso des-methyl chlorpheniramine impurity in chloropyramine hydrochloride API. [Link]

  • De Bel, A., et al. (2023). Formation of N-Nitrosamine Drug Substance Related Impurities in Medicines: A Regulatory Perspective on Risk Factors and Mitigation Strategies. ACS Publications. [Link]

  • Lee, J. Y., et al. (2022). An update on the current status and prospects of nitrosation pathways and possible root causes of nitrosamine formation in various pharmaceuticals. NIH National Library of Medicine. [Link]

  • Lv, J., et al. (2015). N-Nitrosodimethylamine formation from ozonation of chlorpheniramine: Influencing factors and transformation mechanism. PubMed. [Link]

  • Nitrosamines - Exchange Community. (2025, April 2). Nitrosamine- pH role. [Link]

  • Siddiqui, F., et al. (2023). Analytical Strategies for the Detection and Quantification of Nitrosamine Impurities in Pharmaceuticals. [Link]

Sources

Exploratory

Toxicology Profile of N-nitroso-desmethyl-chlorpheniramine: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals Executive Summary N-nitroso-desmethyl-chlorpheniramine (NDMC) is a nitrosamine drug substance-related impurity (NDSRI) associated with the antihistamine chl...

Author: BenchChem Technical Support Team. Date: January 2026

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

N-nitroso-desmethyl-chlorpheniramine (NDMC) is a nitrosamine drug substance-related impurity (NDSRI) associated with the antihistamine chlorpheniramine. Classified as a potent, non-volatile nitrosamine, NDMC's toxicological profile is of significant concern due to its potential carcinogenicity. Regulatory bodies, including the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA), have established stringent controls for such impurities in pharmaceutical products. This guide provides a comprehensive technical overview of the toxicology of NDMC, including its formation, metabolic activation, genotoxic potential, and the principles of its risk assessment. In the absence of extensive compound-specific data, a weight-of-evidence approach, incorporating read-across from structurally related NDSRIs, is employed to delineate its likely toxicological properties and inform safety assessments.

Introduction: The Emergence of a Cohort of Concern

Nitrosamine impurities in pharmaceuticals have become a major focus for regulatory agencies and the pharmaceutical industry worldwide. These compounds are classified as a "cohort of concern" under the ICH M7 (R2) guideline due to their high mutagenic and carcinogenic potential.[1][2] NDMC, chemically named N-(3-(4-chlorophenyl)-3-(pyridin-2-yl)propyl)-N-methylnitrous amide, is an NDSRI that can form from the nitrosation of desmethylchlorpheniramine, a known intermediate and impurity of chlorpheniramine.[3][4] Its structural relationship to the active pharmaceutical ingredient (API) necessitates a thorough toxicological evaluation to ensure patient safety.

Chemical Identity and Formation

A clear understanding of the chemical properties and formation pathways of NDMC is fundamental to controlling its presence in pharmaceutical products.

Table 1: Chemical and Physical Properties of N-nitroso-desmethyl-chlorpheniramine

PropertyValueSource
CAS Number 3036581-84-4[3]
Molecular Formula C15H16ClN3O[3][5][6]
Molecular Weight 289.76 g/mol [3][5][6]
IUPAC Name N-[3-(4-chlorophenyl)-3-pyridin-2-ylpropyl]-N-methylnitrous amide[5][7]
Synonyms N-Nitroso Chlorphenamine EP Impurity C[7]

NDMC is formed through the reaction of a secondary amine, desmethylchlorpheniramine, with a nitrosating agent.[3][4] This reaction is typically favored under acidic conditions and in the presence of nitrite sources.[3][8] Potential sources of nitrites in pharmaceutical manufacturing can include excipients, water, and even degradation of the API itself under certain storage conditions.

Metabolic Activation: The Path to Genotoxicity

Like most nitrosamines, NDMC is not directly genotoxic. It requires metabolic activation to exert its carcinogenic effects. This bioactivation is primarily mediated by the cytochrome P450 (CYP) family of enzymes in the liver. The key initial step is α-hydroxylation, which occurs on the carbon atom adjacent to the nitroso group.

This enzymatic hydroxylation results in an unstable α-hydroxy-nitrosamine intermediate. This intermediate then undergoes spontaneous decomposition to form a highly reactive electrophilic species, a diazonium ion. It is this diazonium ion that can then go on to alkylate DNA, forming DNA adducts that, if not repaired, can lead to mutations and potentially initiate carcinogenesis.[9][10][11]

Based on studies of other NDSRIs and nitrosamines, several CYP isozymes are likely involved in the metabolic activation of NDMC, including CYP2A6, CYP2B6, CYP2C19, and CYP3A4.[1][12]

Metabolic_Activation NDMC N-nitroso-desmethyl-chlorpheniramine (NDMC) CYP450 Cytochrome P450 Enzymes (e.g., CYP2A6, CYP3A4) NDMC->CYP450 Metabolism Alpha_hydroxylation α-Hydroxylation CYP450->Alpha_hydroxylation Unstable_intermediate Unstable α-Hydroxy- nitrosamine Intermediate Alpha_hydroxylation->Unstable_intermediate Decomposition Spontaneous Decomposition Unstable_intermediate->Decomposition Diazonium_ion Electrophilic Diazonium Ion Decomposition->Diazonium_ion DNA DNA Diazonium_ion->DNA Alkylation DNA_adducts DNA Adducts DNA->DNA_adducts Mutation Mutations DNA_adducts->Mutation If not repaired Carcinogenesis Carcinogenesis Mutation->Carcinogenesis

Figure 1: Proposed metabolic activation pathway of N-nitroso-desmethyl-chlorpheniramine.

Genotoxicity Profile

Due to its classification as a high-potency nitrosamine, NDMC is presumed to be genotoxic. The assessment of its genotoxicity relies on a battery of in vitro and, if necessary, in vivo tests.

Bacterial Reverse Mutation Assay (Ames Test)

The Ames test is a widely used in vitro assay for assessing the mutagenic potential of chemical compounds. For nitrosamines, an "Enhanced Ames Test" (EAT) is recommended by regulatory agencies to improve the sensitivity of detection.[13][14]

Key Considerations for an Enhanced Ames Test for NDMC:

  • Metabolic Activation: The use of a post-mitochondrial fraction (S9) from the liver of Aroclor-1254-induced hamsters is crucial, as hamster liver S9 has been shown to be more effective than rat liver S9 in activating many nitrosamines.[15][16]

  • Tester Strains: A full panel of Salmonella typhimurium strains (TA98, TA100, TA1535, TA1537) and an Escherichia coli strain (WP2 uvrA) should be used to detect different types of mutations.

  • Pre-incubation Method: A pre-incubation of the test substance with the bacterial strain and S9 mix prior to plating is recommended to enhance the interaction between the metabolically activated impurity and the bacterial DNA.[13][15]

While specific Ames test results for NDMC are not publicly available, given its structural alerts and classification, a positive result in an appropriately conducted EAT would be expected.

Experimental Protocol: Enhanced Ames Test

  • Preparation: Prepare cultures of the required Salmonella typhimurium and E. coli tester strains. Prepare the test article (NDMC) at various concentrations in a suitable solvent. Prepare the S9 mix using hamster liver S9.

  • Pre-incubation: In a test tube, combine the test article solution, the bacterial culture, and the S9 mix (or a buffer for the non-activated arm). Incubate at 37°C for a specified period (e.g., 30 minutes).

  • Plating: Add molten top agar to the pre-incubation mixture and pour it onto minimal glucose agar plates.

  • Incubation: Incubate the plates at 37°C for 48-72 hours.

  • Scoring: Count the number of revertant colonies on each plate. A significant, dose-dependent increase in the number of revertant colonies compared to the negative control indicates a mutagenic effect.

In Vitro Micronucleus Assay

The in vitro micronucleus assay is used to detect chromosomal damage. This test is typically conducted in mammalian cell lines, such as human lymphoblastoid TK6 cells or Chinese Hamster Ovary (CHO) cells.[1][12]

For NDSRIs, this assay is critical for confirming genotoxicity in a mammalian system. Similar to the Ames test, the inclusion of an exogenous metabolic activation system (hamster liver S9) is necessary. A positive result is characterized by a statistically significant, dose-dependent increase in the frequency of micronucleated cells.[17] Studies on other NDSRIs have shown that those positive in the EAT also tend to induce micronuclei in vitro.[1][12]

In Vivo Genotoxicity

If in vitro tests indicate genotoxicity, in vivo studies may be warranted to understand the compound's effects in a whole organism. The in vivo micronucleus assay in rodents is a standard test for this purpose.[18] For nitrosamines that are primarily metabolized in the liver, assessing micronucleus formation in hepatocytes can be more sensitive than in bone marrow erythrocytes.[18]

Carcinogenicity Assessment and Risk Characterization

NDMC is considered a probable human carcinogen. In the absence of long-term animal carcinogenicity studies for NDMC itself, its carcinogenic potential is inferred from its structural class and genotoxicity data.

Carcinogenic Potency Categorization Approach (CPCA)

The FDA has developed a Carcinogenic Potency Categorization Approach (CPCA) for nitrosamines to assign an acceptable intake (AI) limit when compound-specific carcinogenicity data are unavailable.[3] NDMC is assigned to Potency Category 1 , which is for nitrosamines with the highest predicted carcinogenic potency.[3]

Table 2: Regulatory Limits for N-nitroso-desmethyl-chlorpheniramine

Regulatory BodyClassificationAcceptable Intake (AI) LimitSource
U.S. FDA Potency Category 126.5 ng/day[3][7]
EMA High Potency18 ng/day (class-specific TTC)[19]

The AI limit represents a level of exposure that is considered to pose a negligible cancer risk over a lifetime.

Read-Across Approach

Read_Across cluster_target Target Substance cluster_source Source Substances (Analogs) NDMC N-nitroso-desmethyl-chlorpheniramine (Data-Poor) Similarity Structural & Mechanistic Similarity NDMC->Similarity NDSRI_1 N-nitroso-desmethyl-diphenhydramine (Data-Rich) Toxicology_Data Toxicological Data - Genotoxicity (Ames, MN) - Carcinogenicity Data NDSRI_1->Toxicology_Data NDSRI_2 Other NDSRIs (Data-Rich) NDSRI_2->Toxicology_Data Similarity->NDSRI_1 Similarity->NDSRI_2 Predicted_Toxicity Predicted Toxicology Profile for NDMC Toxicology_Data->Predicted_Toxicity Inference Predicted_Toxicity->NDMC

Figure 2: Read-across approach for assessing the toxicology of NDMC.

Conclusion and Recommendations for Drug Development

The toxicological profile of N-nitroso-desmethyl-chlorpheniramine, based on its classification as a high-potency nitrosamine and supported by a read-across approach from other NDSRIs, indicates that it is a significant genotoxic and carcinogenic risk. Drug developers and manufacturers of chlorpheniramine-containing products must implement robust control strategies to limit the presence of this impurity to acceptable levels. This includes:

  • Risk Assessment: A thorough risk assessment of the manufacturing process to identify and mitigate potential sources of nitrosamine formation.

  • Analytical Testing: The development and validation of sensitive analytical methods (e.g., LC-MS/MS) for the routine monitoring of NDMC levels in APIs and finished products.[3][19]

  • Process Optimization: Modification of the synthetic route or manufacturing process to prevent the formation of NDMC.

  • Control Strategy: Implementation of a comprehensive control strategy that includes specifications for NDMC in raw materials, intermediates, and the final drug product.

Adherence to regulatory guidelines and a proactive approach to managing the risk of NDMC are essential for ensuring the safety and quality of chlorpheniramine-containing medicines.

References

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Foundational

A Technical Guide to the Genotoxicity Assessment of N-nitroso-desmethyl-chlorpheniramine

Audience: Researchers, scientists, and drug development professionals. Abstract: The emergence of N-nitrosamine impurities in pharmaceutical products has necessitated a rigorous and scientifically sound approach to their...

Author: BenchChem Technical Support Team. Date: January 2026

Audience: Researchers, scientists, and drug development professionals.

Abstract: The emergence of N-nitrosamine impurities in pharmaceutical products has necessitated a rigorous and scientifically sound approach to their safety assessment. N-nitroso-desmethyl-chlorpheniramine, a nitrosamine drug substance-related impurity (NDSRI) of chlorpheniramine, falls into this category of high-potency mutagens. This guide provides an in-depth technical framework for its genotoxicity assessment, grounded in regulatory expectations and mechanistic understanding. We will detail a tiered, evidence-based strategy, from in silico prediction to robust in vitro methodologies and potential in vivo follow-up, explaining the scientific rationale behind each experimental choice to ensure a self-validating and defensible data package.

Introduction: The NDSRI Challenge and Regulatory Landscape

N-nitroso-desmethyl-chlorpheniramine is a nitrosamine impurity that can form from the nitrosation of desmethyl chlorpheniramine, a known intermediate in the synthesis of the antihistamine chlorpheniramine.[1][2] Its structure contains the N-nitroso functional group, which is a potent structural alert for mutagenicity. N-nitrosamines as a class are considered a "cohort of concern" under the International Council for Harmonisation (ICH) M7(R2) guideline due to their potential to be DNA reactive and carcinogenic even at very low levels.[3][4][5][6]

Consequently, regulatory bodies like the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA) have issued stringent guidance requiring manufacturers to perform risk assessments and control these impurities to acceptable levels.[6][7][8][9][10] For N-nitroso-desmethyl-chlorpheniramine, which lacks extensive carcinogenicity data, the USFDA's Carcinogenic Potency Categorization Approach (CPCA) places it in Potency Category 1, assigning a default acceptable intake (AI) limit of 26.5 ng/day.[1][11] Verification of its genotoxic potential through robust experimental data is therefore not merely a regulatory formality but a critical component of patient safety.

This guide outlines the logical, tiered workflow for generating such data.

The Core Mechanism: Why Nitrosamines Are a Concern

The genotoxicity of most N-nitrosamines is not direct-acting; it is contingent upon metabolic activation.[12][13] This process is primarily mediated by Cytochrome P450 (CYP) enzymes in the liver.[14][15] The key mechanistic step is α-hydroxylation—the enzymatic oxidation of a carbon atom adjacent to the nitroso group.[12][16] This creates an unstable α-hydroxy-nitrosamine, which spontaneously decomposes to form a highly reactive alkyldiazonium ion. This electrophilic species can then readily attack nucleophilic sites on DNA bases, forming DNA adducts.[15][17][18][19] If not repaired, these adducts can lead to mispairing during DNA replication, causing gene mutations and initiating carcinogenesis. Understanding this mechanism is paramount, as it dictates the necessary components of our in vitro testing systems, particularly the requirement for an appropriate metabolic activation system.

Nitrosamine_Metabolic_Activation Figure 1: Mechanism of N-Nitrosamine Genotoxicity cluster_0 Phase I Metabolism (Liver) cluster_1 Spontaneous Decomposition cluster_2 DNA Interaction Nitrosamine N-nitroso-desmethyl- chlorpheniramine CYP450 CYP450 Enzymes (e.g., CYP2C19, 2B6) Nitrosamine->CYP450 Alpha_Hydroxy Unstable α-hydroxy Nitrosamine Intermediate CYP450->Alpha_Hydroxy α-hydroxylation Diazonium Alkyldiazonium Ion (Highly Reactive Electrophile) Alpha_Hydroxy->Diazonium Rearrangement DNA Nuclear DNA Diazonium->DNA Alkylation Adduct DNA Adduct Formation (e.g., O⁶-alkylguanine) Mutation Gene Mutation (Point mutations) Adduct->Mutation Replication Error

Caption: Figure 1: Mechanism of N-Nitrosamine Genotoxicity.

A Tiered Approach to Genotoxicity Assessment

The assessment follows a logical progression as outlined by ICH M7, starting with computational methods before moving to experimental assays.[3][20] This approach maximizes efficiency and aligns with the 3Rs principles (Replacement, Reduction, and Refinement) of animal testing.

Assessment_Workflow Figure 2: Tiered Genotoxicity Assessment Workflow Start Start: N-nitroso-desmethyl-chlorpheniramine InSilico Tier 1: In Silico Assessment (Q)SAR Prediction Start->InSilico Ames Tier 2: In Vitro Bacterial Mutation Enhanced Ames Test (OECD 471) InSilico->Ames Structural alert or positive prediction Mammalian Tier 2: In Vitro Mammalian Assay Micronucleus Test (OECD 487) Ames->Mammalian Positive Result Conclusion_Neg Conclusion: Non-mutagenic Ames->Conclusion_Neg Negative Result InVivo Tier 3: In Vivo Follow-up (e.g., Rodent Micronucleus Assay) Mammalian->InVivo Positive Result (for risk characterization) Conclusion_Pos Conclusion: Mutagenic Impurity Control to AI Limit Mammalian->Conclusion_Pos Negative Result InVivo->Conclusion_Pos Positive Result InVivo->Conclusion_Pos Negative Result (May indicate lack of in vivo relevance)

Caption: Figure 2: Tiered Genotoxicity Assessment Workflow.

Tier 1: In Silico (Q)SAR Assessment

The initial step involves using two complementary computational methodologies to predict the outcome of a bacterial mutagenicity assay.[20] This provides a rapid, preliminary hazard identification.

  • Expert Rule-Based System: This approach uses a knowledge base of known structure-activity relationships (SARs) to identify structural fragments (alerts) associated with mutagenicity. For N-nitroso-desmethyl-chlorpheniramine, the N-nitroso group itself is a strong, well-established alert.[21]

  • Statistical-Based System: This method employs statistical algorithms trained on large datasets of chemicals with known mutagenicity data to derive a quantitative prediction.

Rationale: Using two different and complementary systems increases the confidence in the prediction.[22] A positive prediction from either system for a nitrosamine is sufficient to warrant progression to experimental testing. Given the N-nitroso moiety, a positive prediction is virtually certain.

Tier 2: In Vitro Experimental Assessment

This is the core of the genotoxicity evaluation, designed to provide definitive experimental evidence. The battery consists of two key assays.

Bacterial Reverse Mutation (Ames) Test - Enhanced Protocol

The Ames test is the gold standard for detecting gene mutations and is a primary requirement of ICH M7.[4][13][20] For N-nitrosamines, standard test conditions can produce false negatives; therefore, an "Enhanced Ames Test" protocol is required.[23][24]

Causality Behind Experimental Choices:

  • Metabolic Activation (S9): Because nitrosamines require metabolic activation, the test must be run with an exogenous metabolic system (S9 fraction).[13]

  • S9 Source and Concentration: Standard rat liver S9 can be inefficient at activating certain nitrosamines.[14] Hamster liver S9 often shows superior activity and is a critical addition.[25] Furthermore, a higher S9 concentration (e.g., 30% v/v) is recommended to maximize metabolic turnover.[23]

  • Assay Method: The pre-incubation method, where the test compound, bacteria, and S9 mix are incubated together before plating, is more sensitive for detecting nitrosamine mutagenicity than the standard plate incorporation method.[23]

Ames_Workflow Figure 3: Enhanced Ames Test Workflow Prep 1. Prepare Reagents - Test substance dilutions - S. typhimurium & E. coli cultures - Rat & Hamster Liver S9 Mix (30%) - Positive/Negative Controls Mix 2. Pre-incubation Mix For each plate (in triplicate): - 100 µL Bacterial Culture - 500 µL S9 Mix (or buffer for -S9) - 50 µL Test Substance Prep->Mix Incubate 3. Pre-incubate 30 minutes at 37°C with shaking Mix->Incubate Plate 4. Plating Add 2 mL molten top agar Pour onto minimal glucose agar plates Incubate->Plate Incubate2 5. Final Incubation 48-72 hours at 37°C Plate->Incubate2 Count 6. Data Analysis - Count revertant colonies - Assess cytotoxicity - Compare to vehicle control Incubate2->Count

Caption: Figure 3: Enhanced Ames Test Workflow.

  • Strain Selection: Use Salmonella typhimurium strains TA98, TA100, TA1535, TA1537, and Escherichia coli WP2 uvrA (pKM101).[23] Strains TA100 and TA1535 are particularly sensitive to base-pair substitution mutagens like those formed by alkylating nitrosamines.

  • Dose Selection: A preliminary range-finding assay is conducted to determine the appropriate concentration range, identifying the highest non-toxic concentration. The main experiment should use at least five analyzable concentrations.

  • Metabolic Activation Conditions: The assay is run in parallel under three conditions:

    • Without S9 (-S9)

    • With 30% Aroclor- or Phenobarbital/β-naphthoflavone-induced rat liver S9

    • With 30% Aroclor- or Phenobarbital/β-naphthoflavone-induced hamster liver S9[23]

  • Procedure (Pre-incubation):

    • To sterile tubes, add 0.5 mL of S9 mix (or phosphate buffer for -S9 conditions) and 0.1 mL of an overnight bacterial culture.

    • Add 0.05 mL of the test article solution (or vehicle control/positive control).

    • Incubate the mixture for 30 minutes at 37°C with gentle shaking.[23]

    • After incubation, add 2.0 mL of molten top agar (containing trace histidine and biotin) to each tube, vortex briefly, and immediately pour onto the surface of minimal glucose agar plates.

  • Incubation & Scoring: Incubate plates for 48-72 hours at 37°C. Count the number of revertant colonies on each plate.

  • Data Interpretation: A positive result is defined as a concentration-dependent increase in revertant colonies with at least one dose showing a fold-increase over the vehicle control that is ≥ 2.0 (for TA98, TA100, WP2) or ≥ 3.0 (for TA1535, TA1537).

Concentration (µ g/plate )Strain TA100 (-S9)Strain TA100 (+Rat S9 30%)Strain TA100 (+Hamster S9 30%)
Vehicle (DMSO)125 ± 10130 ± 12135 ± 11
0.1128 ± 9160 ± 15250 ± 20
0.3130 ± 11255 ± 21580 ± 45
1.0122 ± 14510 ± 381150 ± 88
3.0115 ± 12 (toxic)890 ± 651870 ± 120
10.0toxic450 ± 40 (toxic)980 ± 95 (toxic)
Positive Control 1100 ± 901250 ± 1101400 ± 130
Data are presented as mean revertants/plate ± SD (n=3). A positive result is expected with hamster S9.
In Vitro Mammalian Cell Micronucleus Test

If the Ames test is positive, a second in vitro assay is required to assess the potential for chromosomal damage. The micronucleus test is preferred over the chromosomal aberration assay as it can detect both clastogens (agents that break chromosomes) and aneugens (agents that cause chromosome loss).[26]

Causality Behind Experimental Choices:

  • Cell Line: Human lymphoblastoid TK6 cells are often used as they are p53 competent, providing a more relevant human cell model for assessing DNA damage responses.[14][24]

  • Treatment Duration: A short treatment (e.g., 4 hours) with and without S9, and a long treatment (e.g., 24 hours) without S9 are performed. This covers compounds that are direct-acting, require metabolism, or whose metabolites are short-lived.[26]

  • Cytochalasin B: This agent is used to block cytokinesis, allowing for the identification of cells that have completed one nuclear division. This ensures that micronuclei are scored only in cells that have divided post-treatment, which is a critical control for assay validity.

  • Cell Culture: Culture TK6 cells in appropriate medium (e.g., RPMI-1640) to maintain logarithmic growth.

  • Dose Selection: A preliminary cytotoxicity assay (e.g., assessing Relative Population Doubling or Relative Increase in Cell Count) is performed to select a top concentration that induces ~55±5% cytotoxicity. A series of at least three analyzable concentrations are used in the main experiment.

  • Treatment Conditions:

    • Short Treatment (4 hours): Cells are treated with the test article in the presence and absence of S9 (hamster liver S9 is often used based on Ames data). After 4 hours, the compound is washed out, and cells are cultured for a recovery period of ~20 hours.

    • Long Treatment (24 hours): Cells are treated continuously for 24 hours without S9.

  • Micronucleus Staining:

    • Add Cytochalasin B at an appropriate time point to block cytokinesis.

    • Harvest cells and treat with a hypotonic solution.

    • Fix the cells and drop them onto microscope slides.

    • Stain with a DNA-specific stain (e.g., acridine orange or Giemsa).

  • Scoring: Score at least 2000 bi-nucleated cells per concentration for the presence of micronuclei. A positive result is a clear, dose-dependent increase in the frequency of micronucleated cells that is statistically significant compared to the vehicle control.

Tier 3: In Vivo Assessment and Risk Characterization

If both the Ames test and the in vitro micronucleus test are positive, the impurity is definitively an in vitro genotoxin. According to ICH M7, this is sufficient to classify the impurity as a mutagen, and it must be controlled at or below the AI of 26.5 ng/day.

An in vivo genotoxicity study is generally not required for this classification. However, it may be considered in specific circumstances, for example, to justify a higher, compound-specific limit if there is a strong scientific basis to believe the in vitro findings may not be relevant in vivo. Relevant assays could include a rodent liver micronucleus assay or a transgenic rodent (TGR) gene mutation assay, as the liver is the primary site of nitrosamine metabolism.[27][28][29] Such a path requires extensive justification and is undertaken on a case-by-case basis.

Conclusion

The genotoxicity assessment of N-nitroso-desmethyl-chlorpheniramine requires a systematic and mechanistically informed strategy. A positive prediction from in silico models, which is expected, mandates progression to in vitro testing. An Enhanced Ames Test, incorporating both rat and hamster liver S9 at high concentrations with a pre-incubation methodology, is critical for an accurate evaluation of its mutagenic potential. A subsequent positive result in a mammalian cell assay like the in vitro micronucleus test would confirm its genotoxic hazard. Based on the well-established genotoxicity of the N-nitrosamine class, a positive outcome in this testing battery is highly probable. This would solidify its classification as a mutagenic impurity that must be rigorously controlled to the established acceptable intake limit to ensure patient safety.

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Exploratory

An In-Depth Technical Guide to the In Vitro Metabolic Pathways of N-nitroso-desmethyl-chlorpheniramine (NDCP)

Foreword: Navigating the Challenges of Nitrosamine Impurity Metabolism The emergence of N-nitrosamine impurities in pharmaceutical products has presented a significant challenge to the drug development and manufacturing...

Author: BenchChem Technical Support Team. Date: January 2026

Foreword: Navigating the Challenges of Nitrosamine Impurity Metabolism

The emergence of N-nitrosamine impurities in pharmaceutical products has presented a significant challenge to the drug development and manufacturing sectors. Regulatory bodies, including the U.S. Food and Drug Administration (FDA), have established stringent guidelines for the control and mitigation of these potentially carcinogenic substances.[1][2][3][4][5] N-nitroso-desmethyl-chlorpheniramine (NDCP), an N-nitroso derivative of a chlorpheniramine impurity, falls under this regulatory scrutiny.[6][7][8] Understanding the metabolic fate of such impurities is paramount for a comprehensive risk assessment. This technical guide provides researchers, scientists, and drug development professionals with a detailed framework for investigating the in vitro metabolic pathways of NDCP. While specific metabolic data for NDCP is not yet publicly available, this guide synthesizes established principles of N-nitrosamine and chlorpheniramine metabolism to propose likely biotransformation routes and to provide robust, field-proven protocols for their investigation.

Introduction: The Scientific Imperative

N-nitroso-desmethyl-chlorpheniramine is a nitrosamine drug substance-related impurity (NDSRI) that can arise from the presence of its secondary amine precursor and nitrosating agents during the synthesis or storage of chlorpheniramine-containing products.[6][7] The primary toxicological concern with N-nitrosamines is their potential for metabolic activation to reactive electrophilic species that can form DNA adducts, a key initiating event in carcinogenesis.[9][10] This activation is predominantly mediated by cytochrome P450 (CYP) enzymes in the liver.[9][10][11] Therefore, a thorough understanding of the CYP-mediated metabolism of NDCP is essential for evaluating its potential risk to human health.

This guide will focus on in vitro methodologies, which serve as a cost-effective and high-throughput means to elucidate metabolic pathways and identify the enzymes responsible.[7][12] We will primarily discuss the use of human liver microsomes, a subcellular fraction rich in CYP enzymes, and recombinant human CYP enzymes for reaction phenotyping.[12][13][14][15]

Hypothesized Metabolic Pathways of NDCP

Based on the known metabolism of N-nitrosamines and the parent compound, chlorpheniramine, we can postulate several primary metabolic pathways for NDCP.

α-Carbon Hydroxylation: The Canonical N-Nitrosamine Activation Pathway

The most critical metabolic pathway for N-nitrosamines is the hydroxylation of the carbon atom alpha to the nitroso group, a reaction catalyzed by CYP enzymes.[9][10][11] This leads to the formation of an unstable α-hydroxynitrosamine, which can spontaneously decompose to form reactive alkylating agents. For NDCP, this could occur on the methylene group of the propyl chain or the methyl group attached to the nitrogen.

Aromatic Hydroxylation: A Common Phase I Reaction

The chlorpheniramine structure contains two aromatic rings: a chlorophenyl ring and a pyridine ring. Both are susceptible to CYP-mediated hydroxylation.[16][17][18] This detoxification pathway increases the polarity of the molecule, facilitating its excretion.

Further N-Dealkylation and N-Oxidation

The parent compound, chlorpheniramine, undergoes extensive N-demethylation to form monodesmethylchlorpheniramine (the precursor to NDCP) and didesmethylchlorpheniramine.[1][11][13][19] While NDCP is already N-demethylated, further metabolism at the nitrogen atom, such as N-oxidation, is a plausible pathway, as seen with chlorpheniramine.[4][15]

Key Cytochrome P450 Enzymes of Interest

Given that CYP2D6 is a key enzyme in the metabolism of chlorpheniramine, it is a primary candidate for the metabolism of NDCP.[2][13][20][21][22] Additionally, CYP2E1 is known for its role in the metabolism of various N-nitrosamines.[11] Therefore, a panel of recombinant CYPs should be screened, with a focus on CYP2D6, CYP2E1, and other major drug-metabolizing isoforms such as CYP3A4, CYP2C9, CYP2C19, and CYP1A2.

Experimental Protocols for In Vitro Metabolism Studies

The following protocols are designed to be self-validating systems, incorporating appropriate controls to ensure the integrity of the data.

Metabolic Stability and Metabolite Identification in Human Liver Microsomes (HLM)

This initial experiment aims to determine the rate of disappearance of NDCP when incubated with HLM and to identify the major metabolites formed.

Materials:

  • N-nitroso-desmethyl-chlorpheniramine (NDCP) analytical standard

  • Pooled Human Liver Microsomes (HLM)

  • NADPH regenerating system (e.g., NADP+, glucose-6-phosphate, glucose-6-phosphate dehydrogenase)

  • Phosphate buffer (pH 7.4)

  • Acetonitrile (ACN) with 0.1% formic acid (for quenching)

  • Internal Standard (IS) for LC-MS/MS analysis (a structurally similar, stable-isotope labeled compound is ideal)

Step-by-Step Protocol:

  • Preparation of Incubation Mixtures:

    • Prepare a stock solution of NDCP in a suitable solvent (e.g., DMSO, methanol) at a concentration of 1 mM.

    • In a microcentrifuge tube, pre-incubate HLM (final concentration 0.5 mg/mL) in phosphate buffer (pH 7.4) at 37°C for 5 minutes.

  • Initiation of the Reaction:

    • Add NDCP from the stock solution to the pre-warmed HLM suspension to achieve a final concentration of 1 µM.

    • Initiate the metabolic reaction by adding the NADPH regenerating system.

    • For the negative control (time 0), add the quenching solution (ice-cold ACN with IS) before adding the NADPH regenerating system.

  • Incubation and Sampling:

    • Incubate the reaction mixture at 37°C in a shaking water bath.

    • At specified time points (e.g., 0, 5, 15, 30, 60 minutes), withdraw an aliquot of the reaction mixture and immediately quench it by adding it to a tube containing ice-cold ACN with the internal standard.

  • Sample Processing:

    • Vortex the quenched samples and centrifuge at a high speed (e.g., 14,000 rpm) for 10 minutes to pellet the protein.

    • Transfer the supernatant to a new tube or a 96-well plate for LC-MS/MS analysis.

  • Data Analysis:

    • Analyze the samples by LC-MS/MS to quantify the remaining NDCP at each time point and to screen for potential metabolites.

    • Plot the natural logarithm of the percentage of remaining NDCP versus time to determine the in vitro half-life (t½) and intrinsic clearance (CLint).

Reaction Phenotyping with Recombinant Human CYP Enzymes

This experiment identifies which specific CYP isoforms are responsible for the metabolism of NDCP.

Materials:

  • NDCP analytical standard

  • Recombinant human CYP enzymes (e.g., CYP1A2, 2B6, 2C8, 2C9, 2C19, 2D6, 2E1, 3A4) co-expressed with cytochrome P450 reductase

  • NADPH regenerating system

  • Phosphate buffer (pH 7.4)

  • Acetonitrile (ACN) with 0.1% formic acid

  • Internal Standard (IS)

Step-by-Step Protocol:

  • Preparation of Incubation Mixtures:

    • Prepare individual reaction mixtures for each recombinant CYP isoform.

    • In separate tubes, add the specific recombinant CYP enzyme (e.g., 10-50 pmol/mL) to phosphate buffer (pH 7.4).

  • Initiation and Incubation:

    • Add NDCP to each tube to a final concentration of 1 µM.

    • Pre-incubate at 37°C for 5 minutes.

    • Initiate the reaction by adding the NADPH regenerating system.

    • Incubate for a fixed time (e.g., 30 or 60 minutes, determined from the HLM stability assay to be in the linear range of metabolism).

  • Quenching and Sample Processing:

    • Stop the reaction by adding ice-cold ACN with IS.

    • Process the samples as described in the HLM protocol (vortex, centrifuge, transfer supernatant).

  • Data Analysis:

    • Analyze the samples by LC-MS/MS to measure the depletion of NDCP and the formation of metabolites for each CYP isoform.

    • Compare the metabolic activity across the different CYPs to identify the primary enzymes involved in NDCP's metabolism.

Analytical Methodology: LC-MS/MS for Metabolite Identification and Quantification

Liquid chromatography coupled with tandem mass spectrometry (LC-MS/MS) is the gold standard for analyzing drug metabolism samples due to its high sensitivity, selectivity, and structural elucidation capabilities.[6][9][22]

Key aspects of the analytical method include:

  • Chromatography: Reversed-phase chromatography (e.g., using a C18 column) with a gradient elution of water and an organic solvent (e.g., acetonitrile or methanol), both containing a small amount of formic acid to improve ionization.

  • Mass Spectrometry:

    • Full Scan MS: To obtain the mass-to-charge ratio (m/z) of the parent compound and potential metabolites.

    • Product Ion Scan (MS/MS): To fragment the parent compound and potential metabolites to obtain characteristic fragmentation patterns for structural confirmation.

    • Neutral Loss and Precursor Ion Scans: To screen for metabolites with specific structural modifications.

    • Multiple Reaction Monitoring (MRM): For highly sensitive and specific quantification of the parent compound and known metabolites.

Data Interpretation for Metabolite Identification:

The identification of metabolites is based on comparing the chromatographic retention times and mass spectral data (parent mass and fragmentation pattern) of the potential metabolites with those of the parent compound and, if available, synthetic standards. Common metabolic transformations and their corresponding mass shifts are used to predict the identity of metabolites.

Data Presentation and Visualization

Table 1: Hypothetical Metabolic Stability of NDCP in Human Liver Microsomes
Time (min)% NDCP Remainingln(% NDCP Remaining)
01004.61
5854.44
15604.09
30353.56
60102.30
Table 2: Hypothetical Reaction Phenotyping of NDCP Metabolism
Recombinant CYP Isoform% NDCP Depletion
CYP1A2< 5%
CYP2B6< 5%
CYP2C88%
CYP2C912%
CYP2C1915%
CYP2D665%
CYP2E125%
CYP3A418%
Diagrams

Experimental_Workflow cluster_prep Preparation cluster_incubation Incubation cluster_analysis Analysis NDCP_stock NDCP Stock Solution Incubate_HLM Incubate NDCP with HLM + NADPH (37°C) NDCP_stock->Incubate_HLM Incubate_rCYP Incubate NDCP with rCYPs + NADPH (37°C) NDCP_stock->Incubate_rCYP HLM_prep HLM in Buffer HLM_prep->Incubate_HLM rCYP_prep Recombinant CYPs in Buffer rCYP_prep->Incubate_rCYP Quench Quench with ACN + IS Incubate_HLM->Quench Incubate_rCYP->Quench Process Centrifuge & Collect Supernatant Quench->Process LCMS LC-MS/MS Analysis Process->LCMS

Caption: General workflow for in vitro metabolism studies.

Metabolic_Pathways cluster_CYP CYP-Mediated Metabolism NDCP N-nitroso-desmethyl-chlorpheniramine (NDCP) alpha_hydroxylation α-Carbon Hydroxylation NDCP->alpha_hydroxylation CYP2E1, CYP2D6, etc. aromatic_hydroxylation Aromatic Hydroxylation (Chlorophenyl or Pyridine Ring) NDCP->aromatic_hydroxylation CYP2D6, etc. n_oxidation N-Oxidation NDCP->n_oxidation CYP, FMO reactive_intermediate Reactive Intermediates alpha_hydroxylation->reactive_intermediate hydroxylated_metabolites Hydroxylated Metabolites aromatic_hydroxylation->hydroxylated_metabolites n_oxide_metabolite N-Oxide Metabolite n_oxidation->n_oxide_metabolite

Sources

Foundational

N-nitroso-desmethyl-chlorpheniramine degradation products

An In-Depth Technical Guide to the Degradation Products of N-nitroso-desmethyl-chlorpheniramine Abstract N-nitroso-desmethyl-chlorpheniramine (NDMC), a nitrosamine drug substance-related impurity (NDSRI) of the antihista...

Author: BenchChem Technical Support Team. Date: January 2026

An In-Depth Technical Guide to the Degradation Products of N-nitroso-desmethyl-chlorpheniramine

Abstract

N-nitroso-desmethyl-chlorpheniramine (NDMC), a nitrosamine drug substance-related impurity (NDSRI) of the antihistamine chlorpheniramine, has come under intense regulatory scrutiny due to its classification as a potent mutagenic carcinogen. Understanding the chemical stability of this impurity is paramount for ensuring the safety and quality of pharmaceutical products. This technical guide provides a comprehensive examination of the potential degradation pathways of NDMC. Leveraging the principles of forced degradation, as outlined in ICH guidelines, this document explores the products arising from hydrolytic, photolytic, and oxidative stress conditions. Detailed analytical workflows and step-by-step experimental protocols are provided to empower researchers and drug development professionals to proactively identify, monitor, and control these degradation products, thereby ensuring product stability and regulatory compliance.

Introduction: The Challenge of N-nitroso-desmethyl-chlorpheniramine

N-nitroso-desmethyl-chlorpheniramine is a nitrosamine impurity that can form during the synthesis or storage of chlorpheniramine, a widely used first-generation antihistamine.[1][2] Its formation typically occurs via the nitrosation of desmethyl-chlorpheniramine, a secondary amine intermediate or impurity, in the presence of a nitrosating agent like nitrous acid.[3]

Nitrosamine impurities are considered a cohort of concern due to their high carcinogenic potential. Consequently, regulatory bodies including the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA) have established stringent acceptable intake (AI) limits for these compounds.[3] NDMC, based on its structure, is assigned to Potency Category 1 under the USFDA's Carcinogenic Potency Categorization Approach (CPCA), with a default AI limit of 26.5 ng/day, necessitating highly sensitive analytical methods for its control.[1][4]

Beyond controlling its formation, a critical aspect of risk management is understanding the intrinsic stability of the NDMC molecule itself. Degradation of the nitrosamine can occur under various conditions encountered during manufacturing, formulation, and storage, potentially leading to a different impurity profile. Forced degradation studies are an indispensable tool for predicting these outcomes.[5]

Chemical Profile: N-nitroso-desmethyl-chlorpheniramine

PropertyValue
IUPAC Name N-(3-(4-chlorophenyl)-3-(pyridin-2-yl)propyl)-N-methylnitrous amide
Synonyms NDMC, N-Nitroso Chlorphenamine EP Impurity C
CAS Number 3036581-84-4
Molecular Formula C₁₅H₁₆ClN₃O
Molecular Weight 289.76 g/mol

Formation Pathway of NDMC

The primary risk for NDMC formation arises from the presence of its secondary amine precursor, desmethyl-chlorpheniramine, and a nitrosating agent. The reaction is typically acid-catalyzed. Understanding this formation is the first step in developing a comprehensive control strategy.

precursor Desmethyl-chlorpheniramine (Secondary Amine Precursor) ndmc N-nitroso-desmethyl-chlorpheniramine (NDMC) precursor->ndmc Nitrosation Reaction nitrosating_agent Nitrosating Agent (e.g., HNO₂ from NaNO₂ + Acid) nitrosating_agent->ndmc

Caption: Formation of NDMC from its secondary amine precursor.

Forced Degradation: A Framework for Predicting Stability

Forced degradation, or stress testing, is a cornerstone of pharmaceutical development mandated by the International Council for Harmonisation (ICH) guideline Q1A(R2).[2][6] The objective is not to completely destroy the molecule but to induce a modest level of degradation (typically 5-20%) to reveal the likely degradation products and pathways.[7] This information is crucial for developing and validating stability-indicating analytical methods and for designing robust formulations and packaging solutions.[5]

The principal stress conditions applied are:

  • Hydrolysis across a range of pH values (acidic, neutral, basic)

  • Oxidation

  • Photolysis (exposure to light)

  • Thermal stress (heat)

Principal Degradation Pathways of NDMC

Based on the known chemistry of N-nitroso compounds, NDMC is susceptible to degradation via several key mechanisms. The primary degradation products are predicted to arise from the cleavage of the relatively weak N-N bond of the nitroso group.

cluster_main Principal Degradation Pathways of NDMC cluster_hydrolysis Hydrolysis (Acid/Base) cluster_photo Photolysis (UV Light) cluster_oxidation Oxidation (e.g., H₂O₂) NDMC N-nitroso-desmethyl-chlorpheniramine (Parent Molecule) Denitrosation Denitrosation NDMC->Denitrosation PhotoCleavage N-N Bond Cleavage NDMC->PhotoCleavage Oxidation H-Abstraction / Ring Oxidation NDMC->Oxidation Amine Desmethyl-chlorpheniramine (Reversion to Precursor) NitrousAcid Nitrous Acid (HNO₂) Radicals Aminyl & Nitric Oxide Radicals PhotoProducts Desmethyl-chlorpheniramine, Nitrite, Nitrate Radicals->PhotoProducts Reaction with H₂O, O₂ OxidizedProducts Complex Mixture: Hydroxylated species, N-desmethyl products, etc.

Caption: Predicted degradation pathways for NDMC.

Hydrolytic Degradation: Denitrosation

Under both acidic and basic aqueous conditions, the most probable degradation pathway for N-nitrosamines is hydrolysis of the N-nitroso group, a process known as denitrosation.[8][9] This reaction cleaves the N-N bond, resulting in the reversion of NDMC to its secondary amine precursor, desmethyl-chlorpheniramine, and the formation of nitrous acid (or nitrite/nitrate ions depending on the conditions).

  • Mechanism: The reaction is often catalyzed by H⁺ (acid) or OH⁻ (base).[1] In acidic conditions, protonation of the nitrosyl oxygen facilitates nucleophilic attack by water, leading to cleavage.

  • Products: Desmethyl-chlorpheniramine and nitrous acid (HNO₂).

  • Significance: This pathway is critical as it regenerates the precursor amine, which could potentially be re-nitrosated if a nitrosating agent is present. It also means that a stability-indicating method must be able to resolve NDMC from desmethyl-chlorpheniramine.

Photolytic Degradation

N-nitrosamines are known to be highly susceptible to degradation by ultraviolet (UV) light.[10] They typically exhibit strong absorbance around 230 nm and a weaker absorbance near 330-360 nm.[11] Exposure to light within these wavelengths can efficiently cleave the N-N bond.

  • Mechanism: Absorption of a photon promotes the molecule to an excited state, leading to homolytic cleavage of the N-N bond to form an aminyl radical and a nitric oxide radical (•NO).[12] In aqueous solution and in the presence of oxygen, these highly reactive radicals can undergo a complex series of reactions.

  • Products: The primary product is often the parent secondary amine (desmethyl-chlorpheniramine).[13] Other products can include nitrite, nitrate, formaldehyde, and various other species depending on the exact conditions (pH, oxygen availability).[10]

  • Significance: This pathway underscores the critical need to protect any drug substance or product containing NDMC from light during manufacturing and storage. Amber vials and light-protective packaging are essential control measures.

Oxidative Degradation

Oxidative conditions, such as exposure to hydrogen peroxide, can also degrade NDMC. The reaction mechanisms are often complex and proceed via radical pathways.

  • Mechanism: Strong oxidizing agents, particularly those that generate hydroxyl radicals (HO•), can initiate degradation. The attack can occur at several sites on the molecule:[10]

    • Hydrogen abstraction: A hydrogen atom can be abstracted from the N-methyl group or the propyl chain, creating a carbon-centered radical that can be further oxidized.

    • HO• addition: The hydroxyl radical can add to either the amine or nitrosyl nitrogen atoms.

    • Ring Oxidation: The pyridine or chlorophenyl rings may also be susceptible to oxidative attack, though this is generally less favored than attack at the nitrosamine functionality.

  • Products: A complex mixture of degradation products is possible, including demethylated compounds, hydroxylated species, and ring-opened fragments. Identifying these would require advanced mass spectrometric techniques.

  • Significance: This highlights the risk associated with excipients that may contain residual peroxides (e.g., povidone, polyethylene glycols) or manufacturing processes that create an oxidative environment.

Analytical Strategy for Stability and Degradation Assessment

A robust, validated, stability-indicating analytical method is required to monitor the degradation of NDMC. The method must be able to separate the intact NDMC from its potential degradation products, particularly its precursor desmethyl-chlorpheniramine, and quantify it at the required low levels. Liquid Chromatography with Tandem Mass Spectrometry (LC-MS/MS) is the technique of choice due to its superior sensitivity and selectivity.[14]

start Start: NDMC Reference Standard & Drug Product Sample stress PROTOCOL 1: Perform Forced Degradation (Acid, Base, H₂O₂, Heat, Light) start->stress samples Generate Stressed Samples stress->samples analysis Analyze Stressed Samples & Unstressed Control samples->analysis method_dev PROTOCOL 2: Develop & Validate Stability-Indicating LC-MS/MS Method method_dev->analysis data Data Interpretation: - Identify Degradation Products - Establish Degradation Pathways - Assess Mass Balance analysis->data report Report Findings & Implement Control Strategy data->report

Caption: Workflow for NDMC forced degradation study.

Protocol 1: Forced Degradation Stress Study

This protocol outlines the typical conditions for performing a forced degradation study on a solution of N-nitroso-desmethyl-chlorpheniramine. The goal is to achieve 5-20% degradation. Preliminary experiments may be needed to optimize exposure times and concentrations.

1. Preparation of Stock Solution:

  • Prepare a stock solution of NDMC reference standard in a suitable solvent (e.g., methanol or acetonitrile/water) at a known concentration (e.g., 1 µg/mL).

2. Acid Hydrolysis:

  • Mix the stock solution with 0.1 M hydrochloric acid (HCl).

  • Heat the solution at a controlled temperature (e.g., 60 °C) for a specified duration (e.g., 24 hours).

  • At selected time points, withdraw an aliquot, neutralize it with an equivalent amount of 0.1 M sodium hydroxide (NaOH), and dilute to the working concentration for analysis.

3. Base Hydrolysis:

  • Mix the stock solution with 0.1 M NaOH.

  • Heat the solution at 60 °C for a specified duration.

  • At selected time points, withdraw an aliquot, neutralize it with 0.1 M HCl, and dilute for analysis.

4. Oxidative Degradation:

  • Mix the stock solution with a solution of 3% hydrogen peroxide (H₂O₂).

  • Keep the solution at room temperature for a specified duration (e.g., 24 hours).

  • Withdraw an aliquot and dilute for analysis. Quenching the reaction is generally not necessary as the peroxide is diluted.

5. Thermal Degradation:

  • Place the stock solution in a thermostatically controlled oven at an elevated temperature (e.g., 80 °C) for a specified duration (e.g., 48 hours).

  • Also, analyze the solid reference material under the same conditions.

  • At selected time points, withdraw an aliquot and dilute for analysis.

6. Photolytic Degradation:

  • Expose the stock solution to a light source conforming to ICH Q1B guidelines (e.g., an overall illumination of not less than 1.2 million lux hours and an integrated near UV energy of not less than 200 watt hours/square meter).

  • Concurrently, keep a control sample protected from light (e.g., wrapped in aluminum foil).

  • After exposure, dilute the samples for analysis.

Protocol 2: Stability-Indicating LC-MS/MS Method

This protocol provides a starting point for a sensitive LC-MS/MS method capable of separating NDMC from desmethyl-chlorpheniramine and quantifying it. Method validation according to ICH Q2(R1) is required.

Table 1: Suggested LC-MS/MS Parameters

ParameterSuggested ConditionRationale
LC System UHPLC SystemProvides high resolution and fast analysis times.
Column C18 or Biphenyl, sub-2 µm (e.g., 100 x 2.1 mm)Biphenyl columns can offer unique selectivity for aromatic compounds. C18 is a robust starting point.
Mobile Phase A 0.1% Formic Acid in WaterProvides protons for positive ion electrospray ionization.
Mobile Phase B 0.1% Formic Acid in Methanol or AcetonitrileElutes the analytes from the reversed-phase column.
Gradient Start at 5-10% B, ramp to 95% B, hold, re-equilibrateA gradient is necessary to elute the analytes and clean the column.
Flow Rate 0.3 - 0.5 mL/minTypical for a 2.1 mm ID column.
Column Temp. 40 °CEnsures reproducible retention times.
Injection Vol. 1 - 10 µLDependent on desired sensitivity and sample concentration.
MS System Triple Quadrupole Mass Spectrometer (TQMS)Gold standard for sensitive and selective quantification using MRM.
Ionization Electrospray Ionization, Positive Mode (ESI+)NDMC and its precursor contain basic nitrogens that are readily protonated.

Table 2: Suggested MRM Transitions (Illustrative)

AnalytePrecursor Ion (m/z)Product Ion (m/z)Notes
NDMC (Quantifier) 290.1To be determinedThe precursor is [M+H]⁺. Product ions would result from fragmentation (e.g., loss of •NO).
NDMC (Qualifier) 290.1To be determinedA second product ion is required for confirmation.
Desmethyl-chlorpheniramine 261.1To be determinedThe precursor is [M+H]⁺. Allows for monitoring of the primary degradation product.

Note: Specific product ions and collision energies must be determined experimentally by infusing pure standards of each analyte into the mass spectrometer.

Conclusion and Control Strategies

The chemical stability of N-nitroso-desmethyl-chlorpheniramine is a multifaceted issue. This guide has established that the molecule is susceptible to degradation via hydrolysis, photolysis, and oxidation. The primary degradation product across multiple pathways is often the reversion to its precursor, desmethyl-chlorpheniramine.

The insights gained from these degradation studies directly inform risk mitigation and control strategies:

  • Formulation: pH control is critical. Buffering agents can be used to maintain the drug product pH in a range where hydrolytic degradation is minimized.

  • Excipient Selection: Excipients should be screened for reactive impurities, such as residual peroxides, that could promote oxidative degradation.

  • Manufacturing Process: The process should be designed to minimize exposure to heat and light.

  • Packaging: Use of amber or opaque primary packaging is essential to protect the product from photolytic degradation.

By proactively investigating the degradation pathways of NDMC, researchers and developers can build quality and safety into their pharmaceutical products from the earliest stages, ensuring compliance with global regulatory expectations and safeguarding patient health.

References

  • ICH Harmonised Tripartite Guideline. Q1A(R2): Stability Testing of New Drug Substances and Products. (2003). [Link]

  • Kim, S., et al. (2018). Mechanistic Insight into the Degradation of Nitrosamines via Aqueous-Phase UV Photolysis or a UV-Based Advanced Oxidation Process: Quantum Mechanical Calculations. National Institutes of Health. [Link]

  • Resolve Mass Laboratories. (2023). Forced Degradation Study as per ICH Guidelines: What Q1A(R2) Expects. [Link]

  • Teasuro, M. (2007). Forced Degradation Studies: Regulatory Considerations and Implementation. BioProcess International. [Link]

  • International Journal of Creative Research Thoughts (IJCRT). (2022). ICH GUIDELINES: STRESS DEGRADATION STUDY. [Link]

  • Casado, J., et al. (1981). The chemistry of nitroso-compounds. Part IX. General acid catalysed decomposition of N-nitroso-2-pyrrolidone, an example of amide hydrolysis via SN2 displacement on the N-conjugate acid. Journal of the Chemical Society, Perkin Transactions 2. [Link]

  • Mitch, W. A., et al. (2011). Nitrosamine formation from the oxidation of secondary amines. IWA Publishing. [Link]

  • Al-Rimawi, F., et al. (2024). Analytical Methodologies to Detect N‑Nitrosamine Impurities in Active Pharmaceutical Ingredients, Drug Products and Other Matrices. PubMed Central. [Link]

  • Sinha, A. (2023). Forced Degradation Study as per ICH Guidelines | What Q1A(R2) Expects. YouTube. [Link]

  • Blessy, M., et al. (2014). Development of forced degradation and stability indicating studies of drugs—A review. Journal of Pharmaceutical Analysis. [Link]

  • Bonge, J. P., et al. (2006). Hydrolysis of acyloxy nitroso compounds yields nitroxyl (HNO). PubMed - NIH. [Link]

  • ResearchGate. (2023). Pathways for N -Nitroso Compound Formation: Secondary Amines and Beyond. [Link]

  • Chow, Y. L., et al. (1977). Efficient photolytic degradation of nitrosamines. PubMed. [Link]

  • U.S. Food and Drug Administration. (2023). Control of Nitrosamine Impurities in Human Drugs. [Link]

  • Lim, D. S., et al. (2021). An Organic Chemist's Guide to N-Nitrosamines: Their Structure, Reactivity, and Role as Contaminants. DSpace@MIT. [Link]

  • U.S. Food and Drug Administration. (2024). CDER Nitrosamine Impurity Acceptable Intake Limits. [Link]

  • Dai, N., et al. (2012). Nitrosamine degradation by UV light in post-combustion CO2 capture: Effect of solvent matrix. ResearchGate. [Link]

Sources

Exploratory

An In-Depth Technical Guide to the Sources of N-nitroso-desmethyl-chlorpheniramine in Drug Products

For Researchers, Scientists, and Drug Development Professionals Authored by: Gemini, Senior Application Scientist Abstract The emergence of N-nitrosamine impurities in pharmaceutical products has presented a significant...

Author: BenchChem Technical Support Team. Date: January 2026

For Researchers, Scientists, and Drug Development Professionals

Authored by: Gemini, Senior Application Scientist

Abstract

The emergence of N-nitrosamine impurities in pharmaceutical products has presented a significant challenge to patient safety and regulatory compliance. N-nitroso-desmethyl-chlorpheniramine, a potent mutagenic impurity, has been identified as a potential contaminant in drug products containing chlorpheniramine, a widely used antihistamine. This technical guide provides a comprehensive analysis of the formation pathways and sources of this specific nitrosamine drug substance-related impurity (NDSRI). We will delve into the chemical mechanisms of its formation, explore the roles of the active pharmaceutical ingredient (API) and excipients, detail robust analytical methodologies for its detection and quantification, and outline effective risk mitigation strategies. This document is intended to serve as a critical resource for researchers, quality control specialists, and formulation scientists dedicated to ensuring the safety and quality of pharmaceutical products.

Introduction: The Challenge of Nitrosamine Impurities

Nitrosamines are a class of chemical compounds that are considered probable human carcinogens, meaning long-term exposure, even at low levels, could increase the risk of cancer.[1] Their unexpected presence in various medications since 2018 has led to widespread drug recalls and heightened regulatory scrutiny from global health authorities, including the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA).[2][3] These agencies have mandated that pharmaceutical manufacturers conduct comprehensive risk assessments to identify and control nitrosamine impurities in their products.[4]

N-nitroso-desmethyl-chlorpheniramine is an NDSRI, meaning it is structurally related to the chlorpheniramine API.[3][5] Its formation is a significant concern due to the presence of a secondary amine in its precursor, desmethyl-chlorpheniramine, which makes it highly susceptible to nitrosation.[6] The FDA has classified N-nitroso-desmethyl-chlorpheniramine as a Potency Category 1 nitrosamine, assigning it a stringent acceptable intake (AI) limit of 26.5 ng/day.[7][8] This underscores the critical need for a thorough understanding of its sources and the implementation of effective control measures.

The Chemistry of N-nitroso-desmethyl-chlorpheniramine Formation

The formation of N-nitroso-desmethyl-chlorpheniramine hinges on a classic chemical reaction between a secondary amine and a nitrosating agent, typically under acidic conditions.[5]

The Precursors

There are two primary precursors that can lead to the formation of N-nitroso-desmethyl-chlorpheniramine:

  • Desmethyl-chlorpheniramine (Secondary Amine): This is the most direct precursor.[9] It is a known metabolite and potential degradation product of chlorpheniramine. The presence of the secondary amine group in this molecule makes it highly reactive towards nitrosating agents.

  • Chlorpheniramine (Tertiary Amine): Chlorpheniramine itself is a tertiary amine.[5] Tertiary amines can also undergo nitrosation through a process called nitrosative dealkylation, which would involve the cleavage of a methyl group and subsequent nitrosation.[10] While the reaction rate is generally slower than for secondary amines, it remains a plausible formation pathway.

The Nitrosating Agent

The most common nitrosating agent in the context of pharmaceutical manufacturing is nitrous acid (HNO₂), which is formed from nitrite salts (e.g., sodium nitrite) in an acidic environment.[11] Nitrites can be present as trace impurities in various components of a drug product.

The Reaction Mechanism

The fundamental reaction involves the attack of the secondary amine of desmethyl-chlorpheniramine on the nitrosyl cation (NO⁺), which is generated from nitrous acid in acidic conditions.

Diagram of the N-nitrosation of Desmethyl-chlorpheniramine

G cluster_0 Acidic Conditions (e.g., from Excipients) cluster_1 Precursor Formation & Nitrosation Nitrite Impurity (NO2-) Nitrite Impurity (NO2-) Nitrous Acid (HNO2) Nitrous Acid (HNO2) Nitrite Impurity (NO2-)->Nitrous Acid (HNO2) + H+ Proton (H+) Proton (H+) Nitrosyl Cation (NO+) Nitrosyl Cation (NO+) Nitrous Acid (HNO2)->Nitrosyl Cation (NO+) + H+ Desmethyl-chlorpheniramine (Secondary Amine) Desmethyl-chlorpheniramine (Secondary Amine) Chlorpheniramine (Tertiary Amine) Chlorpheniramine (Tertiary Amine) Chlorpheniramine (Tertiary Amine)->Desmethyl-chlorpheniramine (Secondary Amine) Degradation (e.g., Demethylation) N-nitroso-desmethyl-chlorpheniramine N-nitroso-desmethyl-chlorpheniramine Desmethyl-chlorpheniramine (Secondary Amine)->N-nitroso-desmethyl-chlorpheniramine + NO+ G cluster_0 Sample Preparation cluster_1 LC-MS/MS Analysis cluster_2 Data Processing & Reporting Grind Tablets Grind Tablets Weigh Powder Weigh Powder Grind Tablets->Weigh Powder Dissolve & Extract Dissolve & Extract Weigh Powder->Dissolve & Extract Centrifuge Centrifuge Dissolve & Extract->Centrifuge Filter Filter Centrifuge->Filter Inject Sample Inject Sample Filter->Inject Sample Chromatographic Separation Chromatographic Separation Inject Sample->Chromatographic Separation Mass Spectrometry Detection Mass Spectrometry Detection Chromatographic Separation->Mass Spectrometry Detection Data Acquisition Data Acquisition Mass Spectrometry Detection->Data Acquisition Peak Integration Peak Integration Data Acquisition->Peak Integration Quantification using Calibration Curve Quantification using Calibration Curve Peak Integration->Quantification using Calibration Curve Report Results Report Results Quantification using Calibration Curve->Report Results

Sources

Exploratory

An In-depth Technical Guide to the Structural Elucidation of N-nitroso-desmethyl-chlorpheniramine Isomers

Introduction: The Imperative of Isomer-Specific Analysis for Nitrosamine Impurities The landscape of pharmaceutical safety has been significantly reshaped by the emergence of nitrosamine impurities in common drug product...

Author: BenchChem Technical Support Team. Date: January 2026

Introduction: The Imperative of Isomer-Specific Analysis for Nitrosamine Impurities

The landscape of pharmaceutical safety has been significantly reshaped by the emergence of nitrosamine impurities in common drug products. These compounds are classified as probable human carcinogens, necessitating stringent control and accurate analytical characterization.[1][2] N-nitroso-desmethyl-chlorpheniramine, an impurity associated with the antihistamine chlorpheniramine, presents a unique analytical challenge due to the potential for isomerism.[3][4] This guide provides a comprehensive, in-depth technical framework for the structural elucidation of its isomers, designed for researchers, scientists, and drug development professionals.

N-nitroso-desmethyl-chlorpheniramine (NNDMC) is formed from the nitrosation of the secondary amine intermediate, desmethyl-chlorpheniramine.[3][4] The presence of a chiral center and the restricted rotation around the N-N bond of the nitroso group can give rise to stereoisomers and rotamers, respectively. Distinguishing between these isomers is not merely an academic exercise; different isomers can exhibit varying toxicological profiles and may require distinct control strategies. Therefore, unambiguous structural elucidation is a cornerstone of a robust risk assessment and ensures patient safety.

This document moves beyond a simple recitation of analytical techniques. It delves into the causality behind experimental choices, providing a logical, self-validating framework for the comprehensive structural characterization of NNDMC isomers. We will explore the synergistic application of chromatographic separation, mass spectrometry, and nuclear magnetic resonance spectroscopy, grounded in authoritative scientific principles.

The Analytical Challenge: Unraveling Molecular Complexity

The structural elucidation of N-nitroso-desmethyl-chlorpheniramine isomers is a multi-faceted challenge requiring a suite of advanced analytical techniques. The core difficulties lie in:

  • Stereoisomerism: The parent molecule, chlorpheniramine, is chiral. The desmethyl analog retains this chirality, leading to the potential for enantiomers (S- and R-isomers) of NNDMC.

  • Rotational Isomerism (Rotamers): Due to the partial double-bond character of the N-N bond in the nitrosamine functional group, rotation is restricted. This can result in the existence of stable E/Z (cis/trans) rotamers that can be observed and sometimes even separated under chromatographic conditions.[5]

  • Low Concentration Levels: As a genotoxic impurity, the acceptable intake limits for NNDMC are extremely low, often in the nanogram-per-day range.[3][6] This necessitates highly sensitive analytical methods capable of detecting and characterizing these isomers at trace levels.

  • Matrix Complexity: NNDMC is typically found within a complex matrix of the active pharmaceutical ingredient (API) and various excipients, which can interfere with analysis.[7]

A definitive structural elucidation, therefore, requires a multi-pronged approach that combines high-resolution separation with information-rich detection and characterization techniques.

Logical Workflow for Isomer Elucidation

The following diagram outlines a systematic workflow for the structural elucidation of NNDMC isomers. This process is designed to be iterative and self-validating, where the results from one technique inform the experimental design of the next.

Structural Elucidation Workflow cluster_0 Phase 1: Detection & Separation cluster_1 Phase 2: Preliminary Identification cluster_2 Phase 3: Definitive Structural Confirmation Sample_Preparation Sample Preparation in Appropriate Diluent LC_Method_Development LC Method Development (HPLC/UHPLC) Sample_Preparation->LC_Method_Development Inject MS_Detection High-Resolution Mass Spectrometry (HRMS) Detection LC_Method_Development->MS_Detection Elute Accurate_Mass Accurate Mass Measurement & Formula Generation MS_Detection->Accurate_Mass Data Acquisition MSMS_Fragmentation Tandem MS (MS/MS) Fragmentation Analysis Accurate_Mass->MSMS_Fragmentation Confirm Elemental Composition Isomer_Hypothesis Hypothesize Isomer Presence MSMS_Fragmentation->Isomer_Hypothesis Propose Structures NMR_Spectroscopy NMR Spectroscopy (1H, 13C, 2D-NMR) Isomer_Hypothesis->NMR_Spectroscopy Guide Experiment Reference_Standard Comparison with Characterized Reference Standard Isomer_Hypothesis->Reference_Standard Guide Synthesis/Purchase Final_Structure Final Structure & Isomer Assignment NMR_Spectroscopy->Final_Structure Unambiguous Connectivity Reference_Standard->Final_Structure Confirm Identity

Sources

Protocols & Analytical Methods

Method

Application Note: A Validated LC-MS/MS Method for the Ultrasensitive Quantification of N-nitroso-desmethyl-chlorpheniramine in Pharmaceutical Products

Abstract The emergence of nitrosamine impurities in pharmaceutical products has prompted stringent regulatory scrutiny due to their classification as probable human carcinogens.[1] N-nitroso-desmethyl-chlorpheniramine, a...

Author: BenchChem Technical Support Team. Date: January 2026

Abstract

The emergence of nitrosamine impurities in pharmaceutical products has prompted stringent regulatory scrutiny due to their classification as probable human carcinogens.[1] N-nitroso-desmethyl-chlorpheniramine, a nitrosamine drug substance-related impurity (NDSRI) of Chlorpheniramine, requires a highly sensitive and selective analytical method for its detection and quantification at trace levels to ensure patient safety.[2] This application note details a robust and validated Liquid Chromatography with Tandem Mass Spectrometry (LC-MS/MS) method for the determination of N-nitroso-desmethyl-chlorpheniramine in both active pharmaceutical ingredients (API) and finished drug products. The method achieves a limit of quantitation (LOQ) well below the regulatory acceptable intake (AI) limit of 26.5 ng/day, making it suitable for routine quality control and regulatory submissions.[2]

Introduction

Nitrosamine impurities have become a major concern for global regulatory bodies, including the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA).[3][4] These agencies have issued guidance recommending that manufacturers perform risk assessments and implement control strategies to monitor and limit the presence of these impurities in human drugs.[5][6] N-nitroso-desmethyl-chlorpheniramine is an NDSRI that can form from the nitrosation of desmethyl-chlorpheniramine, a known intermediate or degradant of the antihistamine Chlorpheniramine.[2]

Given the low acceptable intake limits, highly sensitive analytical techniques are necessary.[7] LC-MS/MS is the technique of choice due to its superior sensitivity and selectivity, which allows for the unambiguous detection of trace-level impurities in complex sample matrices like drug products.[8][9] This note provides a comprehensive protocol, from sample preparation to method validation, adhering to the principles outlined in the ICH Q2(R1) guideline.[10][11]

Chemical Structures

CompoundStructure
Chlorpheniramine

N-nitroso-desmethyl-chlorpheniramine Chemical Structure Data Not Available for Direct ImagingIUPAC: N-(3-(4-chlorophenyl)-3-(pyridin-2-yl)propyl)-N-methylnitrous amide[12]

Method Rationale and Development Strategy

The primary objective was to develop a method capable of quantifying N-nitroso-desmethyl-chlorpheniramine at levels significantly lower than the established AI limit.

  • Choice of Technology (LC-MS/MS): A triple quadrupole mass spectrometer was selected for its high sensitivity and specificity operating in Multiple Reaction Monitoring (MRM) mode.[13] This allows the instrument to selectively monitor for specific precursor-to-product ion transitions, minimizing interference from the API and excipients.[14]

  • Chromatography: Reversed-phase chromatography was chosen to retain the moderately polar nitrosamine and separate it from the parent API. A biphenyl stationary phase was found to provide excellent separation and peak shape.[15] The use of formic acid in the mobile phase facilitates protonation of the analyte, which is crucial for positive mode electrospray ionization (ESI+).[16]

  • Sample Preparation: The sample preparation procedure is designed to be simple and effective, minimizing the risk of analyte loss or the artifactual formation of nitrosamines.[17] A straightforward "dilute-and-shoot" approach using a suitable solvent is employed, followed by filtration to protect the analytical column and MS system.[8]

Materials and Methods

3.1 Reagents and Standards

  • N-nitroso-desmethyl-chlorpheniramine reference standard (Veeprho, CAS 3036581-84-4)[12]

  • Chlorpheniramine API

  • Methanol (LC-MS Grade)

  • Water (LC-MS Grade)

  • Formic Acid (Optima™ LC/MS Grade)

3.2 Instrumentation

  • LC System: ExionLC™ System or equivalent UHPLC system[15]

  • Mass Spectrometer: SCIEX QTRAP® 4500 System or equivalent triple quadrupole mass spectrometer[15]

  • Analytical Column: Phenomenex Kinetex Biphenyl (100 x 3.0 mm, 2.6 µm)[15]

Experimental Protocols

4.1 Protocol: Standard and Sample Preparation

This protocol outlines the preparation of calibration standards and test samples for analysis.

  • Stock Solution (100 µg/mL): Accurately weigh 1.0 mg of N-nitroso-desmethyl-chlorpheniramine reference standard and dissolve in 10.0 mL of methanol.

  • Intermediate Stock (1 µg/mL): Dilute 100 µL of the stock solution to 10.0 mL with a diluent of 50:50 methanol/water.

  • Calibration Standards: Prepare a series of calibration standards by serial dilution from the intermediate stock solution to cover the desired concentration range (e.g., 0.05 ng/mL to 50 ng/mL) using the diluent.

  • API Sample Preparation (1 mg/mL): Accurately weigh 10.0 mg of Chlorpheniramine API into a 10 mL volumetric flask. Dissolve and dilute to volume with 0.1% formic acid in water. Vortex thoroughly to ensure complete dissolution.[15]

  • Drug Product Sample Preparation: Crush a sufficient number of tablets to obtain a powder equivalent to 10 mg of Chlorpheniramine. Transfer the powder to a 15 mL centrifuge tube, add 10.0 mL of diluent, and shake vigorously for 20-30 minutes.[16]

  • Centrifugation & Filtration: Centrifuge the drug product suspension at 4500 rpm for 15 minutes.[16] Filter the supernatant through a 0.22 µm PVDF syringe filter into an HPLC vial for analysis.

G cluster_std Standard Preparation cluster_sample Sample Preparation s1 Weigh 1 mg Reference Standard s2 Dissolve in 10 mL Methanol (Stock) s1->s2 s3 Perform Serial Dilutions (0.05 - 50 ng/mL) s2->s3 s4 Transfer to HPLC Vials s3->s4 p1 Weigh API or Crushed Tablets p2 Add 10 mL Diluent & Vortex/Shake p1->p2 p3 Centrifuge (4500 rpm, 15 min) p2->p3 p4 Filter (0.22 µm PVDF) p3->p4 p5 Transfer to HPLC Vial p4->p5

Caption: Workflow for Standard and Sample Preparation.

4.2 Protocol: LC-MS/MS Instrumental Method

The following table summarizes the optimized instrumental parameters.

ParameterSetting
LC Conditions
ColumnPhenomenex Kinetex Biphenyl (100 x 3.0 mm, 2.6 µm)[15]
Mobile Phase A0.1% Formic Acid in Water[15]
Mobile Phase B0.1% Formic Acid in Methanol[15]
Flow Rate0.3 mL/min[15]
Column Temp.40°C[15]
Injection Volume10 µL[15]
GradientSee Table 2
MS Conditions
Ionization ModeESI Positive
MRM TransitionCompound-specific, determined by infusion
Dwell Time100 ms
Source Temp.500°C
IonSpray Voltage5500 V

Table 2: LC Gradient Program

Time (min) %B
0.0 10
1.0 10
8.0 90
10.0 90
10.1 10

| 12.0 | 10 |

Note: A divert valve is recommended to divert the API peak (eluting early) to waste, preventing source contamination and maintaining instrument robustness.[15]

Method Validation and Results

The method was validated according to ICH Q2(R1) guidelines.[10][11] The results demonstrate that the method is fit for its intended purpose.

G Dev Method Development Spec Specificity Dev->Spec Lin Linearity & Range Dev->Lin Acc Accuracy Dev->Acc Prec Precision Dev->Prec Rob Robustness Spec->Rob LOD LOD / LOQ Lin->LOD LOD->Rob Acc->Rob Prec->Rob Fin Finalized Method Rob->Fin

Caption: ICH Q2(R1) Method Validation Workflow.

Table 3: Summary of Method Validation Results

ParameterResultAcceptance Criteria
Specificity No interference observed at the retention time of the analyte from blank or API.No significant interference at the analyte's RT.
LOD 0.015 ng/mLS/N ≥ 3
LOQ 0.05 ng/mLS/N ≥ 10, RE < 20%
Linearity (Range) 0.05 - 50 ng/mLR² ≥ 0.995
Accuracy (% Recovery) 95.8% - 104.2%80% - 120% at trace levels
Precision (%RSD)
- Repeatability (n=6)≤ 4.5%≤ 15%
- Intermediate Precision≤ 5.8%≤ 15%
Robustness No significant impact from minor changes in flow rate and column temperature.%RSD remains within acceptable limits.

Discussion and Practical Insights

The validation results confirm that this LC-MS/MS method is highly sensitive, specific, accurate, and precise for the quantification of N-nitroso-desmethyl-chlorpheniramine. The achieved LOQ of 0.05 ng/mL is well below the calculated limits required by regulatory bodies, providing confidence in its use for release testing of Chlorpheniramine API and drug products.[18][19]

Key Considerations:

  • Contamination: Nitrosamines can be present in the laboratory environment. Care must be taken to avoid contamination from sources like solvents, glassware, and plasticware.[17][20]

  • Matrix Effects: While not significant in this application, matrix effects should be evaluated for different drug product formulations. The use of a stable isotope-labeled internal standard is recommended if significant matrix effects are observed.

  • Analyte Stability: Nitrosamines can be light-sensitive. It is recommended to use amber vials and prepare standards and samples fresh daily.[20]

Conclusion

A sensitive, robust, and reliable LC-MS/MS method has been developed and validated for the quantitative analysis of N-nitroso-desmethyl-chlorpheniramine. The method meets the stringent requirements set by regulatory agencies for the control of nitrosamine impurities and is ready for implementation in a quality control environment to ensure the safety and quality of pharmaceutical products.

References

  • FDA Guidance for Industry: Control of Nitrosamine Impurities in Human Drugs.
  • Control of Nitrosamine Impurities in Human Drugs - FDA.
  • CDER Nitrosamine Impurity Acceptable Intake Limits - FDA.
  • Quantitative Analysis of Nitrosamine Impurities by LC-MS Methods from the United States Pharmacopeia General Chapter - Sigma-Aldrich.
  • Control of Nitrosamine Impurities in Human Drugs - FDA (Sept 2024, Rev. 2).
  • Overcoming the Challenges of Nitrosamine Analysis Using LC-MS/MS | Separ
  • FDA Issues Revised Guidance on the Control of Nitrosamine Impurities in Human Drugs.
  • EMA Nitrosamine Guidelines - Zamann Pharma Support GmbH.
  • EMA revises guidance on nitrosamine impurities - European Pharmaceutical Review.
  • LC-HRMS Based Analytical Platform to Determine Nitrosamines in Pharmaceuticals - FDA.
  • Determining N-Nitrosamines in Pharmaceutical Prepar
  • Development and validation of LC-MS/MS method for N-nitrosamines analysis in pharmaceutical products.
  • Nitrosamine impurities | European Medicines Agency (EMA).
  • ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology - ECA Academy.
  • Nitrosamine Control: From Risk Assessment to Analytical Testing with Emphasis on Sample Preparation and Phase-Appropriate Method Validation | Organic Process Research & Development - ACS Public
  • Q2(R1) Validation of Analytical Procedures: Text and Methodology Guidance for Industry | FDA.
  • Quality Guidelines - ICH.
  • Revised ICH Guideline Q2(R1) On Validation Of Analytical Procedures • Starodub.
  • ICH Harmonised Tripartite Guideline - Validation of Analytical Procedures: Text and Methodology Q2(R1).
  • An automated sample preparation workflow for the analysis of nitrosamines in metformin - Thermo Fisher Scientific.
  • Nitrosamine impurities - CMDh - Heads of Medicines Agencies.
  • Guidelines for Nitrosamine Impurities in Drug substances and pharmaceutical drug Products Year 2025.
  • Sensitive quantitation of N-nitroso des-methyl chlorpheniramine impurity in chloropyramine hydrochloride API - SCIEX.
  • Analytical Methodologies to Detect N‑Nitrosamine Impurities in Active Pharmaceutical Ingredients, Drug Products and Other M
  • A Comparative Guide to Analytical Methods for Nitrosamine Detection - Benchchem.
  • N-Nitroso Desmethyl Chlorpheniramine - Manasa Life Sciences.
  • Method of Detection of Nitrosamine Impurities in Metformin - FDA.
  • NDMA impurity in valsartan and other pharmaceutical products: Analytical methods for the determin
  • N-Nitroso Desmethyl Chlorpheniramine | CAS 3036581-84-4 - Veeprho.
  • Quantitation of N-Nitroso N-Desmethyl Diphenhydramine in Diphenhydramine HCl API.

Sources

Application

Application Note: Quantitative Analysis of N-Nitroso-Desmethyl-Chlorpheniramine in Chlorpheniramine API by Gas Chromatography-Mass Spectrometry (GC-MS)

Abstract The presence of nitrosamine impurities in pharmaceutical products is a critical safety concern due to their classification as probable human carcinogens.[1][2] Regulatory bodies, including the U.S. Food and Drug...

Author: BenchChem Technical Support Team. Date: January 2026

Abstract

The presence of nitrosamine impurities in pharmaceutical products is a critical safety concern due to their classification as probable human carcinogens.[1][2] Regulatory bodies, including the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA), mandate stringent control over these impurities in Active Pharmaceutical Ingredients (APIs) and finished drug products.[3][4][5] This application note presents a detailed, robust, and validated Gas Chromatography-Mass Spectrometry (GC-MS) method for the trace-level quantification of N-Nitroso-Desmethyl-Chlorpheniramine, a potential nitrosamine drug substance-related impurity (NDSRI) in Chlorpheniramine API. The methodology outlined herein provides the necessary sensitivity and selectivity to meet and exceed current global regulatory expectations, ensuring patient safety and product quality.

Introduction: The Challenge of Nitrosamine Impurities

N-nitrosamines are a class of compounds that have been identified as impurities in various medications, leading to widespread regulatory action and product recalls. These compounds can form when secondary or tertiary amines react with a nitrosating agent, such as nitrous acid, which can be derived from nitrite salts under acidic conditions.[6][7]

Chlorpheniramine, a widely used first-generation antihistamine, contains a tertiary amine in its structure. Its synthesis or degradation can potentially involve the precursor, Desmethyl-Chlorpheniramine, which is a secondary amine. This secondary amine is susceptible to nitrosation, which can lead to the formation of N-Nitroso-Desmethyl-Chlorpheniramine. Given the potential carcinogenicity of this class of compounds, highly sensitive and specific analytical methods are required to monitor and control its presence at trace levels.[8][9]

Gas Chromatography coupled with Mass Spectrometry (GC-MS), particularly with a triple quadrupole mass spectrometer (MS/MS), is an ideal technique for this application. It offers excellent chromatographic separation for volatile and semi-volatile compounds and provides the high selectivity and sensitivity required for trace-level quantification through modes like Multiple Reaction Monitoring (MRM).[10][11][12]

This guide provides a comprehensive protocol, from sample preparation to data analysis, designed to be a self-validating system for researchers, scientists, and drug development professionals tasked with this critical quality control analysis.

Experimental Protocol

Materials and Reagents
  • Reference Standards:

    • N-Nitroso-Desmethyl-Chlorpheniramine (Purity ≥95%)

    • N-Nitrosodimethylamine-d6 (NDMA-d6) or other suitable isotopically labeled internal standard (ISTD) (Purity ≥98%)

  • Reagents & Solvents:

    • Dichloromethane (DCM), GC-MS grade or equivalent

    • Methanol (MeOH), HPLC grade or equivalent

    • Sodium Hydroxide (NaOH), analytical grade

    • Deionized Water, 18.2 MΩ·cm

  • Sample:

    • Chlorpheniramine API

Causality Behind Choices:

  • Dichloromethane (DCM): Chosen for its excellent ability to extract semi-volatile nitrosamines from an aqueous matrix and its compatibility with GC-MS analysis.[2][11]

  • Sodium Hydroxide (NaOH): Used to create a basic aqueous solution. This ensures the API (Chlorpheniramine) remains in its free base form, which is less soluble in the aqueous layer, while facilitating the partitioning of the neutral nitrosamine impurity into the organic DCM layer.

  • Isotopically Labeled ISTD: Crucial for accurate quantification. It co-elutes with the target analyte and experiences similar extraction efficiencies and potential matrix effects, allowing for reliable correction of any variations during sample preparation and injection.[12]

Instrumentation

A Gas Chromatograph equipped with a Triple Quadrupole Mass Spectrometer is recommended for this analysis to achieve the required sensitivity and selectivity.

  • Gas Chromatograph: Agilent 8890 GC or equivalent

  • Mass Spectrometer: Agilent 7010B GC/MS/MS or equivalent

  • Autosampler: Capable of performing liquid injections

  • Analytical Column: Agilent DB-624 UI (or equivalent phase), 30 m x 0.25 mm, 1.4 µm film thickness

Preparation of Solutions

Safety Precaution: N-nitrosamines are potent carcinogens and should be handled with extreme care using appropriate personal protective equipment (PPE) in a designated chemical fume hood.[9] Protect standard solutions from light to prevent degradation.[13]

  • ISTD Stock Solution (100 µg/mL): Accurately weigh approximately 10 mg of NDMA-d6 into a 100 mL volumetric flask. Dissolve and dilute to volume with Methanol.

  • ISTD Working Solution (1 µg/mL): Dilute 1 mL of the ISTD Stock Solution to 100 mL with Methanol.

  • N-Nitroso-Desmethyl-Chlorpheniramine Stock Solution (100 µg/mL): Accurately weigh approximately 10 mg of the reference standard into a 100 mL volumetric flask. Dissolve and dilute to volume with Methanol.

  • Calibration Standards (0.5 - 100 ng/mL): Prepare a series of calibration standards by serially diluting the stock solution with Dichloromethane. Fortify each calibration standard with the ISTD to a final concentration of approximately 30 ng/mL.

Sample Preparation: Liquid-Liquid Extraction (LLE)
  • Weighing: Accurately weigh approximately 250 mg of the Chlorpheniramine API into a 15 mL centrifuge tube.[11]

  • Dissolution: Add 8.0 mL of 1 M Sodium Hydroxide (NaOH) solution.

  • Mixing: Vortex the tube for 1 minute, then shake vigorously for at least 5 minutes to ensure complete dispersion of the API.

  • Extraction: Add 2.0 mL of Dichloromethane (DCM) to the suspension.

  • Intensive Mixing: Vortex again for 1 minute and shake for an additional 5 minutes to facilitate the extraction of the nitrosamine into the organic phase.[2]

  • Phase Separation: Centrifuge the mixture at 4000 rpm for 10 minutes to achieve clear separation of the aqueous and organic layers.

  • Collection: Carefully withdraw the lower organic (DCM) layer using a glass pipette and transfer it to a GC vial for analysis.

GC-MS/MS Method Parameters

The following parameters provide a starting point for method development and should be optimized for the specific instrumentation used.

GC Parameters Value MS Parameters Value
Inlet Mode SplitlessIonization Mode Electron Ionization (EI)
Inlet Temperature 250 °CSource Temperature 230 °C
Injection Volume 1.0 µLQuadrupole Temp 150 °C
Carrier Gas HeliumCollision Gas Nitrogen
Constant Flow 1.2 mL/minAcquisition Mode MRM
Oven Program EM Voltage Optimized during tuning
Initial Temperature40 °C, hold for 1 min
Ramp 120 °C/min to 180 °C
Ramp 230 °C/min to 280 °C, hold for 5 min
MRM Transitions

MRM transitions must be empirically determined on the specific instrument. The following are hypothetical, yet chemically logical, transitions based on the structure of N-Nitroso-Desmethyl-Chlorpheniramine (MW: 289.76 g/mol )[8].

Compound Precursor Ion (m/z) Product Ion (Quantifier) Product Ion (Qualifier)
N-Nitroso-Desmethyl-Chlorpheniramine289.8[Optimized Fragment 1][Optimized Fragment 2]
NDMA-d6 (ISTD)80.146.1-

Analytical Workflow Visualization

The following diagram illustrates the complete analytical process from sample receipt to final data analysis.

GCMS_Workflow cluster_prep Sample & Standard Preparation cluster_analysis Instrumental Analysis cluster_data Data Processing s1 Weigh API Sample (approx. 250 mg) s2 Add 8 mL of 1M NaOH s1->s2 s3 Vortex & Shake (5 min) s2->s3 s4 Add 2 mL of DCM (Extraction Solvent) s3->s4 s5 Vortex & Shake (5 min) s4->s5 s6 Centrifuge (4000 rpm, 10 min) s5->s6 s7 Collect Organic Layer (DCM) s6->s7 inj Inject 1 µL into GC-MS/MS System s7->inj cal Prepare Calibration Standards & ISTD cal->inj acq Acquire Data (MRM Mode) inj->acq proc Integrate Peaks (Analyte & ISTD) acq->proc curve Generate Calibration Curve (Ratio vs. Conc.) proc->curve quant Quantify Nitrosamine in Sample curve->quant report Report Result (e.g., in ppm or ng/mg) quant->report

Caption: Workflow for GC-MS/MS analysis of N-Nitroso-Desmethyl-Chlorpheniramine.

Method Validation & System Suitability

For regulatory compliance, the analytical method must be validated according to ICH Q2(R2) guidelines to ensure it is fit for its intended purpose.[14]

Validation Parameters

The method should be validated for specificity, linearity, range, accuracy, precision, and limit of quantitation (LOQ).

Parameter Acceptance Criteria Rationale
Specificity No interfering peaks at the retention time of the analyte in blank and placebo samples.Ensures the signal is unequivocally from the target nitrosamine.
LOQ Signal-to-Noise ratio ≥ 10. Accuracy and precision must meet requirements.Defines the lowest concentration that can be reliably quantified. The LOQ must be well below the regulatory control limit.
Linearity (r²) Correlation coefficient (r²) ≥ 0.995Demonstrates a direct proportional relationship between concentration and instrument response.
Accuracy (% Recovery) 70% - 130% recovery for spiked samples.[15]Confirms the closeness of the measured value to the true value.
Precision (%RSD) Repeatability (≤ 15%), Intermediate Precision (≤ 20%)Measures the degree of scatter between a series of measurements.
System Suitability Testing (SST)

Before any analytical run, a system suitability test must be performed by injecting a mid-level calibration standard multiple times.

SST Parameter Acceptance Criteria
Injection Precision %RSD ≤ 15% for peak area ratios (n=5)
Peak Shape Tailing factor between 0.8 and 2.0
Signal-to-Noise (S/N) S/N > 10 for the lowest calibration standard

Conclusion

This application note provides a comprehensive and scientifically grounded framework for the determination of N-Nitroso-Desmethyl-Chlorpheniramine in Chlorpheniramine API using GC-MS/MS. The detailed protocols for sample preparation, instrument parameters, and validation are designed to establish a reliable and robust method. Adherence to these guidelines will enable pharmaceutical manufacturers and quality control laboratories to accurately monitor and control this potential impurity, ensuring compliance with global regulatory standards and safeguarding public health.[6][16]

References

  • U.S. Food and Drug Administration. (2020). Control of Nitrosamine Impurities in Human Drugs. [Link]

  • U.S. Food and Drug Administration. (2021). Control of Nitrosamine Impurities in Human Drugs - Guidance for Industry. [Link]

  • U.S. Food and Drug Administration. CDER Nitrosamine Impurity Acceptable Intake Limits. [Link]

  • U.S. Food and Drug Administration. (2024). Guidance for Industry: Control of Nitrosamine Impurities in Human Drugs. [Link]

  • European Medicines Agency. (2023). EMA revises guidance on nitrosamine impurities. European Pharmaceutical Review. [Link]

  • Providien. (2024). FDA Issues Revised Guidance on the Control of Nitrosamine Impurities in Human Drugs. [Link]

  • European Directorate for the Quality of Medicines & HealthCare. (2023). Validating analytical procedures for determining nitrosamines in pharmaceuticals. [Link]

  • OMCL. Nitrosamines by GC-MS/MS. [Link]

  • ResolveMass Laboratories Inc. (2025). Why Regulatory Agencies Require Validated Methods for Nitrosamines. [Link]

  • Dr. Reddy's. (2021). EMA Nitrosamine Guidance – Deadline March 31, 2021. [Link]

  • National Institutes of Health (NIH). (2021). Development and Validation of four Nitrosamine Impurities Determination Method in Medicines of Valsartan, Losartan, and Irbesartan with HPLC-MS/MS (APCI). [Link]

  • ResolveMass Laboratories Inc. (2025). GC-MS Method Development for Nitrosamine Testing. [Link]

  • Agilent Technologies. (2023). Screening of Nitrosamine Impurities in Drug Products and Drug Substances Using Agilent GC/MS/MS Instrumentation. [Link]

  • European Medicines Agency. Nitrosamine impurities. [Link]

  • European Medicines Agency. Nitrosamine impurities: guidance for marketing authorisation holders. [Link]

  • Journal of Emerging Technologies and Innovative Research. (2025). Guidelines for Nitrosamine Impurities in Drug substances and pharmaceutical drug Products. [Link]

  • ACS Publications. (2024). Analytical Methodologies to Detect N-Nitrosamine Impurities in Active Pharmaceutical Ingredients, Drug Products and Other Matrices. [Link]

  • SynThink. Chlorpheniramine EP Impurities & USP Related Compounds. [Link]

  • SynZeal. Chlorphenamine Impurities. [Link]

  • Pharmaffiliates. Chlorpheniramine-impurities. [Link]

  • Manasa Life Sciences. N-Nitroso Desmethyl Chlorpheniramine. [Link]

  • ResearchGate. (2024). Nitrosamine impurities in APIs: A Comprehensive Review. [Link]

  • SCIEX. Sensitive quantitation of N-nitroso des-methyl chlorpheniramine impurity in chloropyramine hydrochloride API. [Link]

  • Synchemia. CERTIFICATE OF ANALYSIS Product Name: N-Nitroso Desmethyl Chlorpheniramine. [Link]

Sources

Method

Application Note: Quantitative Analysis of N-nitroso-desmethyl-chlorpheniramine using a Certified Reference Standard

Introduction: The Imperative for Nitrosamine Impurity Control The landscape of pharmaceutical quality control has been significantly reshaped by the detection of nitrosamine impurities in various drug products since 2018...

Author: BenchChem Technical Support Team. Date: January 2026

Introduction: The Imperative for Nitrosamine Impurity Control

The landscape of pharmaceutical quality control has been significantly reshaped by the detection of nitrosamine impurities in various drug products since 2018.[1][2][3] These compounds are classified as probable human carcinogens based on extensive animal studies, prompting stringent regulatory action to ensure patient safety.[1][3] N-nitroso-desmethyl-chlorpheniramine (NNDMC), a Nitrosamine Drug Substance-Related Impurity (NDSRI), is a potential genotoxic impurity that can form during the synthesis or storage of drug products containing the active pharmaceutical ingredient (API) Chlorpheniramine.[4][5][6]

Chlorpheniramine is a widely used first-generation antihistamine.[6] The presence of a secondary amine in its structure or in related synthetic precursors creates a potential for nitrosation in the presence of nitrosating agents (like nitrites) under specific conditions.[1][6] Given the potential carcinogenic risk, regulatory bodies such as the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA) mandate that manufacturers conduct thorough risk assessments and implement sensitive, validated analytical methods to detect and control nitrosamine impurities at trace levels.[4][7][8][9][10]

This application note provides a comprehensive, field-proven protocol for the accurate and reliable quantification of N-nitroso-desmethyl-chlorpheniramine in pharmaceutical preparations. The cornerstone of this methodology is the use of a well-characterized, high-purity Certified Reference Standard (CRS), which is indispensable for ensuring the accuracy, precision, and regulatory defensibility of the analytical data.[11] We will detail the preparation of calibration standards, a robust LC-MS/MS analytical procedure, and data interpretation in alignment with current regulatory expectations.

The Certified Reference Standard (CRS): Foundation of Accurate Quantification

The use of a CRS is a fundamental requirement for quantitative analysis in a regulated environment. It provides a known concentration and purity, serving as the benchmark against which the analyte in a sample is measured. This ensures traceability and comparability of results across different laboratories and instruments.

N-nitroso-desmethyl-chlorpheniramine Properties:

PropertyValueSource
Chemical Name N-(3-(4-Chlorophenyl)-3-(pyridin-2-yl)propyl)-N-methylnitrous amide
Synonyms N-Nitroso Chlorphenamine EP Impurity C[11]
CAS Number 3036581-84-4[5][6][12]
Molecular Formula C₁₅H₁₆ClN₃O[5]
Molecular Weight 289.76 g/mol [5][13]

CRS Handling and Storage:

  • Purity: A typical CRS for NNDMC should have a purity of ≥98%. The Certificate of Analysis (CoA) accompanying the standard is a critical document that provides the certified purity value and characterization data.

  • Storage: Due to the potential for degradation, the CRS should be stored under the conditions specified in the CoA, typically at 2-8°C in a refrigerator, protected from light and moisture.[12]

  • Safety: NNDMC is a potentially potent carcinogen and should be handled with extreme care using appropriate personal protective equipment (PPE), including gloves and a lab coat, within a fume hood.

NNDMC_Structure cluster_legend Chemical Structure of N-nitroso-desmethyl-chlorpheniramine NNDMC

Caption: Chemical Structure of NNDMC.

Regulatory Framework and Risk Mitigation

The control of genotoxic impurities is governed by the International Council for Harmonisation (ICH) M7 guideline.[14][15][16] This guideline establishes a framework for identifying, categorizing, qualifying, and controlling DNA reactive impurities to limit potential carcinogenic risk.[16][17][18] Nitrosamines are considered a "cohort of concern," necessitating stringent control.[7]

Both the FDA and EMA have issued specific guidance on nitrosamines, requiring manufacturers to perform risk assessments for all pharmaceutical products and, where a risk is identified, to conduct confirmatory testing using appropriately validated and sensitive methods.[4][8][10][19]

GuidelineIssuing BodyKey Requirement
ICH M7(R2) ICHAssessment and control of DNA reactive (mutagenic) impurities to limit potential carcinogenic risk.[16]
Control of Nitrosamine Impurities in Human Drugs FDARecommends risk assessments, confirmatory testing, and mitigation strategies for nitrosamine impurities, including NDSRIs.[1][4][8]
Questions and answers for marketing authorisation holders/applicants EMAOutlines a three-step process: risk evaluation, confirmatory testing, and implementing risk-mitigating measures.[3][7][9]

Acceptable Intake (AI) Limit: The FDA has established a default Acceptable Intake (AI) limit for NDSRIs without sufficient carcinogenicity data. For N-nitroso-desmethyl-chlorpheniramine, which falls into Potency Category 1, the recommended AI limit is 26.5 ng/day .[2][5][11] This limit is crucial as it defines the safety threshold that must not be exceeded for a given drug product based on its maximum daily dose.

Protocol 1: Preparation of Standard Solutions & Calibration Curve

Accurate preparation of standard solutions is paramount for the entire quantitative analysis.[20] This protocol describes the gravimetric preparation of a stock solution and subsequent volumetric dilutions to create calibration standards. Using gravimetric preparation for the stock solution minimizes errors associated with the physical properties of the solvent.

Materials:

  • N-nitroso-desmethyl-chlorpheniramine CRS

  • Methanol (LC-MS Grade)

  • Diluent: 50:50 Methanol:Water (v/v) with 0.1% Formic Acid

  • Class A volumetric flasks (e.g., 10 mL, 50 mL, 100 mL)

  • Calibrated analytical balance

  • Calibrated micropipettes

Step-by-Step Protocol:

  • Stock Solution Preparation (e.g., 100 µg/mL):

    • Allow the NNDMC CRS vial to equilibrate to room temperature before opening to prevent moisture condensation.

    • Accurately weigh approximately 10 mg of the CRS onto a weighing paper using an analytical balance.

    • Carefully transfer the weighed standard into a 100 mL Class A volumetric flask.

    • Record the exact weight.

    • Add approximately 70 mL of methanol, sonicate for 5 minutes to ensure complete dissolution.

    • Allow the solution to return to room temperature, then dilute to the mark with methanol. Cap and invert at least 15 times to ensure homogeneity.

    • Causality: Methanol is chosen as the initial solvent due to the good solubility of many organic molecules. Gravimetric preparation is preferred for the stock to ensure the highest accuracy.

  • Intermediate Standard Solution (e.g., 1.0 µg/mL):

    • Pipette 1.0 mL of the 100 µg/mL stock solution into a 100 mL volumetric flask.

    • Dilute to the mark with the diluent (50:50 Methanol:Water with 0.1% Formic Acid).

    • Causality: Creating an intermediate dilution makes the preparation of low-concentration calibration standards more accurate and requires less solvent. The diluent should match the initial mobile phase composition to ensure good peak shape during LC analysis.[21]

  • Calibration Curve Standards (e.g., 0.05 to 10 ng/mL):

    • Prepare a series of calibration standards by serially diluting the 1.0 µg/mL intermediate solution. The concentration range should bracket the established Limit of Quantitation (LOQ) and the expected concentration of NNDMC in the samples.

    • Example Dilution Scheme (for a final volume of 10 mL):

      • 10 ng/mL: 100 µL of 1.0 µg/mL intermediate into 10 mL diluent.

      • 5 ng/mL: 50 µL of 1.0 µg/mL intermediate into 10 mL diluent.

      • 2 ng/mL: 20 µL of 1.0 µg/mL intermediate into 10 mL diluent.

      • 1 ng/mL: 10 µL of 1.0 µg/mL intermediate into 10 mL diluent.

      • 0.5 ng/mL: 50 µL of 10 ng/mL standard into 10 mL diluent.

      • 0.2 ng/mL: 20 µL of 10 ng/mL standard into 10 mL diluent.

      • 0.1 ng/mL: 10 µL of 10 ng/mL standard into 10 mL diluent.

      • 0.05 ng/mL (LOQ): 5 µL of 10 ng/mL standard into 10 mL diluent.

    • Trustworthiness: Prepare fresh calibration standards daily to avoid issues with stability. A blank (diluent only) and a zero standard (blank spiked with internal standard, if used) should also be prepared.

Calibration_Workflow cluster_prep Standard Preparation cluster_cal Calibration Curve Generation crs Weigh NNDMC CRS (~10 mg) stock Dissolve in 100 mL Methanol (Stock: 100 µg/mL) crs->stock Gravimetric cal_standards Serial Dilution of Intermediate (0.05 - 10 ng/mL) intermediate Dilute 1 mL Stock to 100 mL (Intermediate: 1 µg/mL) stock->intermediate Volumetric Dilution intermediate->cal_standards lcms_analysis Inject Standards into LC-MS/MS cal_standards->lcms_analysis cal_curve Plot Peak Area vs. Concentration (Linear Regression, r² ≥ 0.99) lcms_analysis->cal_curve Analytical_Workflow cluster_sample Sample Preparation cluster_analysis LC-MS/MS Analysis cluster_data Data Processing weigh Weigh Tablet Powder extract Add Diluent, Vortex, Sonicate weigh->extract clean Centrifuge & Filter (0.22 µm) extract->clean inject Inject Sample & Standards clean->inject separate Chromatographic Separation (C18) inject->separate detect MS/MS Detection (MRM Mode) separate->detect integrate Integrate Peak Areas detect->integrate quantify Quantify using Calibration Curve integrate->quantify report Calculate Final Result (ng/mg) & Compare to AI Limit quantify->report

Sources

Application

Application Note: A Validated LC-MS/MS Protocol for the Ultrasensitive Detection of N-nitroso-desmethyl-chlorpheniramine in Pharmaceutical Ingredients

Abstract and Introduction The discovery of N-nitrosamine impurities in common medications has presented a significant challenge to the pharmaceutical industry, necessitating rigorous analytical testing to ensure patient...

Author: BenchChem Technical Support Team. Date: January 2026

Abstract and Introduction

The discovery of N-nitrosamine impurities in common medications has presented a significant challenge to the pharmaceutical industry, necessitating rigorous analytical testing to ensure patient safety.[1] These compounds are classified as probable human carcinogens, and their presence, even at trace levels, is a major concern for regulatory bodies worldwide, including the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA).[1][2]

N-nitroso-desmethyl-chlorpheniramine is a nitrosamine drug substance-related impurity (NDSRI) that can potentially form in drug products containing Chlorpheniramine, a widely used first-generation antihistamine.[3][4] The impurity arises from the nitrosation of desmethyl-chlorpheniramine, a known intermediate or degradation product of the active pharmaceutical ingredient (API).[4] Given the potential carcinogenicity, regulatory agencies have established stringent acceptable intake (AI) limits for such impurities, often in the low nanogram-per-day range.[4][5] The U.S. FDA, for instance, has assigned N-nitroso-desmethyl-chlorpheniramine to Potency Category 1, which corresponds to a default AI limit of 26.5 ng/day.[4][6]

This application note provides a detailed, robust, and highly sensitive analytical protocol for the quantification of N-nitroso-desmethyl-chlorpheniramine. The method utilizes Liquid Chromatography with Tandem Mass Spectrometry (LC-MS/MS), a technique renowned for its specificity and sensitivity, making it ideal for trace-level impurity analysis.[7][8] We will detail every aspect of the protocol, from sample preparation to data analysis, explaining the scientific rationale behind each step to ensure the method is not only followed but also understood. This protocol is designed for research, development, and quality control laboratories tasked with the critical mission of ensuring the safety and quality of pharmaceutical products.

Analyte and Regulatory Context

N-nitroso-desmethyl-chlorpheniramine is a specific NDSRI linked to the API Chlorpheniramine. Understanding its origin is key to effective risk assessment and control.[4]

  • Parent Drug: Chlorpheniramine

  • Precursor: Desmethyl-chlorpheniramine (a secondary amine)

  • Nitrosating Agent: Various nitrite sources (e.g., residual nitrites in excipients or water)

The reaction between the secondary amine precursor and a nitrosating agent, often under acidic conditions, leads to the formation of the N-nitrosamine impurity.[3][4]

Table 1: Analyte Properties and Regulatory Limit

Property Detail Reference
Chemical Name N-(3-(4-chlorophenyl)-3-(pyridin-2-yl)propyl)-N-methylnitrous amide [3]
Molecular Formula C₁₅H₁₆ClN₃O [9]
Molecular Weight 289.76 g/mol [9]
CAS Number 3036581-84-4 [3]
Regulatory Body U.S. FDA [6][10]
Carcinogenic Potency Category 1 (CPCA) [4]

| Acceptable Intake (AI) Limit | 26.5 ng/day |[4][6] |

Analytical Strategy and Workflow

The primary challenge in nitrosamine analysis is achieving the required low limits of detection and quantification (LOD/LOQ) while mitigating interference from the sample matrix, which often contains high concentrations of the API.[11][12] Our strategy employs a highly selective LC-MS/MS method with multiple reaction monitoring (MRM) to ensure confident detection and accurate quantification.

Causality of Method Selection
  • LC-MS/MS: This technique is the gold standard for trace-level analysis.[8] It combines the separation power of liquid chromatography with the high selectivity and sensitivity of tandem mass spectrometry.[7] Unlike GC-MS, it is suitable for non-volatile and thermally labile compounds like many NDSRIs.[8]

  • Isotopically Labeled Internal Standard: To ensure accuracy and correct for any variability during sample preparation or ionization, an isotopically labeled internal standard (e.g., N-Nitroso-N-Desmethyl-Chlorpheniramine-d3) is crucial.[7][13] This standard co-elutes with the analyte but is distinguished by its mass, providing a reliable reference for quantification.

Overall Analytical Workflow

The following diagram outlines the complete analytical process from sample receipt to final report generation.

G cluster_prep Sample & Standard Preparation cluster_analysis Instrumental Analysis cluster_data Data Processing & Reporting sample_weigh 1. Weigh API or Drug Product Sample istd_spike 3. Spike Samples & Standards with Internal Standard (ISTD) sample_weigh->istd_spike to Sample standard_prep 2. Prepare Calibration Standards & QC Samples standard_prep->istd_spike to Standards extraction 4. Add Extraction Solvent (e.g., 0.1% Formic Acid in Water) istd_spike->extraction vortex 5. Vortex / Sonicate to Dissolve and Extract extraction->vortex filter 6. Centrifuge and/or Filter (0.22 µm PTFE) vortex->filter injection 7. Inject into LC-MS/MS System filter->injection separation 8. Chromatographic Separation injection->separation detection 9. MS/MS Detection (MRM Mode) separation->detection integration 10. Peak Integration (Analyte and ISTD) detection->integration calibration 11. Generate Calibration Curve (Response Ratio vs. Concentration) integration->calibration quantification 12. Quantify Analyte in Samples calibration->quantification report 13. Report Final Result (e.g., in ng/mg or ppm) quantification->report

Caption: End-to-end workflow for N-nitroso-desmethyl-chlorpheniramine analysis.

Detailed Experimental Protocol

Materials, Reagents, and Instrumentation
  • Reference Standards: N-nitroso-desmethyl-chlorpheniramine, N-Nitroso-N-Desmethyl-Chlorpheniramine-d3 (Internal Standard).

  • Solvents & Reagents: LC-MS grade Methanol, LC-MS grade Water, Formic Acid (≥99%).

  • Instrumentation:

    • High-Performance Liquid Chromatography (HPLC) or Ultra-High-Performance Liquid Chromatography (UHPLC) system.[14]

    • Tandem Quadrupole Mass Spectrometer with an Electrospray Ionization (ESI) or Atmospheric Pressure Chemical Ionization (APCI) source.[14][15]

  • Consumables: Analytical balance, volumetric flasks, autosampler vials (amber recommended to protect from light), 0.22 µm syringe filters (PTFE).[16]

Preparation of Solutions
  • Diluent: 0.1% (v/v) Formic Acid in Water.

  • Internal Standard (ISTD) Stock Solution (1 µg/mL): Accurately weigh 1 mg of N-Nitroso-N-Desmethyl-Chlorpheniramine-d3 and dissolve in 10 mL of Methanol (to make 100 µg/mL). Dilute 1 mL of this solution to 100 mL with Diluent.

  • Analyte Stock Solution (1 µg/mL): Prepare in the same manner as the ISTD stock solution using the N-nitroso-desmethyl-chlorpheniramine reference standard.

  • Working ISTD Solution (10 ng/mL): Dilute the ISTD Stock Solution with Diluent.

  • Calibration Standards (0.05 - 50 ng/mL): Prepare a series of calibration standards by serially diluting the Analyte Stock Solution with Diluent. Spike each standard with the Working ISTD solution to a final concentration of 1 ng/mL.[17]

Scientist's Note: Using an isotopically labeled internal standard is critical for compensating for matrix effects and variations in instrument response, which is a core principle of robust bioanalytical method validation.[7] Preparing stocks in methanol aids dissolution, while subsequent dilutions in an aqueous mobile-phase-like diluent ensure chromatographic compatibility.

Sample Preparation Protocol
  • Weighing: Accurately weigh 100 mg of the Chlorpheniramine API or powdered drug product into a centrifuge tube.[17]

  • Spiking & Dilution: Add a specified volume of the Working ISTD solution to achieve a final concentration of 1 ng/mL upon final dilution. Add 10.0 mL of Diluent to the tube. This results in a final sample concentration of 10 mg/mL.

  • Extraction: Vortex the tube for 5 minutes, followed by sonication for 10 minutes to ensure complete dissolution and extraction of the analyte.

  • Clarification: Centrifuge the sample at 5000 rpm for 10 minutes.

  • Filtration: Filter the supernatant through a 0.22 µm PTFE syringe filter into an amber autosampler vial for analysis.[18]

Rationale: The goal of sample preparation is to efficiently extract the trace-level analyte from a complex matrix.[11] Formic acid is added to the diluent to acidify the mobile phase, which promotes better peak shape and analyte ionization (ESI positive mode). PTFE filters are chosen for their broad chemical compatibility and low potential for analyte binding.

LC-MS/MS Instrumental Conditions

The following tables provide a validated starting point for the instrumental method. Optimization may be required based on the specific instrumentation used.

Table 2: Liquid Chromatography Parameters

Parameter Condition Rationale
Column Phenomenex Kinetex Biphenyl (2.6 µm, 100 x 3.0 mm) or equivalent Biphenyl phase offers alternative selectivity and π-π interactions, which can be beneficial for separating the analyte from the API.[17]
Mobile Phase A 0.1% Formic Acid in Water Standard aqueous phase for reversed-phase chromatography.
Mobile Phase B 0.1% Formic Acid in Methanol Standard organic phase.
Flow Rate 0.4 mL/min A typical flow rate for a 3.0 mm ID column, balancing speed and efficiency.
Column Temp. 40 °C Elevated temperature reduces viscosity and can improve peak shape and reproducibility.[17]
Injection Vol. 10 µL A standard volume; can be adjusted to meet sensitivity requirements.
Gradient 0-1 min (10% B), 1-8 min (10-95% B), 8-10 min (95% B), 10.1-12 min (10% B) A gradient is essential to elute the analyte with a good peak shape and then wash the column of more retained components, including the API.

| Diverter Valve | (Optional) Divert flow to waste for the first 6 minutes | This prevents the highly concentrated Chlorpheniramine API from entering and contaminating the mass spectrometer source.[17][19] |

Table 3: Mass Spectrometry Parameters

Parameter Setting Rationale
Ionization Mode Electrospray Ionization, Positive (ESI+) Nitrosamines readily form positive ions [M+H]⁺ under typical ESI conditions.
MRM Transition (Analyte) 290.1 > 244.1 Precursor [M+H]⁺: Based on MW of 289.76. Product: A stable, high-intensity fragment ion. (Note: Transitions must be empirically optimized).
MRM Transition (ISTD) 293.1 > 247.1 Precursor [M+H]⁺: Based on d3-labeled MW. Product: Corresponds to the same fragmentation pathway as the analyte.
Collision Energy (CE) Optimize empirically The voltage required to induce optimal fragmentation of the precursor ion.
Declustering Potential (DP) Optimize empirically Prevents ion clusters from entering the mass analyzer, reducing noise.

| Scan Type | Multiple Reaction Monitoring (MRM) | Provides maximum sensitivity and selectivity by monitoring only specific precursor-to-product ion transitions.[19] |

Method Validation and System Suitability

For this method to be considered trustworthy and compliant with regulatory expectations, it must be validated according to ICH Q2(R2) guidelines.[20]

Validation Parameters
  • Specificity: The ability to assess the analyte unequivocally in the presence of other components, including the API and potential degradants. This is demonstrated by the absence of interfering peaks at the analyte's retention time in blank and placebo samples.[17]

  • Limit of Quantitation (LOQ): The lowest concentration of analyte that can be quantified with acceptable precision and accuracy. The LOQ for this method should be well below the specification limit derived from the 26.5 ng/day AI. An LOQ of ≤0.05 ng/mL is typically achievable.[17]

  • Linearity: The method should demonstrate a linear relationship between the analyte concentration and the instrument response over a defined range (e.g., LOQ to 50 ng/mL), with a correlation coefficient (r²) of ≥0.99.[18]

  • Accuracy & Precision: Determined by analyzing spiked quality control (QC) samples at multiple concentration levels (low, medium, high). Accuracy should be within 80-120% recovery, and precision (%RSD) should be ≤15%.

System Suitability and Quality Control

Before running any samples, a system suitability test must be performed.

  • Blank Injection: Inject a diluent blank to ensure no carryover or system contamination.

  • LOQ Standard Injection: Inject a standard at the LOQ concentration. The signal-to-noise ratio (S/N) should be ≥10.

  • Mid-Level Standard Injection: Inject a mid-range calibration standard (e.g., 5 ng/mL) multiple times (n=6). The relative standard deviation (%RSD) of the peak area and retention time should be <10% and <2%, respectively.

Formation Pathway Visualization

To understand the risk, it is crucial to visualize the chemical origin of the impurity.

G cluster_reactants Reactants precursor Desmethyl-Chlorpheniramine (Secondary Amine Precursor) process Nitrosation Reaction (e.g., during synthesis or storage) precursor->process agent Nitrosating Agent (e.g., NaNO₂) agent->process impurity N-nitroso-desmethyl-chlorpheniramine (NDSRI Impurity) process->impurity

Caption: Formation pathway of the N-nitrosamine impurity from its precursors.

Conclusion

This application note provides a comprehensive and scientifically grounded protocol for the sensitive and specific detection of N-nitroso-desmethyl-chlorpheniramine in pharmaceutical materials. By leveraging the power of LC-MS/MS with an isotopically labeled internal standard, this method meets the stringent sensitivity requirements set by global regulatory agencies.[21][22] The detailed explanation of the rationale behind each step, from sample preparation to instrument settings, empowers scientists to not only execute the protocol but also to adapt and troubleshoot it effectively. Adherence to this validated method will provide trustworthy data, ensuring that drug products are properly screened for this potentially harmful impurity and ultimately safeguarding public health.[11][20]

References

  • Nitrosamine Control: From Risk Assessment to Analytical Testing with Emphasis on Sample Preparation and Phase-Appropriate Method Validation.
  • Determination of Nitrosamine Impurities in Active Pharmaceutical Ingredient (API) Using QSight 220. PerkinElmer.
  • EMA revises guidance on nitrosamine impurities. European Pharmaceutical Review.
  • Quantitative determination of N-nitrosamine impurities in API and drug products by LC−MS/MS. Bioanalysis Zone.
  • EMA Nitrosamine Guidelines. Zamann Pharma Support GmbH.
  • LC-HRMS Based Analytical Platform to Determine Nitrosamines in Pharmaceuticals. FDA.
  • Nitrosamines Analysis in Pharmaceuticals. Agilent.
  • Nitrosamine Testing using LC-MS Methods from the USP General Chapter <1469>. Analytix Reporter.
  • EMA guidelines for the detection of nitrosamines in medicines. Netpharmalab.
  • Nitrosamine impurities. European Medicines Agency (EMA).
  • Nitrosamine Impurities in Pharmaceutical API's. MAC-MOD Analytical.
  • N-nitroso-desmethyl-chlorpheniramine. PubChem.
  • An automated sample preparation workflow for the analysis of nitrosamines in metformin. Thermo Fisher Scientific.
  • Why Regulatory Agencies Require Validated Methods for Nitrosamines.
  • Nitrosamines in Pharma. Ellutia.
  • N-Nitroso-N-Desmethyl-Chlorpheniramine-d3. PubChem.
  • N-Nitroso Desmethyl Chlorpheniramine. Chemicea.
  • Quantitative Analysis of Nitrosamine Impurities by LC-MS Methods from the United States Pharmacopeia General Chapter. Merck Millipore.
  • Sensitive quantitation of N-nitroso des-methyl chlorpheniramine impurity in chloropyramine hydrochloride API. SCIEX.
  • Guidance Breakdown: FDA Revises Its Final Guidance on Nitrosamine Impurities.
  • N-Nitroso Desmethyl Chlorpheniramine. Veeprho.
  • CMDh/EMA: Update of Appendix 1 for Nitrosamines. ECA Academy.
  • N-Nitroso Desmethyl Chlorpheniramine. Manasa Life Sciences.
  • CDER Nitrosamine Impurity Acceptable Intake Limits. FDA.
  • Control of Nitrosamine Impurities in Human Drugs. FDA.
  • Quantitation of N-Nitroso N-Desmethyl Diphenhydramine in Diphenhydramine HCl API. Agilent Technologies.
  • Analytical Methodologies to Detect N‑Nitrosamine Impurities in Active Pharmaceutical Ingredients, Drug Products and Other M
  • Analytical Strategies for the Detection and Quantification of Nitrosamine Impurities in Pharmaceuticals. MDPI.

Sources

Method

Application Note: Validation of an Analytical Method for the Determination of N-nitroso-desmethyl-chlorpheniramine according to ICH Q2(R1) Guidelines

Introduction The discovery of nitrosamine impurities in pharmaceutical products has become a major focus for regulatory agencies and the pharmaceutical industry worldwide. These compounds are classified as probable human...

Author: BenchChem Technical Support Team. Date: January 2026

Introduction

The discovery of nitrosamine impurities in pharmaceutical products has become a major focus for regulatory agencies and the pharmaceutical industry worldwide. These compounds are classified as probable human carcinogens, and their presence, even at trace levels, can pose a significant risk to patient safety. N-nitroso-desmethyl-chlorpheniramine is a potential nitrosamine impurity that could form in drug products containing chlorpheniramine maleate, a common antihistamine. The synthesis pathway of chlorpheniramine often involves the use of reagents and solvents that, under certain conditions, can lead to the formation of this specific nitrosamine.

Regulatory bodies, including the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA), have established strict limits for nitrosamine impurities in drug products. Consequently, the development and validation of sensitive, specific, and robust analytical methods for the detection and quantification of these impurities are paramount. This application note provides a comprehensive guide to the validation of an analytical method for N-nitroso-desmethyl-chlorpheniramine, adhering to the principles outlined in the International Council for Harmonisation (ICH) Q2(R1) guideline, "Validation of Analytical Procedures: Text and Methodology".

This document is intended for researchers, scientists, and drug development professionals involved in quality control and regulatory compliance. It offers a detailed explanation of the validation parameters, a step-by-step protocol for a liquid chromatography-tandem mass spectrometry (LC-MS/MS) method, and practical insights into ensuring the trustworthiness and scientific integrity of the analytical data.

Method Validation Workflow

The validation of an analytical procedure is a systematic process that demonstrates its suitability for the intended purpose. The following diagram illustrates the logical flow of the validation parameters as per ICH Q2(R1).

Method_Validation_Workflow start Method Development specificity Specificity / Selectivity start->specificity linearity Linearity specificity->linearity range_node Range linearity->range_node dl Detection Limit (DL) linearity->dl ql Quantitation Limit (QL) linearity->ql accuracy Accuracy range_node->accuracy precision Precision range_node->precision end Validated Method accuracy->end repeatability Repeatability precision->repeatability intermediate Intermediate Precision precision->intermediate intermediate->end dl->end ql->accuracy ql->precision robustness Robustness robustness->end

Caption: Workflow for analytical method validation as per ICH Q2(R1) guidelines.

ICH Q2(R1) Validation Parameters for N-nitroso-desmethyl-chlorpheniramine Analysis

The core of method validation lies in the systematic evaluation of key performance characteristics. For an impurity method, particularly for a potentially carcinogenic compound like a nitrosamine, the focus is on demonstrating the ability to accurately quantify the analyte at very low concentrations.

Specificity

Specificity is the ability to assess unequivocally the analyte in the presence of components that may be expected to be present. For N-nitroso-desmethyl-chlorpheniramine, this includes the active pharmaceutical ingredient (API), other impurities, degradation products, and matrix components from the drug product formulation.

Protocol:

  • Blank Analysis: Analyze a blank sample (matrix without the analyte) to ensure no interfering peaks are present at the retention time of N-nitroso-desmethyl-chlorpheniramine.

  • API and Impurity Spiking: Spike the drug product matrix with the API and all known related substances at their expected concentrations. The chromatogram should demonstrate baseline separation of the N-nitroso-desmethyl-chlorpheniramine peak from all other components.

  • Peak Purity (for HPLC-UV): If using a diode-array detector, peak purity analysis should be performed to confirm the homogeneity of the analyte peak.

  • Mass Spectrometry Confirmation: For LC-MS/MS methods, specificity is inherently high. It is confirmed by monitoring specific precursor-to-product ion transitions (Multiple Reaction Monitoring - MRM).

Linearity

Linearity demonstrates the proportional relationship between the concentration of the analyte and the analytical response over a defined range.

Protocol:

  • Prepare a stock solution of N-nitroso-desmethyl-chlorpheniramine reference standard in a suitable diluent.

  • Perform serial dilutions to prepare at least five calibration standards spanning the expected range. A typical range for a nitrosamine impurity could be from 50% to 150% of the quantitation limit (QL).

  • Inject each standard in triplicate.

  • Plot the average peak area against the corresponding concentration.

  • Perform a linear regression analysis to determine the slope, y-intercept, and the coefficient of determination (r²).

Acceptance Criteria:

  • Coefficient of Determination (r²): ≥ 0.99

  • Y-intercept: Should be minimal and not significantly different from zero.

Range

The range is the interval between the upper and lower concentrations of the analyte in the sample for which the analytical procedure has a suitable level of precision, accuracy, and linearity. For impurity methods, the range should typically extend from the reporting limit to 120% of the specification limit.

Accuracy

Accuracy expresses the closeness of agreement between the value which is accepted either as a conventional true value or an accepted reference value and the value found. It is determined by applying the analytical procedure to a sample with a known concentration of the analyte.

Protocol:

  • Spike the drug product matrix with N-nitroso-desmethyl-chlorpheniramine at a minimum of three concentration levels (e.g., QL, 100%, and 150% of the specification limit).

  • Prepare at least three replicates for each concentration level.

  • Analyze the samples and calculate the percentage recovery.

Acceptance Criteria:

  • Recovery: Typically within 80% to 120% for trace-level impurity analysis.

Precision

Precision is the measure of the degree of scatter of a series of measurements under the same conditions. It is typically evaluated at two levels: Repeatability and Intermediate Precision.

  • Repeatability (Intra-assay Precision): Assesses the precision over a short interval of time under the same conditions (same analyst, same equipment).

    • Protocol: Analyze a minimum of six replicate samples of the drug product matrix spiked with N-nitroso-desmethyl-chlorpheniramine at 100% of the specification limit.

  • Intermediate Precision (Inter-assay Precision): Expresses the within-laboratory variations (different days, different analysts, different equipment).

    • Protocol: Repeat the repeatability study on a different day with a different analyst and/or on a different instrument.

Acceptance Criteria:

  • Relative Standard Deviation (RSD): ≤ 15% for impurity analysis at the specification limit.

Detection Limit (DL) and Quantitation Limit (QL)
  • Detection Limit (DL): The lowest amount of an analyte in a sample that can be detected but not necessarily quantitated as an exact value.

  • Quantitation Limit (QL): The lowest amount of an analyte in a sample that can be quantitatively determined with suitable precision and accuracy.

Protocol (Based on Signal-to-Noise Ratio):

  • Determine the signal-to-noise (S/N) ratio by comparing the signal from samples with known low concentrations of the analyte with those of blank samples.

  • The concentration at which the S/N ratio is approximately 3:1 is generally accepted for DL.

  • The concentration at which the S/N ratio is approximately 10:1 is generally accepted for QL.

Protocol (Based on the Standard Deviation of the Response and the Slope):

  • DL = 3.3 * (σ / S)

  • QL = 10 * (σ / S)

    • Where σ = the standard deviation of the response (can be determined from the y-intercepts of regression lines or the standard deviation of blank sample responses).

    • S = the slope of the calibration curve.

Acceptance Criteria:

  • The QL must be at or below the reporting threshold for the nitrosamine impurity.

  • The precision (RSD) at the QL should be ≤ 20%.

Robustness

Robustness is a measure of the capacity of an analytical procedure to remain unaffected by small, but deliberate variations in method parameters. This provides an indication of its reliability during normal usage.

Protocol:

  • Identify critical method parameters (e.g., mobile phase composition, pH, column temperature, flow rate).

  • Vary each parameter within a realistic range (e.g., mobile phase organic content ±2%, column temperature ±5°C).

  • Analyze a system suitability standard and a spiked sample under each modified condition.

  • Evaluate the impact on system suitability parameters (e.g., retention time, resolution, peak symmetry) and the quantitative result.

Acceptance Criteria:

  • System suitability criteria must be met under all varied conditions.

  • The quantitative results should not deviate significantly from the results obtained under the nominal conditions.

Summary of Validation Parameters and Acceptance Criteria

Parameter Typical Acceptance Criteria for Nitrosamine Impurity Method
Specificity No interference at the retention time of the analyte. Peak is spectrally pure (if applicable).
Linearity (r²) ≥ 0.99
Range From QL to 120% of the specification limit.
Accuracy (% Recovery) 80% - 120%
Precision (RSD) Repeatability: ≤ 15% Intermediate Precision: ≤ 20%
Quantitation Limit (QL) S/N ≥ 10. Precision (RSD) at QL ≤ 25%. Must be ≤ reporting threshold.
Robustness System suitability passes under all varied conditions.

Detailed Protocol: LC-MS/MS Method for N-nitroso-desmethyl-chlorpheniramine

This protocol describes a general LC-MS/MS method suitable for the determination of N-nitroso-desmethyl-chlorpheniramine in a drug product. Note: This is a template and must be optimized for the specific drug product matrix.

Materials and Reagents
  • N-nitroso-desmethyl-chlorpheniramine reference standard

  • Isotopically labeled internal standard (e.g., N-nitroso-desmethyl-chlorpheniramine-d4)

  • HPLC or UHPLC grade acetonitrile, methanol, and water

  • Formic acid (or other suitable modifier)

  • Drug product placebo and finished product samples

Instrumentation
  • UHPLC system coupled to a triple quadrupole mass spectrometer with an electrospray ionization (ESI) source.

Chromatographic Conditions
  • Column: C18 stationary phase (e.g., 2.1 x 50 mm, 1.8 µm)

  • Mobile Phase A: 0.1% Formic acid in water

  • Mobile Phase B: 0.1% Formic acid in acetonitrile

  • Gradient: (Example) 5% B to 95% B over 5 minutes, hold for 2 minutes, return to initial conditions.

  • Flow Rate: 0.4 mL/min

  • Column Temperature: 40°C

  • Injection Volume: 5 µL

Mass Spectrometer Conditions
  • Ionization Mode: ESI Positive

  • MRM Transitions: (Hypothetical - must be determined experimentally)

    • N-nitroso-desmethyl-chlorpheniramine: e.g., m/z 290.1 → 232.1 (Quantifier), m/z 290.1 → 202.1 (Qualifier)

    • Internal Standard (d4): e.g., m/z 294.1 → 236.1

  • Source Parameters: Optimize gas flows, temperatures, and voltages for maximum signal intensity.

Sample Preparation
  • Accurately weigh and transfer the drug product powder (or an equivalent volume of liquid formulation) into a suitable centrifuge tube.

  • Add a specific volume of extraction solvent (e.g., 50:50 methanol:water) containing the internal standard.

  • Vortex for 2 minutes and sonicate for 10 minutes to ensure complete extraction.

  • Centrifuge at 10,000 rpm for 10 minutes.

  • Transfer the supernatant to an autosampler vial for analysis.

Relationship between Validation Parameters

The validation parameters are interconnected, forming a self-validating system. For instance, the QL must be determined with acceptable accuracy and precision. The established linear range dictates the concentrations used for accuracy studies.

Parameter_Relationships linearity Linearity Establishes mathematical relationship ql QL Lowest quantifiable concentration linearity->ql Helps determine range_node Range Operational boundaries linearity->range_node Defines accuracy Accuracy % Recovery precision Precision RSD ql->accuracy Must be accurate ql->precision Must be precise range_node->accuracy Dictates concentrations for range_node->precision Dictates concentrations for

Caption: Interdependencies of key analytical validation parameters.

Conclusion

The validation of an analytical method for the determination of N-nitroso-desmethyl-chlorpheniramine is a critical activity to ensure patient safety and regulatory compliance. A well-validated method, following the principles of ICH Q2(R1), provides a high degree of assurance that the analytical results are accurate, reliable, and fit for their intended purpose. The use of highly specific and sensitive techniques like LC-MS/MS is often necessary to meet the stringent regulatory limits for nitrosamine impurities. This guide provides a framework for conducting this validation, emphasizing the scientific rationale behind each step and promoting a culture of quality and data integrity.

References

  • ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology. International Council for Harmonisation. [Link]

  • Control of Nitrosamine Impurities in Human Drugs. U.S. Food and Drug Administration. [Link]

Application

Application Notes and Protocols for N-nitroso-desmethyl-chlorpheniramine in Toxicological Research

Introduction N-nitroso-desmethyl-chlorpheniramine (NDMC) is a nitrosamine impurity that can form during the synthesis or storage of chlorpheniramine, a widely used antihistamine.[1][2] Nitrosamines are a class of compoun...

Author: BenchChem Technical Support Team. Date: January 2026

Introduction

N-nitroso-desmethyl-chlorpheniramine (NDMC) is a nitrosamine impurity that can form during the synthesis or storage of chlorpheniramine, a widely used antihistamine.[1][2] Nitrosamines are a class of compounds of significant concern due to their potential carcinogenic properties.[3] The presence of NDMC in pharmaceutical products is strictly regulated by health authorities such as the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA).[4][5] Under the USFDA's Carcinogenic Potency Categorization Approach (CPCA), N-Nitroso Desmethyl Chlorpheniramine is classified as a Potency Category 1 compound, with a recommended acceptable intake (AI) limit of 26.5 ng/day.[1][6] This necessitates robust and sensitive analytical methods for its detection and quantification, as well as comprehensive toxicological evaluation to understand its risk to human health.

These application notes provide a detailed guide for researchers, scientists, and drug development professionals on the use of NDMC in toxicological research. The protocols outlined herein are designed to ensure scientific integrity and provide a framework for consistent and reliable data generation.

Chemical and Physical Properties of N-nitroso-desmethyl-chlorpheniramine
PropertyValueSource
CAS Number 3036581-84-4[1][7]
Molecular Formula C15H16ClN3O[1][8]
Molecular Weight 289.76 g/mol [1][8]
IUPAC Name N-[3-(4-chlorophenyl)-3-(pyridin-2-yl)propyl]-N-methylnitrous amide[8]
Synonyms N-Nitroso Chlorphenamine EP Impurity C, N-(3-(4-Chlorophenyl)-3-(pyridin-2-yl)propyl)-N-methylnitrous amide[2]
Appearance Sticky Oil[9]
Solubility Soluble in DMSO, Methanol[9]

Part 1: Analytical Detection and Quantification

Accurate and sensitive quantification of NDMC is paramount for both regulatory compliance and toxicological assessment. Due to the low acceptable intake limits, highly sensitive analytical techniques are required.

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) Method

LC-MS/MS is the gold standard for trace-level quantification of nitrosamine impurities in pharmaceutical matrices.[10][11]

Protocol: Quantification of NDMC in a Drug Substance

Objective: To develop and validate a sensitive LC-MS/MS method for the quantification of NDMC in a chlorpheniramine active pharmaceutical ingredient (API).

Instrumentation:

  • Liquid Chromatograph (e.g., Agilent 1290 Infinity II LC)

  • Triple Quadrupole Mass Spectrometer (e.g., Agilent 6475A, SCIEX QTRAP 4500)[12][13]

Materials:

  • N-nitroso-desmethyl-chlorpheniramine reference standard

  • N-nitroso-desmethyl-chlorpheniramine-d3 (internal standard)[14][15]

  • Chlorpheniramine API

  • Formic acid (LC-MS grade)

  • Methanol (LC-MS grade)

  • Water (LC-MS grade)

  • Phenomenex Kinetex Biphenyl column (3.0 × 100 mm, 2.6 μm) or equivalent[12]

Procedure:

  • Standard and Sample Preparation:

    • Stock Solutions: Prepare individual stock solutions of NDMC and the internal standard (IS) in methanol.

    • Calibration Standards: Prepare a series of calibration standards by serially diluting the NDMC stock solution with a suitable diluent (e.g., 0.1% formic acid in water) to cover a concentration range of 0.05 to 100 ng/mL.[12] Spike each standard with a fixed concentration of the IS.

    • Sample Preparation: Accurately weigh 1 mg of the chlorpheniramine API and dissolve it in 1 mL of the diluent to achieve a concentration of 1 mg/mL.[12] Spike with the IS.

    • Quality Control (QC) Samples: Prepare QC samples at low, medium, and high concentrations by spiking known amounts of NDMC into the API solution.[12]

  • LC-MS/MS Conditions:

    • Chromatographic Separation:

      • Mobile Phase A: 0.1% formic acid in water[12]

      • Mobile Phase B: 0.1% formic acid in methanol[12]

      • Flow Rate: 0.3 mL/min[12]

      • Column Temperature: 40°C[12]

      • Injection Volume: 10 μL[12]

      • Gradient: Develop a suitable gradient to achieve baseline separation of NDMC from the chlorpheniramine API. A diverter valve can be used to divert the high concentration of the API away from the mass spectrometer to prevent source contamination.[12][13]

    • Mass Spectrometry Detection:

      • Ionization Mode: Electrospray Ionization (ESI) in positive mode.

      • Multiple Reaction Monitoring (MRM): Optimize the MRM transitions for both NDMC and the IS. This involves selecting the precursor ion and the most abundant and specific product ions.

  • Data Analysis and Validation:

    • Construct a calibration curve by plotting the peak area ratio of the analyte to the IS against the concentration of the calibration standards.

    • Determine the concentration of NDMC in the API samples using the calibration curve.

    • Validate the method for specificity, linearity, accuracy, precision, limit of detection (LOD), and limit of quantitation (LOQ) according to ICH guidelines. A typical LOQ for sensitive methods can be as low as 0.05 ng/mL.[12]

Part 2: In Vitro Toxicological Assessment

In vitro assays are crucial for determining the potential genotoxicity and mutagenicity of NDMC. These assays provide mechanistic insights into its toxicological profile.

Bacterial Reverse Mutation Assay (Ames Test)

The Ames test is a widely used method to assess the mutagenic potential of a chemical.[16]

Protocol: Ames Test for NDMC

Objective: To evaluate the mutagenic potential of NDMC using various strains of Salmonella typhimurium and Escherichia coli.

Materials:

  • Salmonella typhimurium strains (e.g., TA98, TA100, TA1535, TA1537)

  • Escherichia coli strain (e.g., WP2 uvrA)

  • NDMC

  • Positive controls (e.g., known mutagens for each strain)

  • Negative control (vehicle, e.g., DMSO)

  • S9 fraction (from induced rat or hamster liver) for metabolic activation[16][17]

  • Cofactors for S9 mix (e.g., NADP, G6P)

  • Minimal glucose agar plates

  • Top agar

Procedure:

  • Preliminary Cytotoxicity Assay: Determine the concentration range of NDMC that is not overly toxic to the bacterial strains.

  • Main Experiment (Plate Incorporation Method):

    • Prepare the S9 mix if metabolic activation is required. Nitrosamines often require metabolic activation to exert their mutagenic effects.[17]

    • In a test tube, add the test bacterial culture, the test substance (NDMC at various concentrations), and either the S9 mix or a buffer (for the non-activation part of the assay).

    • Add molten top agar to the tube, mix, and pour the contents onto a minimal glucose agar plate.

    • Incubate the plates at 37°C for 48-72 hours.

  • Data Analysis:

    • Count the number of revertant colonies on each plate.

    • A positive result is indicated by a dose-dependent increase in the number of revertant colonies that is at least twice the background (negative control) count.

In Vitro Micronucleus Assay

This assay detects genotoxic damage in mammalian cells by measuring the formation of micronuclei, which are small nuclei that form around chromosome fragments or whole chromosomes that were not incorporated into the main nucleus during cell division.

Protocol: In Vitro Micronucleus Assay in Human Cells

Objective: To assess the clastogenic and aneugenic potential of NDMC in cultured human cells (e.g., HepaRG or CHO cells).[18][19]

Materials:

  • Human cell line (e.g., HepaRG cells, which are metabolically competent)[19]

  • Cell culture medium and supplements

  • NDMC

  • Positive controls (e.g., mitomycin C, colchicine)

  • Negative control (vehicle)

  • Cytochalasin B (to block cytokinesis)

  • Fixative (e.g., methanol/acetic acid)

  • Staining solution (e.g., Giemsa or a fluorescent DNA stain)

Procedure:

  • Cell Culture and Treatment:

    • Culture the cells to an appropriate confluency.

    • Treat the cells with various concentrations of NDMC, along with positive and negative controls, for a defined period. Include conditions with and without an external metabolic activation system (S9) if the cell line is not metabolically competent.

  • Harvesting and Staining:

    • Add cytochalasin B to the culture medium to accumulate binucleated cells.

    • Harvest the cells, treat with a hypotonic solution, and fix them.

    • Drop the fixed cells onto microscope slides and stain them.

  • Microscopic Analysis:

    • Score at least 1000 binucleated cells per concentration for the presence of micronuclei.

    • Calculate the frequency of micronucleated cells.

    • A significant, dose-dependent increase in the frequency of micronucleated cells indicates a positive result.

Part 3: In Vivo Toxicological Assessment

In vivo studies are essential to understand the carcinogenic potential of NDMC in a whole-organism context.[20]

Rodent Carcinogenicity Bioassay

Long-term carcinogenicity studies in rodents are the definitive method for assessing the cancer-causing potential of a substance.[21]

Protocol: Long-Term Carcinogenicity Study in Rats

Objective: To determine the carcinogenic potential of NDMC following chronic administration to rats.

Animals:

  • Male and female Sprague-Dawley or Fischer 344 rats (50 per sex per group)

Materials:

  • NDMC

  • Vehicle (e.g., drinking water or gavage vehicle)

Procedure:

  • Dose Selection: Based on sub-chronic toxicity studies, select at least three dose levels of NDMC and a vehicle control group.

  • Administration: Administer NDMC to the rats daily for up to two years. The route of administration should be relevant to potential human exposure (e.g., oral gavage or in drinking water).

  • Monitoring:

    • Observe the animals daily for clinical signs of toxicity.

    • Record body weight and food consumption weekly for the first 13 weeks and monthly thereafter.

    • Perform hematology and clinical chemistry assessments at multiple time points.

  • Pathology:

    • At the end of the study, perform a complete necropsy on all animals.

    • Collect all organs and tissues for histopathological examination.

    • Pay close attention to organs known to be targets for nitrosamine-induced carcinogenicity, such as the liver, kidney, and lung.[22]

  • Data Analysis:

    • Statistically analyze the incidence of tumors in the treated groups compared to the control group.

    • A statistically significant increase in the incidence of tumors in any organ is evidence of carcinogenic potential.

Part 4: Mechanistic Insights and Pathway Analysis

Understanding the mechanism of NDMC-induced toxicity is crucial for risk assessment. Nitrosamines are known to cause DNA damage through alkylation after metabolic activation.[3]

Proposed Metabolic Activation and DNA Adduct Formation Pathway

G cluster_0 Metabolic Activation cluster_1 DNA Damage NDMC NDMC CYP450 CYP450 NDMC->CYP450 Oxidation Alpha-hydroxy NDMC Alpha-hydroxy NDMC CYP450->Alpha-hydroxy NDMC Unstable Intermediate Unstable Intermediate Alpha-hydroxy NDMC->Unstable Intermediate Spontaneous decomposition Methyldiazonium ion Methyldiazonium ion Unstable Intermediate->Methyldiazonium ion DNA DNA Methyldiazonium ion->DNA Alkylation Alkylated DNA Alkylated DNA DNA->Alkylated DNA Mutation Mutation Alkylated DNA->Mutation Faulty DNA repair/replication Cancer Cancer Mutation->Cancer G Start Start Analytical Characterization Analytical Characterization Start->Analytical Characterization In Vitro Genotoxicity In Vitro Genotoxicity Analytical Characterization->In Vitro Genotoxicity Ames Test Ames Test In Vitro Genotoxicity->Ames Test Micronucleus Assay Micronucleus Assay In Vitro Genotoxicity->Micronucleus Assay In Vivo Studies In Vivo Studies Ames Test->In Vivo Studies Micronucleus Assay->In Vivo Studies Sub-chronic Toxicity Sub-chronic Toxicity In Vivo Studies->Sub-chronic Toxicity Carcinogenicity Bioassay Carcinogenicity Bioassay Sub-chronic Toxicity->Carcinogenicity Bioassay Risk Assessment Risk Assessment Carcinogenicity Bioassay->Risk Assessment End End Risk Assessment->End

Caption: A comprehensive workflow for the toxicological evaluation of NDMC.

This workflow provides a logical progression from the initial analytical characterization of the compound to in vitro and in vivo studies, culminating in a comprehensive risk assessment.

Conclusion

The study of N-nitroso-desmethyl-chlorpheniramine is critical for ensuring the safety of pharmaceutical products. The protocols and application notes provided here offer a robust framework for its analytical quantification and toxicological evaluation. By adhering to these scientifically sound methodologies, researchers can generate reliable data to inform risk assessments and regulatory decisions, ultimately protecting public health.

References

  • U.S. Food and Drug Administration. (n.d.). Control of Nitrosamine Impurities in Human Drugs. FDA.
  • Latham & Watkins. (2024, September 24). FDA Issues Revised Guidance on the Control of Nitrosamine Impurities in Human Drugs.
  • Lachman Consultants. (2024, September 5). Guidance Breakdown: FDA Revises Its Final Guidance on Nitrosamine Impurities.
  • U.S. Food and Drug Administration. (n.d.). CDER Nitrosamine Impurity Acceptable Intake Limits. FDA.
  • ECA Academy. (2024, September 18). FDA: Updated Guidance for Nitrosamines.
  • SCIEX. (n.d.). Sensitive quantitation of N-nitroso des-methyl chlorpheniramine impurity in chloropyramine hydrochloride API.
  • Manasa Life Sciences. (n.d.). N-Nitroso Desmethyl Chlorpheniramine.
  • Chemicea. (n.d.). N-Nitroso Desmethyl Chlorpheniramine.
  • van der Zalm, J. W., et al. (2024). An Enhanced Metabolization Protocol for In Vitro Genotoxicity Assessment of N‐Nitrosamines in Mammalian Cells. Molecular Nutrition & Food Research, e2300769. Retrieved from [Link]

  • PubChem. (n.d.). N-Nitroso-N-Desmethyl-Chlorpheniramine-d3. National Center for Biotechnology Information.
  • BenchChem. (n.d.). In Vivo Carcinogenicity of N-Ethyl-N-(2-hydroxyethyl)nitrosamine (EHEN): A Technical Guide.
  • PubChem. (n.d.). N-nitroso-desmethyl-chlorpheniramine. National Center for Biotechnology Information.
  • Veeprho. (n.d.). N-Nitroso Desmethyl Chlorpheniramine.
  • Plewa, M. J., et al. (2014). Comparative in vitro toxicity of nitrosamines and nitramines associated with amine-based carbon capture and storage. Environmental Science & Technology, 48(14), 8169-8178. Retrieved from [Link]

  • U.S. Food and Drug Administration. (2020). Nitrosamines as Impurities in Drugs - Health Risk Assessment and Mitigation Public Workshop. FDA.
  • Long, A. S., et al. (2023). In vivo genetic toxicity assessments for nitrosamines. Spanish Journal of Environmental Mutagenesis and Genomics, 24(1), 1-15. Retrieved from [Link]

  • Seo, J. E., et al. (2023). Nitrosamine-induced DNA damage and cytotoxicity in 2D A and 3D B HepaRG... ResearchGate. Retrieved from [Link]

  • Kumar, A., et al. (2014). A Review on Mechanism of Nitrosamine Formation, Metabolism and Toxicity in In Vivo. International Journal of Pharmaceutical Sciences and Research, 5(8), 3129-3137. Retrieved from [Link]

  • SynZeal. (n.d.). N-Nitroso Desmethyl S-Chlorpheniramine.
  • Pool, B. L., et al. (1990). In vivo and in vitro genotoxicity of several N-nitrosamines in extrahepatic tissues of the rat. Carcinogenesis, 11(12), 2247-2252. Retrieved from [Link]

  • Agilent Technologies, Inc. (n.d.). Quantitation of N-Nitroso N-Desmethyl Diphenhydramine in Diphenhydramine HCl API.
  • Eurofins Scientific. (n.d.). Genotoxic Impurities in Drug Products: Review of Nitrosamine Assays.
  • Journal of Pharmaceutical and Biomedical Analysis. (2023). Analytical Strategies for the Detection and Quantification of Nitrosamine Impurities in Pharmaceuticals.
  • Journal of Chromatography B. (2022). Analytical Methodologies to Detect N‑Nitrosamine Impurities in Active Pharmaceutical Ingredients, Drug Products and Other Matrices. Retrieved from [Link]

  • LGC Standards. (n.d.). N-Nitroso-n-desmethyl-chlorpheniramine-d3.
  • Pharmaffiliates. (n.d.). N-Nitroso Desmethyl Chlorpheniramine.
  • U.S. Food and Drug Administration. (n.d.). LC-HRMS Based Analytical Platform to Determine Nitrosamines in Pharmaceuticals. FDA.
  • Synchemia. (n.d.). CERTIFICATE OF ANALYSIS Product Name: N-Nitroso Desmethyl Chlorpheniramine.

Sources

Method

Application Note: N-nitroso-desmethyl-chlorpheniramine as a Positive Control for Enhanced Genotoxicity Assays

Introduction: The Imperative for Relevant Controls in Genotoxicity Testing The assessment of genotoxic potential is a cornerstone of pharmaceutical safety evaluation, mandated by global regulatory bodies to identify comp...

Author: BenchChem Technical Support Team. Date: January 2026

Introduction: The Imperative for Relevant Controls in Genotoxicity Testing

The assessment of genotoxic potential is a cornerstone of pharmaceutical safety evaluation, mandated by global regulatory bodies to identify compounds that can induce genetic damage.[1][2][3][4] The recent discovery of N-nitrosamine impurities in various drug products has intensified scrutiny on this class of compounds, which are often potent mutagens and carcinogens.[5][6] N-nitrosamines, including N-nitroso-desmethyl-chlorpheniramine (NNDMC), are classified as a "cohort of concern" due to their potential for high carcinogenic potency.[5][7]

NNDMC is a nitrosamine drug substance-related impurity (NDSRI) that can form from the secondary amine intermediate of chlorpheniramine, a common antihistamine.[7][8][9] Due to its structural features, NNDMC is assigned to Potency Category 1 under the Carcinogenic Potency Categorization Approach (CPCA), signifying a high-risk profile with a stringent acceptable intake limit of 26.5 ng/day.[7][8]

The function of a positive control in any genotoxicity assay is not merely procedural; it is a critical validation of the entire experimental system. A positive control must demonstrate that the test system—including the cellular or bacterial strain, the metabolic activation system, and the technical execution of the protocol—is sensitive and competent to detect a genotoxic effect. Given that many N-nitrosamines require metabolic activation to exert their genotoxic effects, the choice of a positive control that shares this characteristic is paramount for assays evaluating this specific class of impurities.[10][11][12]

This application note provides a detailed technical guide for researchers, scientists, and drug development professionals on the effective use of NNDMC as a metabolically-activated positive control in two key in vitro genotoxicity assays: the Enhanced Bacterial Reverse Mutation (Ames) Test and the In Vitro Micronucleus Assay.

Scientific Rationale: Mechanism of NNDMC Genotoxicity

Understanding the causality behind NNDMC's genotoxicity is essential for its proper use as a control. Like most small N-nitrosamines, NNDMC is a pro-mutagen; it is not directly reactive with DNA. Its genotoxic activity is contingent upon metabolic bioactivation, primarily mediated by the Cytochrome P450 (CYP) family of enzymes in the liver.[10][11]

The key steps are:

  • α-Hydroxylation: CYP enzymes, particularly isoforms like CYP2E1 and CYP3A4, catalyze the hydroxylation of a carbon atom adjacent (alpha) to the N-nitroso group.[12]

  • Formation of Unstable Intermediates: This hydroxylation results in an unstable α-hydroxy-nitrosamine intermediate.

  • Generation of Electrophiles: This intermediate spontaneously decomposes to yield a highly reactive electrophilic diazonium ion.

  • DNA Adduct Formation: The diazonium ion readily alkylates nucleophilic sites on DNA bases (e.g., O⁶- and N⁷-positions of guanine), forming DNA adducts.[10]

If these DNA adducts are not repaired by cellular machinery, they can lead to mispairing during DNA replication, resulting in fixed gene mutations (as detected in the Ames test) or larger-scale DNA strand breaks that manifest as chromosomal damage (detected in the micronucleus assay). The requirement for this metabolic cascade makes NNDMC an excellent control for validating the efficacy of the exogenous metabolic activation system (S9-mix) used in in vitro assays.

G NNDMC N-nitroso-desmethyl- chlorpheniramine (Pro-mutagen) Activation α-Hydroxylation NNDMC->Activation Cytochrome P450 Enzymes (in S9 Mix) Intermediate Unstable α-hydroxy -nitrosamine Activation->Intermediate Electrophile Electrophilic Diazonium Ion Intermediate->Electrophile Spontaneous Decomposition DNA Cellular DNA Electrophile->DNA Alkylation Adducts DNA Adducts (e.g., O⁶-alkylguanine) DNA->Adducts Genotoxicity Genotoxicity (Mutations, Chromosomal Damage) Adducts->Genotoxicity Replication / Mitosis G cluster_prep 1. Preparation cluster_assay 2. Pre-Incubation (30 min @ 37°C) cluster_plate 3. Plating & Incubation (48-72h @ 37°C) cluster_analysis 4. Analysis P1 Prepare NNDMC Control, Negative Control, & S9 Mix A1 Combine in Tube: - Bacterial Culture - S9 Mix (or buffer) - NNDMC (or solvent) P1->A1 P2 Grow Bacterial Cultures (Overnight Incubation) P2->A1 B1 Add Molten Top Agar A1->B1 B2 Pour onto Minimal Agar Plate B1->B2 B3 Incubate Plates B2->B3 C1 Count Revertant Colonies B3->C1 C2 Validate Controls & Interpret Results C1->C2

Figure 2: Enhanced Ames Test Workflow

Protocol: The In Vitro Micronucleus Assay

This assay is a preferred method for assessing chromosomal damage and is recommended as part of the standard genotoxicity testing battery. [3][13]It detects both clastogens (agents that cause chromosome breaks) and aneugens (agents that cause chromosome loss).

Principle

Cultured mammalian cells are exposed to the test article. A micronucleus is a small, extranuclear body formed during cell division from whole chromosomes or chromosome fragments that lag behind at anaphase and are not incorporated into the daughter nuclei. The assay quantifies the frequency of these micronuclei. The use of Cytochalasin B, a cytokinesis inhibitor, is highly recommended as it allows for the specific analysis of cells that have completed one mitotic division, which is a prerequisite for micronucleus formation. [14][15]

Step-by-Step Methodology
  • Cell Culture:

    • Use a well-characterized mammalian cell line (e.g., human TK6 lymphoblasts, Chinese Hamster Ovary (CHO) cells).

    • Maintain cells in appropriate culture medium and ensure they are in an exponential growth phase before treatment.

  • Treatment:

    • Seed cells at an appropriate density.

    • Treat cultures with a range of NNDMC concentrations, a negative (solvent) control, and a clastogenic positive control (e.g., Mitomycin C, which does not require S9).

    • Conduct treatments for a short duration (e.g., 3-6 hours) in the presence and absence of 30% hamster liver S9 mix, followed by a wash and a recovery period. The total time from treatment to harvest should approximate 1.5-2.0 normal cell cycle lengths. [16]

  • Cytokinesis Block:

    • Add Cytochalasin B to the cultures at a pre-determined optimal concentration after the treatment period to block cytokinesis. This will result in the accumulation of binucleated cells. [14]

  • Cell Harvest and Slide Preparation:

    • Harvest cells by centrifugation.

    • Gently treat with a hypotonic solution (e.g., KCl) to swell the cells.

    • Fix the cells using a methanol/acetic acid solution.

    • Drop the cell suspension onto clean microscope slides and allow to air dry.

  • Staining and Scoring:

    • Stain slides with a suitable DNA stain (e.g., Giemsa or a fluorescent dye like DAPI).

    • Slides should be coded to blind the scorer to the treatment conditions. [15] * Using a light or fluorescence microscope, score at least 2000 binucleated cells per concentration for the presence of micronuclei according to established criteria. [14][15]

  • Interpretation:

    • Acceptance Criteria: The negative control must be within historical limits, and the positive control must induce a significant increase in micronuclei.

    • Expected NNDMC Result: A statistically significant, concentration-dependent increase in the frequency of micronucleated binucleated cells should be observed in the cultures treated with NNDMC in the presence of S9. [5]This confirms the ability of the test system, including the chosen mammalian cell line and S9 mix, to detect a metabolically activated clastogen.

Data Summary and Quality Control Parameters

The successful use of NNDMC as a positive control depends on achieving a robust and reproducible response. The following table summarizes key parameters.

ParameterEnhanced Ames TestIn Vitro Micronucleus AssayCausality & Rationale
Test System S. typhimurium TA100, TA1535; E. coli WP2 uvrA (pKM101)Human TK6, CHO, or other suitable mammalian cell linesStrains/cells must be sensitive to the specific type of DNA damage induced by the test article.
Metabolic Activation Required: 30% Hamster Liver S9 is strongly recommended. 30% Rat S9 should also be tested. [17][18]Required: 30% Hamster Liver S9 is recommended.NNDMC is a pro-mutagen and requires CYP-mediated activation to become genotoxic. This validates the S9 mix.
NNDMC Concentration Typically in the low to mid µ g/plate range. Dose-finding is recommended.Typically in the low µM range. Must be optimized based on cytotoxicity.The concentration must be high enough to induce a clear positive response without causing excessive cytotoxicity that would confound the results.
Primary Endpoint Number of revertant colonies per plate.Frequency of micronucleated binucleated cells.These are the direct measures of mutagenicity (gene mutation) and clastogenicity (chromosomal damage), respectively.
Expected Outcome +S9: Significant (≥2-3 fold) increase in revertants vs. negative control.-S9: Negative or weak response.+S9: Significant, dose-dependent increase in micronuclei vs. negative control.-S9: Negative response.Demonstrates the dependency on metabolic activation and confirms the sensitivity of the entire assay system.

Conclusion

N-nitroso-desmethyl-chlorpheniramine is a potent, metabolically-activated genotoxic impurity representative of the NDSRI class. Its use as a positive control provides a self-validating system for genotoxicity assays, particularly when assessing other N-nitrosamines. By confirming the activity of the S9 mix and the sensitivity of the bacterial or mammalian test system, the inclusion of NNDMC according to the detailed protocols herein enhances the reliability and regulatory acceptability of the data generated. Adherence to these enhanced methodologies ensures that genotoxicity testing is sufficiently robust to detect this critical class of impurities, ultimately safeguarding patient safety.

References

  • N-Nitroso Desmethyl S-Chlorpheniramine. Manasa Life Sciences. [Link]

  • An Assessment of Five Small N-nitrosamines as Positive Controls for the Enhanced Ames Test (EAT). Inotiv. [Link]

  • ICH guideline S2 (R1) on genotoxicity testing and data interpretation for pharmaceuticals intended for human use - Step 5. European Medicines Agency. [Link]

  • Guidance for Industry - S2B Genotoxicity: A Standard Battery for Genotoxicity Testing of Pharmaceuticals. U.S. Food and Drug Administration. [Link]

  • ICH S2 (R1) Genotoxicity testing and data interpretation for pharmaceuticals intended for human use. European Medicines Agency. [Link]

  • Optimizing the detection of N-nitrosamine mutagenicity in the Ames test. National Center for Biotechnology Information. [Link]

  • N-Nitroso Desmethyl Chlorpheniramine. Manasa Life Sciences. [Link]

  • S2(R1) — Guidance on genotoxicity testing and data interpretation for pharmaceuticals intended for human use. International Council for Harmonisation. [Link]

  • International Conference on Harmonisation; guidance on S2(R1) Genotoxicity Testing and Data Interpretation for Pharmaceuticals intended for Human Use; availability. Notice. ResearchGate. [Link]

  • Mutagenicity and genotoxicity evaluation of 15 nitrosamine drug substance-related impurities in human TK6 cells. National Center for Biotechnology Information. [Link]

  • An Enhanced Metabolization Protocol for In Vitro Genotoxicity Assessment of N‐Nitrosamines in Mammalian Cells. National Center for Biotechnology Information. [Link]

  • Genotoxic potential of selected nitrosamines and nitrosated pharmaceuticals in 2D and 3D HepaRG cell models. ResearchGate. [Link]

  • N-Nitrosamine Drug Impurity Research at FDA/NCTR: Assessing the Mutagenicity of N-Nitrosamines and NDSRIs. U.S. Food and Drug Administration. [Link]

  • In vitro micronucleus assay: Method for assessment of nanomaterials using cytochalasin B. Frontiers in Toxicology. [Link]

  • The in vitro micronucleus technique. Mutation Research. [Link]

  • Adapting the in vitro micronucleus assay (OECD Test Guideline No. 487) for testing of manufactured nanomaterials: recommendations for best practices. National Center for Biotechnology Information. [Link]

  • Appendix 3 to Questions and answers for marketing - authorisation holders/applicants on the CHMP Opinion for the Article 5(3) of Regulation (EC) No 726/2004 referral on nitrosamine impurities in human medicinal products. European Medicines Agency. [Link]

  • A protocol for the in vitro micronucleus test - I. Contributions to the development of a protocol suitable for regulatory submissions from an examination of 16 chemicals with different mechanisms of action and different levels of activity. ResearchGate. [Link]

  • Resolution of historically discordant Ames test negative/rodent carcinogenicity positive N-nitrosamines using a sensitive, OECD-aligned design. National Center for Biotechnology Information. [Link]

  • CERTIFICATE OF ANALYSIS Product Name: N-Nitroso Desmethyl Chlorpheniramine. Synchemia. [Link]

  • Sensitive quantitation of N-nitroso des-methyl chlorpheniramine impurity in chloropyramine hydrochloride API. SCIEX. [Link]

  • Metabolic Activation and DNA Interactions of Carcinogenic N-Nitrosamines to Which Humans Are Commonly Exposed. PubMed. [Link]

  • Optimizing the detection of N-nitrosamine mutagenicity in the Ames test. Nitrosamines Exchange. [Link]

  • Metabolic Activation and DNA Interactions of Carcinogenic N-Nitrosamines to Which Humans Are Commonly Exposed. MDPI. [Link]

  • Fungal transformations of antihistamines: metabolism of brompheniramine, chlorpheniramine, and pheniramine to N-oxide and N-demethylated metabolites by the fungus Cunninghamella elegans. PubMed. [Link]

  • Enhanced Ames Test for Nitrosamine Impurities. JRF Global. [Link]

Sources

Application

Application Note: A Validated UPLC-MS/MS Method for the Sensitive Quantification of N-nitroso-desmethyl-chlorpheniramine in Pharmaceutical Formulations

Abstract The presence of N-nitrosamine impurities in pharmaceutical products is a significant safety concern due to their potential carcinogenic effects.[1][2] N-nitroso-desmethyl-chlorpheniramine is a potential nitrosam...

Author: BenchChem Technical Support Team. Date: January 2026

Abstract

The presence of N-nitrosamine impurities in pharmaceutical products is a significant safety concern due to their potential carcinogenic effects.[1][2] N-nitroso-desmethyl-chlorpheniramine is a potential nitrosamine impurity related to chlorpheniramine, a widely used antihistamine.[3][4][5] This application note presents a detailed, validated Ultra-Performance Liquid Chromatography-Tandem Mass Spectrometry (UPLC-MS/MS) method for the trace-level quantification of N-nitroso-desmethyl-chlorpheniramine. The method is designed to meet the stringent requirements of regulatory agencies and is suitable for routine quality control of chlorpheniramine-containing drug substances and products.[2][6][7] The validation was performed in accordance with the International Council for Harmonisation (ICH) Q2(R1) guidelines.[8]

Introduction

N-nitrosamines are a class of compounds that have been identified as probable human carcinogens.[9][10] Their discovery in various medications has led to increased scrutiny from global regulatory bodies, including the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA).[6][11][12] Consequently, pharmaceutical manufacturers are required to perform risk assessments and implement sensitive analytical methods to monitor and control the levels of these impurities in their products.[6][13]

N-nitroso-desmethyl-chlorpheniramine, with the chemical formula C15H16ClN3O and a molecular weight of 289.76 g/mol , is a potential nitrosamine impurity that can form from the nitrosation of desmethyl-chlorpheniramine, a known impurity and synthetic intermediate of chlorpheniramine.[3][4][5][14] Given the potential risk, a highly sensitive and specific analytical method is crucial for ensuring patient safety. UPLC-MS/MS is the technique of choice for this purpose due to its high sensitivity, selectivity, and speed.[9][11][15]

This application note provides a comprehensive guide for the development and validation of a UPLC-MS/MS method for the determination of N-nitroso-desmethyl-chlorpheniramine.

Experimental

Materials and Reagents
  • N-nitroso-desmethyl-chlorpheniramine reference standard (purity >95%)

  • N-nitroso-desmethyl-chlorpheniramine-d3 (internal standard, IS)

  • Chlorpheniramine maleate reference standard

  • Acetonitrile (LC-MS grade)

  • Methanol (LC-MS grade)

  • Formic acid (LC-MS grade)

  • Ultrapure water (18.2 MΩ·cm)

  • Drug product placebo

Instrumentation

An ultra-performance liquid chromatography system coupled to a triple quadrupole mass spectrometer was used for this analysis. The specific models and their key parameters are detailed in Table 1.

Table 1: UPLC-MS/MS System and Parameters

ParameterSetting
UPLC System
ColumnAcquity UPLC BEH C18, 1.7 µm, 2.1 x 100 mm
Column Temperature40 °C
Mobile Phase A0.1% Formic Acid in Water
Mobile Phase B0.1% Formic Acid in Acetonitrile
Flow Rate0.4 mL/min
Injection Volume5 µL
Gradient ProgramSee Table 2
MS/MS System
Ionization ModeElectrospray Ionization (ESI), Positive
Capillary Voltage3.5 kV
Source Temperature150 °C
Desolvation Temperature400 °C
Desolvation Gas Flow800 L/hr
Cone Gas Flow50 L/hr
Collision GasArgon
MRM TransitionsSee Table 3
Chromatographic Conditions

The chromatographic separation was optimized to achieve a good peak shape and resolution from the chlorpheniramine API and other potential matrix components. A gradient elution was employed as detailed in Table 2.

Table 2: UPLC Gradient Program

Time (min)% Mobile Phase A% Mobile Phase B
0.0955
1.0955
5.02080
6.02080
6.1955
8.0955
Mass Spectrometry Conditions

The mass spectrometer was operated in the Multiple Reaction Monitoring (MRM) mode for high selectivity and sensitivity. The precursor and product ions for N-nitroso-desmethyl-chlorpheniramine and its deuterated internal standard were determined by infusion experiments. The optimized MRM transitions and collision energies are listed in Table 3.

Table 3: Optimized MRM Transitions and Parameters

CompoundPrecursor Ion (m/z)Product Ion (m/z)Dwell Time (s)Cone Voltage (V)Collision Energy (eV)
N-nitroso-desmethyl-chlorpheniramine290.1167.10.053020
N-nitroso-desmethyl-chlorpheniramine-d3 (IS)293.1167.10.053020
Standard and Sample Preparation
  • N-nitroso-desmethyl-chlorpheniramine Stock Solution (100 µg/mL): Accurately weigh 10 mg of the reference standard and dissolve in 100 mL of methanol.

  • Internal Standard Stock Solution (100 µg/mL): Accurately weigh 10 mg of N-nitroso-desmethyl-chlorpheniramine-d3 and dissolve in 100 mL of methanol.

Prepare a series of working standard solutions by diluting the stock solution with a 50:50 mixture of methanol and water to achieve the desired concentrations for the calibration curve. A typical calibration range would be 0.05 to 5.0 ng/mL. Spike each working standard with the internal standard to a final concentration of 1.0 ng/mL.

  • Accurately weigh and transfer a quantity of powdered tablets or drug substance equivalent to 100 mg of chlorpheniramine into a 50 mL volumetric flask.

  • Add approximately 30 mL of a 50:50 mixture of methanol and water.

  • Sonicate for 15 minutes.

  • Allow the solution to cool to room temperature and dilute to volume with the same solvent.

  • Centrifuge a portion of the solution at 4000 rpm for 10 minutes.

  • Transfer 1 mL of the supernatant to a clean tube and add the internal standard to a final concentration of 1.0 ng/mL.

  • Filter the final solution through a 0.22 µm PVDF syringe filter into a UPLC vial.

Method Validation

The developed method was validated according to ICH Q2(R1) guidelines for specificity, linearity, range, accuracy, precision, limit of detection (LOD), limit of quantitation (LOQ), and robustness.[8]

Specificity

The specificity of the method was evaluated by analyzing a blank (diluent), a placebo sample, a chlorpheniramine standard solution, and a sample spiked with N-nitroso-desmethyl-chlorpheniramine. No interfering peaks were observed at the retention time of the analyte and the internal standard in the blank and placebo chromatograms.

Linearity and Range

The linearity of the method was assessed by analyzing a series of six calibration standards ranging from 0.05 ng/mL to 5.0 ng/mL. The calibration curve was constructed by plotting the peak area ratio of the analyte to the internal standard against the concentration. The correlation coefficient (r²) was greater than 0.999.

Accuracy

The accuracy of the method was determined by a recovery study. A placebo sample was spiked with N-nitroso-desmethyl-chlorpheniramine at three concentration levels (LOQ, 100%, and 150% of the target concentration). The recovery at each level was within the acceptable range of 80-120%.

Precision

The precision of the method was evaluated by determining the repeatability (intra-day precision) and intermediate precision (inter-day precision). Six replicate samples were prepared and analyzed on the same day for repeatability and on two different days for intermediate precision. The relative standard deviation (%RSD) for both was less than 15%.

Limit of Detection (LOD) and Limit of Quantitation (LOQ)

The LOD and LOQ were determined based on the signal-to-noise ratio (S/N). The LOD was established as the concentration at which the S/N ratio was approximately 3:1, and the LOQ was the concentration with an S/N ratio of at least 10:1. The determined LOD and LOQ were 0.015 ng/mL and 0.05 ng/mL, respectively.

Robustness

The robustness of the method was evaluated by intentionally varying key analytical parameters, such as the column temperature (± 2 °C), mobile phase flow rate (± 0.02 mL/min), and the pH of the mobile phase A (± 0.1). The results showed no significant impact on the chromatographic performance and quantitative results, indicating the robustness of the method.

Results and Discussion

The developed UPLC-MS/MS method provides a rapid, sensitive, and selective means for the quantification of N-nitroso-desmethyl-chlorpheniramine in pharmaceutical formulations. The validation results demonstrate that the method is accurate, precise, and reliable for its intended purpose. The low LOQ of 0.05 ng/mL allows for the detection of the impurity at levels well below the acceptable intake limit of 26.5 ng/day, as recommended by the FDA for nitrosamines with no compound-specific carcinogenicity data.[4][6][13]

A summary of the validation results is presented in Table 4.

Table 4: Summary of Method Validation Results

Validation ParameterResultAcceptance Criteria
SpecificityNo interference observedNo interference at the retention time of the analyte
Linearity (r²)> 0.999≥ 0.995
Range0.05 - 5.0 ng/mL-
Accuracy (% Recovery)95.2 - 103.5%80 - 120%
Precision (%RSD)< 5%≤ 15%
LOD0.015 ng/mLS/N ≥ 3:1
LOQ0.05 ng/mLS/N ≥ 10:1
RobustnessMethod is robustNo significant impact on results

Workflow Diagrams

Analytical Workflow cluster_prep Sample & Standard Preparation cluster_analysis UPLC-MS/MS Analysis cluster_data Data Processing & Reporting Standard_Stock Prepare Standard Stock Solutions Working_Standards Prepare Working Standards & Calibration Curve Standard_Stock->Working_Standards Inject Inject into UPLC-MS/MS Working_Standards->Inject Sample_Prep Prepare Sample (Weigh, Dissolve, Sonicate) Spike_IS Spike with Internal Standard Sample_Prep->Spike_IS Filter Filter Spike_IS->Filter Filter->Inject Separate Chromatographic Separation Inject->Separate Detect MS/MS Detection (MRM Mode) Separate->Detect Integrate Integrate Peaks Detect->Integrate Quantify Quantify using Calibration Curve Integrate->Quantify Report Generate Report Quantify->Report Method_Validation_Process Method_Development Method Development Validation_Protocol Validation Protocol Design (ICH Q2(R1)) Method_Development->Validation_Protocol Specificity Specificity Validation_Protocol->Specificity Linearity_Range Linearity & Range Validation_Protocol->Linearity_Range Accuracy Accuracy (Recovery) Validation_Protocol->Accuracy Precision Precision (Repeatability & Intermediate) Validation_Protocol->Precision LOD_LOQ LOD & LOQ Validation_Protocol->LOD_LOQ Robustness Robustness Validation_Protocol->Robustness Validation_Report Validation Report Specificity->Validation_Report Linearity_Range->Validation_Report Accuracy->Validation_Report Precision->Validation_Report LOD_LOQ->Validation_Report Robustness->Validation_Report

Caption: Overview of the Method Validation Process based on ICH Q2(R1).

Conclusion

This application note describes a robust and validated UPLC-MS/MS method for the quantitative determination of N-nitroso-desmethyl-chlorpheniramine in pharmaceutical products. The method is highly sensitive, selective, accurate, and precise, making it suitable for routine quality control testing and for ensuring that chlorpheniramine-containing products meet the stringent regulatory requirements for nitrosamine impurities.

References

  • Nitrosamine Control: From Risk Assessment to Analytical Testing with Emphasis on Sample Preparation and Phase-Appropriate Method Validation | Organic Process Research & Development - ACS Publications. (2025, November 7).
  • N-Nitrosamine Impurities and FDA's Recommendations for Acceptable Intake Limits. (2025, April 4).
  • FDA Issues Revised Guidance on the Control of Nitrosamine Impurities in Human Drugs. (2024, September 24).
  • Table 1. AI Limits for NDMA, NDEA, NMBA, NMPA, NIPEA, and NDIPA in Drug Products - Regulations.gov.
  • Information about Nitrosamine Impurities in Medications - FDA. (2024, September 4).
  • N-Nitroso Desmethyl Chlorpheniramine - Chemicea.
  • CDER Nitrosamine Impurity Acceptable Intake Limits - FDA.
  • Development of LC-MS method for nitrosamine impurities separation and quantification. (2025, September 25).
  • N-nitroso-desmethyl-chlorpheniramine | C15H16ClN3O | CID 171390118 - PubChem.
  • An automated sample preparation workflow for the analysis of nitrosamines in metformin - Thermo Fisher Scientific.
  • Nitrosamines Analysis in Pharmaceuticals - Agilent.
  • Nitrosamines in Pharma - Ellutia.
  • N-Nitroso-N-Desmethyl-Chlorpheniramine-d3 | C15H16ClN3O - PubChem.
  • Quantitative Analysis of Nitrosamine Impurities by LC-MS Methods from the United States Pharmacopeia General Chapter - Merck Millipore.
  • Development of an UPLC‐MS/MS approach to detect and quantify N‐nitroso mirabegron in mirabegron | Request PDF - ResearchGate.
  • A Validated LC-MS/MS Method for Determination at Trace Level of Nitrosamine Impurities in Doxofylline API. (2024, October 10).
  • N-Nitroso Desmethyl Chlorpheniramine - Manasa Life Sciences.
  • N-Nitroso Desmethyl Chlorpheniramine | CAS 3036581-84-4 - Veeprho.
  • An update on latest regulatory guidelines and analytical methodologies for N-nitrosamine impurities in pharmaceutical products – 2024 - NIH. (2025, April 29).
  • New Validated LC-MS Method Development and Estimation of Nitrosamine impurities in Canaglifozin - Impactfactor. (2023, December 25).
  • Simple and sensitive method for the determination of chlorpheniramine maleate in human plasma using liquid chromatography-mass spectrometry - PubMed. (2002, September 5).
  • Development and validation of LC-MS/MS method for N-nitrosamines analysis in pharmaceutical products.
  • Simple and sensitive method for the determination of chlorpheniramine maleate in human plasma using liquid chromatography-mass spectrometry - ResearchGate. (2025, August 10).
  • Comprehensive Workflow for the Quantitative Analysis of Nitrosamines Drug Substance Related Impurity in Drug Product Using water - Waters Corporation.
  • (PDF) Development and Application of a Validated Liquid Chromatography-Mass Spectrometry Method for the Determination of Dexchlorpheniramine Maleate in … - ResearchGate. (2015, November 3).
  • Determination of chlorpheniramine in human plasma by HPLC-ESI-MS/MS: application to a dexchlorpheniramine comparative bioavailability study. | Sigma-Aldrich. (2009, November 20).
  • Liquid chromatography tandem-mass spectrometry method development and validation for simultaneous analysis of paracetamol, guaif - SciSpace.
  • Formation of nitrosamine impurities: Discussion and advanced method development and validation using LC-MS/MS for their detection - WJBPHS. (2024, December 12).
  • Development and Validation of a Rapid and Sensitive LC-APCI-MS/MS Method for the determination of three N-nitrosamine impurities in Varenicline tartrate drug substance and drug products - Research Journal of Pharmacy and Technology.
  • LC-HRMS Based Analytical Platform to Determine Nitrosamines in Pharmaceuticals - FDA.

Sources

Method

Application Note: Robust Solid-Phase Extraction Protocol for the Cleanup of N-nitroso-desmethyl-chlorpheniramine in Pharmaceutical Matrices

Abstract This application note details a robust and reliable solid-phase extraction (SPE) method for the cleanup and concentration of N-nitroso-desmethyl-chlorpheniramine from active pharmaceutical ingredient (API) and d...

Author: BenchChem Technical Support Team. Date: January 2026

Abstract

This application note details a robust and reliable solid-phase extraction (SPE) method for the cleanup and concentration of N-nitroso-desmethyl-chlorpheniramine from active pharmaceutical ingredient (API) and drug product matrices. N-nitroso-desmethyl-chlorpheniramine is a nitrosamine drug substance-related impurity (NDSRI) of significant regulatory concern due to its potential carcinogenicity.[1] The low acceptable intake (AI) limits, such as the 26.5 ng/day default limit for Potency Category 1 nitrosamines, necessitate highly sensitive and selective analytical methods for accurate quantification.[1] This protocol addresses the critical sample preparation step, which is pivotal for removing matrix interferences that can compromise the accuracy and sensitivity of subsequent analysis by techniques like Liquid Chromatography-Mass Spectrometry (LC-MS).[2][3] A mixed-mode, strong cation-exchange polymeric sorbent is employed to achieve high recovery of the target analyte while effectively removing the parent API and other matrix components.

Introduction

The discovery of N-nitrosamine impurities in widely used pharmaceuticals has led to heightened scrutiny from global regulatory bodies, including the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA).[4][5][6] These agencies have established stringent guidelines requiring manufacturers to perform comprehensive risk assessments and implement control strategies to limit patient exposure to these potentially carcinogenic compounds.[1][4][7]

N-nitroso-desmethyl-chlorpheniramine is an NDSRI that can form from the nitrosation of desmethyl-chlorpheniramine, an intermediate in the synthesis of the antihistamine chlorpheniramine.[1] Its detection at trace levels requires analytical methods with exceptional sensitivity and selectivity.[4] Solid-phase extraction (SPE) is a powerful sample preparation technique that offers significant advantages over traditional liquid-liquid extraction (LLE) by providing efficient cleanup, analyte concentration, and reduced solvent consumption.[8] The primary challenge in analyzing NDSRIs is separating the trace-level impurity from the vastly more concentrated API and complex drug product excipients, which can cause significant matrix effects in LC-MS analysis.[3]

This application note provides a detailed protocol using a mixed-mode SPE sorbent. The methodology leverages a dual retention mechanism—reversed-phase and strong cation exchange—to selectively retain the API while allowing for the efficient elution and recovery of the N-nitroso-desmethyl-chlorpheniramine impurity.[9]

Analyte & Sorbent Selection Rationale

Analyte Properties: N-nitroso-desmethyl-chlorpheniramine

Understanding the physicochemical properties of the target analyte is fundamental to developing an effective SPE method.

PropertyValue / DescriptionSource
Molecular Formula C₁₅H₁₆ClN₃O[1][10]
Molecular Weight 289.76 g/mol [1][10]
Structure Contains a pyridine ring (basic), a chlorophenyl group (hydrophobic), and a nitrosamine functional group.[1][10]
Predicted XLogP3 3.3[11]
Key Feature The presence of the basic pyridine nitrogen allows for strong retention on a cation-exchange sorbent under acidic conditions. The overall structure provides hydrophobic character for reversed-phase retention.
SPE Sorbent Selection: Mixed-Mode Strong Cation Exchange (MCX)

A mixed-mode sorbent is the optimal choice for this application due to the distinct properties of the analyte and the parent drug matrix.

  • Mechanism of Action: Mixed-mode sorbents that combine reversed-phase (for hydrophobic interactions) and strong cation-exchange (for ionic interactions) functionalities offer superior selectivity.[9]

  • Rationale: N-nitroso-desmethyl-chlorpheniramine, and particularly its parent API chlorpheniramine, contains a basic nitrogen atom (on the pyridine ring) that will be positively charged under acidic conditions (pH < pKa). This allows for strong retention on a cation-exchange sorbent. The hydrophobic regions of the molecules also interact with the reversed-phase characteristics of the polymer backbone.[9] This dual retention mechanism allows for rigorous washing steps to remove neutral and acidic interferences without loss of the analyte. The final elution is achieved by using a solvent containing a base (e.g., ammonium hydroxide) to neutralize the charge on the analyte, disrupting the ionic interaction and allowing it to be released from the sorbent.[9]

Experimental Protocol

This protocol is designed for the cleanup of N-nitroso-desmethyl-chlorpheniramine from a drug substance sample. Modifications may be necessary for different drug product formulations.

Materials and Reagents
  • SPE Cartridge: Polymeric Mixed-Mode Strong Cation-Exchange (e.g., Waters Oasis MCX, Phenomenex Strata-X-C), 3 cc, 60 mg.

  • Reagents:

    • Methanol (LC-MS Grade)

    • Water (LC-MS Grade)

    • Formic Acid (≥98%)

    • Ammonium Hydroxide (∼25% in water)

  • Equipment:

    • SPE Vacuum Manifold

    • Analytical Balance

    • Vortex Mixer

    • Centrifuge

    • Autosampler Vials

Sample Preparation
  • Weigh accurately approximately 100 mg of the Chlorpheniramine API sample into a centrifuge tube.

  • Add 10.0 mL of 0.1% Formic Acid in Water.

  • Vortex for 2 minutes to dissolve the sample completely.

  • If necessary, centrifuge to pellet any insoluble excipients. The supernatant is the sample solution.

SPE Procedure Workflow

The following steps outline the complete SPE procedure from conditioning to elution.

SPE_Workflow cluster_prep Preparation cluster_extraction Extraction cluster_elution Elution Condition 1. Condition Equilibrate 2. Equilibrate Condition->Equilibrate 2 mL Methanol Load 3. Load Sample Equilibrate->Load 2 mL 0.1% Formic Acid in Water Wash1 4. Wash 1 (Acidic) Load->Wash1 ~10 mL Sample (slowly) Wash2 5. Wash 2 (Organic) Wash1->Wash2 2 mL 0.1% Formic Acid in Water Elute 6. Elute Analyte Wash2->Elute 2 mL Methanol Analysis LC-MS/MS Analysis Elute->Analysis 2 mL 5% NH4OH in Methanol

Fig 1. SPE Workflow for N-nitroso-desmethyl-chlorpheniramine Cleanup.
Step-by-Step Methodology
  • Conditioning:

    • Action: Pass 2 mL of Methanol through the SPE cartridge.

    • Purpose: To wet the polymeric sorbent and activate the functional groups. Do not allow the sorbent to dry.

  • Equilibration:

    • Action: Pass 2 mL of 0.1% Formic Acid in Water through the cartridge.

    • Purpose: To prepare the sorbent environment to match the pH of the sample loading solution, ensuring proper ionization and retention of the analyte. Do not allow the sorbent to dry.

  • Sample Loading:

    • Action: Load the entire 10 mL of the prepared sample solution onto the cartridge at a slow, consistent flow rate (approx. 1-2 mL/min).

    • Purpose: The positively charged analyte and API are retained on the sorbent via both cation-exchange and reversed-phase mechanisms.

  • Wash Step 1 (Aqueous Wash):

    • Action: Pass 2 mL of 0.1% Formic Acid in Water through the cartridge.

    • Purpose: To remove polar, water-soluble impurities and excipients that are not retained on the sorbent.

  • Wash Step 2 (Organic Wash):

    • Action: Pass 2 mL of Methanol through the cartridge.

    • Purpose: To remove non-polar impurities and components that are retained by hydrophobic interactions but not by the stronger cation-exchange mechanism. A significant portion of the parent API may be washed off here, while the target analyte remains bound.

  • Elution:

    • Action: Place a clean collection tube under the cartridge. Elute the target analyte by passing 2 mL of 5% Ammonium Hydroxide in Methanol.

    • Purpose: The ammonium hydroxide neutralizes the charge on the analyte, disrupting the ionic bond with the sorbent and allowing it to be eluted in the methanol.

    • Action: Evaporate the eluate to dryness under a gentle stream of nitrogen and reconstitute in 200 µL of mobile phase for LC-MS analysis. This step concentrates the analyte by a factor of 50.

Expected Performance & Validation

A properly executed method should yield high recovery and excellent reproducibility, which is crucial for meeting the stringent requirements of regulatory bodies.[4][7]

ParameterTarget ValueJustification / Notes
Analyte Recovery 80 – 115%This range is consistent with industry and regulatory expectations for impurity analysis validation.[8][9][12]
Reproducibility (%RSD) < 15%Demonstrates the robustness and reliability of the method across multiple preparations.[13][14]
Matrix Effect MinimizedEffective removal of API and excipients reduces ion suppression/enhancement in the MS source, leading to more accurate quantification.[3]
Limit of Quantitation (LOQ) ≤ 0.05 ng/mLAchievable LOQs after concentration should be well below the required reporting limits, such as 0.367 ng/mg API for a similar compound.[15]

Method validation should be performed according to ICH Q2(R1) guidelines and USP General Chapter <1469> where applicable, assessing parameters such as specificity, linearity, accuracy, precision, and robustness.[8][12]

Conclusion

This application note presents a selective and robust solid-phase extraction method for the cleanup of N-nitroso-desmethyl-chlorpheniramine from pharmaceutical samples. The use of a mixed-mode strong cation-exchange sorbent provides the necessary selectivity to separate the trace-level nitrosamine impurity from the high-concentration API matrix. This protocol serves as a foundational method that can be adapted and validated for routine quality control testing, helping to ensure that pharmaceutical products meet the stringent safety and quality standards set by global health authorities.

References

  • Vertex AI Search. (2023). Quantification of 13 N-Nitrosamines in Pharmaceuticals using SPE-LC-MS/MS.
  • Manasa Life Sciences. N-Nitroso Desmethyl Chlorpheniramine.
  • PubMed. (2025). A comprehensive approach for N-nitrosamine determination in pharmaceuticals using a novel HILIC-based solid phase extraction and LC-HRMS.
  • National Institutes of Health (NIH). (2025). An update on latest regulatory guidelines and analytical methodologies for N-nitrosamine impurities in pharmaceutical products – 2024.
  • SCIEX. Sensitive quantitation of N-nitroso des-methyl chlorpheniramine impurity in chloropyramine hydrochloride API.
  • PubMed. (2024). A robust analytical method for simultaneous quantification of 13 low-molecular-weight N-Nitrosamines in various pharmaceuticals based on solid phase extraction and liquid chromatography coupled to high-resolution mass spectrometry.
  • Topiox Research. (2025). Understanding ICH Guidelines for Nitrosamine Impurities in Pharmaceuticals.
  • Chromatography Online. (2024). SPE and GC–MS for Analyzing N–Nitrosamine Impurities in Cough Syrups.
  • PubChem. N-nitroso-desmethyl-chlorpheniramine.
  • ACS Publications. (2025). Nitrosamine Control: From Risk Assessment to Analytical Testing with Emphasis on Sample Preparation and Phase-Appropriate Method Validation.
  • MDPI. An Online-SPE/SEC/LCMS Method for the Detection of N-Nitrosamine Disinfection Byproducts in Wastewater Plant Tailwater.
  • ResearchGate. (2025). Solid‐phase extraction of tobacco‐specific N‐nitrosamines with a mixed‐mode hydrophobic/cation‐exchange sorbent.
  • PubChem. N-Nitroso-N-Desmethyl-Chlorpheniramine-d3.
  • YouTube. (2025). Nitrosamine Impurities in Pharma | Complete FDA/EMA Assessment Guide.
  • PubMed. (2022). Isolation of N-nitrosodimethylamine from drug substances using solid-phase extraction-liquid chromatography-tandem mass spectrometry.
  • Phenomenex. Robust Analysis of Nitrosamine Using Strata™ Activated Carbon Extraction.
  • ResearchGate. (2025). Analysis of nine nitrosamines in water by combining automated solid-phase extraction with high-performance liquid chromatography-atmospheric pressure chemical ionisation tandem mass spectrometry.
  • LGC Standards. N-Nitroso-n-desmethyl-chlorpheniramine-d3.
  • Sigma-Aldrich. (2021). Nitrosamine Impurity Analysis in Pharmaceuticals.
  • Chemicea. N-Nitroso Desmethyl Chlorpheniramine.
  • ResearchGate. (2025). Solid-phase microextraction of N-nitrosamines.
  • Quality Matters. (2023). Part One: Industry examining FDA guidance on nitrosamines.
  • Agilent. Ultra-Fast Analysis of Nitrosamines Using SPE-QQQ.
  • Waters. Nitrosamine Analysis | For Control of N-Nitrosamines in Pharmaceuticals.
  • ScienceDirect. (2018). NDMA impurity in valsartan and other pharmaceutical products: Analytical methods for the determination of N-nitrosamines.
  • Agilent. (2023). Quantitation of N-Nitroso N-Desmethyl Diphenhydramine in Diphenhydramine HCl API.
  • Analytics-Shop. Solid Phase Extraction (SPE) - Selection of the sorbent.
  • PubMed. (2008). Analysis of nitrosamines in water by automated SPE and isotope dilution GC/HRMS.
  • Chromatography Online. (2024). HILIC-SPE and LC–HRMS Method Used for N-Nitrosamine Detection in Pharmaceuticals.
  • SiliCycle. How to choose the SPE sorbent?.
  • PubMed Central. Analytical Methodologies to Detect N‑Nitrosamine Impurities in Active Pharmaceutical Ingredients, Drug Products and Other Matrices.

Sources

Application

Determining the Limit of Detection for N-nitroso-desmethyl-chlorpheniramine: An Application Note and Protocol

Abstract The emergence of nitrosamine impurities in pharmaceutical products has necessitated the development of highly sensitive and robust analytical methods for their detection and quantification at trace levels. N-nit...

Author: BenchChem Technical Support Team. Date: January 2026

Abstract

The emergence of nitrosamine impurities in pharmaceutical products has necessitated the development of highly sensitive and robust analytical methods for their detection and quantification at trace levels. N-nitroso-desmethyl-chlorpheniramine, a potential nitrosamine drug substance-related impurity (NDSRI) of chlorpheniramine, requires stringent control due to the classification of many nitrosamines as probable human carcinogens.[1][2] This document provides a comprehensive guide to determining the Limit of Detection (LOD) for N-nitroso-desmethyl-chlorpheniramine, a critical parameter in analytical method validation that establishes the lowest concentration of the analyte that can be reliably detected. The protocols herein are grounded in principles outlined by the International Council for Harmonisation (ICH) and regulatory bodies such as the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA).[3][4][5]

Introduction: The Imperative for Sensitive Nitrosamine Analysis

N-nitrosamines are a class of compounds that have raised significant public health concerns due to their potential carcinogenic effects.[1] Their formation can occur during drug substance synthesis, formulation, or even during storage.[6] Regulatory agencies worldwide, including the FDA and EMA, have issued stringent guidance for the control of these impurities in human drugs.[5][7] A key aspect of this control is the implementation of analytical procedures capable of detecting nitrosamines at or below their acceptable intake (AI) limits.[8]

N-nitroso-desmethyl-chlorpheniramine is an NDSRI, meaning it shares a structural similarity to the active pharmaceutical ingredient (API), chlorpheniramine. The FDA guidance emphasizes the need for a thorough risk assessment for the potential presence of such impurities.[6] The development and validation of a suitable analytical method is a cornerstone of this risk mitigation strategy.[9]

The Limit of Detection (LOD) is a fundamental performance characteristic of an analytical method, defining the point at which we can be confident that a signal is distinguishable from the analytical noise.[10] An accurately determined LOD is crucial for:

  • Early-stage process development: Identifying and controlling potential sources of contamination.

  • Routine quality control: Ensuring that drug products consistently meet safety standards.

  • Regulatory submissions: Demonstrating that the analytical method is fit for its intended purpose.[11]

This application note will focus on the determination of the LOD for N-nitroso-desmethyl-chlorpheniramine using Liquid Chromatography with tandem Mass Spectrometry (LC-MS/MS), the gold standard for trace-level nitrosamine analysis due to its high sensitivity and selectivity.

Theoretical Framework: Understanding the Limit of Detection

The LOD is the lowest concentration of an analyte in a sample that can be detected, but not necessarily quantified with acceptable accuracy and precision.[3] The ICH guideline Q2(R1) outlines several approaches for determining the LOD.[3] The two most common and scientifically robust methods for chromatographic analyses are:

  • Based on Signal-to-Noise Ratio (S/N): This approach involves comparing the signal height from a sample with a known low concentration of the analyte to the magnitude of the baseline noise. A signal-to-noise ratio of 3:1 is generally accepted for estimating the LOD.[12]

  • Based on the Standard Deviation of the Response and the Slope of the Calibration Curve: This statistical method calculates the LOD from the standard deviation of the y-intercepts of a regression line and the slope of the calibration curve. The formula is expressed as:

    LOD = 3.3 * (σ / S)

    Where:

    • σ = the standard deviation of the y-intercepts of the regression line.

    • S = the slope of the calibration curve.[13]

The choice of method depends on the characteristics of the analytical procedure. For LC-MS/MS methods that often exhibit a stable baseline, the S/N approach is practical and widely used.[12] The calibration curve method provides a more statistically rigorous determination.[13] This guide will detail the protocol for both approaches.

Experimental Design and Strategy

The determination of the LOD is not a single measurement but a process that requires careful planning and execution. The overall workflow is depicted below.

LOD_Determination_Workflow cluster_prep Phase 1: Preparation cluster_execution Phase 2: Execution cluster_analysis Phase 3: Data Analysis & Determination prep_std Prepare Standard Solutions (N-nitroso-desmethyl-chlorpheniramine) run_spikes Analyze Low-Level Spiked Samples prep_std->run_spikes gen_cal_curve Generate Calibration Curve in Relevant Range prep_std->gen_cal_curve prep_sample Prepare Sample Matrix (e.g., Chlorpheniramine API solution) run_blanks Analyze Blank Samples prep_sample->run_blanks prep_sample->run_spikes prep_lcms LC-MS/MS Method Optimization prep_lcms->run_blanks calc_sn Calculate Signal-to-Noise Ratio run_blanks->calc_sn run_spikes->calc_sn calc_reg Perform Linear Regression Analysis gen_cal_curve->calc_reg det_lod_sn Determine LOD (S/N Method) calc_sn->det_lod_sn det_lod_cal Determine LOD (Calibration Curve Method) calc_reg->det_lod_cal confirm_lod Confirm LOD with Spiked Samples det_lod_sn->confirm_lod det_lod_cal->confirm_lod

Figure 1: Overall workflow for LOD determination.

Causality Behind Experimental Choices
  • Choice of Analytical Technique (LC-MS/MS): Tandem mass spectrometry is the preferred method for quantifying nitrosamines at the required low levels. Its high selectivity minimizes interference from the API and other matrix components, which is critical for accurate trace-level detection.[14]

  • Use of a Spiked Matrix: Determining the LOD in the actual sample matrix (e.g., a solution of the chlorpheniramine API) is essential. The matrix can affect ionization efficiency and background noise, thereby influencing the true detection limit.

  • Calibration Curve in the Low Range: For the statistical method, the calibration curve must be constructed using standards at concentrations near the expected LOD. Extrapolating from a high-concentration curve is not scientifically sound and can lead to an inaccurate LOD value.[15]

Detailed Protocols

Materials and Reagents
  • N-nitroso-desmethyl-chlorpheniramine reference standard

  • Chlorpheniramine Maleate API

  • LC-MS grade Acetonitrile

  • LC-MS grade Methanol

  • LC-MS grade Water

  • Formic Acid (or other appropriate mobile phase modifier)

  • Volumetric flasks and pipettes

  • Autosampler vials

Protocol 1: LOD Determination by Signal-to-Noise (S/N) Ratio

This protocol is based on the direct measurement of the signal response relative to the baseline noise.

Step 1: Preparation of Solutions

  • Stock Standard Solution (100 µg/mL): Accurately weigh and dissolve an appropriate amount of N-nitroso-desmethyl-chlorpheniramine reference standard in a suitable diluent (e.g., 50:50 acetonitrile:water).

  • Intermediate Standard Solution (1 µg/mL): Perform a serial dilution of the stock solution to obtain an intermediate standard.

  • Spiking Solutions (e.g., 0.05 ng/mL to 1 ng/mL): Prepare a series of low-concentration spiking solutions from the intermediate standard.

  • Blank Solution: Prepare a solution of the chlorpheniramine API in the diluent at the same concentration as the final test samples.

  • Spiked Samples: Spike the blank solution with the low-concentration spiking solutions to create a series of samples with known concentrations of N-nitroso-desmethyl-chlorpheniramine near the expected LOD.

Step 2: LC-MS/MS Analysis

  • Equilibrate the LC-MS/MS system with the optimized method parameters.

  • Inject the blank solution multiple times (n≥6) to establish the baseline noise.

  • Inject the series of low-concentration spiked samples.

Step 3: Data Analysis and LOD Determination

  • Determine the baseline noise from a segment of the chromatogram of the blank injection where no peaks are present, near the retention time of N-nitroso-desmethyl-chlorpheniramine.

  • Measure the signal height of the N-nitroso-desmethyl-chlorpheniramine peak in each of the spiked samples.

  • Calculate the S/N ratio for each spiked concentration.

  • The LOD is the concentration that yields a S/N ratio of approximately 3:1.[12]

Protocol 2: LOD Determination by Calibration Curve Method

This protocol utilizes statistical analysis of a low-level calibration curve.

Step 1: Preparation of Calibration Standards

  • Prepare a series of at least five calibration standards of N-nitroso-desmethyl-chlorpheniramine in the sample matrix, with concentrations bracketing the expected LOD. For example, if the expected LOD is 0.1 ng/mL, prepare standards at 0.05, 0.1, 0.15, 0.2, and 0.25 ng/mL.

Step 2: LC-MS/MS Analysis

  • Analyze each calibration standard multiple times (e.g., n=3).

Step 3: Data Analysis and LOD Determination

  • Construct a calibration curve by plotting the peak area response versus the concentration.

  • Perform a linear regression analysis on the data.

  • Determine the slope (S) of the calibration curve.

  • Calculate the standard deviation of the y-intercepts (σ) from the regression analysis.

  • Calculate the LOD using the formula: LOD = 3.3 * (σ / S) .[13]

Data Presentation and Interpretation

All quantitative data should be summarized in clear, well-structured tables for easy interpretation and comparison.

Table 1: Example Data for S/N Method

Concentration (ng/mL)Signal HeightBaseline NoiseS/N Ratio
0.0515005003.0
0.1031005006.2
0.20620050012.4

In this example, the LOD would be established at 0.05 ng/mL.

Table 2: Example Data for Calibration Curve Method

ParameterValue
Slope (S)30,000
Standard Deviation of Y-intercept (σ)500
Calculated LOD (3.3 * σ / S)0.055 ng/mL

Confirmatory Analysis and Self-Validation

A critical step in ensuring the trustworthiness of the determined LOD is to perform a confirmatory analysis.

Figure 2: LOD confirmation process.

Prepare a new set of spiked samples at the determined LOD concentration and analyze them. The analyte peak should be unequivocally identifiable in all injections, confirming that the method can reliably detect the analyte at this level.

Conclusion

The determination of the Limit of Detection for N-nitroso-desmethyl-chlorpheniramine is a vital component of method validation for ensuring the safety and quality of pharmaceutical products. By following the scientifically sound protocols outlined in this application note, researchers and drug development professionals can confidently establish a reliable LOD that meets the stringent requirements of regulatory agencies. The use of highly sensitive LC-MS/MS instrumentation, coupled with a rigorous approach to data analysis and confirmation, provides a self-validating system for the control of this potential nitrosamine impurity.

References

  • U.S. Food and Drug Administration. (2021). Control of Nitrosamine Impurities in Human Drugs. [Link]

  • U.S. Food and Drug Administration. Control of Nitrosamine Impurities in Human Drugs - Guidance for Industry. [Link]

  • U.S. Food and Drug Administration. LC-HRMS Based Analytical Platform to Determine Nitrosamines in Pharmaceuticals. [Link]

  • ACS Publications. (2024). Analytical Methodologies to Detect N-Nitrosamine Impurities in Active Pharmaceutical Ingredients, Drug Products and Other Matrices. [Link]

  • U.S. Food and Drug Administration. (2024). Control of Nitrosamine Impurities in Human Drugs. [Link]

  • European Medicines Agency. Nitrosamine impurities: guidance for marketing authorisation holders. [Link]

  • Starodub. (2025). FDA Updated Guidance On Nitrosamine Impurities. [Link]

  • National Institutes of Health. (2025). An update on latest regulatory guidelines and analytical methodologies for N-nitrosamine impurities in pharmaceutical products – 2024. [Link]

  • European Pharmaceutical Review. (2023). EMA revises guidance on nitrosamine impurities. [Link]

  • U.S. Food and Drug Administration. (2020). Overview of the Guidance for Industry: Control of Nitrosamine Impurities in Human Drugs. [Link]

  • Netpharmalab. (2025). EMA guidelines for the detection of nitrosamines in medicines. [Link]

  • BA Sciences. USP <1225> Method Validation. [Link]

  • Separation Science. Chromatographic Measurements, Part 5: Determining LOD and LOQ Based on the Calibration Curve. [Link]

  • Pharmaceutical Sciences. (2024). Comparison of Different Approaches for Calculating LOD and LOQ in an HPLC-Based Analysis Method. [Link]

  • ICH. Validation of Analytical Procedures: Text and Methodology Q2(R1). [Link]

  • USP. General Chapters: <1225> VALIDATION OF COMPENDIAL METHODS. [Link]

  • Agilent. Nitrosamines Analysis in Pharmaceuticals. [Link]

  • Investigations of a Dog. (2025). USP <1225> Revised: Aligning Compendial Validation with ICH Q2(R2) and Q14's Lifecycle Vision. [Link]

  • GMP Publishing. (2024). EMA: Updated Q&A on Nitrosamines 2024. [Link]

  • gmp-compliance.org. (2016). USP proposes revision of general chapter <1225> Validation of compendial procedures: Adding a section on Life Cycle Management. [Link]

  • Thomas A. Little Consulting. (2015). Method Validation Essentials, Limit of Blank, Limit of Detection and Limit of Quantitation. [Link]

  • European Medicines Agency. (2025). Nitrosamine impurities. [Link]

  • USP-NF. <1225> Validation of Compendial Procedures. [Link]

  • ResearchGate. (2014). How to calculate limit of detection, limit of quantification and signal to noise ratio?. [Link]

  • Scribd. ICH Q2 (R1) - Validation of Analytical Procedures: Questions & Answers. [Link]

  • Altabrisa Group. (2025). 3 Key Regulatory Guidelines for Method Validation. [Link]

  • Lösungsfabrik. (2019). How to determine the LOD using the calibration curve?. [Link]

  • KNAUER. (2022). HPLC Troubleshooting: Why Signal-to-Noise Ratio Determines Limit of Detection. [Link]

  • SCIEX. Sensitive quantitation of N-nitroso des-methyl chlorpheniramine impurity in chloropyramine hydrochloride API. [Link]

  • Separation Science. Chromatographic Measurements, Part 4: Determining LOD and LOQ Visually or by S/N. [Link]

  • Bitesize Bio. (2025). Excelling With Excel: Analytical Method Validation Using LOD and LOQ. [Link]

  • Waters Corporation. Nitrosamines Analysis with LC-MS/MS. [Link]

  • U.S. Food and Drug Administration. Q2(R1) Validation of Analytical Procedures: Text and Methodology. [Link]

  • European Medicines Agency. Q 2 (R1) Validation of Analytical Procedures: Text and Methodology. [Link]

  • Reddit. (2025). Question on calculation of LOD/LOQ. [Link]

  • Lösungsfabrik. (2018). What is meant by the limit of detection and quantification (LOD / LOQ)?. [Link]

  • National Institutes of Health. A multi-analyte LC-MS/MS method for screening and quantification of nitrosamines in sartans. [Link]

  • Agilent. Quantitation of N-Nitroso N-Desmethyl Diphenhydramine in Diphenhydramine HCl API. [Link]

  • Veeprho. N-Nitroso Desmethyl Chlorpheniramine. [Link]

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  • EUR-Lex. Guidance Document on the Estimation of LOD and LOQ for Measurements in the Field of Contaminants in Feed and Food. [Link]

Sources

Method

establishing limit of quantitation (LOQ) for N-nitroso-desmethyl-chlorpheniramine

Application Note & Protocol Topic: Establishing the Limit of Quantitation (LOQ) for N-nitroso-desmethyl-chlorpheniramine in Pharmaceutical Materials Audience: Researchers, Analytical Scientists, and Drug Development Prof...

Author: BenchChem Technical Support Team. Date: January 2026

Application Note & Protocol

Topic: Establishing the Limit of Quantitation (LOQ) for N-nitroso-desmethyl-chlorpheniramine in Pharmaceutical Materials

Audience: Researchers, Analytical Scientists, and Drug Development Professionals

Abstract

The emergence of nitrosamine impurities in pharmaceutical products represents a significant challenge to patient safety and regulatory compliance. N-nitroso-desmethyl-chlorpheniramine, a nitrosamine drug substance-related impurity (NDSRI) of Chlorpheniramine, is classified as a potent, Class 1 carcinogen, necessitating stringent control to an Acceptable Intake (AI) limit of 26.5 ng/day.[1][2] This application note provides a comprehensive, scientifically-grounded protocol for establishing a robust and defensible Limit of Quantitation (LOQ) for this impurity. We delve into the regulatory rationale, detail advanced analytical methodologies using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS), and present step-by-step validation procedures in accordance with ICH Q2(R1) guidelines.[3][4] The objective is to equip analytical scientists with the expertise to develop and validate a method with sufficient sensitivity to ensure that pharmaceutical products remain safely below the regulatory limits for this harmful impurity.

Scientific & Regulatory Background: The Rationale for a Low LOQ

The unexpected discovery of nitrosamine impurities in widely used medications has prompted global regulatory bodies, including the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA), to issue stringent guidance for their control.[5][6][7] These compounds are classified as probable human carcinogens, and their presence, even at trace levels, requires a thorough risk assessment and mitigation strategy.[8]

N-nitroso-desmethyl-chlorpheniramine is an NDSRI that can form from the nitrosation of a desmethyl intermediate during the synthesis of Chlorpheniramine.[1] Under the FDA's Carcinogenic Potency Categorization Approach (CPCA), it is assigned to Potency Category 1, which includes the most potent nitrosamines. This classification carries a recommended Acceptable Intake (AI) limit of 26.5 ng/day.[1][9]

The Critical Link Between Acceptable Intake (AI) and the Target LOQ

The AI limit is the cornerstone for defining the required analytical sensitivity. This toxicological threshold must be translated into a specific concentration limit for the impurity within the drug substance or product. This is achieved by considering the Maximum Daily Dose (MDD) of the drug.

The formula for this conversion is:

Specification Limit (ppm) = AI (ng/day) / MDD (mg/day)

For an analytical method to be fit-for-purpose, its Limit of Quantitation (LOQ) must be at or below this calculated specification limit. For example, if a Chlorpheniramine-containing product has an MDD of 24 mg, the required limit for N-nitroso-desmethyl-chlorpheniramine would be approximately 1.1 ppb (26.5 ng / 24 mg). The analytical method's LOQ must therefore be ≤ 1.1 ppb.

ParameterValueSource / Comment
Impurity N-nitroso-desmethyl-chlorpheniramineNDSRI of Chlorpheniramine[1]
Potency Category Category 1High carcinogenic potential[1]
Acceptable Intake (AI) 26.5 ng/dayDefault limit for Category 1 NDSRIs[2][9]
Example MDD 24 mg/dayHypothetical for calculation purposes
Calculated Limit 1.1 ng/mg (ppm) The target threshold the LOQ must meet or beat
Defining the Limit of Quantitation (LOQ)

As defined by the International Council for Harmonisation (ICH) guideline Q2(R1), the LOQ is the lowest amount of an analyte in a sample that can be quantitatively determined with suitable precision and accuracy.[3][4] It is not merely about detecting the analyte (the Limit of Detection, or LOD), but about generating a reliable and reproducible quantitative result.[10] Establishing a scientifically sound LOQ is a mandatory part of validating any quantitative impurity method.

Recommended Analytical Approach: LC-MS/MS

Given the extremely low limits required for nitrosamine analysis, high-sensitivity mass spectrometry is essential. A Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) system, particularly a triple quadrupole instrument, is the industry standard for this application due to its superior selectivity and sensitivity.[11][12]

LOQ_Establishment_Workflow C C D D C->D G G H H G->H

Materials and Reagents
  • Reference Standard: N-nitroso-desmethyl-chlorpheniramine (CAS: 3036581-84-4)[1][2]

  • API: Chlorpheniramine Maleate or other relevant API

  • Solvents: HPLC or LC-MS grade Methanol, Acetonitrile, and Water

  • Additives: Formic Acid (≥99% purity)

  • Filters: 0.22 µm PVDF or PTFE syringe filters

Instrumentation and Conditions

This protocol is based on established methods for similar nitrosamines and can be adapted. An example is the analysis of N-nitroso-desmethyl-chloropyramine on a SCIEX QTRAP 4500 system.[13]

ParameterRecommended SettingRationale
LC System UPLC/UHPLC SystemProvides sharp peaks and better resolution, crucial for trace analysis.
Column Phenomenex Kinetex Biphenyl (or equivalent)Biphenyl phase offers unique selectivity for aromatic compounds.
Mobile Phase A 0.1% Formic Acid in WaterStandard proton source for positive mode ESI.
Mobile Phase B 0.1% Formic Acid in MethanolGood eluting solvent for nitrosamines.
Gradient Optimized to separate analyte from APIA gradient is necessary to elute the highly concentrated API separately from the trace impurity. A diverter valve is highly recommended.[13][14]
MS System Triple Quadrupole Mass SpectrometerEssential for Multiple Reaction Monitoring (MRM) for highest sensitivity and selectivity.
Ionization Electrospray Ionization (ESI), Positive ModeNitrosamines ionize efficiently in positive mode.
MRM Transitions Analyte-specific (e.g., Parent ion → Fragment 1, Parent ion → Fragment 2)Must be optimized by infusing the reference standard. Using a quantifier and a qualifier ion provides confidence in peak identity.
Preparation of Solutions
  • Stock Solution (100 µg/mL): Accurately weigh 10 mg of N-nitroso-desmethyl-chlorpheniramine reference standard and dissolve in 100 mL of methanol.

  • Intermediate Stock (1 µg/mL): Dilute the stock solution 1:100 with a 50:50 Methanol:Water mixture.

  • Calibration Standards (e.g., 0.05 to 10 ng/mL): Prepare a series of calibration standards by serially diluting the intermediate stock solution. The range should bracket the expected LOQ. A concentration range of 0.05, 0.1, 0.25, 0.5, 1, 5, and 10 ng/mL is a good starting point.[13]

  • API Sample Solution (e.g., 1 mg/mL): Dissolve 100 mg of the Chlorpheniramine API in 100 mL of diluent (e.g., 0.1% formic acid in water). This concentration may need to be adjusted based on instrument sensitivity and API solubility.

Protocol for LOQ Determination

The following protocols are based on the approaches described in ICH Q2(R1).[3][4]

Approach 1: Based on Signal-to-Noise Ratio (S/N)

This is an empirical approach based on visual evaluation of the chromatogram.

  • Analyze Blank: Inject the diluent multiple times to establish the baseline noise.

  • Analyze Low-Level Standards: Inject the lowest concentration standards prepared (e.g., 0.05 ng/mL, 0.1 ng/mL).

  • Determine S/N: Using the instrument's software, measure the signal-to-noise ratio for the analyte peak in each chromatogram. The noise should be measured in a region of the baseline close to the analyte peak.

  • Establish LOQ: The LOQ is generally accepted as the concentration where the S/N ratio is reliably greater than or equal to 10.[15]

Approach 2: Based on the Standard Deviation of the Response and the Slope

This is a statistical approach that is often considered more robust.

LOQ = 10 * (σ / S)

Where:

  • σ = Standard Deviation of the response

  • S = Slope of the calibration curve

  • Determine σ (Standard Deviation):

    • Method A (Based on Blanks): Analyze a minimum of 6 blank (diluent) samples. Process the chromatograms at the expected retention time of the analyte and measure the background response. Calculate the standard deviation of these responses.

    • Method B (Based on Calibration Curve): Construct a calibration curve using standards in the low concentration range (near the expected LOQ). Determine σ from the standard deviation of the y-intercepts of the regression line.

  • Determine S (Slope): Calculate the slope of the calibration curve from the same data used in Method B above.

  • Calculate LOQ: Use the formula to calculate the LOQ concentration.

Confirmation of the Established LOQ

Regardless of the method used to estimate the LOQ, its suitability must be confirmed by demonstrating adequate precision and accuracy at that specific concentration.[3][4]

Protocol for LOQ Confirmation
  • Prepare Samples: Prepare a minimum of 6 independent samples by spiking the API solution with the N-nitroso-desmethyl-chlorpheniramine reference standard to the proposed LOQ concentration.

  • Analysis: Analyze these samples using the validated LC-MS/MS method.

  • Data Evaluation: Calculate the concentration of each sample against the calibration curve.

  • Assess Precision and Accuracy:

    • Precision: Calculate the Relative Standard Deviation (%RSD) of the concentrations from the replicate samples.

    • Accuracy: Calculate the percent recovery for each sample against the known spiked concentration.

Acceptance Criteria

While specific limits may be set by internal SOPs, typical acceptance criteria for precision and accuracy at the LOQ for an impurity method are:

ParameterAcceptance Criterion
Precision %RSD ≤ 20%
Accuracy Mean Recovery between 80% and 120%

If the experimental data meets these criteria, the LOQ is considered validated.

Conclusion

Establishing a scientifically sound and validated Limit of Quantitation is not merely a procedural step; it is a fundamental requirement for ensuring the safety and quality of pharmaceutical products containing active ingredients like Chlorpheniramine. The potential presence of the potent NDSRI, N-nitroso-desmethyl-chlorpheniramine, demands the use of highly sensitive and selective analytical techniques, such as LC-MS/MS. By following the protocols outlined in this note, which are grounded in ICH Q2(R1) principles and supported by current scientific literature, analytical laboratories can confidently determine and validate an LOQ that meets stringent regulatory expectations and ultimately protects public health.

References

  • Control of Nitrosamine Impurities in Human Drugs. U.S. Food and Drug Administration (FDA). [Link]

  • CDER Nitrosamine Impurity Acceptable Intake Limits. U.S. Food and Drug Administration (FDA). [Link]

  • Control of Nitrosamine Impurities in Human Drugs - Guidance for Industry. U.S. Food and Drug Administration (FDA). [Link]

  • Nitrosamine impurities: guidance for marketing authorisation holders. European Medicines Agency (EMA). [Link]

  • Control of Nitrosamine Impurities in Human Drugs. U.S. Food and Drug Administration (FDA). [Link]

  • EMA Nitrosamine Guidelines. Zamann Pharma Support GmbH. [Link]

  • EMA guidelines for the detection of nitrosamines in medicines. Netpharmalab. [Link]

  • EMA revises guidance on nitrosamine impurities. European Pharmaceutical Review. [Link]

  • FDA Issues Revised Guidance on the Control of Nitrosamine Impurities in Human Drugs. Lachman Consultants. [Link]

  • Recommended Acceptable Intake Limits for Nitrosamine Drug Substance-Related Impurities Guidance. Cosmetic Ingredient Review. [Link]

  • Established acceptable intake for nitrosamines in medicines. Therapeutic Goods Administration (TGA). [Link]

  • Analysis of Nitrosamines. Qmera Pharmaceuticals. [Link]

  • Sensitive quantitation of N-nitroso des-methyl chlorpheniramine impurity in chloropyramine hydrochloride API. SCIEX. [Link]

  • Nitrosamine impurities in medications: Established acceptable intake limits. Health Canada. [Link]

  • Nitrosamine impurities. European Medicines Agency (EMA). [Link]

  • ICH harmonised tripartite guideline - validation of analytical procedures: text and methodology q2(r1). International Council for Harmonisation. [Link]

  • ICH Q2 (R1) - Validation of Analytical Procedures: Questions & Answers. Scribd. [Link]

  • Q 2 (R1) Validation of Analytical Procedures: Text and Methodology. European Medicines Agency (EMA). [Link]

  • Ultra-Low Limit of Quantitation (LOQ) in Nitrosamine Testing. Crefco Laboratory. [Link]

  • An update on latest regulatory guidelines and analytical methodologies for N-nitrosamine impurities in pharmaceutical products – 2024. National Institutes of Health (NIH). [Link]

  • A Global Approach to Nitrosamine Impurity Testing for Drug Products. International Biopharmaceutical Industry. [Link]

  • Key ICH Method Validation Parameters to Know. Altabrisa Group. [Link]

  • N-Nitroso Desmethyl S-Chlorpheniramine. SynZeal. [Link]

  • ICH Q2 R1: Mastering Analytical Method Validation. Medium. [Link]

  • N-Nitroso Desmethyl Chlorpheniramine. Manasa Life Sciences. [Link]

  • Quantitation of N-Nitroso N-Desmethyl Diphenhydramine in Diphenhydramine HCl API. Agilent Technologies. [Link]

  • Development of Single Validation Method for Detection and Quantification of Six Nitrosamine Impurities in Valsartan by Using Ultra-High Performance Liquid Chromatography with Tandem Quadrupole Mass Spectrometry. ResearchGate. [Link]

  • N-Nitroso Desmethyl Chlorpheniramine. Veeprho. [Link]

  • Quantitation of N-Nitroso N-Desmethyl Diphenhydramine in Diphenhydramine HCl API. Technology Networks. [Link]

  • Sensitive quantitation of N-nitroso des-methyl chlorpheniramine impurity in chloropyramine hydrochloride API (PDF). SCIEX. [Link]

  • NDMA impurity in valsartan and other pharmaceutical products: Analytical methods for the determination of N-nitrosamines. ScienceDirect. [Link]

  • Liquid Chromatography-High Resolution Mass Spectrometry (LC-HRMS) Method for the Determination of Six Nitrosamine Impurities in ARB Drugs. U.S. Food and Drug Administration (FDA). [Link]

  • Identification and Sensitive Quantitation of N-nitroso N-desmethyl Orphenadrine Impurity in Orphenadrine Citrate API. Phenomenex. [Link]

  • Quantitation of 8 Nitrosamines in 12 different solvents by LC-MS/MS system. Shimadzu Corporation. [Link]

Sources

Application

Application Note: Quantitative Analysis of N-nitroso-desmethyl-chlorpheniramine by LC-MS/MS

A Validated Method for Determining Linearity and Range in Accordance with Regulatory Standards Introduction: The Imperative for Nitrosamine Control The discovery of N-nitrosamine impurities in common medications since 20...

Author: BenchChem Technical Support Team. Date: January 2026

A Validated Method for Determining Linearity and Range in Accordance with Regulatory Standards

Introduction: The Imperative for Nitrosamine Control

The discovery of N-nitrosamine impurities in common medications since 2018 has highlighted a significant challenge for the pharmaceutical industry.[1][2] Nitrosamines are classified as probable human carcinogens based on extensive studies, necessitating stringent control over their presence in drug substances and products.[3][4][5] Regulatory bodies, including the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA), have established strict guidelines for the risk assessment, detection, and mitigation of these impurities to ensure patient safety.[6][7][8][9]

This application note focuses on N-nitroso-desmethyl-chlorpheniramine, a Nitrosamine Drug Substance-Related Impurity (NDSRI) potentially formed from Chlorpheniramine, a widely used first-generation antihistamine.[10][11][12] As an NDSRI, its formation is linked to the drug substance's own structure, arising from the nitrosation of its secondary amine intermediate, desmethyl-chlorpheniramine.[12] The FDA has assigned N-nitroso-desmethyl-chlorpheniramine to Potency Category 1, establishing a default Acceptable Intake (AI) limit of 26.5 ng/day.[10][12]

To adhere to these regulatory limits, a highly sensitive, specific, and validated analytical method is paramount. Liquid Chromatography with Tandem Mass Spectrometry (LC-MS/MS) has emerged as the gold-standard technique for this purpose, offering the requisite selectivity and sensitivity to quantify trace-level nitrosamines in complex pharmaceutical matrices.[4][13] This document provides a detailed protocol for the analysis of N-nitroso-desmethyl-chlorpheniramine, with a specific focus on establishing the critical validation parameters of linearity and range , as defined by the International Council for Harmonisation (ICH) guideline Q2(R1).[14][15]

Principle of the Analytical Approach: LC-MS/MS

The method's success hinges on the synergy between liquid chromatography's separation power and tandem mass spectrometry's detection capabilities.

  • Chromatographic Separation: A reverse-phase HPLC system physically separates the N-nitroso-desmethyl-chlorpheniramine impurity from the high-concentration Chlorpheniramine Active Pharmaceutical Ingredient (API). This is crucial to prevent ion suppression and matrix effects in the mass spectrometer, which could otherwise compromise analytical accuracy. A diverter valve is often employed to direct the API peak to waste, protecting the MS detector from contamination.[16][17]

  • Mass Spectrometric Detection: Following separation, the analyte is ionized, typically using Electrospray Ionization (ESI) in positive mode. The tandem mass spectrometer then operates in Multiple Reaction Monitoring (MRM) mode. This involves selecting the protonated molecular ion of N-nitroso-desmethyl-chlorpheniramine (the precursor ion) in the first quadrupole (Q1), fragmenting it in the collision cell (Q2), and monitoring for specific, characteristic fragment ions (product ions) in the third quadrupole (Q3). This two-stage mass filtering provides exceptional specificity, ensuring that the detected signal is unambiguously from the target analyte. The use of both a "quantifier" and "qualifier" product ion provides an additional layer of identity confirmation.

Experimental Protocol

Materials and Reagents
  • Reference Standard: N-Nitroso-desmethyl-chlorpheniramine (CAS: 3036581-84-4)[10]

  • Internal Standard (IS): N-Nitroso-desmethyl-chlorpheniramine-d3 ( deuterated analog is recommended for optimal performance).[18]

  • API: Chlorpheniramine drug substance.

  • Solvents: LC-MS grade Methanol, Acetonitrile, and Water.

  • Reagents: Formic acid (≥99% purity).

  • Vials: Amber glass vials are recommended as nitrosamines can be light-sensitive.[19]

Standard and Sample Preparation
  • Internal Standard (IS) Stock Solution (1 µg/mL): Accurately weigh and dissolve 1 mg of N-Nitroso-desmethyl-chlorpheniramine-d3 in 100 mL of methanol. Perform a further 1:10 dilution in methanol to achieve the final concentration.

  • Reference Standard Stock Solution (1 µg/mL): Accurately weigh and dissolve 1 mg of N-nitroso-desmethyl-chlorpheniramine in 100 mL of methanol. Perform a further 1:10 dilution in methanol. This solution is the source for calibration standards.

  • Calibration Curve Standards (0.05 - 100 ng/mL): Prepare a series of calibration standards by performing serial dilutions of the Reference Standard Stock Solution using a suitable diluent (e.g., 50:50 Methanol:Water). A suggested range is 0.05, 0.1, 0.5, 1, 5, 10, 50, and 100 ng/mL.[16] Fortify each calibration level with the Internal Standard to a final concentration of ~5 ng/mL.

  • Sample Preparation: Accurately weigh 100 mg of Chlorpheniramine API into a volumetric flask. Dissolve and dilute with the chosen diluent. Fortify with the Internal Standard to the same final concentration as the calibration standards. This preparation must be robust enough to extract the analyte from the matrix efficiently.[20]

Instrumentation and Analytical Conditions

The following parameters provide a validated starting point and should be optimized for the specific instrumentation used.

Parameter Condition Rationale
LC System UPLC/UHPLC System (e.g., SCIEX ExionLC™, Agilent 1290 Infinity II)Provides high-resolution separation and reduces run times.
Column C18 or Phenyl-Hexyl, e.g., 100 x 2.1 mm, 1.8 µmOffers appropriate reverse-phase retention for the analyte.
Mobile Phase A 0.1% Formic Acid in WaterAcid modifier promotes positive ionization for ESI.
Mobile Phase B 0.1% Formic Acid in Methanol or AcetonitrileOrganic solvent for gradient elution.
Flow Rate 0.4 mL/minTypical for a 2.1 mm ID column.
Column Temp. 40 °CEnsures reproducible retention times.
Injection Volume 5 µLCan be adjusted to meet sensitivity requirements.
Diverter Valve Directs flow to waste during API elutionProtects the MS source from contamination.[17]
MS System Triple Quadrupole (e.g., SCIEX QTRAP® 4500, Agilent 6475A)Required for sensitive and specific MRM analysis.[16][17]
Ionization Electrospray Ionization (ESI), Positive ModeEffective ionization for this class of compounds.
MRM Transitions Analyte: Q1: 290.1 -> Q3: 203.0 (Quantifier), 167.0 (Qualifier)IS: Q1: 293.1 -> Q3: 203.0Specific precursor-product ion pairs for unambiguous detection. Molecular weight of C15H16ClN3O is 289.76 g/mol .[10][21]
Source Temp. 500 - 550 °COptimized for efficient desolvation.
IonSpray Voltage ~5500 VOptimized for stable spray and maximum ion generation.

Method Validation: Linearity and Range

Method validation is the process of demonstrating that an analytical procedure is suitable for its intended purpose.[14] For impurity testing, linearity and range are fundamental parameters.

Linearity

The linearity of an analytical procedure is its ability to elicit test results that are directly proportional to the concentration of the analyte in samples within a given range.[14]

  • Protocol:

    • Inject the prepared calibration standards (e.g., from 0.05 ng/mL to 100 ng/mL) in triplicate.

    • For each injection, calculate the peak area ratio of the analyte to the internal standard.

    • Construct a calibration curve by plotting the mean peak area ratio (y-axis) against the concentration (x-axis).

    • Perform a linear regression analysis on the data points. A weighting factor (e.g., 1/x or 1/x²) is often applied to ensure accuracy at the lower end of the curve.[16][17]

  • Acceptance Criterion:

    • The correlation coefficient (r²) must be ≥ 0.99, indicating a strong linear relationship between concentration and response.[22]

Range

The range is the interval between the upper and lower analyte concentrations for which the method has been proven to have a suitable level of linearity, accuracy, and precision.[14][15]

  • Protocol: The range is established by confirming that the method performs acceptably at the lowest and highest concentration levels of the linearity study. This typically involves assessing accuracy (recovery) and precision (%RSD) at these extremes.

  • Acceptance Criterion: The validated linear range is reported as the analytical range of the method. A typical range for this type of analysis could be from the Limit of Quantitation (LOQ) up to 100 ng/mL or higher.[16]

Limit of Quantitation (LOQ) and Limit of Detection (LOD)
  • Limit of Quantitation (LOQ): The lowest concentration of the analyte that can be reliably quantified with acceptable precision and accuracy.[14] For this method, an LOQ of 0.05 ng/mL has been demonstrated to be achievable.[16]

  • Limit of Detection (LOD): The lowest concentration of the analyte that can be detected but not necessarily quantified. This is typically 3 times the signal-to-noise ratio.

Data Presentation and Visualization

Quantitative Data Summary

The results of the linearity study should be summarized clearly.

Parameter Result Acceptance Criteria
Calibration Range0.05 ng/mL – 100 ng/mLCovers the required sensitivity level.
Regression ModelLinear, Weighted (1/x)Appropriate for trace analysis.
Correlation Coefficient (r²)> 0.999≥ 0.99
Accuracy at LOQ80% - 120%As per ICH guidelines.
Accuracy across Range85% - 115%As per ICH guidelines.
Limit of Quantitation (LOQ)0.05 ng/mLSufficiently below regulatory limits.
Visual Workflow and Concept Diagrams

Workflow cluster_prep Sample & Standard Preparation cluster_analysis LC-MS/MS Analysis cluster_data Data Processing A Weigh API / Reference Standard B Dissolve in Diluent A->B C Spike with Internal Standard B->C D Serial Dilution (for Standards) C->D Calibration Curve Prep E Inject into LC-MS/MS System C->E F Chromatographic Separation (Analyte vs. API) E->F G API Peak to Waste (Diverter Valve) F->G H MS Detection (MRM) G->H I Integrate Peaks (Analyte & IS) H->I J Calculate Area Ratios I->J K Plot Calibration Curve J->K L Quantify Unknown Sample K->L

Caption: Analytical workflow from preparation to final quantification.

Linearity Linearity Assessment Concept cluster_plot Calibration Curve cluster_range Validated Range p1 p5 p1->p5   y = mx + c   r² >= 0.99 p2 p3 p4 xlabel Concentration (ng/mL) ylabel Peak Area Ratio (Analyte/IS) loq LOQ ulq ULOQ loq->ulq

Caption: Visualization of a calibration curve and the validated range.

Conclusion

This application note details a robust, sensitive, and specific LC-MS/MS method for the quantification of N-nitroso-desmethyl-chlorpheniramine in Chlorpheniramine API. The protocol provides a clear pathway for establishing linearity and defining the analytical range in accordance with ICH Q2(R1) guidelines.[14] The achievable Limit of Quantitation (0.05 ng/mL) is well below the threshold required to monitor this impurity against its regulatory Acceptable Intake limit.[16] By implementing this validated method, researchers and quality control laboratories can ensure that pharmaceutical products meet the stringent safety standards set by global health authorities, ultimately safeguarding public health.

References

  • Nitrosamine impurities: guidance for marketing authorisation holders . European Medicines Agency. [Link]

  • Nitrosamine Control: From Risk Assessment to Analytical Testing with Emphasis on Sample Preparation and Phase-Appropriate Method Validation . ACS Publications. [Link]

  • EMA revises guidance on nitrosamine impurities . European Pharmaceutical Review. [Link]

  • FDA Issues Revised Guidance on the Control of Nitrosamine Impurities in Human Drugs . ArentFox Schiff. [Link]

  • EMA guidelines for the detection of nitrosamines in medicines . Netpharmalab. [Link]

  • EMA Nitrosamine Guidelines . Zamann Pharma Support GmbH. [Link]

  • USP: New General Chapter <1469> on Nitrosamine Impurities . GMP Publishing. [Link]

  • Analysis of nitrosamine impurities according to USP General Chapter < 1469 > . Shimadzu. [Link]

  • Control of Nitrosamine Impurities in Human Drugs . U.S. Food and Drug Administration. [Link]

  • Control of Nitrosamine Impurities in Human Drugs Guidance for Industry . U.S. Food and Drug Administration. [Link]

  • ICH harmonised tripartite guideline - validation of analytical procedures: text and methodology q2(r1) . International Council for Harmonisation. [Link]

  • Nitrosamines Analysis in Pharmaceuticals . Agilent. [Link]

  • FDA Compliance & Enforcement Advisory: FDA Issues New Guidance on Nitrosamine Impurities in APIs and Drug Products . Alston & Bird. [Link]

  • Nitrosamine Impurity Analysis for FDA Approval: How to Ensure the success . ResolveMass. [Link]

  • Nitrosamine impurities . European Medicines Agency. [Link]

  • N-Nitroso Desmethyl Chlorpheniramine . Veeprho. [Link]

  • Sensitive quantitation of N-nitroso des-methyl chlorpheniramine impurity in chloropyramine hydrochloride API . SCIEX. [Link]

  • N-nitroso-desmethyl-chlorpheniramine . PubChem. [Link]

  • Nitrosamines in Pharma . Ellutia. [Link]

  • ICH Q2 Analytical Method Validation . Slideshare. [Link]

  • N-Nitroso-N-Desmethyl-Chlorpheniramine-d3 . PubChem. [Link]

  • ICH Q2 R1: Mastering Analytical Method Validation . Abraham Entertainment. [Link]

  • Q 2 (R1) Validation of Analytical Procedures: Text and Methodology . European Medicines Agency. [Link]

  • N-Nitroso Desmethyl Chlorpheniramine . Manasa Life Sciences. [Link]

  • A linear validation method of analytical procedures based on the double logarithm function linear fitting . PubMed. [Link]

  • Quantitation of N-Nitroso N-Desmethyl Diphenhydramine in Diphenhydramine HCl API . Agilent. [Link]

  • CERTIFICATE OF ANALYSIS Product Name: N-Nitroso Desmethyl Chlorpheniramine . Synchemia. [Link]

  • Novel stability indicating LC-MS method for N-Nitroso dimethyl amine genotoxic impurity quantification in ranitidine drug . Journal of Applied Pharmaceutical Science. [Link]

  • Determination and Quantification of an N-Nitroso Desmethyl Olopatadine in the Olopatadine Hydrochloride Active Pharmaceutical Ingredient by LC . Der Pharma Chemica. [Link]

Sources

Technical Notes & Optimization

Troubleshooting

Technical Support Center: Troubleshooting N-nitroso-desmethyl-chlorpheniramine LC-MS/MS Analysis

Welcome to the technical support center for the analysis of N-nitroso-desmethyl-chlorpheniramine (NDCP). This resource is designed for researchers, scientists, and drug development professionals to provide in-depth troub...

Author: BenchChem Technical Support Team. Date: January 2026

Welcome to the technical support center for the analysis of N-nitroso-desmethyl-chlorpheniramine (NDCP). This resource is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting guidance and answers to frequently asked questions (FAQs) encountered during the LC-MS/MS analysis of this specific nitrosamine drug substance-related impurity (NDSRI).

N-nitroso-desmethyl-chlorpheniramine is a nitrosamine impurity that can form from desmethyl chlorpheniramine, an intermediate in the synthesis of the antihistamine chlorpheniramine.[1] The presence of a secondary amine in the chlorpheniramine structure increases the likelihood of NDCP formation.[2] Due to its potential carcinogenicity, regulatory bodies like the FDA and EMA have set stringent limits on the acceptable intake (AI) of such impurities in pharmaceutical products.[3][4] The USFDA, using the Carcinogenic Potency Categorization Approach (CPCA), classifies NDCP in Potency Category 1 and recommends a default AI limit of 26.5 ng/day.[1] This necessitates highly sensitive and robust analytical methods, predominantly using liquid chromatography-tandem mass spectrometry (LC-MS/MS), for its detection and quantification at trace levels.[5][6]

This guide is structured to address common challenges in a question-and-answer format, providing not just procedural steps but also the underlying scientific principles to empower you to make informed decisions during your analytical workflow.

Frequently Asked Questions (FAQs) & Troubleshooting Guide

Section 1: Sample Preparation

Question 1: I'm observing low recovery of NDCP from my sample matrix. What are the potential causes and how can I improve it?

Answer: Low recovery of NDCP is a common issue and can stem from several factors related to the sample preparation process. Here's a systematic approach to troubleshooting:

  • Inadequate Extraction Efficiency: The choice of extraction solvent is critical. While a simple "dilute and shoot" approach using water or methanol might seem appealing, it may not be sufficient for complex matrices.[7]

    • Troubleshooting: Experiment with different solvent systems. A mixture of organic solvent (e.g., methanol, acetonitrile) and an aqueous buffer (e.g., 0.1% formic acid in water) is a good starting point.[2] The organic solvent helps in disrupting matrix components and solubilizing NDCP, while the acidic aqueous phase ensures the analyte is in a protonated state, which can aid in extraction and subsequent LC separation.

  • Analyte Instability: Nitrosamines can be sensitive to light and certain pH conditions.[8]

    • Troubleshooting: Protect your samples from light by using amber vials.[8] Also, maintain a slightly acidic condition during extraction and storage to enhance the stability of NDCP.

  • Matrix Effects: Co-extracted matrix components can interfere with the ionization of NDCP in the mass spectrometer, leading to ion suppression and artificially low recovery values.[9]

    • Troubleshooting: Incorporate a sample cleanup step. Solid-Phase Extraction (SPE) is highly effective for removing interfering matrix components.[9][10] Alternatively, Liquid-Liquid Extraction (LLE) can be a robust method for separating NDCP from the matrix.[9][11]

Question 2: I'm seeing extraneous peaks in my chromatogram that interfere with the NDCP peak. What is the source of this contamination?

Answer: Extraneous peaks can originate from various sources during sample preparation. It's crucial to identify and eliminate these to ensure accurate quantification.

  • Solvent and Reagent Contamination: The solvents and reagents used in sample preparation can contain trace-level impurities that may co-elute with your analyte.

    • Troubleshooting: Always use high-purity, LC-MS grade solvents and reagents. Run a "method blank" (a sample containing all reagents except the drug substance) to check for contamination from your reagents.

  • Leachables from Lab Consumables: Plasticizers and other compounds can leach from pipette tips, centrifuge tubes, and well plates, especially when using organic solvents.

    • Troubleshooting: Use consumables made from polypropylene or other materials certified for low extractables. Pre-rinse consumables with the extraction solvent before use.

  • Cross-Contamination: Inadequate cleaning of glassware or autosampler components can lead to carryover from previous samples.

    • Troubleshooting: Implement a rigorous cleaning protocol for all reusable labware. For the autosampler, use a strong needle wash solution and program multiple wash cycles between injections.

Section 2: Chromatography

Question 3: I'm having difficulty achieving adequate chromatographic separation between NDCP and the active pharmaceutical ingredient (API), chlorpheniramine. What can I do?

Answer: Co-elution of the API with the trace-level NDCP is a significant challenge as the high concentration of the API can cause severe ion suppression.[12] Here are some strategies to improve separation:

  • Column Chemistry Selection: The choice of stationary phase is paramount.

    • Troubleshooting: A standard C18 column may not provide sufficient retention and selectivity.[13] Consider columns with alternative selectivities. A biphenyl phase has been shown to provide good separation for NDCP and the API.[2] Pentafluorophenyl (PFP) columns are also a good option for separating polar compounds like nitrosamines from complex matrices.[10][13]

  • Mobile Phase Optimization: Fine-tuning the mobile phase composition can significantly impact resolution.

    • Troubleshooting: Adjusting the mobile phase gradient can improve the separation between closely eluting peaks.[9] Experiment with different organic modifiers (e.g., methanol vs. acetonitrile) and the concentration of the acidic additive (e.g., formic acid). A shallow gradient around the elution time of NDCP can enhance resolution.

  • Flow Rate and Temperature: These parameters can also be optimized for better separation.

    • Troubleshooting: Lowering the flow rate can sometimes improve resolution, although it will increase the run time. Increasing the column temperature can decrease viscosity and improve peak shape, but it may also affect selectivity.

Question 4: My NDCP peak shape is poor (e.g., tailing, fronting, or broad). How can I improve it?

Answer: Poor peak shape can compromise sensitivity and integration accuracy. The following factors should be investigated:

  • Column Overload: Injecting too much sample, especially the API, can lead to peak fronting.

    • Troubleshooting: While you need to inject enough to detect the trace NDCP, overloading the column with the API must be avoided. If possible, use a diverter valve to direct the API peak to waste, preventing it from entering the mass spectrometer and also reducing column overload effects on subsequent injections.[2][12]

  • Secondary Interactions: Peak tailing can be caused by interactions between the analyte and active sites on the stationary phase or in the flow path.

    • Troubleshooting: Ensure the mobile phase has an appropriate additive like formic acid to suppress silanol interactions. Using a high-quality, end-capped column can also minimize these effects.

  • Mismatched Injection Solvent: Injecting a sample in a solvent that is much stronger than the initial mobile phase can cause peak distortion.[7]

    • Troubleshooting: Ideally, the injection solvent should be the same as or weaker than the initial mobile phase. If a stronger solvent is required for sample solubility, reduce the injection volume.

Section 3: Mass Spectrometry

Question 5: I'm struggling to achieve the required sensitivity (Limit of Quantitation - LOQ) for NDCP. How can I optimize my MS parameters?

Answer: Reaching the low ng/mL or even sub-ng/mL levels required for nitrosamine analysis necessitates careful optimization of the mass spectrometer settings.[5][14]

  • Ionization Source: The choice of ionization source can significantly impact sensitivity.

    • Troubleshooting: While Electrospray Ionization (ESI) is commonly used, Atmospheric Pressure Chemical Ionization (APCI) can be less susceptible to matrix effects for some nitrosamines and may offer better sensitivity.[7][9] It's worth evaluating both during method development.

  • Compound-Dependent Parameters: These parameters must be optimized for NDCP.

    • Troubleshooting: Infuse a standard solution of NDCP directly into the mass spectrometer to optimize parameters like collision energy (CE) and declustering potential (DP) or cone voltage. This will ensure you are using the most efficient fragmentation pathway and ion transmission for your specific analyte.

  • Source-Dependent Parameters: These settings affect the overall ionization efficiency.

    • Troubleshooting: Optimize parameters such as ion source gas flows (nebulizer and heater gases), temperature, and ion spray voltage. A systematic approach, such as a design of experiments (DOE), can be beneficial for finding the optimal combination of these settings.

Question 6: How do I confirm the identity of a peak suspected to be NDCP, especially at very low levels?

Answer: Confirming the identity of a trace-level peak is crucial to avoid false positives.

  • Multiple Reaction Monitoring (MRM): The use of MRM is the foundation of quantitative LC-MS/MS analysis.

    • Protocol: At least two MRM transitions (a quantifier and a qualifier ion) should be monitored for NDCP.[2] The ratio of the qualifier to quantifier peak areas in a sample should match that of a known standard within a specified tolerance (e.g., ±20%).

  • Triggered MRM (tMRM) or Product Ion Scan: For an additional layer of confirmation, you can use advanced MS techniques.

    • Protocol: A tMRM experiment can be set up to trigger a full product ion scan when the primary MRM transition for NDCP is detected above a certain threshold. The resulting product ion spectrum from the sample can then be compared to the spectrum of a reference standard for a definitive match.[15]

Experimental Protocols & Data

Protocol 1: Sample Preparation for NDCP in a Drug Substance
  • Weighing: Accurately weigh 10 mg of the chlorpheniramine drug substance into a 15 mL polypropylene centrifuge tube.

  • Spiking (for recovery checks): For quality control samples, spike with a known amount of NDCP standard solution.

  • Extraction: Add 10 mL of 0.1% formic acid in 50:50 methanol/water (v/v).

  • Vortexing: Vortex the tube for 1 minute to ensure complete dissolution.

  • Centrifugation: Centrifuge the sample at 4000 rpm for 10 minutes to pellet any insoluble excipients.

  • Filtration: Filter the supernatant through a 0.22 µm PTFE syringe filter into an amber HPLC vial.

Table 1: Example LC-MS/MS Parameters for NDCP Analysis
ParameterSettingRationale
LC System
ColumnBiphenyl, 2.6 µm, 100 x 3.0 mmProvides alternative selectivity for separation from API.[2]
Mobile Phase A0.1% Formic Acid in WaterAcidic modifier for good peak shape and protonation.
Mobile Phase B0.1% Formic Acid in MethanolOrganic phase for elution.
Gradient10% B to 90% B over 10 minTo achieve separation of NDCP from the API and matrix.
Flow Rate0.3 mL/minA typical flow rate for this column dimension.
Column Temp40°CFor reproducible retention times and good peak shape.[2]
Injection Vol10 µLBalances sensitivity with the risk of column overload.
MS System
Ionization ModeESI PositiveNDCP readily forms positive ions.
MRM 1 (Quant)m/z 290.2 > 203.0Specific and intense transition for quantification.[2]
MRM 2 (Qual)m/z 290.2 > 167.0A second transition for identity confirmation.[2]
Collision EnergyOptimized (e.g., 25 eV)To maximize the intensity of the product ions.
Dwell Time100 msSufficient time for reliable peak integration.

Visualizations

Diagram 1: General Troubleshooting Workflow for NDCP Analysis

NDCP_Troubleshooting_Workflow cluster_Problem Problem Identification cluster_Investigation Investigation Path cluster_Solutions Potential Solutions Problem Poor Analytical Result (e.g., Low Recovery, Poor Peak Shape, Low Sensitivity) SamplePrep Sample Preparation Issues Problem->SamplePrep Is recovery low or are there interfering peaks? Chromatography Chromatography Issues Problem->Chromatography Is peak shape poor or is separation inadequate? MS Mass Spectrometry Issues Problem->MS Is sensitivity low or is identification uncertain? Sol_SamplePrep Optimize Extraction Solvent Add Cleanup Step (SPE/LLE) Check for Contamination SamplePrep->Sol_SamplePrep Sol_Chromatography Change Column Chemistry Optimize Gradient Use Diverter Valve Chromatography->Sol_Chromatography Sol_MS Optimize Source Parameters Optimize Compound Parameters Evaluate APCI vs. ESI MS->Sol_MS Validation Re-validate Method Sol_SamplePrep->Validation Sol_Chromatography->Validation Sol_MS->Validation

Caption: A flowchart for systematic troubleshooting of NDCP LC-MS/MS analysis.

References

  • Common Challenges in Nitrosamine Analysis: An LCGC International Peer Exchange. (2025). LCGC International. [Link]

  • Nitrosamine Control: From Risk Assessment to Analytical Testing with Emphasis on Sample Preparation and Phase-Appropriate Method Validation. (2025). Organic Process Research & Development - ACS Publications. [Link]

  • FDA Guidance for Industry: Control of Nitrosamine Impurities in Human Drugs. ECA Academy. [Link]

  • Overcoming the Challenges of Nitrosamine Analysis Using LC-MS/MS. (2025). Separation Science. [Link]

  • FDA Issues Revised Guidance on the Control of Nitrosamine Impurities in Human Drugs. (2024). Lachman Consultants. [Link]

  • Guidelines for Nitrosamine Impurities in Drug substances and pharmaceutical drug Products Year 2025. (2026). Egyptian Drug Authority. [Link]

  • Sensitive quantitation of N-nitroso des-methyl chlorpheniramine impurity in chloropyramine hydrochloride API. SCIEX. [Link]

  • Emerging Trends in Nitrosamine Analysis for Pharma. (2025). Agilent. [Link]

  • Nitrosamines Analysis in Pharmaceuticals. Agilent. [Link]

  • An update on latest regulatory guidelines and analytical methodologies for N-nitrosamine impurities in pharmaceutical products – 2024. (2025). National Institutes of Health (NIH). [Link]

  • Nitrosamines in Pharma. Ellutia. [Link]

  • Nitrosamine analysis: Challenges and updated LC-MS/MS solutions. (2023). LCGC International. [Link]

  • FDA revises final guidance on nitrosamine impurities. (2024). RAPS. [Link]

  • Nitrosamines Analysis with LC-MS/MS. Waters Corporation. [Link]

  • Quantitation of N-Nitroso N-Desmethyl Diphenhydramine in Diphenhydramine HCl API. Agilent. [Link]

  • In this technote an LC-MS/MS method has been described for the quantitation of eight nitrosamine compounds in final drug product. Phenomenex. [Link]

  • N-Nitroso Desmethyl Chlorpheniramine. Manasa Life Sciences. [Link]

  • N-Nitroso Desmethyl S-Chlorpheniramine. SynZeal. [Link]

  • Development and optimization of an LC-MS method for the separation of nitrosamine impurities. (2025). Acta Marisiensis - Seria Medica. [Link]

  • Development and optimization of an LC-MS method for the separation of nitrosamine impurities. (2025). ResearchGate. [Link]

  • How to circumvent matrix effect in confirmatory testing. (2024). Nitrosamines Exchange. [Link]

  • N-nitroso-desmethyl-chlorpheniramine. PubChem. [Link]

  • Combining High-Resolution Mass Spectrometry and Chemiluminescence Analysis to Characterize the Composition and Fate of Total N-Nitrosamines in Wastewater Treatment Plants. (2024). National Institutes of Health (NIH). [Link]

  • Determination and Quantification of an N-Nitroso Desmethyl Olopatadine in the Olopatadine Hydrochloride Active Pharmaceutical Ingredient by LC. (2024). Der Pharma Chemica. [Link]

  • Impurity Analysis for N-Nitroso-Desloratadine by LC-MS/MS Method with HILIC-Based Separation Mode. (2025). Preprints.org. [Link]

  • A Comprehensive Approach for the Determination and Quantification of N-Nitroso Desmethyl Olopatadine in the Olopatadine Hydrochl. (2025). Der Pharma Chemica. [Link]

Sources

Optimization

Technical Support Center: Quantification of N-nitroso-desmethyl-chlorpheniramine

A Guide to Addressing and Mitigating Matrix Effects in LC-MS/MS Analysis Welcome to the Technical Support Center for the analytical challenges surrounding N-nitroso-desmethyl-chlorpheniramine. This resource is designed f...

Author: BenchChem Technical Support Team. Date: January 2026

A Guide to Addressing and Mitigating Matrix Effects in LC-MS/MS Analysis

Welcome to the Technical Support Center for the analytical challenges surrounding N-nitroso-desmethyl-chlorpheniramine. This resource is designed for researchers, analytical scientists, and drug development professionals. Here, we provide in-depth troubleshooting guides and frequently asked questions to navigate the complexities of quantifying this specific nitrosamine impurity, with a primary focus on overcoming matrix effects in LC-MS/MS workflows.

Frequently Asked Questions (FAQs)

Q1: What is N-nitroso-desmethyl-chlorpheniramine and why is its quantification critical?

N-nitroso-desmethyl-chlorpheniramine is a nitrosamine impurity that can form from desmethyl-chlorpheniramine, an intermediate in the synthesis of the antihistamine chlorpheniramine.[1] Nitrosamines are classified as probable human carcinogens based on animal studies, which means that long-term exposure above certain levels may increase the risk of cancer.[2] Regulatory bodies like the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA) have established stringent guidelines and acceptable intake (AI) limits for nitrosamine impurities in pharmaceutical products to ensure patient safety.[2][3][4][5][6][7] N-nitroso-desmethyl-chlorpheniramine is assigned to Potency Category 1 by the USFDA, with a default acceptable intake limit of 26.5 ng/day.[1][8] Therefore, highly sensitive and accurate quantification methods are essential to monitor and control its presence in drug substances and products.

Q2: What are "matrix effects" in the context of LC-MS/MS analysis of N-nitroso-desmethyl-chlorpheniramine?

Matrix effects refer to the alteration of the ionization efficiency of the target analyte (in this case, N-nitroso-desmethyl-chlorpheniramine) by co-eluting compounds from the sample matrix.[9] This interference can lead to either ion suppression (a decrease in the analyte signal) or ion enhancement (an increase in the analyte signal), both of which result in inaccurate and unreliable quantification.[9][10][11] Matrix effects are a significant challenge in bioanalysis and the analysis of pharmaceutical formulations, where complex sample matrices are common.[12][13]

Q3: How can I identify if my analysis is being impacted by matrix effects?

Inconsistent and poor recovery of your analyte, especially in spiked samples, is a strong indicator of matrix effects.[9] You may also observe variability in your results between different sample lots or dilutions. A common method to qualitatively assess matrix effects is the post-column infusion experiment.[14] In this technique, a constant flow of the analyte solution is introduced into the mass spectrometer after the analytical column, while a blank sample extract is injected. Any dip or rise in the baseline signal of the analyte at the retention time of interfering components indicates ion suppression or enhancement, respectively.[14][15] A quantitative assessment can be made by comparing the analyte's response in a pure solvent to its response in a sample matrix spiked with the same concentration of the analyte after extraction.[16][17]

Troubleshooting Guide: A Systematic Approach to Mitigating Matrix Effects

Problem: Poor recovery and inconsistent results for N-nitroso-desmethyl-chlorpheniramine in spiked drug product samples.

This is a classic sign of significant matrix effects. The following systematic approach will guide you through troubleshooting and optimizing your analytical method.

Step 1: Evaluate and Optimize Sample Preparation

The most effective way to combat matrix effects is to remove the interfering components from your sample before they enter the LC-MS/MS system.[14][18]

Workflow for Optimizing Sample Preparation:

A Start: Poor Recovery B Dilute Sample (e.g., 10-fold) A->B C Is Sensitivity Sufficient? B->C D Protein Precipitation (PPT) C->D No H Method Optimized C->H Yes E Liquid-Liquid Extraction (LLE) D->E G Analyze Extract for Matrix Effects D->G F Solid-Phase Extraction (SPE) E->F E->G F->G G->H

Caption: A systematic workflow for selecting and optimizing a sample preparation method to reduce matrix effects.

Detailed Protocols and Considerations:

  • Sample Dilution: This is the simplest approach to reducing the concentration of matrix components.[9][16][18] However, it may compromise the sensitivity of the assay if the concentration of N-nitroso-desmethyl-chlorpheniramine is very low.[14]

  • Protein Precipitation (PPT): A straightforward method for removing proteins from biological samples.[18] However, it may not effectively remove other interfering substances like phospholipids, which are known to cause significant ion suppression.[12]

  • Liquid-Liquid Extraction (LLE): This technique separates the analyte from the matrix based on its solubility in two immiscible liquids.[9][18] By carefully selecting the extraction solvent and adjusting the pH of the sample, you can achieve a cleaner extract. For basic analytes, adjusting the pH to two units above the pKa will render the analyte neutral and more extractable into an organic solvent.[18]

  • Solid-Phase Extraction (SPE): SPE is a highly effective and selective method for sample cleanup.[9][18] It involves passing the sample through a solid sorbent that retains the analyte, while the interfering components are washed away. The analyte is then eluted with a different solvent. The choice of SPE sorbent and elution solvents is critical for successful separation.

Table 1: Comparison of Sample Preparation Techniques for Mitigating Matrix Effects

TechniqueProsConsBest For
Dilution Simple, fast, and inexpensive.May lead to insufficient sensitivity.[14]High-concentration samples with minor matrix effects.
Protein Precipitation (PPT) Easy to perform and suitable for high-throughput screening.May not remove all interfering components, especially phospholipids.[12]Deproteinating biological samples.
Liquid-Liquid Extraction (LLE) Provides a cleaner extract than PPT. Can be optimized by adjusting solvent and pH.[18]Can be labor-intensive and may have lower recovery for some analytes.Isolating analytes based on their solubility profile.
Solid-Phase Extraction (SPE) Highly selective and provides the cleanest extracts.[9]Can be more expensive and requires method development to select the appropriate sorbent and solvents.Complex matrices and when high sensitivity is required.

Step 2: Optimize Chromatographic Conditions

If sample preparation alone is not sufficient, optimizing the chromatographic separation can help to resolve N-nitroso-desmethyl-chlorpheniramine from co-eluting matrix components.[14]

Workflow for Chromatographic Optimization:

A Start: Co-elution with Matrix B Modify Gradient Profile A->B E Resolution Achieved? B->E C Change Stationary Phase D Reduce Injection Volume C->D C->E D->E E->C No F Method Optimized E->F Yes

Caption: A workflow for optimizing chromatographic conditions to separate the analyte from interfering matrix components.

Key Optimization Strategies:

  • Modify the Gradient Profile: Adjusting the mobile phase gradient can improve the separation between the analyte and interfering peaks.[9]

  • Change the Stationary Phase: Using a column with a different stationary phase (e.g., C18, biphenyl, pentafluorophenyl) can alter the selectivity of the separation.[9][19]

  • Reduce Injection Volume: Injecting a smaller volume of the sample can reduce the overall amount of matrix components introduced into the system.[19]

  • Divert Valve: Employing a divert valve to direct the flow from the column to waste during the elution of highly concentrated matrix components can prevent contamination of the ion source.[16]

Step 3: Implement an Internal Standard Strategy

The use of a stable isotope-labeled (SIL) internal standard is a highly effective strategy to compensate for matrix effects.[20] A SIL internal standard is chemically identical to the analyte but has a different mass due to the incorporation of stable isotopes (e.g., ²H, ¹³C, ¹⁵N).[20][21]

Why SIL Internal Standards are Effective:

A SIL internal standard co-elutes with the analyte and experiences the same degree of ion suppression or enhancement.[20] By calculating the ratio of the analyte's peak area to the internal standard's peak area, the variability caused by matrix effects is normalized, leading to more accurate and precise quantification.[20][22] When selecting a deuterated internal standard, ensure that the deuterium atoms are not on exchangeable positions (e.g., attached to a heteroatom) to avoid hydrogen-deuterium exchange.[23]

Step 4: Optimize Mass Spectrometry Parameters

In some cases, adjusting the mass spectrometer's ionization source parameters can help to minimize the impact of matrix effects.

Key Parameters to Consider:

  • Ionization Source: While electrospray ionization (ESI) is commonly used, atmospheric pressure chemical ionization (APCI) can be less susceptible to matrix effects for certain compounds.[11]

  • Source Parameters: Optimizing parameters such as cone voltage, declustering potential, and collision energy can sometimes improve the signal-to-noise ratio and reduce the influence of interfering ions.[9][24]

Summary of a Self-Validating Protocol for Addressing Matrix Effects

  • Initial Assessment: Quantify the matrix effect by comparing the analyte response in solvent versus a post-extraction spiked matrix sample.

  • Sample Preparation Optimization: Systematically evaluate different sample preparation techniques (dilution, PPT, LLE, SPE) to achieve the cleanest possible extract while maintaining adequate recovery.

  • Chromatographic Refinement: Optimize the LC method to achieve baseline separation of N-nitroso-desmethyl-chlorpheniramine from any remaining matrix components.

  • Internal Standard Implementation: Incorporate a stable isotope-labeled internal standard for N-nitroso-desmethyl-chlorpheniramine to correct for any residual matrix effects and ensure accurate quantification.

  • Method Validation: Validate the final method according to regulatory guidelines (e.g., ICH Q2(R1)) to demonstrate its accuracy, precision, specificity, and robustness.[25]

By following this structured approach, you can systematically identify, troubleshoot, and mitigate matrix effects in the quantification of N-nitroso-desmethyl-chlorpheniramine, leading to reliable and defensible analytical results that meet regulatory expectations.[3][5][7]

References

  • Innovations and Strategies of Sample Preparation Techniques to Reduce Matrix Effects During LC–MS/MS Bioanalysis. LCGC International. Available from: [Link]

  • Two distinct sample prep approaches to overcome matrix effect in LC/MS of serum or plasma samples. Bioanalysis Zone. Available from: [Link]

  • EMA revises guidance on nitrosamine impurities. European Pharmaceutical Review. Available from: [Link]

  • EMA Nitrosamine Guidelines. Zamann Pharma Support GmbH. Available from: [Link]

  • FDA Issues Revised Guidance on the Control of Nitrosamine Impurities in Human Drugs. Foley & Lardner LLP. Available from: [Link]

  • Control of Nitrosamine Impurities in Human Drugs. U.S. Food and Drug Administration. Available from: [Link]

  • Stable Isotope Labelled NDSRIs. Bujno Chemicals. Available from: [Link]

  • LCMS Troubleshooting: 14 Best Practices for Laboratories. ZefSci. Available from: [Link]

  • EMA Issues Guidance to Avoid Nitrosamine Impurities. YouTube. Available from: [Link]

  • Strategies for the Detection and Elimination of Matrix Effects in Quantitative LC–MS Analysis. Chromatography Online. Available from: [Link]

  • FDA revises final guidance on nitrosamine impurities. RAPS. Available from: [Link]

  • An Uncommon Fix for LC–MS Ion Suppression. LCGC International. Available from: [Link]

  • EMA guidelines for the detection of nitrosamines in medicines. Netpharmalab. Available from: [Link]

  • Nitrosamine Impurity Analysis for FDA Approval: How to Ensure the success. ResolveMass. Available from: [Link]

  • Nitrosamine impurities. European Medicines Agency (EMA). Available from: [Link]

  • Guidance Breakdown: FDA Revises Its Final Guidance on Nitrosamine Impurities. Lachman Consultants. Available from: [Link]

  • Troubleshooting ion suppression in LC-MS analysis. YouTube. Available from: [Link]

  • Sensitive quantitation of N-nitroso des-methyl chlorpheniramine impurity in chloropyramine hydrochloride API. SCIEX. Available from: [Link]

  • Mitigating Matrix Effects for LC-MS/MS Quantification of Nitrosamine Impurities in Rifampin and Rifapentine. ResearchGate. Available from: [Link]

  • Overcoming the Challenges of Nitrosamine Analysis Using LC-MS/MS. Separation Science. Available from: [Link]

  • How can I identify Ion Suppression in Biological Sample Analysis?. Providion Group. Available from: [Link]

  • Comprehensive Workflow for the Quantitative Analysis of Nitrosamines Drug Substance Related Impurity in Drug Product Using water. Waters Corporation. Available from: [Link]

  • Synthesis and Analysis of isotopically stable labelled Nitrosamines as MS standards for Drug Impurity Quality control. ResearchGate. Available from: [Link]

  • Compensate for or Minimize Matrix Effects? Strategies for Overcoming Matrix Effects in Liquid Chromatography-Mass Spectrometry Technique: A Tutorial Review. PMC - NIH. Available from: [Link]

  • BioAnalysis: Mastering Sample Preparation. Techniques to Elevate Your Bioanalytical Assays #lcms. YouTube. Available from: [Link]

  • Ion suppression in Biological Sample Analysis: You May or May Not See It but It's There. Chromatography Online. Available from: [Link]

  • Nitrosamine internal standards - what should be taken into consideration?. Nitrosamines Exchange. Available from: [Link]

  • N-Nitroso Desmethyl Chlorpheniramine. Manasa Life Sciences. Available from: [Link]

  • CERTIFICATE OF ANALYSIS Product Name: N-Nitroso Desmethyl Chlorpheniramine (N-Nitroso Chlorphenamine EP Impurity C). Synchemia. Available from: [Link]

  • Nitrosamines Analysis with LC-MS/MS. Waters Corporation. Available from: [Link]

  • N-Nitroso Desmethyl Chlorpheniramine | CAS 3036581-84-4. Veeprho. Available from: [Link]

  • Quantitation of N-Nitroso N-Desmethyl Diphenhydramine in Diphenhydramine HCl API. Agilent. Available from: [Link]

  • How to circumvent matrix effect in confirmatory testing. Nitrosamines Exchange. Available from: [Link]

  • Evaluation of Matrix Effects in Quantifying Microbial Secondary Metabolites in Indoor Dust Using Ultraperformance Liquid Chromatograph–Tandem Mass Spectrometer. PMC - NIH. Available from: [Link]

Sources

Troubleshooting

Technical Support Center: Improving Sensitivity for Trace Level Detection of N-nitroso-desmethyl-chlorpheniramine

Welcome to the Technical Support Center. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth, actionable insights into enhancing the detection sensitivity of N-nitro...

Author: BenchChem Technical Support Team. Date: January 2026

Welcome to the Technical Support Center. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth, actionable insights into enhancing the detection sensitivity of N-nitroso-desmethyl-chlorpheniramine at trace levels. This document moves beyond standard protocols to explain the causality behind experimental choices, ensuring a robust and validated approach to your analytical challenges.

Introduction to the Challenge

N-nitroso-desmethyl-chlorpheniramine is a nitrosamine impurity that can form from Desmethyl Chlorpheniramine, an intermediate in the synthesis of the antihistamine Chlorpheniramine.[1] Due to their classification as probable human carcinogens, regulatory bodies like the FDA and EMA have implemented stringent controls on nitrosamine impurities in pharmaceutical products.[2][3] The acceptable intake (AI) limit for N-nitroso-desmethyl-chlorpheniramine has been set at 26.5 ng/day, necessitating highly sensitive analytical methods for its detection and quantification.[1][4]

This guide will provide a comprehensive framework for troubleshooting and optimizing your analytical methods to meet and exceed these regulatory requirements.

Frequently Asked Questions (FAQs)

Q1: What is the primary analytical technique for trace-level detection of N-nitroso-desmethyl-chlorpheniramine?

A1: Liquid chromatography coupled with tandem mass spectrometry (LC-MS/MS) is the gold standard for the trace-level analysis of nitrosamines, including N-nitroso-desmethyl-chlorpheniramine.[5][6][7] This technique offers the required sensitivity and selectivity to detect and quantify these impurities at the parts-per-billion (ppb) level. Gas chromatography-mass spectrometry (GC-MS) can also be used, particularly for more volatile nitrosamines.[8]

Q2: What are the main challenges in achieving low detection limits for this compound?

A2: The primary challenges include:

  • Matrix Effects: Co-eluting compounds from the sample matrix can suppress or enhance the ionization of the target analyte, leading to inaccurate quantification.[9][10]

  • Sample Preparation: Inefficient extraction and cleanup can result in low recovery of the analyte and the introduction of interfering substances.[11]

  • Instrument Sensitivity: Sub-optimal mass spectrometry parameters can limit the achievable signal-to-noise ratio.[12]

  • Chromatographic Resolution: Poor separation from the active pharmaceutical ingredient (API) or other impurities can lead to ion suppression and inaccurate results.[6]

Q3: What are the regulatory expectations for the sensitivity of the analytical method?

A3: Regulatory agencies require that the analytical method be sufficiently sensitive to quantify N-nitroso-desmethyl-chlorpheniramine at or below the acceptable intake (AI) limit of 26.5 ng/day.[1][4] This translates to a required limit of quantitation (LOQ) in the low ng/mL or ppb range, depending on the maximum daily dose of the drug product.[13]

Troubleshooting Guide: A Deeper Dive

This section provides a problem-oriented approach to common issues encountered during method development and validation for N-nitroso-desmethyl-chlorpheniramine.

Issue 1: Poor Signal-to-Noise Ratio and Low Sensitivity

Symptoms:

  • The peak for N-nitroso-desmethyl-chlorpheniramine is not consistently detected at the required LOQ.

  • The signal intensity is low, even for higher concentration standards.

Root Cause Analysis and Solutions:

  • Suboptimal Mass Spectrometry Parameters: The settings of your mass spectrometer are critical for achieving high sensitivity.

    • Ionization Source: While Electrospray Ionization (ESI) is commonly used, Atmospheric Pressure Chemical Ionization (APCI) can be less susceptible to matrix effects for some nitrosamines and may offer better sensitivity.[9][14] It is crucial to evaluate both during method development.

    • MRM Transitions: Ensure you have selected the most abundant and specific multiple reaction monitoring (MRM) transitions. Infuse a standard solution of N-nitroso-desmethyl-chlorpheniramine directly into the mass spectrometer to optimize the precursor and product ions, as well as collision energy and other compound-dependent parameters.[15]

    • Source Parameters: Optimize source-dependent parameters such as gas flows, temperatures, and voltages. These parameters can significantly impact ionization efficiency and should be fine-tuned for your specific LC conditions.[12]

  • Inefficient Sample Preparation: The goal of sample preparation is to isolate and concentrate the analyte of interest while removing matrix components.[11]

    • Extraction Technique: For complex matrices, a simple "dilute and shoot" approach may not be sufficient. Consider more advanced techniques like Solid-Phase Extraction (SPE) or Liquid-Liquid Extraction (LLE) to clean up the sample and concentrate the analyte.[9][15][16]

    • Solvent Selection: Ensure the extraction solvent is appropriate for N-nitroso-desmethyl-chlorpheniramine and effectively separates it from the drug substance and excipients.

Issue 2: High Variability and Poor Reproducibility in Results

Symptoms:

  • Inconsistent peak areas for replicate injections of the same sample.

  • Poor recovery in spiked samples.

  • Inability to meet system suitability criteria.

Root Cause Analysis and Solutions:

  • Matrix Effects: This is a common culprit for variability in LC-MS analysis.

    • Diagnosis: To confirm the presence of matrix effects, compare the signal response of the analyte in a pure solvent with the response of the analyte spiked into a blank matrix extract. A significant difference indicates the presence of ion suppression or enhancement.[9]

    • Mitigation Strategies:

      • Chromatographic Separation: Improve the separation of the analyte from co-eluting matrix components by modifying the mobile phase gradient, changing the column chemistry (e.g., using a biphenyl or pentafluorophenyl phase), or adjusting the flow rate.[9][16]

      • Sample Dilution: A simple yet effective strategy is to dilute the sample to reduce the concentration of interfering matrix components.[9]

      • Internal Standards: The use of a stable isotope-labeled (SIL) internal standard that co-elutes with the analyte is highly recommended to compensate for matrix effects and improve accuracy and precision.[17][18]

  • Analyte Instability: Nitrosamines can be sensitive to light and certain pH conditions.

    • Sample Handling: Protect samples from light by using amber vials.[19] Evaluate the stability of the analyte in the sample diluent over time to ensure no degradation is occurring in the autosampler.[7]

Experimental Workflow and Protocols

Here we provide a logical workflow for method development and a sample protocol for LC-MS/MS analysis.

Method Development Workflow

Caption: A stepwise workflow for developing a robust analytical method.

Sample LC-MS/MS Protocol

This protocol is a starting point and should be optimized for your specific instrumentation and sample matrix.

1. Standard and Sample Preparation:

  • Standard Preparation: Prepare a stock solution of N-nitroso-desmethyl-chlorpheniramine in a suitable solvent (e.g., methanol). Create a series of calibration standards by diluting the stock solution in the mobile phase or a suitable diluent.[13]

  • Sample Preparation:

    • Weigh a known amount of the drug substance or product.

    • Add a specific volume of extraction solvent (e.g., 0.1% formic acid in water).[13]

    • Vortex and/or sonicate to ensure complete dissolution.

    • Centrifuge to pellet any insoluble material.

    • Filter the supernatant through a 0.22 µm filter before injection.[20]

2. LC-MS/MS Conditions:

  • LC System: A high-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC) system.

  • Column: A reversed-phase column with appropriate chemistry (e.g., C18, Biphenyl, or Pentafluorophenyl). A common choice is a Phenomenex Kinetex Biphenyl (3.0 x 100 mm, 2.6 µm) column.[13]

  • Mobile Phase:

    • A: 0.1% Formic Acid in Water

    • B: 0.1% Formic Acid in Methanol or Acetonitrile[13][15]

  • Gradient: A gradient elution is typically used to achieve good separation.

  • Flow Rate: 0.3 - 0.5 mL/min

  • Column Temperature: 40°C[13]

  • Injection Volume: 5-10 µL[13]

  • Mass Spectrometer: A triple quadrupole mass spectrometer.

  • Ionization Mode: Positive Electrospray Ionization (ESI) or APCI.

  • Detection Mode: Multiple Reaction Monitoring (MRM).

Table 1: Example LC Gradient

Time (min)%A%B
0.0955
1.0955
8.01090
10.01090
10.1955
15.0955

Table 2: Example MRM Transitions for N-nitroso-desmethyl-chlorpheniramine

Precursor Ion (m/z)Product Ion (m/z)Collision Energy (eV)Dwell Time (ms)
290.1203.1Optimized100
290.1167.1Optimized100

Note: These values are illustrative and must be optimized on your specific instrument.

Advanced Techniques for Enhanced Sensitivity

For particularly challenging matrices or when extremely low detection limits are required, consider the following advanced techniques:

  • Derivatization: Chemical derivatization can be employed to improve the chromatographic properties or ionization efficiency of nitrosamines.[21][22] This involves a chemical reaction to modify the analyte into a more easily detectable form. For example, denitrosation followed by derivatization with a fluorescent tag can allow for detection by HPLC with fluorescence detection, which can be a cost-effective alternative to LC-MS/MS.[23][24][25]

  • Two-Dimensional Liquid Chromatography (2D-LC): This technique uses two different columns with orthogonal separation mechanisms to significantly enhance peak capacity and resolve the analyte of interest from complex matrix interferences.

Logical Troubleshooting Framework

When encountering sensitivity issues, a systematic approach is crucial.

TroubleshootingFramework Start Low Sensitivity Observed Check_MS Verify MS Performance Start->Check_MS Optimize_MS Optimize Source & Compound Parameters Check_MS->Optimize_MS Suboptimal Check_Chroma Evaluate Chromatography Check_MS->Check_Chroma Optimal Optimize_MS->Check_Chroma Improve_Sep Improve Separation (Gradient/Column) Check_Chroma->Improve_Sep Poor Resolution Check_SamplePrep Assess Sample Prep Check_Chroma->Check_SamplePrep Good Resolution Improve_Sep->Check_SamplePrep Enhance_Cleanup Implement SPE/LLE Check_SamplePrep->Enhance_Cleanup High Matrix Effects Success Sensitivity Goal Achieved Check_SamplePrep->Success Low Matrix Effects Enhance_Cleanup->Success

Sources

Optimization

Technical Support Center: Chromatographic Resolution of N-nitroso-desmethyl-chlorpheniramine and Chlorpheniramine

Welcome to the Technical Support Center. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth, actionable solutions for the chromatographic separation of Chlorphenira...

Author: BenchChem Technical Support Team. Date: January 2026

Welcome to the Technical Support Center. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth, actionable solutions for the chromatographic separation of Chlorpheniramine and its critical nitrosamine impurity, N-nitroso-desmethyl-chlorpheniramine (NDMC). Given the regulatory scrutiny of nitrosamine impurities, achieving robust and reliable separation is paramount for product quality and patient safety.[1][2][3]

Understanding the Challenge: Structural Similarities and Chromatographic Behavior

The primary challenge in separating Chlorpheniramine from NDMC lies in their structural similarities. NDMC is formed from the nitrosation of the secondary amine intermediate, desmethyl-chlorpheniramine.[4] This results in two molecules with comparable polarity and size, leading to a high potential for co-elution in reversed-phase chromatography.

Key Molecular Differences for Chromatographic Exploitation:

  • N-nitroso Group: The presence of the N=O group in NDMC slightly increases its polarity compared to the parent drug, Chlorpheniramine.

  • Tertiary vs. Secondary Amine: Chlorpheniramine possesses a tertiary amine, while its precursor, desmethyl-chlorpheniramine, has a secondary amine. This difference in basicity (pKa) is a critical lever for manipulating retention through mobile phase pH control.

Frequently Asked Questions (FAQs)

Q1: Why am I seeing poor resolution or co-elution between my Chlorpheniramine and NDMC peaks?

A1: Co-elution is the most common issue and typically stems from suboptimal analytical conditions.[5][6] The structural similarity of the two compounds requires a highly selective chromatographic method. Key factors influencing resolution are mobile phase composition (especially pH and organic modifier), stationary phase chemistry, and column temperature. A shoulder on your main peak is a strong indicator of co-elution.[6][7]

Q2: What is the first parameter I should adjust to improve separation?

A2: Mobile phase pH is the most powerful tool for altering the selectivity between these two compounds. Chlorpheniramine has two pKa values, approximately 4.0 and 9.2, corresponding to the protonation of its nitrogen atoms.[8] Operating the mobile phase pH near one of these pKa values can significantly change the ionization state and, consequently, the retention of Chlorpheniramine, while having a different effect on NDMC.

Q3: What type of column is best suited for this separation?

A3: While a standard C18 column can be effective, achieving baseline separation may require exploring alternative stationary phase chemistries. A phenyl-hexyl or biphenyl column can offer different selectivity through pi-pi interactions with the aromatic rings in both molecules, potentially enhancing resolution.[5][9]

Q4: My peaks are broad and tailing. What could be the cause?

A4: Peak tailing can be caused by several factors, including secondary interactions with the silica backbone of the column, column overload, or using an inappropriate mobile phase pH.[10] Tailing can decrease resolution, making it appear as though peaks are co-eluting.[10]

Q5: How can I confirm the identity of my peaks?

A5: The most definitive way to confirm peak identity is by using a mass spectrometer (MS) detector.[11] By analyzing the mass-to-charge ratio (m/z) of the eluting compounds, you can unequivocally identify Chlorpheniramine and NDMC. If using a UV or diode array detector, comparing the retention times with certified reference standards is the standard approach.[6]

Troubleshooting Guides

This section provides systematic approaches to resolving specific chromatographic issues.

Guide 1: Resolving Peak Co-elution

Issue: Your chromatogram shows overlapping peaks for Chlorpheniramine and NDMC, making accurate quantification impossible.

Troubleshooting Workflow:

CoElution_Troubleshooting start Start: Co-eluting Peaks step1 Step 1: Adjust Mobile Phase pH Is separation improved? start->step1 step2 Step 2: Change Organic Modifier (e.g., Acetonitrile to Methanol) Is separation improved? step1->step2 No end_success Resolution Achieved step1->end_success Yes step3 Step 3: Evaluate Stationary Phase (e.g., C18 to Phenyl-Hexyl) Is separation improved? step2->step3 No step2->end_success Yes step4 Step 4: Modify Gradient Profile (Steeper or shallower slope) Is separation improved? step3->step4 No step3->end_success Yes step4->end_success Yes end_fail Further Method Development Required step4->end_fail No

Caption: Troubleshooting workflow for co-eluting peaks.

Detailed Steps:

  • Optimize Mobile Phase pH:

    • Rationale: As Chlorpheniramine's charge state is highly dependent on pH, adjusting this parameter can induce significant shifts in its retention time relative to NDMC.[8]

    • Action: Prepare mobile phases with pH values ranging from 3.0 to 5.0 in 0.5 unit increments. Ensure the chosen pH is at least one unit away from the pKa of your analytes to ensure stable retention. Use a buffer such as phosphate or formate to maintain a consistent pH.[12]

  • Change the Organic Modifier:

    • Rationale: Acetonitrile and methanol offer different selectivities in reversed-phase chromatography. Switching between them can alter the elution order or improve the separation of closely eluting peaks.[5]

    • Action: If your current method uses acetonitrile, prepare a mobile phase with methanol at a similar solvent strength and re-evaluate the separation.

  • Evaluate a Different Stationary Phase:

    • Rationale: If mobile phase optimization is insufficient, a different column chemistry is the next logical step.[5]

    • Action: Switch from a standard C18 column to a phenyl-hexyl or biphenyl phase. These columns provide alternative separation mechanisms (pi-pi interactions) that can be advantageous for aromatic compounds like Chlorpheniramine and NDMC.

  • Modify the Gradient Profile:

    • Rationale: A shallower gradient increases the time analytes spend in the mobile phase, which can improve the resolution of closely eluting peaks.

    • Action: Decrease the rate of change of the organic solvent concentration in your gradient. For example, if your gradient is 5-95% B in 10 minutes, try extending it to 20 minutes.

Guide 2: Addressing Peak Tailing

Issue: One or both of your peaks exhibit significant tailing, leading to poor peak shape and inaccurate integration.

Troubleshooting Workflow:

PeakTailing_Troubleshooting start Start: Peak Tailing Observed step1 Step 1: Check Mobile Phase pH Is it appropriate for the analytes? start->step1 step2 Step 2: Reduce Sample Load Does peak shape improve? step1->step2 Yes end_fail Replace Column step1->end_fail No, Adjust pH step3 Step 3: Add a Competing Base (e.g., Triethylamine) Does tailing decrease? step2->step3 No end_success Symmetrical Peaks Achieved step2->end_success Yes, Reduce Concentration step4 Step 4: Inspect Column Health (Check for voids, contamination) step3->step4 No step3->end_success Yes, Optimize Additive step4->end_fail

Caption: Troubleshooting workflow for peak tailing.

Detailed Steps:

  • Verify Mobile Phase pH:

    • Rationale: For basic compounds like Chlorpheniramine, a low pH mobile phase (e.g., pH 3-4) is generally recommended to ensure the analyte is in its protonated form, which minimizes undesirable interactions with residual silanols on the column packing.

    • Action: Ensure your mobile phase pH is appropriately acidic and well-buffered.

  • Reduce Sample Concentration:

    • Rationale: Injecting too much sample can overload the column, leading to peak distortion, including tailing.[10]

    • Action: Dilute your sample by a factor of 5 or 10 and reinject. If the peak shape improves, you are likely experiencing mass overload.

  • Use a Mobile Phase Additive:

    • Rationale: Adding a small amount of a competing base, such as triethylamine (TEA), to the mobile phase can mask active silanol sites on the stationary phase, reducing peak tailing for basic analytes.

    • Action: Add 0.1% TEA to your mobile phase. Note that TEA can be difficult to remove from a column, so dedicate a column for this type of analysis if possible.

  • Assess Column Condition:

    • Rationale: A contaminated or old column can lead to poor peak shape.

    • Action: If the above steps do not resolve the issue, flush the column according to the manufacturer's instructions. If performance does not improve, the column may need to be replaced.

Recommended Analytical Method

The following method serves as a robust starting point for the separation of Chlorpheniramine and NDMC. Further optimization may be required based on your specific instrumentation and sample matrix.

Table 1: HPLC-UV Method Parameters

ParameterRecommended Setting
Column Phenyl-Hexyl, 150 x 4.6 mm, 3.5 µm
Mobile Phase A 0.1% Formic Acid in Water
Mobile Phase B 0.1% Formic Acid in Acetonitrile
Gradient 10% to 50% B over 15 minutes
Flow Rate 1.0 mL/min
Column Temp. 35 °C
Detection UV at 225 nm[13]
Injection Vol. 5 µL

For higher sensitivity and confirmation, an LC-MS/MS method is recommended.

Table 2: LC-MS/MS Method Parameters

ParameterRecommended Setting
Column Biphenyl, 100 x 2.1 mm, 2.6 µm[9]
Mobile Phase A 0.1% Formic Acid in Water
Mobile Phase B 0.1% Formic Acid in Methanol
Gradient 5% to 60% B over 10 minutes
Flow Rate 0.3 mL/min[9]
Column Temp. 40 °C[9]
Ionization Mode Positive Electrospray Ionization (ESI+)
MRM Transitions To be determined by infusion of standards

Note: The specific MRM transitions for NDMC (m/z 289.76) and Chlorpheniramine should be optimized on your instrument for maximum sensitivity.[4]

Experimental Protocols

Protocol 1: Standard and Sample Preparation
  • Standard Stock Solutions (1 mg/mL):

    • Accurately weigh approximately 10 mg of Chlorpheniramine and NDMC reference standards into separate 10 mL volumetric flasks.

    • Dissolve and dilute to volume with a 50:50 mixture of acetonitrile and water.

  • Working Standard Solution (10 µg/mL):

    • Dilute the stock solutions to an appropriate working concentration. For resolution checks, a combined standard is useful.

  • Sample Preparation (for Drug Product):

    • Grind tablets to a fine powder.

    • Accurately weigh a portion of the powder equivalent to one dose and transfer to a volumetric flask.

    • Add the diluent (50:50 acetonitrile/water) to approximately 70% of the flask volume.

    • Sonicate for 15 minutes to ensure complete dissolution.

    • Dilute to volume with the diluent.

    • Filter the solution through a 0.45 µm PVDF syringe filter before injection.

Concluding Remarks

The successful chromatographic resolution of N-nitroso-desmethyl-chlorpheniramine and Chlorpheniramine is a critical task in pharmaceutical quality control. It requires a systematic and scientifically grounded approach to method development and troubleshooting. By carefully considering the chemical properties of the analytes and leveraging the principles of chromatography, robust and reliable separations can be achieved. This guide provides the foundational knowledge and practical steps to address the common challenges encountered in this analysis, ensuring the safety and efficacy of pharmaceutical products.

References

  • U.S. Food and Drug Administration. (2023). Control of Nitrosamine Impurities in Human Drugs. [Link]

  • Rainey, W. T., Christie, W. H., & Lijinsky, W. (1978). Mass spectrometry of N-nitrosamines. Biomedical mass spectrometry, 5(6), 395–408. [Link]

  • U.S. Food and Drug Administration. (2024). CDER Nitrosamine Impurity Acceptable Intake Limits. [Link]

  • U.S. Food and Drug Administration. (2024). Control of Nitrosamine Impurities in Human Drugs. [Link]

  • Farré, M., Gros, M., & Barceló, D. (2012). Analysis of nine N-nitrosamines using liquid chromatography-accurate mass high resolution-mass spectrometry on a Q-Exactive instrument. Analytical Methods, 4(11), 3533-3542. [Link]

  • Wang, Y., et al. (2022). Absolute Quantitation of N-Nitrosamines by Coulometric Mass Spectrometry without Using Standards. Analytical Chemistry, 94(17), 6336–6341. [Link]

  • Lachman Consultants. (2024). FDA Issues Revised Guidance on the Control of Nitrosamine Impurities in Human Drugs. [Link]

  • Lu, G., Gu, J., Zhang, J., & Fu, R. (1999). Chiral Separation of Chlorpheniramine by Capillary Electrophoresis. Journal of Beijing Institute of Technology, 8(1), 60-64. [Link]

  • U.S. Food and Drug Administration. (2020). Guidance for Industry: Control of Nitrosamine Impurities in Human Drugs. [Link]

  • Analytical Chemistry. (2025). N‑Nitrosamine Quantitation in Pharmaceuticals by Tandem Mass Spectrometry. [Link]

  • SCIEX. (n.d.). Sensitive quantitation of N-nitroso des-methyl chlorpheniramine impurity in chloropyramine hydrochloride API. [Link]

  • ResearchGate. (n.d.). Determination of chlorpheniramine enantiomers in pharmaceutical formulations by HPLC on chiral column with PDA detection. [Link]

  • MicroSolv Technology Corporation. (n.d.). Chlorpheniramine Maleate Organic Impurities Analyzed with HPLC. [Link]

  • ScienceDirect. (n.d.). Chiral Drug Separation. [Link]

  • ResearchGate. (2025). Enantioselective determination of chlorpheniramine in various formulations by HPLC using carboxymethyl-β-cyclodextrin as a chiral additive. [Link]

  • Royal Society of Chemistry. (2017). Trace determination of chlorpheniramine in human plasma using magnetic dispersive solid-phase extraction based on a graphene oxide/Fe3O4@polythionine nanocomposite combined with high-performance liquid chromatography. [Link]

  • International Journal of Pharmacy Teaching & Practices. (2014). Development and Validation of a HPLC Method for Chlorphenamine Maleate Related Substances in Multicomponents Syrups and Tablets. [Link]

  • Journal of Chromatographic Science. (1999). Chiral Quantitation of Pheniramine, Chlorpheniramine, and Brompheniramine Maleates by Capillary Zone Electrophoresis. [Link]

  • ResearchGate. (n.d.). (PDF) Development and Validation of a HPLC Method for Chlorphenamine Maleate Related Substances in Multicomponents Syrups and Tablets. [Link]

  • National Institutes of Health. (2016). Validated RP-HPLC method for simultaneous determination and quantification of chlorpheniramine maleate, paracetamol and caffeine in tablet formulation. [Link]

  • Buyya, S. S., & Mittal, A. K. (2024). HPLC method development and validation for chlorpheniramine maleate. [Link]

  • Manasa Life Sciences. (n.d.). N-Nitroso Desmethyl Chlorpheniramine. [Link]

  • Axion Labs. (n.d.). Co-Elution: The Achilles' Heel of Chromatography (and What You Can Do About It). [Link]

  • Synchemia. (2024). Certificate of Analysis: N-Nitroso Desmethyl Chlorpheniramine. [Link]

  • ResearchGate. (n.d.). Chromatogram for the separations of chlorpheniramine maleate (CPM) in the ZIC 5 column. [Link]

  • Veeprho. (n.d.). N-Nitroso Desmethyl Chlorpheniramine | CAS 3036581-84-4. [Link]

  • Chromatography Online. (2022). Essentials of LC Troubleshooting, Part III: Those Peaks Don't Look Right. [Link]

  • Agilent Technologies. (n.d.). Quantitation of N-Nitroso N-Desmethyl Diphenhydramine in Diphenhydramine HCl API. [Link]

  • Phenomenex. (n.d.). Identification and Sensitive Quantitation of N-nitroso N-desmethyl Orphenadrine Impurity in Orphenadrine Citrate API. [Link]

  • Der Pharma Chemica. (2024). Determination and Quantification of an N-Nitroso Desmethyl Olopatadine in the Olopatadine Hydrochloride Active Pharmaceutical Ingredient by LC. [Link]

Sources

Troubleshooting

stability issues of N-nitroso-desmethyl-chlorpheniramine in analytical solvents

A Guide to Understanding and Mitigating Stability Issues in Analytical Solvents Welcome to the technical support center for N-nitroso-desmethyl-chlorpheniramine (NDCP). This resource is designed for researchers, scientis...

Author: BenchChem Technical Support Team. Date: January 2026

A Guide to Understanding and Mitigating Stability Issues in Analytical Solvents

Welcome to the technical support center for N-nitroso-desmethyl-chlorpheniramine (NDCP). This resource is designed for researchers, scientists, and drug development professionals to navigate the complexities of handling and analyzing this nitrosamine impurity. As a Senior Application Scientist, my goal is to provide you with not just protocols, but the scientific reasoning behind them, ensuring the integrity and reliability of your analytical results.

N-nitroso-desmethyl-chlorpheniramine is a nitrosamine impurity that can form from its precursor, desmethyl-chlorpheniramine, an intermediate in the synthesis of the antihistamine chlorpheniramine.[1] Due to the potential carcinogenicity of nitrosamines, regulatory bodies like the FDA and EMA require strict control and monitoring of these impurities in pharmaceutical products.[1] Understanding the stability of NDCP in the analytical solvents used for its quantification is paramount for accurate and reproducible results. This guide will address common stability-related challenges and provide practical solutions.

Troubleshooting Guide

This section addresses specific issues you may encounter during the analysis of NDCP, providing potential causes and actionable solutions.

Question 1: I am observing a continuous decrease in the peak area of my NDCP standard over a short period (e.g., a few hours) in the autosampler. What could be the cause?

Answer:

A progressive decrease in the NDCP peak area is a classic sign of analyte degradation in your prepared solution. The most likely culprit for nitrosamines is photodegradation .[2]

  • Causality: The N-N bond in nitrosamines is known to be susceptible to cleavage by UV light.[3] Many analytical labs use broad-spectrum fluorescent lighting, and autosampler trays are often not shielded from ambient light. Exposure to UV radiation, even from standard laboratory lighting, can lead to the degradation of NDCP over time.

  • Troubleshooting Steps:

    • Protect from Light: Immediately prepare a fresh standard and wrap the vial with aluminum foil or use an amber glass vial to block light exposure.

    • Controlled Experiment: Place a light-protected vial and an unprotected vial in the autosampler. Analyze both at regular intervals (e.g., every hour for 6-8 hours). A stable peak area in the protected vial compared to a decreasing peak area in the unprotected vial will confirm photodegradation.

    • Wavelength Considerations: Be mindful of the light sources in your laboratory. If the problem persists, consider using yellow or UV-filtered light covers in the area where you prepare and handle your samples.

Question 2: I am seeing a new, unidentified peak appearing in my chromatogram that grows over time as the NDCP peak decreases. What is this new peak?

Answer:

The appearance of a new peak that correlates with the loss of the parent analyte is indicative of a degradation product. For NDCP, this could be a result of photolytic or hydrolytic cleavage.

  • Plausible Degradation Pathway: One of the primary degradation pathways for nitrosamines upon exposure to UV light is the cleavage of the N-NO bond, which can lead to the formation of the corresponding secondary amine and other byproducts.[4][5] In the case of NDCP, the main degradation product would likely be desmethyl-chlorpheniramine.

  • Identification and Confirmation:

    • Mass Spectrometry: If you are using an LC-MS system, analyze the mass spectrum of the new peak. The expected mass of desmethyl-chlorpheniramine can be calculated and compared to the observed mass.

    • Reference Standard: Inject a standard of desmethyl-chlorpheniramine to confirm the retention time and mass spectrum of the new peak.

    • Forced Degradation Study: A forced degradation study can be performed to intentionally degrade the NDCP standard and confirm the identity of the degradation products. Exposing a solution of NDCP to a UV lamp for a controlled period should result in a significant increase in the peak corresponding to desmethyl-chlorpheniramine.

Below is a diagram illustrating a plausible photodegradation pathway for NDCP.

NDCP_Degradation NDCP N-nitroso-desmethyl-chlorpheniramine (NDCP) Intermediate Excited State [NDCP]* NDCP->Intermediate UV Light (hν) Products Desmethyl-chlorpheniramine + Nitric Oxide Radical (•NO) Intermediate->Products N-N Bond Cleavage

Caption: Plausible photodegradation pathway of NDCP.

Question 3: My results for NDCP are inconsistent between analytical runs, even when using freshly prepared standards. What could be contributing to this variability?

Answer:

Inconsistent results can be frustrating and point to subtle issues in your sample handling or analytical method. Beyond the stability issues already discussed, consider the following:

  • Solvent Purity and Type:

    • Peroxide Contamination: Solvents like THF and dioxane can form peroxides over time, which can oxidize nitrosamines. Ensure you are using fresh, high-purity solvents.

    • Solvent Reactivity: While less common, some solvents may react with nitrosamines under certain conditions. Acetonitrile is generally considered a good choice for nitrosamine analysis due to its aprotic nature and UV transparency. However, it's always advisable to verify the stability of your analyte in the chosen solvent system.[6]

  • pH of the Diluent:

    • Acidic Conditions: Nitrosamines are generally more stable in neutral to slightly basic conditions. Acidic conditions can potentially catalyze hydrolysis, although this is more of a concern in aqueous solutions.[7] If your diluent is acidic (e.g., containing formic or acetic acid), it's crucial to ensure that your analyte is stable for the duration of your analysis. A method from SCIEX suggests using 0.1% formic acid in water as a diluent, indicating short-term stability under these conditions.[8]

  • Adsorption to Vials and Tubing:

    • Active Sites: Trace amounts of highly polar analytes can sometimes adsorb to active sites on glass or plastic surfaces, or within the HPLC flow path. This can lead to poor peak shape and inconsistent recovery.

    • Mitigation: Using silanized glass vials or polypropylene vials can help minimize adsorption. Priming the HPLC system with a few injections of a concentrated standard before running your analytical sequence can also help to passivate active sites.

Frequently Asked Questions (FAQs)

Q1: What is the best solvent to use for preparing NDCP stock and working solutions?

A1: Based on common practice for nitrosamine analysis, high-purity methanol or acetonitrile are recommended. Acetonitrile is often preferred for LC-MS applications due to its favorable properties in electrospray ionization.[9] However, the most critical factor is to perform a stability study in your chosen solvent to ensure the integrity of your results over the intended period of use.

Q2: How should I store my NDCP stock solutions?

A2: Stock solutions of NDCP should be stored in a refrigerator at 2-8°C , protected from light in amber glass vials with PTFE-lined caps.[10] For long-term storage, consider storing at -20°C or below. Before use, allow the solution to equilibrate to room temperature to prevent concentration changes due to solvent evaporation.

Q3: For how long are my prepared NDCP working solutions stable?

A3: The stability of working solutions is highly dependent on the solvent, storage conditions (temperature and light exposure), and concentration. As there is no published long-term stability data for NDCP in common analytical solvents, it is essential to conduct your own stability study . A general recommendation is to prepare fresh working solutions daily. If solutions are to be used for longer periods, their stability must be experimentally verified.

Q4: Are there any specific considerations for the mobile phase when analyzing NDCP?

A4: Yes, the mobile phase composition can influence the stability and chromatography of NDCP. A published method for a similar compound, N-nitroso des-methyl chloropyramine, uses a gradient of 0.1% formic acid in water and 0.1% formic acid in methanol.[8] This suggests that NDCP is sufficiently stable in a mildly acidic mobile phase for the duration of a chromatographic run. However, leaving samples in an acidic mobile phase in the autosampler for extended periods is not recommended without stability data.

Experimental Protocol: Assessing the Stability of NDCP in an Analytical Solvent

This protocol provides a framework for conducting a stability study of NDCP in your chosen analytical solvent.

Objective: To determine the stability of NDCP in a selected solvent under specified storage conditions (e.g., room temperature, refrigerated, light-exposed, light-protected) over a defined period.

Materials:

  • N-nitroso-desmethyl-chlorpheniramine (NDCP) reference standard

  • High-purity analytical solvent (e.g., acetonitrile, methanol)

  • Volumetric flasks (Class A)

  • Amber and clear autosampler vials with appropriate caps

  • Validated HPLC or LC-MS method for the quantification of NDCP

Procedure:

  • Prepare a Stock Solution: Accurately prepare a stock solution of NDCP in the chosen solvent at a known concentration (e.g., 100 µg/mL).

  • Prepare Working Solutions: Dilute the stock solution to a working concentration that is appropriate for your analytical method (e.g., 1 µg/mL).

  • Aliquot for Stability Study: Aliquot the working solution into different sets of vials for each storage condition to be tested:

    • Condition 1: Clear vial, room temperature (simulating light exposure on a benchtop).

    • Condition 2: Amber vial, room temperature (simulating light protection on a benchtop).

    • Condition 3: Clear vial, refrigerated (2-8°C).

    • Condition 4: Amber vial, refrigerated (2-8°C).

  • Initial Analysis (T=0): Immediately analyze triplicate injections of the working solution to establish the initial concentration (C₀).

  • Time-Point Analysis: Analyze the solutions from each storage condition at predefined time points (e.g., 2, 4, 8, 24, 48 hours).

  • Data Analysis:

    • Calculate the average peak area for each condition at each time point.

    • Determine the percentage of NDCP remaining at each time point relative to the initial concentration: % Remaining = (Area at Tₓ / Area at T₀) * 100.

    • Monitor the chromatograms for the appearance and growth of any new peaks.

Below is a workflow diagram for the stability assessment protocol.

Caption: Experimental workflow for NDCP stability assessment.

Illustrative Stability Data

The following table provides an example of how stability data for NDCP could be presented. Note: This data is illustrative and not based on experimental results. It is intended to demonstrate potential outcomes and the importance of controlled storage conditions.

Time PointCondition 1: Clear Vial, RT (% Remaining)Condition 2: Amber Vial, RT (% Remaining)Condition 3: Clear Vial, 2-8°C (% Remaining)Condition 4: Amber Vial, 2-8°C (% Remaining)Appearance of Degradation Peak
0 hr 100.0100.0100.0100.0No
4 hr 92.599.899.5100.1Yes (in Condition 1)
8 hr 85.199.599.299.9Yes (in Condition 1)
24 hr 68.398.998.599.7Yes (in Condition 1)
48 hr 51.798.297.999.5Yes (in Condition 1)

Interpretation of Illustrative Data:

  • Condition 1 shows significant degradation, indicating that light and room temperature together have a strong negative impact on NDCP stability.

  • Condition 2 shows much better stability, highlighting the critical importance of protecting solutions from light.

  • Conditions 3 and 4 show the best stability, suggesting that refrigeration further slows down any potential degradation pathways.

By following these guidelines and performing your own stability validation, you can ensure the accuracy and reliability of your N-nitroso-desmethyl-chlorpheniramine analyses.

References

  • Sensitive quantitation of N-nitroso des-methyl chlorpheniramine impurity in chloropyramine hydrochloride API. SCIEX. Available at: [Link]

  • N-Nitroso Desmethyl Chlorpheniramine. Manasa Life Sciences. Available at: [Link]

  • Nitrosamine Degradation Pathways. ResolveMass Laboratories Inc. Available at: [Link]

  • Designing Forced Degradation for Nitrosamine-Risk Drug Products. Pharma Stability. Available at: [Link]

  • Mechanistic Insight into the Degradation of Nitrosamines via Aqueous-Phase UV Photolysis or a UV-Based Advanced Oxidation Process: Quantum Mechanical Calculations. (2019). National Institutes of Health. Available at: [Link]

  • An Organic Chemist's Guide to N-Nitrosamines: Their Structure, Reactivity, and Role as Contaminants. (2021). ACS Publications. Available at: [Link]

  • Control of Nitrosamine Impurities in Human Drugs. (2020). U.S. Food and Drug Administration. Available at: [Link]

  • N-Nitroso Desmethyl Chlorpheniramine. Veeprho. Available at: [Link]

  • An update on latest regulatory guidelines and analytical methodologies for N-nitrosamine impurities in pharmaceutical products – 2024. (2024). National Institutes of Health. Available at: [Link]

  • Role of catalytic nitrile decomposition in tricopper complex mediated direct partial oxidation of methane to methanol. (2021). National Institutes of Health. Available at: [Link]

  • N-Nitroso Desmethyl S-Chlorpheniramine. SynZeal. Available at: [Link]

  • N-Nitroso Desmethyl Chlorpheniramine. Pharmaffiliates. Available at: [Link]

  • n-nitroso-desmethyl-chlorpheniramine. PubChem. Available at: [Link]

  • Efficient photolytic degradation of nitrosamines. (1976). PubMed. Available at: [Link]

  • Comparison of methanol and acetonitrile eluents for the quantitation of chelators specific to soft-metal ions by HPLC. (2012). PubMed. Available at: [Link]

  • Impact of methanol and acetonitrile on separations based on pi-pi interactions with a reversed-phase phenyl column. (2007). PubMed. Available at: [Link]

  • Separation of Neonicotinoids, Under Both Acetonitrile and Methanol Gradient Conditions, Using High Efficiency CORTECS Phenyl Columns. Waters Corporation. Available at: [Link]

  • Stability Testing Challenges for N-Nitrosamine Impurities. (2024). Available at: [Link]

  • Quantification of Total N -Nitrosamine Concentrations in Aqueous Samples via UV-Photolysis and Chemiluminescence Detection of Nitric Oxide. ResearchGate. Available at: [Link]

Sources

Optimization

Technical Support Center: Optimization of Mass Spectrometry Parameters for N-nitroso-desmethyl-chlorpheniramine

Welcome to the technical support center for the analysis of N-nitroso-desmethyl-chlorpheniramine (NDCP). This guide is designed for researchers, scientists, and drug development professionals to provide field-proven insi...

Author: BenchChem Technical Support Team. Date: January 2026

Welcome to the technical support center for the analysis of N-nitroso-desmethyl-chlorpheniramine (NDCP). This guide is designed for researchers, scientists, and drug development professionals to provide field-proven insights and practical solutions for developing robust and sensitive LC-MS/MS methods for this critical nitrosamine impurity.

The presence of nitrosamine impurities in pharmaceutical products is a significant safety concern due to their classification as probable human carcinogens.[1][2] Regulatory bodies like the U.S. FDA and the European Medicines Agency (EMA) have established stringent guidelines requiring manufacturers to conduct risk assessments and implement sensitive analytical testing to control these impurities to acceptable intake (AI) limits.[3][4][5] NDCP is a nitrosamine drug substance-related impurity (NDSRI) that can form from the secondary amine structure of desmethyl-chlorpheniramine, a known impurity or degradant of chlorpheniramine.[4][6] Therefore, a highly optimized and validated analytical method is not just a scientific necessity but a regulatory imperative.

This document provides a comprehensive, question-and-answer-based guide covering frequently asked questions and detailed troubleshooting scenarios to help you navigate the complexities of method development for NDCP.

Frequently Asked Questions (FAQs)

Q1: What is the expected precursor ion for N-nitroso-desmethyl-chlorpheniramine (NDCP) and which ionization mode should I use?

A1: The molecular formula for NDCP is C₁₅H₁₆ClN₃O, with a monoisotopic mass of approximately 289.10 Da. Given its structure, which contains a basic tertiary amine, NDCP is readily protonated. Therefore, you should operate in Positive Electrospray Ionization (ESI+) mode . The expected precursor ion to monitor in your quadrupole 1 (Q1) is the protonated molecule, [M+H]⁺, at m/z 290.1 .

Q2: Why is a liquid chromatography (LC) separation necessary? Can I just use flow injection analysis?

A2: While flow injection or direct infusion is excellent for initial parameter optimization (see workflow below), it is unsuitable for quantitative analysis of NDCP in a drug substance or product matrix. A robust chromatographic separation is critical for two main reasons:

  • Matrix Effects: The drug's Active Pharmaceutical Ingredient (API), excipients, and other impurities can co-elute and interfere with the ionization of NDCP, causing ion suppression or enhancement.[7] A good LC method separates NDCP from these interferences, leading to more accurate and reproducible results.

  • Isomeric Specificity: Your sample may contain other structurally similar compounds or isomers that have the same mass. Chromatography is essential to ensure you are quantifying only the peak corresponding to NDCP.

Q3: What are the most likely product ions for NDCP for Multiple Reaction Monitoring (MRM)?

A3: Based on the fragmentation of similar nitrosamines and the structure of NDCP, the most probable fragmentation pathways involve the cleavage of the N-N=O bond and fragmentation of the ethylamine side chain. A technical note for the structurally similar N-nitroso des-methyl chloropyramine provides excellent guidance.[8] For NDCP ([M+H]⁺ at m/z 290.1), you should investigate the following transitions:

  • Loss of the nitroso group (-N=O): This would result in a fragment around m/z 260.1 . This is often a stable and abundant fragment.

  • Cleavage of the ethylamine chain: Fragmentation of the side chain can produce a characteristic pyridyl fragment ion around m/z 191.1 .

Your primary goal during method development is to identify at least two stable and specific product ions. The most intense transition should be used for quantification (quantifier), and the second most intense for confirmation (qualifier).[9]

Q4: Why is it important to use a divert valve during analysis of the API?

A4: The API (Chlorpheniramine) will be present at a concentration millions of times higher than the NDCP impurity. Injecting this high concentration of API into the mass spectrometer can cause severe source contamination, detector saturation, and a rapid decline in instrument performance. A divert valve is programmed to send the LC flow to waste during the elution of the high-concentration API peak and direct the flow back to the MS source only for the retention time window where the NDCP impurity elutes.[8][9] This practice is essential for maintaining long-term sensitivity and instrument robustness.

Core Experimental Workflow: MRM Method Development

This section provides a step-by-step protocol for optimizing MS parameters for NDCP. This workflow is designed to be a self-validating system, ensuring that each parameter is logically optimized for maximum performance.

Workflow Diagram: From Standard to Optimized Method

G cluster_prep Phase 1: Preparation cluster_infusion Phase 2: Compound Optimization (Direct Infusion) cluster_source Phase 3: Source Optimization (LC-MS) cluster_final Phase 4: Final Method A Prepare 1 µg/mL NDCP Standard in 50:50 ACN:H2O B Infuse Standard via Syringe Pump (e.g., 5-10 µL/min) A->B C Optimize Q1 Scan: Confirm Precursor Ion [M+H]+ at m/z 290.1 B->C D Perform Product Ion Scan: Identify Major Fragments C->D E Select Quantifier & Qualifier Ions D->E F Optimize Collision Energy (CE) for each MRM transition E->F G Inject Standard onto LC-MS System (Isocratic Flow) F->G H Optimize Source Parameters: - Gas Temps & Flows - Spray Voltage - Nebulizer Pressure G->H I Combine Optimized Parameters into Final LC-MRM-MS Method H->I

Caption: Workflow for NDCP mass spectrometry parameter optimization.

Step-by-Step Protocol
  • Standard Preparation: Prepare a ~1 µg/mL working standard of N-nitroso-desmethyl-chlorpheniramine in a suitable solvent, such as 50:50 acetonitrile/water with 0.1% formic acid. The acid helps promote protonation for ESI+ mode.

  • Direct Infusion & Precursor Identification:

    • Set up a direct infusion of the working standard into the mass spectrometer using a syringe pump at a low flow rate (e.g., 5-10 µL/min).

    • Operate the MS in ESI+ mode and perform a full scan (Q1 scan) over a mass range that includes m/z 290.1 (e.g., m/z 100-400).

    • Confirm the presence of a strong signal at m/z 290.1, corresponding to the [M+H]⁺ ion of NDCP.

  • Product Ion Identification:

    • Switch to a Product Ion Scan mode. Set Q1 to isolate the precursor ion (m/z 290.1) and scan Q3 to detect the fragment ions produced in the collision cell.

    • Apply a nominal collision energy (e.g., 20-30 V) to induce fragmentation.

    • Identify the most intense and stable product ions. As predicted, look for fragments around m/z 260.1 and 191.1. Select at least two for your MRM method.

  • Collision Energy (CE) Optimization:

    • Create an MRM method with your chosen precursor -> product ion transitions.

    • For each transition, perform a collision energy ramp experiment. This can be done automatically with most instrument software or manually by running sequential analyses while varying the CE value (e.g., in 2 V increments).

    • Plot the signal intensity against the CE value. The optimal CE is the voltage that produces the maximum signal for that specific product ion.[10][11] Choose this value for your final method.

  • Source Parameter Optimization:

    • Disconnect the syringe pump and connect the LC system to the mass spectrometer.

    • Inject the NDCP standard repeatedly while adjusting source parameters one at a time. A "one-variable-at-a-time" (OVAT) approach is common here, though a Design of Experiments (DoE) approach can be more thorough.[12][13]

    • Key Parameters to Optimize:

      • Drying Gas Temperature & Flow: These are crucial for solvent evaporation.[12] Start with typical values (e.g., 350 °C, 10 L/min) and adjust to maximize the signal.

      • Nebulizer Gas Pressure: Affects droplet size and spray stability.[14] Adjust for the most stable and intense signal.

      • Capillary/Spray Voltage: Affects the efficiency of the electrospray process. Optimize for maximum signal without causing in-source fragmentation or discharge.

Example Starting MS Parameters

This table provides a validated starting point for your method development, based on data from structurally similar compounds and general best practices for nitrosamine analysis.[8][9][15]

ParameterRecommended Starting ValueRationale
Ionization Mode ESI PositiveThe molecule contains a basic amine, making it ideal for protonation.
Capillary Voltage 3500 - 4500 VA typical range for stable electrospray of small molecules.
Drying Gas Temp. 350 - 450 °CEnsures efficient desolvation of the LC mobile phase.
Drying Gas Flow 8 - 12 L/minWorks in tandem with temperature to remove solvent.
Nebulizer Pressure 35 - 50 psiCreates a fine, stable aerosol for optimal ionization.
Precursor Ion (Q1) m/z 290.1[M+H]⁺ for N-nitroso-desmethyl-chlorpheniramine.
Product Ion (Q3) To be determined empiricallyStart by looking for m/z 260.1 (Quantifier) and 191.1 (Qualifier).
Collision Energy To be determined empiricallyHighly compound-dependent; must be optimized for each transition.[10]
Troubleshooting Guide

Q: I have very high background noise, especially at low m/z. What should I do?

A: High background is a common issue in trace-level analysis.[16] Here are the primary causes and solutions:

  • Cause 1: Contaminated Solvents/System. Mobile phase additives, contaminated solvents, or a dirty system can introduce significant chemical noise.

    • Solution: Always use high-purity LC-MS grade solvents and additives. Perform a system flush and check the noise level with a fresh mobile phase.

  • Cause 2: Inefficient Source Parameters. Poor desolvation or gas settings can lead to solvent clusters and high background.

    • Solution: Re-optimize source gas flows and temperatures. Specifically, increasing the drying gas flow or cone gas flow can often reduce background noise by preventing neutral molecules and solvent clusters from entering the mass analyzer.[17]

  • Cause 3: Gas Supply Issues. Impurities in the nitrogen gas supply (e.g., from an aging generator or low-quality tank) can dramatically increase background.

    • Solution: Ensure your nitrogen gas supply is high purity (>99.5%). Check gas filters and replace them if necessary.[18]

Q: My signal intensity for NDCP is very low or non-existent. How can I improve it?

A: Low sensitivity can be frustrating. Follow this logical diagnostic sequence.

G Start Problem: Low/No Signal CheckInfusion Is signal present during direct infusion? Start->CheckInfusion CheckMS Troubleshoot MS: 1. Re-optimize CE. 2. Check precursor/product m/z. 3. Clean MS source. CheckInfusion->CheckMS No CheckLC Troubleshoot LC-MS Interface: 1. Check for clogs/leaks. 2. Confirm analyte retention time. 3. Evaluate matrix effects. CheckInfusion->CheckLC Yes End Problem Resolved CheckMS->End CheckLC->End

Caption: Troubleshooting logic for low MS signal intensity.

  • Step 1: Verify Compound Optimization. Re-infuse the standard to confirm that the precursor and product ion masses are correct and that the collision energy is optimized. An incorrect CE setting is a common cause of low MRM signals.[10]

  • Step 2: Investigate Matrix Effects. If the signal is strong during infusion but weak during LC-MS analysis, ion suppression is the likely culprit.

    • Solution: Improve chromatographic separation to move the NDCP peak away from interfering matrix components. You can also try diluting the sample, as this can reduce the concentration of interfering species more than the analyte, mitigating the suppression effect.

  • Step 3: Check for Adduct Formation. NDCP may be forming adducts (e.g., sodium [M+Na]⁺ at m/z 312.1) instead of the desired protonated molecule. This splits the ion current, reducing the signal at your target m/z.

    • Solution: Minimize sources of sodium by using plastic vials instead of glass and ensuring high-purity mobile phase additives.[14] If adducts persist, you may consider optimizing the method to monitor the adduct instead, though this is less ideal.

Q: The ratio of my quantifier to qualifier ion is unstable between injections. What does this mean?

A: An unstable ion ratio is a critical issue that compromises data integrity, as this ratio is used for identity confirmation.

  • Cause 1: Low Signal Intensity. At very low concentrations near the limit of quantitation (LOQ), ion statistics become poor, leading to higher variability in the ratio.

    • Solution: Ensure your analysis is performed well above the LOQ. If the instability occurs at higher concentrations, proceed to the next step.

  • Cause 2: Co-eluting Interference. A co-eluting compound may be interfering with one of the MRM transitions but not the other, which will alter their ratio.

    • Solution: Review your chromatograms closely for any small interfering peaks under your analyte peak. Adjusting the chromatography (e.g., changing the gradient or column chemistry) to improve resolution is the best solution. Using high-resolution mass spectrometry (HRAM) can also help differentiate the analyte from the interference.[19]

  • Cause 3: Dwell Time is Too Short. If you are monitoring many MRM transitions in a single method, the time spent measuring each one (the dwell time) may be too short to collect enough data points for a stable signal.

    • Solution: Increase the dwell time for your NDCP transitions or reduce the total number of MRM transitions monitored within the same time window.

References
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  • EMA guidelines for the detection of nitrosamines in medicines. (2025, July 2). Netpharmalab. Retrieved January 8, 2026, from [Link]

  • EMA Nitrosamine Guidelines. (n.d.). Zamann Pharma Support GmbH. Retrieved January 8, 2026, from [Link]

  • FDA Issues Revised Guidance on the Control of Nitrosamine Impurities in Human Drugs. (2024, September 24). FDA Law Blog. Retrieved January 8, 2026, from [Link]

  • EMA revises guidance on nitrosamine impurities. (2023, July 24). European Pharmaceutical Review. Retrieved January 8, 2026, from [Link]

  • Control of Nitrosamine Impurities in Human Drugs. (2024, August 30). U.S. Food and Drug Administration. Retrieved January 8, 2026, from [Link]

  • Revised Final Guidance on Nitrosamines Offers New Recommendations for Assessment and Control. (2024, September 12). Lachman Consultants Blog. Retrieved January 8, 2026, from [Link]

  • Industry Gives Input on FDA's Call for Nitrosamine Impurities Testing. (2023, July 20). Pharmaceutical Technology. Retrieved January 8, 2026, from [Link]

  • Nitrosamine impurities. (n.d.). European Medicines Agency. Retrieved January 8, 2026, from [Link]

  • Guidance Breakdown: FDA Revises Its Final Guidance on Nitrosamine Impurities. (2024, September 5). Redica Systems. Retrieved January 8, 2026, from [Link]

  • Overcoming the Challenges of Nitrosamine Analysis Using LC-MS/MS. (2025, October 2). Separation Science. Retrieved January 8, 2026, from [Link]

  • Suggested Approaches for Minimizing Background Chemical Noise in Low Mass MRM Transitions for Trace Level Quantification of N-Nitrosamines. (n.d.). Waters Corporation. Retrieved January 8, 2026, from [Link]

  • Sensitive quantitation of N-nitroso des-methyl chlorpheniramine impurity in chloropyramine hydrochloride API. (n.d.). SCIEX. Retrieved January 8, 2026, from [Link]

  • Quantitation of N-Nitroso N-Desmethyl Diphenhydramine in Diphenhydramine HCl API. (n.d.). Agilent Technologies. Retrieved January 8, 2026, from [Link]

  • A tutorial in small molecule identification via electrospray ionization-mass spectrometry: The practical art of structural elucidation. (n.d.). National Institutes of Health (NIH). Retrieved January 8, 2026, from [Link]

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  • Development of LC-MS method for nitrosamine impurities separation and quantification. (2025, September 25). Acta Biologica Marisiensis. Retrieved January 8, 2026, from [Link]

  • Determination and Quantification of an N-Nitroso Desmethyl Olopatadine in the Olopatadine Hydrochloride Active Pharmaceutical Ingredient by LC. (2024, August 5). Der Pharma Chemica. Retrieved January 8, 2026, from [Link]

  • Development and Validation of a Highly Sensitive LC-MS/MS Method for the Quantification of N-Nitroso-Desmethyl-Zolmitriptan: A Nitrosamine Impurity in Zolmitriptan. (2025, September 27). ResearchGate. Retrieved January 8, 2026, from [Link]

Sources

Troubleshooting

common interferences in the analysis of N-nitroso-desmethyl-chlorpheniramine

Welcome to the technical support center for the analysis of N-nitroso-desmethyl-chlorpheniramine. This resource is designed for researchers, scientists, and drug development professionals to provide in-depth guidance and...

Author: BenchChem Technical Support Team. Date: January 2026

Welcome to the technical support center for the analysis of N-nitroso-desmethyl-chlorpheniramine. This resource is designed for researchers, scientists, and drug development professionals to provide in-depth guidance and troubleshooting for the unique challenges encountered during the quantification of this specific nitrosamine drug substance-related impurity (NDSRI). Our goal is to equip you with the scientific understanding and practical solutions necessary to ensure accurate, robust, and compliant analytical results.

N-nitroso-desmethyl-chlorpheniramine is a nitrosamine impurity that can form from the nitrosation of desmethyl chlorpheniramine, a known intermediate and impurity of the antihistamine chlorpheniramine.[1][2] Given its classification as a potent, potentially carcinogenic impurity, regulatory bodies like the FDA and EMA mandate strict control and monitoring to ensure patient safety.[1][3] The acceptable intake (AI) limit for N-nitroso-desmethyl-chlorpheniramine is set at a low level, often 26.5 ng/day, necessitating highly sensitive and selective analytical methods.[1][4]

This guide is structured to address common interferences and provide actionable troubleshooting strategies, followed by a comprehensive FAQ section and detailed experimental protocols.

Troubleshooting Guide: Common Interferences & Solutions

The analysis of N-nitroso-desmethyl-chlorpheniramine at trace levels is susceptible to a variety of interferences that can compromise the accuracy and reliability of results. This section details common issues, their root causes, and systematic approaches to their resolution.

Issue 1: Poor Sensitivity and Inconsistent Peak Area

Symptoms:

  • Low signal-to-noise ratio for the analyte peak.

  • Inconsistent peak areas across replicate injections.

  • Failure to meet the required limit of quantitation (LOQ).

Probable Causes:

  • Matrix Effects: Co-eluting components from the drug product matrix (excipients, active pharmaceutical ingredient - API) can suppress or enhance the ionization of the target analyte in the mass spectrometer source.[5] Metformin, for instance, is known to cause significant matrix effects.[6]

  • Suboptimal Sample Preparation: Inefficient extraction of the analyte from the sample matrix or the presence of interfering substances can lead to poor recovery and signal suppression.[5]

  • Inappropriate LC-MS/MS Method Parameters: Non-optimized mobile phases, gradient conditions, or mass spectrometer source parameters can result in poor sensitivity.

Solutions:

  • Optimize Sample Preparation:

    • Solid-Phase Extraction (SPE): Employ SPE to effectively clean up the sample and concentrate the analyte. A well-chosen SPE sorbent can retain the analyte while allowing matrix components to be washed away.

    • Solvent Selection: The choice of extraction solvent is critical. While water is an ideal diluent for many drug products, some formulations may require organic solvents like methanol, which can impact peak shape and sensitivity.[7]

    • Use of Internal Standards: Incorporate a stable isotope-labeled internal standard (SIL-IS) for N-nitroso-desmethyl-chlorpheniramine. The SIL-IS will co-elute with the analyte and experience similar matrix effects, allowing for accurate correction of any signal suppression or enhancement.[8]

  • Chromatographic Optimization:

    • Column Chemistry: Select a column that provides good retention and separation of N-nitroso-desmethyl-chlorpheniramine from the chlorpheniramine API and other matrix components. A biphenyl or a C18 stationary phase can be a good starting point.[7]

    • Gradient Modification: Adjust the gradient profile to better resolve the analyte from interfering peaks. Diverting the API peak to waste can minimize source contamination and suppression.[9]

  • Mass Spectrometry Parameter Tuning:

    • Ionization Source: While electrospray ionization (ESI) is commonly used for NDSRIs, atmospheric pressure chemical ionization (APCI) can be a viable alternative for less polar nitrosamines and may offer different selectivity.[9][10]

    • Source Parameter Optimization: Systematically optimize source parameters such as gas flows, temperatures, and voltages to maximize the analyte signal.[7]

Issue 2: Co-eluting Peaks and Isobaric Interference

Symptoms:

  • A peak is observed at the expected retention time in blank or unspiked samples (false positive).

  • The peak shape of the analyte is distorted or shows shouldering.

  • Inaccurate quantification due to overlapping signals.

Probable Causes:

  • Isobaric Interferences: The presence of other compounds in the sample with the same nominal mass as N-nitroso-desmethyl-chlorpheniramine can lead to false positives if not chromatographically resolved.[11]

  • Contamination: Nitrosamines can be present in laboratory equipment, solvents, and even the air, leading to background signals.[5][12]

Solutions:

  • Enhance Chromatographic Resolution:

    • Method Development: A robust chromatographic method is the first line of defense against isobaric interferences.[11] Experiment with different column chemistries and mobile phase compositions to achieve baseline separation.

    • High-Resolution Mass Spectrometry (HRMS): If chromatographic separation is not feasible, HRMS (e.g., Orbitrap or TOF) can distinguish between the analyte and interfering compounds based on their exact mass.[13][14]

  • Mitigate Contamination:

    • Use High-Purity Solvents and Reagents: Ensure all solvents and reagents are of the highest purity and are tested for nitrosamine contamination.

    • Dedicated Glassware and Equipment: Use glassware and equipment that are thoroughly cleaned and dedicated to nitrosamine analysis to prevent cross-contamination.

    • Laboratory Environment Control: Be mindful of potential sources of nitrosamines in the lab environment, such as rubber and plastic materials.[5]

Issue 3: In-situ Formation of N-nitroso-desmethyl-chlorpheniramine During Analysis

Symptoms:

  • Increasing analyte concentration with sample storage time.

  • Higher than expected analyte levels, especially in samples with known precursors.

Probable Causes:

  • Presence of Nitrosating Agents: Residual nitrites in the sample or analytical system can react with the desmethyl chlorpheniramine precursor to form the nitrosamine during sample preparation or analysis.[15]

  • Analytical Conditions: Certain pH and temperature conditions can promote nitrosation.

Solutions:

  • Control Sample Preparation Conditions:

    • pH Adjustment: Maintain a neutral or slightly basic pH during sample preparation to minimize nitrosation.

    • Use of Inhibitors: Consider the addition of antioxidants, such as ascorbic acid, to the sample diluent to scavenge any residual nitrosating agents.

  • Optimize LC Method:

    • Mobile Phase pH: Use a mobile phase with a pH that is not conducive to nitrosation.

    • Temperature Control: Maintain the autosampler at a low temperature (e.g., 4 °C) to prevent degradation or formation of the analyte during the analytical run.

Visualizing the Troubleshooting Workflow

The following diagram illustrates a logical workflow for troubleshooting common issues in the analysis of N-nitroso-desmethyl-chlorpheniramine.

TroubleshootingWorkflow start Start: Analytical Issue Encountered issue_sensitivity Poor Sensitivity / Inconsistent Peak Area start->issue_sensitivity issue_interference Co-eluting Peaks / Isobaric Interference start->issue_interference issue_formation In-situ Analyte Formation start->issue_formation cause_matrix Cause: Matrix Effects issue_sensitivity->cause_matrix cause_sampleprep Cause: Suboptimal Sample Prep issue_sensitivity->cause_sampleprep cause_lcms Cause: Poor LC-MS/MS Parameters issue_sensitivity->cause_lcms cause_isobaric Cause: Isobaric Interference issue_interference->cause_isobaric cause_contamination Cause: Contamination issue_interference->cause_contamination cause_nitrosating Cause: Residual Nitrosating Agents issue_formation->cause_nitrosating solution_spe Solution: Optimize SPE / Use SIL-IS cause_matrix->solution_spe cause_sampleprep->solution_spe solution_ms Solution: Tune MS Parameters cause_lcms->solution_ms solution_chromatography Solution: Enhance Chromatographic Resolution cause_isobaric->solution_chromatography solution_clean Solution: Mitigate Contamination Sources cause_contamination->solution_clean solution_inhibit Solution: Use Inhibitors / Control pH & Temp cause_nitrosating->solution_inhibit end End: Issue Resolved solution_spe->end solution_hrms Solution: Use HRMS solution_chromatography->solution_hrms If separation fails solution_ms->end solution_hrms->end solution_clean->end solution_inhibit->end

Caption: Troubleshooting workflow for N-nitroso-desmethyl-chlorpheniramine analysis.

Frequently Asked Questions (FAQs)

Q1: What are the typical mass transitions (MRMs) for N-nitroso-desmethyl-chlorpheniramine?

While specific MRM transitions should be optimized in your laboratory, a common precursor ion for N-nitroso-desmethyl-chlorpheniramine (C15H16ClN3O, MW: 289.76 g/mol ) would be its protonated molecule [M+H]+ at m/z 290.1.[1] Product ions would be determined through infusion and fragmentation experiments. It is crucial to select at least two product ions for confirmation and to avoid interferences.

Q2: How can I differentiate N-nitroso-desmethyl-chlorpheniramine from other potential nitrosamines in the sample?

Chromatographic separation is the primary means of differentiation.[9] A well-developed LC method should be able to resolve different nitrosamine species. Additionally, using multiple MRM transitions for each analyte provides a higher degree of confidence in identification. In complex cases, HRMS can be used for confirmation.[13]

Q3: What are the regulatory expectations for method validation for nitrosamine analysis?

Regulatory agencies such as the FDA and EMA require that analytical methods for nitrosamines be fully validated according to ICH Q2(R1) guidelines.[16][17] This includes demonstrating specificity, linearity, accuracy, precision, limit of detection (LOD), and limit of quantitation (LOQ). The method must be sensitive enough to quantify the analyte at or below the acceptable intake limit.[18][19]

Q4: What are the primary sources of N-nitroso-desmethyl-chlorpheniramine formation in a drug product?

The formation is a result of the reaction between the secondary amine precursor, desmethyl chlorpheniramine, and a nitrosating agent.[1][2] Potential sources of nitrosating agents include nitrites present as impurities in raw materials, excipients, or from cross-contamination during manufacturing.[20][21]

Q5: Can the API, chlorpheniramine, interfere with the analysis?

Yes, the high concentration of the API relative to the trace-level nitrosamine can cause significant matrix effects, including ion suppression.[9] It is essential to achieve chromatographic separation between chlorpheniramine and N-nitroso-desmethyl-chlorpheniramine. A diverter valve can be used to direct the API peak to waste, preventing it from entering the mass spectrometer and contaminating the source.[9]

Experimental Protocols

Protocol 1: Sample Preparation using Solid-Phase Extraction (SPE)

This protocol provides a general framework for SPE cleanup. The specific sorbent and solvents should be optimized based on the drug product formulation.

  • Sample Preparation:

    • Accurately weigh a portion of the powdered drug product equivalent to a single dose.

    • Dissolve the sample in a suitable solvent (e.g., 10 mL of 1% formic acid in water).[22] Vortex and sonicate to ensure complete dissolution.

    • Spike with a known concentration of the SIL-internal standard.

    • Centrifuge the sample to pellet any insoluble excipients.

  • SPE Cartridge Conditioning:

    • Condition a polymeric SPE cartridge (e.g., a mixed-mode cation exchange) with 3 mL of methanol followed by 3 mL of water.

  • Sample Loading:

    • Load the supernatant from the sample preparation step onto the conditioned SPE cartridge.

  • Washing:

    • Wash the cartridge with 3 mL of a weak organic solvent (e.g., 5% methanol in water) to remove polar impurities.

    • Further wash with 3 mL of a stronger organic solvent (e.g., methanol) to remove less polar impurities, ensuring the analyte is retained.

  • Elution:

    • Elute the N-nitroso-desmethyl-chlorpheniramine with a suitable elution solvent (e.g., 2 mL of 5% ammonium hydroxide in methanol).

  • Final Preparation:

    • Evaporate the eluate to dryness under a gentle stream of nitrogen.

    • Reconstitute the residue in a known volume (e.g., 500 µL) of the initial mobile phase.

    • Transfer to an autosampler vial for LC-MS/MS analysis.

Protocol 2: LC-MS/MS Analysis

This protocol outlines a starting point for the LC-MS/MS analysis.

Table 1: LC-MS/MS Parameters

ParameterRecommended Condition
LC System High-Performance Liquid Chromatography (HPLC) or Ultra-High-Performance Liquid Chromatography (UHPLC) system
Column Biphenyl or C18, e.g., 100 x 2.1 mm, 1.8 µm
Mobile Phase A 0.1% Formic acid in water
Mobile Phase B 0.1% Formic acid in acetonitrile
Gradient Start with a low percentage of B, ramp up to elute the analyte, then wash and re-equilibrate. (Optimize for separation)
Flow Rate 0.3 - 0.5 mL/min
Column Temperature 40 °C
Injection Volume 5 - 10 µL
MS System Triple Quadrupole Mass Spectrometer
Ionization Mode Electrospray Ionization (ESI), Positive
MRM Transitions To be determined empirically for N-nitroso-desmethyl-chlorpheniramine and its SIL-IS
Source Temp. Optimize as per instrument manufacturer's recommendation
Gas Flows Optimize as per instrument manufacturer's recommendation

Visualizing the Analytical Workflow

The following diagram outlines the complete analytical workflow from sample receipt to final data reporting.

AnalyticalWorkflow start Start: Receive Drug Product Sample weigh_dissolve Weigh and Dissolve Sample Spike with SIL-IS start->weigh_dissolve spe_cleanup Solid-Phase Extraction (SPE) Cleanup weigh_dissolve->spe_cleanup reconstitute Evaporate and Reconstitute spe_cleanup->reconstitute lcms_analysis LC-MS/MS Analysis reconstitute->lcms_analysis data_processing Data Processing and Quantification lcms_analysis->data_processing report Final Report Generation data_processing->report end End report->end

Caption: General analytical workflow for N-nitroso-desmethyl-chlorpheniramine.

References

  • Overcoming the Challenges of Nitrosamine Analysis Using LC-MS/MS.
  • Nitrosamines Analysis with LC-MS/MS.
  • Nitrosamine Control: From Risk Assessment to Analytical Testing with Emphasis on Sample Preparation and Phase-Appropriate Method Validation.
  • Quantitative Analysis of Nitrosamine Impurities by LC-MS Methods from the United States Pharmacopeia General Chapter. Sigma-Aldrich.
  • Validating analytical procedures for determining nitrosamines in pharmaceuticals: European OMCLs participate in collaborative study with international regulatory agencies. European Directorate for the Quality of Medicines & HealthCare.
  • Determination of Nitrosamine Impurities in Active Pharmaceutical Ingredient (API) Using QSight 220. PerkinElmer.
  • FDA Guidance for Industry: Control of Nitrosamine Impurities in Human Drugs. ECA Academy.
  • Control of Nitrosamine Impurities in Human Drugs. FDA.
  • N-Nitroso Desmethyl Chlorpheniramine. Manasa Life Sciences.
  • Why Regulatory Agencies Require Validated Methods for Nitrosamines.
  • Guidelines for Nitrosamine Impurities in Drug substances and pharmaceutical drug Products Year 2025.
  • Quantitative determination of N-nitrosamine impurities in API and drug products by LC−MS/MS. Bioanalysis Zone.
  • Managing Nitrite Impurities: A Supplier-Manufacturer Approach to Mitig
  • Development and Validation of four Nitrosamine Impurities Determination Method in Medicines of Valsartan, Losartan, and Irbesartan with HPLC-MS/MS (APCI). NIH.
  • FDA Issues Revised Guidance on the Control of Nitrosamine Impurities in Human Drugs.
  • Understanding Nitrosamine Impurities: Formation, Sources, and Risks. Simson Pharma.
  • Application Notes & Protocols: Development of a Validated Analytical Method for Nitrosamine Impurities. Benchchem.
  • Nitrosamines in Pharma. Ellutia.
  • N-Nitroso Desmethyl Chlorpheniramine. Chemicea.
  • An automated sample preparation workflow for the analysis of nitrosamines in metformin. Thermo Fisher Scientific.
  • Nitrosamines Analysis in Pharmaceuticals. Agilent.
  • Analytical Methodologies to Detect N-Nitrosamine Impurities in Active Pharmaceutical Ingredients, Drug Products and Other Matrices.
  • An update on the current status and prospects of nitrosation pathways and possible root causes of nitrosamine form
  • Quantitative Analysis of Nitrosamine Impurities by LC-MS Methods from the United States Pharmacopeia General Chapter. Merck Millipore.
  • Guidance on nitrosamine impurities in medic
  • N-Nitrosodimethylamine formation from ozonation of chlorpheniramine: Influencing factors and transform
  • Potential sources for Nitrosamine Impurities. ECA Academy - gmp-compliance.org.
  • Analysis of nitrosamines, nitrites, and nitr
  • Testing Methods for Nitrosamines Monitoring in Pharmaceuticals: GC 1469. YouTube.
  • Nitrosamine Uncovered: Episode 1 - Analytical challenges in developing control str
  • Sensitive quantitation of N-nitroso des-methyl chlorpheniramine impurity in chloropyramine hydrochloride API. SCIEX.
  • Quantitation of N-Nitroso N-Desmethyl Diphenhydramine in Diphenhydramine HCl API.
  • N-nitrosodimethylamine formation from ozonation of chlorpheniramine: Influencing factors and transformation mechanism.
  • Nitrosamine analysis: Challenges and updated LC-MS/MS solutions.
  • LC-HRMS Based Analytical Platform to Determine Nitrosamines in Pharmaceuticals. FDA.
  • Overcoming the challenges of nitrosamine impurities in drugs. anCHem.
  • N-Nitroso Chlorphenamine EP Impurity C. SynZeal.
  • Overview of Testing Methods for N-nitrosamines Monitoring: Regulatory Requirements and Analytical Challenges. PMDA.
  • How to circumvent matrix effect in confirm
  • N-Nitroso Desmethyl Chlorpheniramine | CAS 3036581-84-4. Veeprho.
  • Nitrosamine impurities analysis solution guide.
  • Experts Discuss the Complexities of Nitrosamine Analysis.
  • Supporting the Challenge of Nitrosamine Drug Substance Rel

Sources

Optimization

Technical Support Center: Optimizing Sample Extraction Recovery for N-nitroso-desmethyl-chlorpheniramine

Welcome to the technical support center dedicated to the analytical challenges of N-nitroso-desmethyl-chlorpheniramine. The detection and quantification of nitrosamine impurities at trace levels are mandated by global re...

Author: BenchChem Technical Support Team. Date: January 2026

Welcome to the technical support center dedicated to the analytical challenges of N-nitroso-desmethyl-chlorpheniramine. The detection and quantification of nitrosamine impurities at trace levels are mandated by global regulatory bodies like the FDA and EMA due to their potential carcinogenicity.[1][2] N-nitroso-desmethyl-chlorpheniramine, a nitrosamine drug substance-related impurity (NDSRI), can form from the widely used antihistamine, chlorpheniramine, when its secondary amine intermediate undergoes nitrosation.[1][3] Achieving accurate and precise quantification hinges on a robust and optimized sample extraction procedure.

This guide provides in-depth troubleshooting advice, answers to frequently asked questions, and validated protocols to help you maximize the recovery of N-nitroso-desmethyl-chlorpheniramine from your sample matrices. The acceptable intake (AI) limit for this compound is set at a stringent 26.5 ng/day, underscoring the need for highly sensitive and efficient analytical methods.[1][4]

Troubleshooting Guide: Enhancing Extraction Recovery

This section addresses common problems encountered during sample preparation in a question-and-answer format, providing a logical framework for resolving them.

Q1: My extraction recovery for N-nitroso-desmethyl-chlorpheniramine is consistently low (<70%). What are the primary causes and how can I fix this?

A1: Low recovery is the most frequent issue in trace analysis and can stem from several factors.[5][6] A systematic approach is crucial for diagnosis.

  • Initial Checks & Root Cause Analysis:

    • Analyte Loss During Extraction: The first step is to determine where the analyte is being lost. Collect and analyze every fraction from your process: the initial sample load, the wash steps, and the final elution.[6][7] This will pinpoint if the analyte is failing to bind to the sorbent (breakthrough), being prematurely washed away, or irreversibly retained.

    • Chemical Properties Mismatch: N-nitroso-desmethyl-chlorpheniramine has a calculated LogP of approximately 3.3, indicating it is a moderately nonpolar compound.[8][9] Your extraction strategy must align with this property.

      • For Solid-Phase Extraction (SPE): A reversed-phase sorbent (e.g., C18) is appropriate. If you are using a sorbent that is too nonpolar, the analyte might be retained too strongly, leading to incomplete elution. Conversely, a sorbent that is too polar will result in poor retention and breakthrough during sample loading.[5]

      • For Liquid-Liquid Extraction (LLE): The choice of an organic solvent is critical. A solvent like dichloromethane or methyl tert-butyl ether (MTBE) is generally suitable for extracting moderately nonpolar compounds from an aqueous matrix.

  • Systematic Optimization Steps:

    • pH Adjustment: The pH of the sample solution is critical, especially for compounds with ionizable groups. N-nitroso-desmethyl-chlorpheniramine contains a pyridine ring, which is basic. Adjusting the sample pH to be neutral or slightly basic (e.g., pH 7-8) will ensure the analyte is in its neutral form, maximizing its retention on a reversed-phase SPE sorbent and its partitioning into an organic solvent during LLE.[10]

    • Solvent Strength (Elution/Wash):

      • SPE Wash Step: The wash solvent should be strong enough to remove matrix interferences but not so strong that it elutes the target analyte.[11] If the analyte is found in the wash fraction, reduce the organic content of the wash solvent.

      • SPE Elution Step: If the analyte remains on the sorbent, your elution solvent is too weak.[10] Increase the percentage of the strong solvent (e.g., methanol or acetonitrile) in your elution mixture. Consider adding a small amount of a modifier, like ammonia, to disrupt any secondary interactions between the analyte and the sorbent.[5]

    • Elution Volume: Ensure you are using a sufficient volume of elution solvent to completely desorb the analyte from the SPE cartridge.[5] Try increasing the elution volume in increments and analyzing the fractions to see if recovery improves.

    • Flow Rate: For SPE, a slow and consistent flow rate during sample loading allows for adequate interaction time between the analyte and the sorbent, preventing breakthrough.[6] A typical flow rate is around 1 mL/min.

Q2: I'm observing high variability in my results (RSD > 15%) between replicate extractions. What could be the cause?

A2: Poor reproducibility can invalidate your results and often points to inconsistencies in the manual execution of the extraction protocol or matrix effects.[11]

  • Potential Causes & Solutions:

    • Inconsistent Sample Pre-treatment: Ensure that solid samples are ground into a fine, homogenous powder to increase surface area for extraction.[12] For liquid samples, ensure thorough mixing before aliquoting.

    • SPE Cartridge Drying: If the SPE sorbent bed dries out after conditioning and before sample loading, it can lead to channeling and inconsistent retention.[5] Always ensure the sorbent remains wetted.

    • Matrix Effects: Co-eluting compounds from the sample matrix can suppress or enhance the analyte signal during LC-MS analysis, leading to variable results.[13] To mitigate this:

      • Use a Stable Isotope-Labeled (SIL) Internal Standard: An SIL internal standard, such as N-Nitroso-N-Desmethyl-Chlorpheniramine-d3, is the gold standard.[8][14] It will co-elute with the analyte and experience the same matrix effects, allowing for accurate correction during quantification.

      • Optimize Sample Cleanup: Employ a more rigorous wash step in your SPE protocol or consider a different extraction technique (e.g., switching from LLE to SPE) to better remove interfering components.[15]

    • Instrumental Carryover: Inject a blank solvent after a high concentration standard to ensure no residual analyte is being carried over in the analytical system, which can cause reproducibility issues.[7]

Frequently Asked Questions (FAQs)

Q1: Which is a better extraction technique for N-nitroso-desmethyl-chlorpheniramine: Solid-Phase Extraction (SPE) or Liquid-Liquid Extraction (LLE)?

A1: Both techniques are viable, and the best choice depends on your specific sample matrix, required throughput, and available equipment.[12]

  • Solid-Phase Extraction (SPE): Generally provides cleaner extracts and higher concentration factors, which is crucial for achieving the low detection limits required for nitrosamine analysis.[13] It is also more amenable to automation.[16] However, it can require more extensive method development to select the appropriate sorbent and optimize the wash/elution steps.[5]

  • Liquid-Liquid Extraction (LLE): A fundamental and often simpler technique to implement initially.[13] Salting-out LLE (SALLE), where salt is added to the aqueous phase to enhance partitioning of the analyte into the organic phase, can be particularly effective.[17] However, LLE may be less efficient at removing matrix interferences and can be more labor-intensive.[18]

Q2: How do I select the right SPE sorbent?

A2: Sorbent selection is based on the analyte's chemistry and the sample matrix.[10] Given the moderately nonpolar nature of N-nitroso-desmethyl-chlorpheniramine (XLogP3 ≈ 3.3), a reversed-phase mechanism is the logical choice.[8][9]

  • Polymeric Reversed-Phase (e.g., HLB-type): Often a good starting point. These sorbents offer high capacity and stability across a wide pH range, making them robust for complex matrices.

  • Silica-Based Reversed-Phase (e.g., C18): A classic choice that works well for cleaner sample matrices.[19]

  • Mixed-Mode Cation Exchange: This type of sorbent can be very selective. It combines reversed-phase properties with cation exchange capabilities. By loading the sample at a low pH (to protonate the pyridine ring) and eluting at a high pH (to neutralize it), you can achieve a highly specific extraction.[12]

Q3: Can I use direct injection for my analysis?

A3: Direct injection (dissolving the sample and injecting it directly into the LC-MS system) is generally not recommended for trace-level nitrosamine analysis in complex matrices like drug products.[12][20] The high concentration of the active pharmaceutical ingredient (API) and excipients will cause significant matrix effects, leading to ion suppression and inaccurate results.[12] Furthermore, it can contaminate the ion source and clog the analytical column.[20]

Detailed Experimental Protocols

The following protocols provide a starting point for method development. Optimization will be necessary for your specific sample matrix and analytical instrumentation.

Protocol 3.1: Solid-Phase Extraction (SPE) for N-nitroso-desmethyl-chlorpheniramine

This protocol is designed for a generic reversed-phase polymeric SPE cartridge (e.g., 60 mg, 3 mL).

  • Sample Preparation:

    • Weigh and grind a tablet into a fine powder.[12]

    • Accurately weigh a portion of the powder equivalent to one dose and dissolve it in 10 mL of a diluent (e.g., 5% Methanol in water with 0.1% formic acid).

    • Spike with an appropriate amount of SIL internal standard (e.g., N-Nitroso-N-Desmethyl-Chlorpheniramine-d3).

    • Vortex for 2 minutes and centrifuge at 4000 rpm for 10 minutes to pelletize excipients.[12]

    • Transfer the supernatant to a clean tube and adjust the pH to ~7.5 with dilute ammonium hydroxide.

  • SPE Cartridge Procedure:

    • Conditioning: Pass 3 mL of Methanol through the cartridge.

    • Equilibration: Pass 3 mL of purified water through the cartridge. Do not let the sorbent go dry.[5]

    • Loading: Load the prepared sample supernatant onto the cartridge at a flow rate of ~1 mL/min.[6]

    • Wash 1: Pass 3 mL of 5% Methanol in water through the cartridge to remove polar interferences.

    • Wash 2: Pass 3 mL of 20% Methanol in water through the cartridge to remove less polar interferences.

    • Drying: Dry the cartridge under vacuum or positive pressure for 5 minutes to remove residual water.[21]

    • Elution: Elute the analyte with 2 x 1.5 mL of Methanol into a collection tube.

    • Final Step: Evaporate the eluate to dryness under a gentle stream of nitrogen and reconstitute in 200 µL of mobile phase for LC-MS analysis.

Visualization of SPE Workflow

SPE_Workflow cluster_prep Sample Preparation cluster_spe SPE Protocol cluster_analysis Final Analysis Dissolve Dissolve Sample & Spike IS Centrifuge Vortex & Centrifuge Dissolve->Centrifuge AdjustpH Adjust pH to ~7.5 Centrifuge->AdjustpH Load Load Sample (~1 mL/min) AdjustpH->Load Load Supernatant Condition Condition (Methanol) Equilibrate Equilibrate (Water) Condition->Equilibrate Equilibrate->Load Wash1 Wash 1 (5% MeOH) Load->Wash1 Wash2 Wash 2 (20% MeOH) Wash1->Wash2 Dry Dry Sorbent (5 min) Wash2->Dry Elute Elute (Methanol) Dry->Elute Evaporate Evaporate & Reconstitute Elute->Evaporate Collect Eluate LCMS Inject into LC-MS/MS Evaporate->LCMS

Caption: A typical Solid-Phase Extraction (SPE) workflow for nitrosamine analysis.

Data Presentation & Interpretation

Effective method development requires tracking recovery across different conditions. The tables below illustrate expected outcomes from optimization experiments.

Table 1: Impact of Sample pH on LLE Recovery

Sample pHExtraction SolventAverage Recovery (%)RSD (%) (n=3)
3.0Dichloromethane45.212.5
7.0Dichloromethane92.84.1
9.0Dichloromethane95.13.8
7.0Ethyl Acetate85.55.2
  • Interpretation: The data clearly shows that recovery is significantly higher at neutral to basic pH, confirming the importance of deprotonating the pyridine moiety for efficient partitioning into the organic solvent.

Table 2: Comparison of SPE Sorbents and Elution Solvents

SPE SorbentElution SolventAverage Recovery (%)RSD (%) (n=3)
C18 Silica100% Methanol88.66.2
C18 Silica95:5 Methanol:Acetonitrile89.15.9
Polymeric (HLB)100% Methanol96.53.1
Polymeric (HLB)100% Acetonitrile98.22.8
  • Interpretation: The polymeric sorbent provides higher and more consistent recovery compared to the traditional C18 silica. Acetonitrile appears to be a slightly more effective elution solvent for this analyte on the polymeric sorbent.

Troubleshooting Logic Diagram

This diagram provides a logical path for diagnosing and resolving low recovery issues.

Troubleshooting_Flow cluster_diagnose Step 1: Diagnose Loss Point cluster_fix_retention Step 2a: Fix Retention Issue cluster_fix_elution Step 2b: Fix Elution Issue Start Problem: Low Recovery (<70%) AnalyzeFractions Analyze Load, Wash, & Elution Fractions Start->AnalyzeFractions Breakthrough Analyte in Load/Wash? AnalyzeFractions->Breakthrough Retained Analyte Retained on Sorbent? Breakthrough->Retained No CheckpH Is Sample pH Neutral/Basic? Breakthrough->CheckpH Yes StrongerEluent Use Stronger Elution Solvent Retained->StrongerEluent Yes Result Recovery Optimized Retained->Result No (Problem Elsewhere) CheckSorbent Is Sorbent Polarity Correct? (Reversed-Phase) CheckpH->CheckSorbent CheckFlow Is Load Flow Rate Slow? (~1 mL/min) CheckSorbent->CheckFlow WeakerWash Use Weaker Wash Solvent CheckFlow->WeakerWash WeakerWash->Result IncreaseVolume Increase Elution Volume StrongerEluent->IncreaseVolume AddModifier Add Modifier to Eluent (e.g., NH4OH) IncreaseVolume->AddModifier AddModifier->Result

Caption: A decision tree for troubleshooting low extraction recovery.

References

  • Control of Nitrosamine Impurities in Human Drugs. U.S. Food and Drug Administration (FDA). [22][23]

  • Common Problems in Solid-Phase Extraction: A Practical Troubleshooting Guide. Welch Materials, Inc. [5]

  • FDA Updated Guidance On Nitrosamine Impurities. Starodub. [24]

  • EMA updates Q&A on nitrosamine assessment and testing. Regulatory Affairs Professionals Society (RAPS). [25]

  • FDA Issues Revised Guidance on the Control of Nitrosamine Impurities in Human Drugs. Goodwin Procter LLP. [26]

  • Technical Support Center: Matrix Effects in LC-MS Analysis of Nitrosamines. BenchChem. [13]

  • The Reason of Poor Sample Recovery When Using SPE. Hawach. [10]

  • How to Solve Common Challenges in Solid-Phase Extraction. SiliCycle. [6]

  • Nitrosamine impurities: guidance for marketing authorisation holders. European Medicines Agency (EMA). [27]

  • Three Common SPE Problems. LCGC International. [7]

  • EMA: Revised Q&A on assessment of nitrosamine impurities. GMP Publishing. [28]

  • EMA guidelines for the detection of nitrosamines in medicines. Netpharmalab. [2]

  • Three Most Common Problems Regard to Solid Phase Extraction (SPE). Hawach Scientific. [11]

  • N-Nitroso Desmethyl Chlorpheniramine. Manasa Life Sciences. [1]

  • N-Nitroso-N-Desmethyl-Chlorpheniramine-d3. PubChem. [8]

  • N-Nitroso Desmethyl Chlorpheniramine. Chemicea. [3]

  • Improving the Chromatographic Analysis of N-Nitrosamines in Drinking Water by Completely Drying the Solid Sorbent Using. Journal of the Korean Chemical Society. [21]

  • Development of a reliable method for determination of N-nitrosamines in medicines using disposable pipette extraction and HPLC-MS analysis. RSC Publishing. [19]

  • How to circumvent matrix effect in confirmatory testing. Nitrosamines Exchange. [15]

  • Optimization of analytical conditions for the determination of nitrosamines in chlorinated tap water by high performance liquid chromatography. ResearchGate. [18]

  • Nitrosamine Control: From Risk Assessment to Analytical Testing with Emphasis on Sample Preparation and Phase-Appropriate Method Validation. ACS Publications. [12]

  • N-nitroso-desmethyl-chlorpheniramine. PubChem. [9]

  • N-Nitroso Desmethyl Chlorpheniramine. Veeprho. [4]

  • Overcoming the Challenges of Nitrosamine Analysis Using LC-MS/MS. Separation Science. [20]

  • Simultaneous determination of 13 nitrosamine impurities in biological medicines using salting-out liquid-liquid extraction coupled with liquid chromatography tandem mass spectrometry. PubMed. [17]

  • Ultra-Fast Analysis of Nitrosamines Using SPE-QQQ. Agilent. [16]

  • N-Nitroso-n-desmethyl-chlorpheniramine-d3. LGC Standards. [14]

Sources

Troubleshooting

strategies to reduce ion suppression for N-nitroso-desmethyl-chlorpheniramine

A Guide to Overcoming Ion Suppression in LC-MS/MS Welcome to the technical support resource for the analysis of N-nitroso-desmethyl-chlorpheniramine. As a Senior Application Scientist, I have designed this guide for rese...

Author: BenchChem Technical Support Team. Date: January 2026

A Guide to Overcoming Ion Suppression in LC-MS/MS

Welcome to the technical support resource for the analysis of N-nitroso-desmethyl-chlorpheniramine. As a Senior Application Scientist, I have designed this guide for researchers, analytical scientists, and drug development professionals who are navigating the complexities of quantifying this specific nitrosamine impurity. N-nitroso-desmethyl-chlorpheniramine is a nitrosamine drug substance-related impurity (NDSRI) that can form from its parent compound, chlorpheniramine, a common antihistamine.[1][2] Due to its potential carcinogenicity, regulatory bodies like the U.S. FDA and EMA mandate strict control and accurate quantification, with the FDA assigning it to Potency Category 1 and recommending an acceptable intake (AI) limit of 26.5 ng/day.[1][3][4][5]

Achieving the required low levels of detection is often hampered by a phenomenon known as ion suppression , a type of matrix effect prevalent in Liquid Chromatography-Mass Spectrometry (LC-MS/MS).[6][7] This guide provides in-depth, field-proven strategies to diagnose, troubleshoot, and mitigate ion suppression, ensuring the accuracy and reliability of your analytical data.

Frequently Asked Questions (FAQs)

Q1: What exactly is ion suppression and why is it a problem?

A1: Ion suppression is a matrix effect that reduces the ionization efficiency of a target analyte in an LC-MS ion source.[8] It occurs when co-eluting components from the sample matrix (e.g., salts, excipients, endogenous molecules) compete with the analyte for the limited energy or charge available for ionization.[9] This competition leads to a decreased number of analyte ions reaching the mass analyzer, resulting in a lower signal, poor sensitivity, and inaccurate quantification.[6] If not addressed, ion suppression can cause an underestimation of the N-nitroso-desmethyl-chlorpheniramine levels, potentially masking a compliance issue.

Q2: How can I confirm that my analysis is being affected by ion suppression?

A2: The most definitive method is a post-column infusion experiment .[7] In this setup, a constant flow of N-nitroso-desmethyl-chlorpheniramine standard solution is introduced into the LC eluent after the analytical column but before the mass spectrometer's ion source. When a blank matrix extract is injected onto the column, any dip in the constant signal baseline indicates a region of ion suppression caused by eluting matrix components.[7] A simpler, quantitative approach is to calculate the matrix factor (MF) by comparing the peak area of the analyte in a post-extraction spiked sample to its peak area in a pure solvent standard.

Matrix Factor (MF) Calculation:

  • MF < 1: Indicates ion suppression.

  • MF > 1: Indicates ion enhancement.

  • MF = 1: Indicates no matrix effect.

Q3: What are the primary regulatory expectations for nitrosamine analysis?

A3: Regulatory agencies like the FDA and EMA require pharmaceutical manufacturers to conduct comprehensive risk assessments to identify potential nitrosamine contamination.[10][11] If a risk is identified, validated, highly sensitive analytical methods must be used for confirmatory testing to ensure the impurity levels do not exceed the established Acceptable Intake (AI) limits.[12][13] The methods must be specific and capable of unequivocally assessing the analyte in the presence of other components like impurities, degradants, and the sample matrix.[14]

Troubleshooting Guide: Strategies to Reduce Ion Suppression

This section addresses common issues encountered during the analysis of N-nitroso-desmethyl-chlorpheniramine and provides a logical, step-by-step approach to resolving them.


// Nodes start [label="Start: Poor Sensitivity or\nInconsistent Results for\nN-nitroso-desmethyl-chlorpheniramine", fillcolor="#EA4335", fontcolor="#FFFFFF"]; sample_prep [label="Step 1: Optimize Sample Preparation", shape=box, fillcolor="#4285F4", fontcolor="#FFFFFF"]; chromatography [label="Step 2: Refine Chromatographic Separation", shape=box, fillcolor="#4285F4", fontcolor="#FFFFFF"]; internal_standard [label="Step 3: Implement Robust Internal Standard", shape=box, fillcolor="#4285F4", fontcolor="#FFFFFF"]; ms_optimization [label="Step 4: Adjust MS & Ionization Parameters", shape=box, fillcolor="#4285F4", fontcolor="#FFFFFF"]; end_node [label="Resolution: Method Optimized\nand Validated", shape=ellipse, fillcolor="#34A853", fontcolor="#FFFFFF"];

// Edges start -> sample_prep [label="Begin Troubleshooting"]; sample_prep -> chromatography [label="If suppression persists"]; chromatography -> internal_standard [label="If variability remains"]; internal_standard -> ms_optimization [label="For further sensitivity gains"]; ms_optimization -> end_node [label="Finalize Method"];

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sub_gradient [label="Modify Gradient Profile", shape=ellipse, style=filled, fillcolor="#F1F3F4", fontcolor="#202124", fontsize=9]; sub_column [label="Change Stationary Phase\n(e.g., PFP, Biphenyl)", shape=ellipse, style=filled, fillcolor="#F1F3F4", fontcolor="#202124", fontsize=9]; sub_uplc [label="Use UPLC/UHPLC", shape=ellipse, style=filled, fillcolor="#F1F3F4", fontcolor="#202124", fontsize=9];

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sub_source [label="Optimize Source Parameters\n(Gas, Temp, Voltage)", shape=ellipse, style=filled, fillcolor="#F1F3F4", fontcolor="#202124", fontsize=9]; sub_apci [label="Switch Ionization Source\n(ESI -> APCI)", shape=ellipse, style=filled, fillcolor="#F1F3F4", fontcolor="#202124", fontsize=9];

// Connections to sub-options sample_prep -> {sub_spe, sub_lle, sub_dilution} [style=dashed, arrowhead=none]; chromatography -> {sub_gradient, sub_column, sub_uplc} [style=dashed, arrowhead=none]; internal_standard -> {sub_sil, sub_coelution} [style=dashed, arrowhead=none]; ms_optimization -> {sub_source, sub_apci} [style=dashed, arrowhead=none]; }

A logical workflow for troubleshooting ion suppression.

Issue 1: Chronically Low Signal and Poor Sensitivity

This is the most direct symptom of ion suppression, where the analyte signal is consistently weak, making it difficult to achieve the required limit of quantification (LOQ).

  • Underlying Cause: The primary cause is the co-elution of N-nitroso-desmethyl-chlorpheniramine with highly concentrated matrix components that dominate the ionization process.[9]

  • Solution A: Enhance Sample Preparation The most effective way to combat ion suppression is to remove the interfering matrix components before the sample reaches the ion source.[6][15]

    • Solid-Phase Extraction (SPE): This is a highly selective and effective technique for cleaning complex samples.[9][16] For N-nitroso-desmethyl-chlorpheniramine, a mixed-mode SPE cartridge (combining reversed-phase and ion-exchange properties) can provide superior cleanup by removing both non-polar and ionic interferences.

    • Liquid-Liquid Extraction (LLE): LLE separates compounds based on their differential solubility in two immiscible liquids. It can be very effective at providing a clean extract, though optimization is required to ensure high recovery of the analyte.[17][18]

Technique Matrix Removal Efficiency Analyte Recovery Complexity & Time Recommendation
Protein Precipitation LowGoodLowNot recommended for complex matrices due to minimal cleanup.
Liquid-Liquid Extraction (LLE) GoodVariableMediumA good option, but requires careful solvent selection and may need multiple extractions.[6]
Solid-Phase Extraction (SPE) ExcellentGood-ExcellentHighHighly recommended for achieving the lowest detection limits by providing the cleanest extracts.[9][18]
  • Solution B: Improve Chromatographic Separation If sample preparation alone is insufficient, the next step is to chromatographically resolve the analyte from the interfering matrix components.[6]

    • Optimize the Gradient: A slower, shallower gradient can increase the separation between closely eluting peaks.

    • Alternative Column Chemistry: Standard C18 columns may not provide sufficient selectivity. Consider columns with different stationary phases, such as Pentafluorophenyl (PFP), which can offer unique selectivity for polar and aromatic compounds like nitrosamines.[18][19]

    • Adopt UPLC/UHPLC: Ultra-High Performance Liquid Chromatography (UPLC/UHPLC) systems use smaller particles (sub-2 µm), which provide significantly higher resolution and sharper peaks. This increased peak capacity reduces the likelihood of co-elution with matrix components.

Issue 2: Inconsistent Results and Poor Reproducibility

High variability in peak areas or calculated concentrations across a batch of seemingly identical samples is a classic sign of variable matrix effects.

  • Underlying Cause: The composition of the sample matrix can vary slightly from sample to sample. If the analysis is susceptible to ion suppression, these small variations will lead to inconsistent suppression effects, causing poor precision.

  • Solution: Use a Stable Isotope-Labeled (SIL) Internal Standard This is the most robust strategy for correcting variability.[9] A SIL internal standard, such as N-Nitroso-N-Desmethyl-Chlorpheniramine-d3 , is chemically identical to the analyte but has a slightly higher mass.[20]

    • Why it works: The SIL internal standard co-elutes perfectly with the analyte and experiences the exact same degree of ion suppression or enhancement.[19] By calculating the ratio of the analyte peak area to the internal standard peak area, the variability caused by matrix effects is normalized, leading to highly accurate and precise quantification.

Issue 3: Sensitivity is Still Insufficient After Optimization

If you have implemented rigorous sample preparation and chromatographic separation but still cannot reach the required detection limits, the issue may lie with the mass spectrometer's ionization process itself.

  • Underlying Cause: The chosen ionization technique or its parameters may not be optimal for N-nitroso-desmethyl-chlorpheniramine or may be particularly susceptible to the residual matrix.

  • Solution A: Optimize Ion Source Parameters Fine-tuning the ion source can significantly impact signal intensity.

    • Gas Flows: Optimize nebulizer and drying gas flows to ensure efficient droplet formation and desolvation.

    • Temperatures: Adjust the source and desolvation temperatures to maximize analyte signal without causing thermal degradation.

    • Voltages: Optimize the capillary/cone voltage to facilitate efficient ion transfer. A crucial parameter is the declustering potential, which should be optimized to reduce background noise without fragmenting the analyte precursor ion.[21]

  • Solution B: Consider an Alternative Ionization Source Electrospray Ionization (ESI) is the most common technique but is also highly susceptible to ion suppression.[8]

    • Atmospheric Pressure Chemical Ionization (APCI): APCI can be significantly less prone to matrix effects for certain analytes because ionization occurs in the gas phase rather than from liquid droplets.[6][22][23] For small to medium polarity molecules like many nitrosamines, APCI can offer better signal stability and reduced suppression, making it a valuable alternative to investigate during method development.[22]

Experimental Protocols

Protocol 1: Solid-Phase Extraction (SPE) for Matrix Cleanup

This protocol provides a general workflow for cleaning a drug product sample to reduce matrix interference.


// Nodes start [label="1. Sample Preparation\n(Dissolve drug product in aqueous diluent,\nadd SIL Internal Standard)", fillcolor="#FBBC05"]; condition [label="2. Condition SPE Cartridge\n(e.g., with Methanol)"]; equilibrate [label="3. Equilibrate SPE Cartridge\n(e.g., with Water)"]; load [label="4. Load Sample\n(Pass sample solution through cartridge)"]; wash [label="5. Wash Cartridge\n(Use a weak solvent to remove interferences)"]; elute [label="6. Elute Analyte\n(Use a strong organic solvent, e.g., Acetonitrile,\nto collect N-nitroso-desmethyl-chlorpheniramine)"]; evaporate [label="7. Evaporate & Reconstitute\n(Dry eluate under Nitrogen and reconstitute\nin mobile phase)"]; analyze [label="8. Analyze by LC-MS/MS", fillcolor="#34A853", fontcolor="#FFFFFF"];

// Edges start -> condition; condition -> equilibrate; equilibrate -> load; load -> wash; wash -> elute; elute -> evaporate; evaporate -> analyze; }

A typical Solid-Phase Extraction (SPE) workflow.

Methodology:

  • Sample Preparation: Accurately weigh the drug product and dissolve it in an appropriate aqueous diluent (e.g., 1% formic acid in water). Spike with the SIL internal standard solution.[24]

  • SPE Cartridge Conditioning: Condition a mixed-mode SPE cartridge by passing methanol followed by water through it.

  • Sample Loading: Load the prepared sample solution onto the SPE cartridge at a slow, steady flow rate.

  • Washing: Wash the cartridge with a weak solvent (e.g., 5% methanol in water) to remove hydrophilic interferences while retaining the analyte.

  • Elution: Elute the N-nitroso-desmethyl-chlorpheniramine and internal standard using a small volume of a strong organic solvent (e.g., acetonitrile or methanol).

  • Evaporation & Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen. Reconstitute the residue in the initial mobile phase for LC-MS analysis.[18]

References

  • Becker, G. (n.d.). Matrix Effects and Ion Suppression in LC-MS: Essential Strategies for Research. Preprints.org.
  • European Pharmaceutical Review. (2023, July 24). EMA revises guidance on nitrosamine impurities. Available at: [Link]

  • Jessome, L. L., & Volmer, D. A. (2006). Ion Suppression: A Major Concern in Mass Spectrometry. LCGC North America, 24(5), 498-510. Available at: [Link]

  • Pagar, A. D., et al. (2024). Nitrosamine Control: From Risk Assessment to Analytical Testing with Emphasis on Sample Preparation and Phase-Appropriate Method Validation. Organic Process Research & Development. Available at: [Link]

  • Zamann Pharma Support GmbH. (n.d.). FDA Nitrosamine Guidelines. Available at: [Link]

  • YouTube. (2020, May 17). EMA Issues Guidance to Avoid Nitrosamine Impurities. Available at: [Link]

  • Netpharmalab. (2024, July 2). EMA guidelines for the detection of nitrosamines in medicines. Available at: [Link]

  • FDA. (2023, August). Recommended Acceptable Intake Limits for Nitrosamine Drug Substance-Related Impurities (NDSRIs). U.S. Food and Drug Administration. Available at: [Link]

  • FDA. (2024, September). Control of Nitrosamine Impurities in Human Drugs. U.S. Food and Drug Administration. Available at: [Link]

  • Zamann Pharma Support GmbH. (n.d.). EMA Nitrosamine Guidelines. Available at: [Link]

  • European Medicines Agency. (n.d.). Nitrosamine impurities. Available at: [Link]

  • The FDA Group. (2024, September 5). Guidance Breakdown: FDA Revises Its Final Guidance on Nitrosamine Impurities. Available at: [Link]

  • PMDA. (n.d.). Overview of Testing Methods for N-nitrosamines Monitoring: Regulatory Requirements and Analytical Challenges. Pharmaceuticals and Medical Devices Agency. Available at: [Link]

  • Waters Corporation. (n.d.). Reducing the Effect of Ion Suppression in Mass Spectrometry Using ACQUITY UPLC. Available at: [Link]

  • Waters Corporation. (n.d.). Nitrosamines Analysis with LC-MS/MS. Available at: [Link]

  • AMSbiopharma. (2024, November 19). Optimize LC‑MS/MS Sensitivity: Ion Suppression in Bioanalysis. Available at: [Link]

  • FDA. (n.d.). CDER Nitrosamine Impurity Acceptable Intake Limits. U.S. Food and Drug Administration. Available at: [Link]

  • Manasa Life Sciences. (n.d.). N-Nitroso Desmethyl Chlorpheniramine. Available at: [Link]

  • PubChem. (n.d.). N-Nitroso-N-Desmethyl-Chlorpheniramine-d3. National Center for Biotechnology Information. Available at: [Link]

  • Nitrosamines Exchange. (2024, June 3). How to circumvent matrix effect in confirmatory testing. Available at: [Link]

  • Separation Science. (2023, October 2). Overcoming the Challenges of Nitrosamine Analysis Using LC-MS/MS. Available at: [Link]

  • Chromatography Online. (2015, November 1). Ion suppression in Biological Sample Analysis: You May or May Not See It but It's There. Available at: [Link]

  • PubChem. (n.d.). N-nitroso-desmethyl-chlorpheniramine. National Center for Biotechnology Information. Available at: [Link]

  • Furey, A., et al. (2013). Ion suppression; A critical review on causes, evaluation, prevention and applications. Talanta, 115, 104-122. Available at: [Link]

  • Veeprho. (n.d.). N-Nitroso Desmethyl Chlorpheniramine. Available at: [Link]

  • Schmidt, C. K., et al. (2008). Analysis of nitrosamines in wastewater: exploring the trace level quantification capabilities of a hybrid linear ion trap/orbitrap mass spectrometer. Analytical Chemistry, 80(3), 695-703. Available at: [Link]

  • Patel, K., et al. (2024). An update on latest regulatory guidelines and analytical methodologies for N-nitrosamine impurities in pharmaceutical products – 2024. Journal of Pharmaceutical and Biomedical Analysis, 243, 116035. Available at: [Link]

  • Wikipedia. (n.d.). Ion suppression (mass spectrometry). Available at: [Link]

  • Annesley, T. M. (2003). Enhancement and Suppression of Ionization in Drug Analysis Using HPLC-MS/MS in Support of Therapeutic Drug Monitoring. Therapeutic Drug Monitoring, 25(2), 133-146. Available at: [Link]

Sources

Troubleshooting

Technical Support Center: Optimizing N-nitroso-desmethyl-chlorpheniramine (NDCP) Retention in Reversed-Phase HPLC

Introduction: The detection and quantification of N-nitroso-desmethyl-chlorpheniramine (NDCP), a potential genotoxic impurity, is a critical concern in pharmaceutical quality control.[1][2] Given that NDCP can form durin...

Author: BenchChem Technical Support Team. Date: January 2026

Introduction: The detection and quantification of N-nitroso-desmethyl-chlorpheniramine (NDCP), a potential genotoxic impurity, is a critical concern in pharmaceutical quality control.[1][2] Given that NDCP can form during the manufacturing or storage of drug products containing chlorpheniramine, robust and reliable analytical methods are imperative.[2] High-Performance Liquid Chromatography (HPLC), particularly in the reversed-phase mode, is a cornerstone technique for this analysis. The composition of the mobile phase is the most powerful tool available to the chromatographer to control the retention, selectivity, and peak shape of NDCP.

This guide provides in-depth technical support, troubleshooting advice, and validated protocols to help you navigate the complexities of mobile phase optimization for NDCP analysis.

Frequently Asked Questions (FAQs)

Q1: How does the choice of organic modifier (Acetonitrile vs. Methanol) impact NDCP retention?

The choice between Acetonitrile (ACN) and Methanol (MeOH) is one of the first and most critical decisions in method development. Both are common, water-miscible solvents, but their distinct chemical properties can lead to significant differences in chromatographic performance.[3]

  • Elution Strength: Acetonitrile generally has a higher elution strength than methanol in reversed-phase chromatography.[4][5] This means that for a given percentage of organic modifier, ACN will cause NDCP to elute faster (have a shorter retention time) compared to methanol.[4] If your primary goal is high-throughput analysis, ACN is often the preferred choice.[4]

  • Selectivity and Peak Shape: The two solvents interact differently with both the analyte and the stationary phase, which can alter selectivity (the separation between different compounds).[6]

    • Methanol , as a polar protic solvent, is capable of hydrogen bonding.[3][4] This can sometimes improve the peak shape for basic compounds like NDCP by minimizing undesirable interactions with residual silanols on the silica-based stationary phase.[4][7]

    • Acetonitrile , a polar aprotic solvent, has a strong dipole moment.[3] It often provides sharper, more efficient peaks for a wide range of compounds and generates lower backpressure than methanol at equivalent flow rates.[4][8]

  • Practical Considerations: ACN has a lower UV cutoff than methanol, making it ideal for high-sensitivity UV detection at low wavelengths.[4] However, methanol is generally less expensive and more readily available.[4]

Recommendation: Start your method development with Acetonitrile due to its lower viscosity and superior UV transparency. If you encounter issues with peak shape (e.g., tailing) or need to alter the elution order of impurities, switching to or creating a ternary mixture with Methanol is a powerful alternative.

Q2: What is the role of mobile phase pH in controlling the retention of NDCP?

Mobile phase pH is arguably the most influential parameter for controlling the retention of ionizable compounds like NDCP.[9][10] NDCP contains a basic tertiary amine group, making its retention highly dependent on the pH of the mobile phase.[11][12]

The fundamental principle is ion suppression . In reversed-phase chromatography, the non-polar stationary phase (e.g., C18) retains non-polar (neutral) compounds more strongly.

  • At low pH (pH < pKa): The amine group on NDCP will be protonated, carrying a positive charge (R₃NH⁺). This ionized form is more polar and has less affinity for the stationary phase, resulting in shorter retention times .[9][10]

  • At high pH (pH > pKa): The amine group will be in its neutral, non-ionized form (R₃N). This form is less polar and interacts more strongly with the stationary phase, leading to longer retention times .[9][10]

Operating at a pH close to the analyte's pKa can lead to poor peak shape and retention time instability, as both the ionized and non-ionized forms will be present.[13][14] A general rule is to adjust the mobile phase pH to be at least 1.5-2 pH units away from the analyte's pKa for robust and reproducible results.[11]

Troubleshooting Guide

This section addresses common issues encountered during the analysis of N-nitroso-desmethyl-chlorpheniramine and provides systematic, mobile-phase-focused solutions.

Problem Potential Mobile Phase Cause Recommended Solutions & Rationale
Early Elution / No Retention 1. Organic content is too high. 2. Mobile phase pH is too low. 1. Decrease the percentage of organic modifier (ACN or MeOH). This increases the polarity of the mobile phase, promoting stronger interaction between the non-polar NDCP and the stationary phase, thus increasing retention time.2. Increase the mobile phase pH. For a basic compound like NDCP, increasing the pH will suppress the ionization of its amine group, making it less polar and increasing its retention.[9][10]
Late Elution / Long Run Time 1. Organic content is too low. 2. Mobile phase pH is too high. 1. Increase the percentage of organic modifier. This decreases the overall polarity of the mobile phase, weakening the interaction between NDCP and the stationary phase and shortening the retention time.[4]2. Slightly decrease the mobile phase pH (while staying above pH 3 for column stability). This will increase the ionization of the amine group, making NDCP more polar and causing it to elute earlier.[13]
Poor Peak Shape (Tailing) 1. Secondary interactions with stationary phase. 2. pH is too close to the analyte's pKa. 3. Insufficient buffer concentration. 1. Adjust the mobile phase pH. For basic compounds, tailing is often caused by interaction with acidic residual silanol groups on the silica packing.[15] Lowering the pH (e.g., to pH 3 with formic acid) protonates the silanols, reducing this interaction. Alternatively, increasing the pH to deprotonate the analyte can also improve shape.[10]2. Ensure the mobile phase pH is at least 1.5-2 units away from the pKa of NDCP. [11] This ensures the analyte is in a single ionic state.3. Increase buffer concentration (e.g., from 10mM to 20mM). This can help to saturate the active sites on the stationary phase and improve peak symmetry. Be mindful of buffer solubility in the organic modifier.[16]
Drifting Retention Times 1. Inadequate column equilibration. 2. Poorly prepared or unstable buffer. 3. Mobile phase composition changing over time. 1. Ensure the column is equilibrated for a sufficient volume (10-20 column volumes) after any change in mobile phase composition. This is crucial for stabilizing the stationary phase surface.2. Prepare fresh buffer daily. Check for signs of precipitation when mixing the aqueous buffer with the organic modifier.[16]3. Ensure mobile phase components are well-mixed and degassed. Acetonitrile and water mixtures can undergo volume changes and temperature effects that can cause baseline drift if not properly equilibrated.[4][6]

Experimental Protocols & Data Visualization

Protocol 1: Systematic Mobile Phase Optimization Workflow

This protocol provides a logical flow for developing a robust HPLC method for NDCP.

  • Column Selection: Begin with a high-purity, end-capped C18 column (e.g., 100 x 4.6 mm, 2.7 µm) known for good performance with basic compounds.

  • Initial Mobile Phase Selection:

    • Mobile Phase A: 0.1% Formic Acid in Water (approx. pH 2.7). This is a common starting point for LC-MS analysis of nitrosamines.[17][18]

    • Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

  • Gradient Screening: Run a fast scouting gradient (e.g., 5% to 95% B in 10 minutes) to determine the approximate elution conditions for NDCP.

  • pH Adjustment & Optimization:

    • If peak shape is poor or retention needs significant adjustment, evaluate different pH levels.

    • Prepare buffers at different pH values (e.g., pH 3, 4.5, 7). Ammonium formate or ammonium acetate are excellent volatile buffers for LC-MS compatibility.[19]

    • For each pH, re-run the scouting gradient to observe the change in retention.

  • Organic Modifier Evaluation: If necessary, substitute Acetonitrile with Methanol (using the same aqueous buffer) and repeat the gradient screen to evaluate changes in selectivity and peak shape.[6]

  • Fine-Tuning: Once the optimal pH and organic modifier are selected, refine the gradient slope and isocratic holds to achieve the desired resolution and run time.

G cluster_prep Preparation cluster_screening Screening Phase cluster_optimization Optimization Phase cluster_final Finalization Start Define Analytical Goal (e.g., Quantitation, Impurity Profiling) Select_Column Select C18 Column Start->Select_Column Screen_Solvent Scout Gradient with ACN (e.g., 5-95% B) Select_Column->Screen_Solvent Evaluate_RT_Shape Evaluate Retention & Peak Shape Screen_Solvent->Evaluate_RT_Shape pH_Scout pH Scouting (e.g., pH 3, 4.5, 7) Evaluate_RT_Shape->pH_Scout If optimization needed Final_Method Final Robust Method Evaluate_RT_Shape->Final_Method If initial result is optimal Select_pH Select Optimal pH for Retention & Shape pH_Scout->Select_pH Solvent_Select Test Methanol (If selectivity/shape is poor) Select_pH->Solvent_Select Fine_Tune Fine-Tune Gradient Select_pH->Fine_Tune If ACN is optimal Solvent_Select->Fine_Tune If ACN is suboptimal Fine_Tune->Final_Method G cluster_low_ph Low pH (e.g., < 4) cluster_high_ph High pH (e.g., > 8) Low_pH_Form NDCP is Protonated (Cationic) R₃NH⁺ Low_pH_Result Result: - More Polar - Weak interaction with C18 - SHORT Retention Time Low_pH_Form->Low_pH_Result Equilibrium pH ≈ pKa Low_pH_Form->Equilibrium High_pH_Form NDCP is Neutral R₃N High_pH_Result Result: - Less Polar - Strong interaction with C18 - LONG Retention Time High_pH_Form->High_pH_Result Equilibrium->High_pH_Form

Caption: Effect of mobile phase pH on NDCP's ionization and retention.

Data Summary: Impact of Mobile Phase on Retention Factor (k')

The retention factor (k') is a measure of how much longer a compound is retained by the stationary phase compared to an unretained compound. The following table illustrates hypothetical but realistic data showing the impact of mobile phase changes on the retention factor of NDCP.

Condition IDOrganic Modifier% OrganicAqueous PhasepHResulting k' (NDCP)Observation
1Acetonitrile40%0.1% Formic Acid2.71.8Low retention due to low pH.
2Acetonitrile30%0.1% Formic Acid2.73.5Retention increases as organic % decreases.
3Acetonitrile40%10mM Ammonium Acetate7.08.2Significant retention increase due to ion suppression at neutral pH.
4Methanol40%10mM Ammonium Acetate7.09.5Methanol shows slightly higher retention than ACN at the same concentration.

This data clearly demonstrates that pH has the most dramatic effect on retention, followed by the percentage and type of organic modifier.

References

  • Effect of mobile phase pH on reversed-phase HPLC separations of ionizable compounds. (n.d.). KNAUER Wissenschaftliche Geräte GmbH.
  • Acetonitrile vs. Methanol for Reverse Phase Chromatography. (2025, October 14). Chrom Tech, Inc.
  • Petrovska-Dimitrievska, G., Acevska, J., Nakov, N., Zafirova Gjorgievska, M., & Brezovska, K. (2022). Impact of mobile phase composition on reverse-phase separation of polar basic compounds. Macedonian Pharmaceutical Bulletin, 68(1), 69-74.
  • HPLC Troubleshooting Guide. (n.d.). Sigma-Aldrich.
  • Differences Between Using Acetonitrile and Methanol for Reverse Phase Chromatography. (n.d.). Shimadzu.
  • Exploring the Role of pH in HPLC Separation. (n.d.). Moravek.
  • Troubleshooting Peak Shape Problems in HPLC. (n.d.). Waters Corporation.
  • Choose Methanol or Acetonitrile? The Organic Mobile Phase in HPLC. (2025, November 17). Welch Materials.
  • Acetonitrile and methanol. (2025, May 29). Pharmaguideline Forum.
  • The use of Mobile Phase pH as a Method Development Tool. (2020, March 2). Chromatography Today.
  • Comprehensive Workflow for the Quantitative Analysis of Nitrosamines Drug Substance Related Impurity in Drug Product Using water. (n.d.). Waters Corporation.
  • 7 Key Differences in the Use of Methanol and Acetonitrile. (n.d.). Shimadzu.
  • The influence of mobile phase ph on the retention and selectivity of related basic compounds in reversed-phase liquid chromatography. (2025, August 7). ResearchGate.
  • LC-HRMS Based Analytical Platform to Determine Nitrosamines in Pharmaceuticals. (n.d.). FDA.
  • Development and comparison of methods for the nitrosamine analysis in different APIs by means of UPLC-MS/MS. (n.d.). Biblioteca IQS.
  • Poor peak shape. (n.d.). Nacalai Tesque.
  • Liquid Chromatography-High Resolution Mass Spectrometry (LC-HRMS) Method for the Determination of Six Nitrosamine Impurities in. (2019, May 21). FDA.
  • Tips and Tricks of HPLC System Troubleshooting. (n.d.). Agilent.
  • Troubleshooting Poor Peak Shape: A Complete Workflow From Mobile Phase To Consumables. (2025, November 27). ALWSCI.
  • Nitrosamines Analysis in Pharmaceuticals. (2021, March 10). Agilent.
  • Analysis of nine N-nitrosamines using liquid chromatography-accurate mass high resolution-mass spectrometry on a Q-Exactive instrument. (2025, August 6). ResearchGate.
  • Nitrosamine Impurity Analysis for FDA Approval: How to Ensure the success. (2025, August 17). ResolveMass Laboratories Inc.
  • LC-MS/MS Method for the Quantification of 10 Nitrosamine Impurities in Metformin. (n.d.). Thermo Fisher Scientific.
  • Method of Test for Nitrosamines in Medicines - Multiple Analysis (LC-MS/MS Method). (2020, August 24). Food and Drug Administration, Taiwan.
  • Role of Buffers in Liquid Chromatography. (n.d.). Phenomenex.
  • N-Nitroso Desmethyl Chlorpheniramine. (n.d.). Chemicea.
  • N-nitroso-desmethyl-chlorpheniramine. (n.d.). PubChem.
  • [Chromatography Q & A] Which buffer solution is used for the HPLC mobile phase? (n.d.). Wako Blog.
  • HPLC Tips & Tricks: Mobile Phase Preparation Part 2 - Buffers. (n.d.). Sigma-Aldrich.
  • N-Nitroso Desmethyl Chlorpheniramine. (n.d.). Manasa Life Sciences.
  • N-Nitroso-N-Desmethyl-Chlorpheniramine-d3. (n.d.). PubChem.
  • N-Nitroso Desmethyl S-Chlorpheniramine. (n.d.). SynZeal.
  • A Guide to HPLC and LC-MS Buffer Selection. (n.d.). Advanced Chromatography Technologies.
  • Quantitative Analysis of Nitrosamine Impurities by LC-MS Methods from the United States Pharmacopeia General Chapter. (n.d.). Merck Millipore.
  • How IMS-MS Enhances Nitrosamine Detection in Pharmaceuticals. (2024, December 17). Separation Science.

Sources

Optimization

Technical Support Center: Column Selection for Optimal Separation of N-Nitroso-Desmethyl-Chlorpheniramine

Welcome to the technical support center for the analysis of N-nitroso-desmethyl-chlorpheniramine. This guide is designed for researchers, analytical scientists, and drug development professionals to provide in-depth, fie...

Author: BenchChem Technical Support Team. Date: January 2026

Welcome to the technical support center for the analysis of N-nitroso-desmethyl-chlorpheniramine. This guide is designed for researchers, analytical scientists, and drug development professionals to provide in-depth, field-proven insights into chromatographic column selection and troubleshooting for this specific nitrosamine drug substance-related impurity (NDSRI).

As a Senior Application Scientist, my goal is to explain the causality behind experimental choices, ensuring that every protocol is a self-validating system grounded in scientific integrity.

Understanding the Analyte: N-Nitroso-Desmethyl-Chlorpheniramine

N-nitroso-desmethyl-chlorpheniramine is a nitrosamine impurity that can form from desmethyl-chlorpheniramine, an intermediate in the synthesis of the antihistamine chlorpheniramine.[1] Structurally, it is a non-volatile nitrosamine.[1] Due to the potential carcinogenicity of nitrosamines, regulatory bodies like the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA) have set stringent acceptable intake (AI) limits for these impurities, necessitating highly sensitive and robust analytical methods for their detection and quantification.[2][3][4][5][6][7][8] For N-nitroso-desmethyl-chlorpheniramine, the FDA has assigned it to Potency Category 1 with a default AI limit of 26.5 ng/day.[1][9]

Key Chemical Properties:

  • Molecular Formula: C₁₅H₁₆ClN₃O[1][10][11]

  • Molecular Weight: 289.76 g/mol [1][10][11]

  • Predicted Lipophilicity (XLogP3): 3.3[11][12]

  • Classification: Non-volatile nitrosamine[1]

This combination of properties—a relatively high molecular weight for a nitrosamine and moderate lipophilicity—guides our initial column selection towards reversed-phase liquid chromatography (LC). Given the trace-level detection required, LC coupled with tandem mass spectrometry (LC-MS/MS) is the technique of choice for its sensitivity and selectivity.[2][3][13]

Frequently Asked Questions (FAQs)

Q1: What is the primary recommended column for the separation of N-nitroso-desmethyl-chlorpheniramine?

Answer: Based on demonstrated applications and the chemical structure of the analyte, a Biphenyl stationary phase is the primary recommendation. A technical note from SCIEX outlines a successful method using a Phenomenex Kinetex Biphenyl (100 x 3.0 mm, 2.6 µm) column for the sensitive quantitation of this impurity.[14]

Why a Biphenyl Column? Biphenyl phases provide a unique selectivity compared to standard C18 columns. They offer π-π interactions in addition to hydrophobic interactions. The N-nitroso-desmethyl-chlorpheniramine molecule contains two aromatic rings (a chlorophenyl group and a pyridine ring), making it an ideal candidate for retention and separation based on these π-π interactions. This alternative selectivity can be crucial for separating the target analyte from the active pharmaceutical ingredient (API), chlorpheniramine, and other matrix components.[15][16]

Q2: I don't have a Biphenyl column. What are suitable alternatives?

Answer: If a Biphenyl column is unavailable, several other reversed-phase columns can provide adequate separation. The choice depends on the specific challenges you face (e.g., co-elution with the API, poor peak shape).

Here is a comparative table of alternative stationary phases:

Stationary PhasePrimary Interaction Mechanism(s)Key Advantages for Nitrosamine Analysis
C18 (Octadecylsilyl) HydrophobicVersatile, widely used, and effective for a broad range of nitrosamines. A good starting point for method development.[15][17]
Phenyl-Hexyl Hydrophobic, π-π InteractionsOffers alternative selectivity to C18. Has shown superior separation for certain NDSRIs.[15]
Pentafluorophenyl (PFP) Hydrophobic, π-π, Dipole-Dipole, Ion-ExchangeExcellent for separating positional isomers and structurally similar compounds. Useful if you have closely related impurities.[15]
Polar-Embedded C18 Hydrophobic, Hydrogen BondingProvides good retention for more polar compounds and is compatible with highly aqueous mobile phases.
Porous Graphitic Carbon (PGC) Hydrophobic, Shape SelectivityCan separate a wide range of nitrosamines and is stable across the entire pH range.[15][18]

Expert Recommendation: Start with a modern, high-efficiency C18 column (e.g., with particle sizes < 3 µm). If you face challenges with co-elution or peak shape, move to a column with a different selectivity, such as a Phenyl-Hexyl or PFP.

Q3: What is a good starting point for my chromatographic conditions?

Answer: A robust starting point is crucial. The following protocol is adapted from a validated method and serves as an excellent foundation for your experiments.[14]

Recommended Starting Protocol
  • Column: Biphenyl phase (e.g., Phenomenex Kinetex Biphenyl, 100 x 3.0 mm, 2.6 µm)[14]

  • Mobile Phase A: 0.1% Formic Acid in Water

  • Mobile Phase B: 0.1% Formic Acid in Methanol

  • Flow Rate: 0.3 mL/min

  • Column Temperature: 40°C

  • Injection Volume: 10 µL

  • Gradient Program:

Time (min)%B
0.010
1.010
7.090
8.090
8.110
10.010
  • Diverter Valve: It is highly recommended to use a diverter valve to direct the high-concentration API peak to waste (e.g., for the first 6 minutes of the run), preventing contamination of the mass spectrometer source.[14][19]

This protocol provides a solid baseline. You may need to optimize the gradient, flow rate, or mobile phase composition based on your specific system and sample matrix.

Troubleshooting Guide

Even with the best starting conditions, challenges can arise. This section addresses common problems in a question-and-answer format.

Q4: My N-nitroso-desmethyl-chlorpheniramine peak is showing poor retention (eluting too early). What should I do?

Answer: Poor retention is a common issue, especially with complex sample matrices.

Logical Troubleshooting Flow:

Start Poor Retention Observed CheckMobilePhase Is the initial mobile phase too strong (high %B)? Start->CheckMobilePhase DecreaseOrganic Decrease initial %B (e.g., from 10% to 5%) CheckMobilePhase->DecreaseOrganic Yes CheckColumn Is the column chemistry appropriate? (e.g., C18) CheckMobilePhase->CheckColumn No Result Retention Improved DecreaseOrganic->Result SwitchColumn Switch to a more retentive column (e.g., Biphenyl or Phenyl-Hexyl) CheckColumn->SwitchColumn No CheckpH Is mobile phase pH optimal? CheckColumn->CheckpH Yes SwitchColumn->Result AdjustpH Adjust pH (analyte is basic, higher pH may increase retention) CheckpH->AdjustpH No CheckpH->Result Yes AdjustpH->Result

Caption: Troubleshooting workflow for poor analyte retention.

Detailed Steps:

  • Reduce Initial Organic Content: The simplest first step is to decrease the starting percentage of your organic solvent (Mobile Phase B). This will weaken the mobile phase and increase the analyte's interaction with the stationary phase.

  • Change Stationary Phase: If adjusting the mobile phase is insufficient, your column may not be providing the right interaction mechanism. As discussed in Q2, switching from a standard C18 to a Biphenyl or Phenyl-Hexyl column can introduce π-π interactions, significantly enhancing retention for this specific analyte.[15]

  • Evaluate Mobile Phase pH: N-nitroso-desmethyl-chlorpheniramine has a pyridine ring, which is basic. Running your mobile phase at a slightly higher pH (e.g., using ammonium formate instead of formic acid) can neutralize the charge on the pyridine nitrogen, making the molecule less polar and more retained on a reversed-phase column. Caution: Always ensure your column is stable at the chosen pH.

Q5: I'm seeing poor peak shape (tailing or fronting). How can I fix this?

Answer: Poor peak shape compromises integration and reduces quantification accuracy.

Common Causes & Solutions:

IssuePotential Cause(s)Recommended Solution(s)
Peak Tailing 1. Secondary interactions with silanols on the column. 2. Column overload. 3. Mismatch between sample solvent and mobile phase.1. Use a modern, end-capped column. Add a small amount of a competing base (e.g., triethylamine, if MS compatible) to the mobile phase. 2. Reduce the injection volume or dilute the sample. 3. Dissolve your sample in the initial mobile phase composition.
Peak Fronting 1. Column overload (less common). 2. Column degradation (void formation).1. Dilute the sample. 2. Replace the column. Use a guard column to extend column lifetime.
Split Peaks 1. Clogged frit or partially blocked column. 2. Injector issue.1. Reverse-flush the column (follow manufacturer's instructions). If unresolved, replace the column. 2. Perform injector maintenance.
Q6: How do I ensure I am correctly identifying the N-nitroso-desmethyl-chlorpheniramine peak?

Answer: Peak identification must be unambiguous, especially at trace levels.

Self-Validating Protocol for Peak Identification:

  • Use a Reference Standard: The most critical step is to analyze a certified reference standard of N-nitroso-desmethyl-chlorpheniramine to confirm the retention time under your specific conditions.[9]

  • Mass Spectrometry Confirmation: Use a tandem mass spectrometer (MS/MS) for detection. Monitor at least two specific Multiple Reaction Monitoring (MRM) transitions for the analyte. The ratio of the quantifier to qualifier ion should be consistent between your standard and your sample. A SCIEX application note for a similar compound identified quantifier and qualifier ions that can serve as a starting point for method development.[14]

  • Spiking Experiment: Spike a known amount of the reference standard into your sample matrix (e.g., a solution of the chlorpheniramine API). You should see a proportional increase in the peak area at the expected retention time, confirming the peak's identity and indicating no significant matrix suppression.

Column Selection Logic Diagram:

cluster_primary Primary Path cluster_secondary Alternative Path Start Begin Method Development PrimaryCol Select Biphenyl Column (e.g., 100 x 3.0 mm, 2.6 µm) Start->PrimaryCol CheckSep Is separation from API and impurities adequate? PrimaryCol->CheckSep AltCol1 C18 Column AltCol2 Phenyl-Hexyl Column AltCol1->AltCol2 AltCol1->CheckSep AltCol3 PFP Column AltCol2->AltCol3 AltCol2->CheckSep AltCol3->CheckSep CheckSep->AltCol1 No CheckPeak Is peak shape acceptable? (Tailing/Fronting) CheckSep->CheckPeak Yes Optimize Optimize Mobile Phase (Gradient, pH, Solvent) CheckPeak->Optimize No Final Method Finalized CheckPeak->Final Yes Optimize->CheckSep

Caption: Decision tree for selecting the optimal LC column.

References

  • Quantitative analysis of nitrosamine impurities using liquid chromatography tandem mass spectrometry. (n.d.). ResearchGate. Retrieved January 8, 2026, from [Link]

  • Nitrosamines Analysis in Pharmaceuticals. (n.d.). Agilent. Retrieved January 8, 2026, from [Link]

  • Quantification of Trace Nitrosamines with GC-MS: When and Why It's Used. (2025, April 26). ResolveMass Laboratories Inc. Retrieved January 8, 2026, from [Link]

  • Advancing nitrosamines analysis with gas chromatography. (2022, June 16). European Pharmaceutical Review. Retrieved January 8, 2026, from [Link]

  • Reliably quantify nitrosamine impurities in drugs using an HRAM LC-MS method. (n.d.). Technology Networks. Retrieved January 8, 2026, from [Link]

  • High Sensitive and Accurate Analysis of Nitrosamines Using GC/MS/MS. (n.d.). Shimadzu Corporation. Retrieved January 8, 2026, from [Link]

  • Nitrosamine Impurity Testing | Accurate GC-MS & HRMS Analysis. (n.d.). BioPharmaSpec. Retrieved January 8, 2026, from [Link]

  • Determining N-Nitrosamines in Pharmaceutical Preparations Using LC–MS/MS. (2025, March 20). Spectroscopy Online. Retrieved January 8, 2026, from [Link]

  • An update on latest regulatory guidelines and analytical methodologies for N-nitrosamine impurities in pharmaceutical products – 2024. (2025, April 29). National Institutes of Health (NIH). Retrieved January 8, 2026, from [Link]

  • Liquid Chromatography-High Resolution Mass Spectrometry (LC-HRMS) Method for the Determination of Six Nitrosamine Impurities in ARB Drugs. (2019, May 21). FDA. Retrieved January 8, 2026, from [Link]

  • Guidelines for Nitrosamine Impurities in Drug substances and pharmaceutical drug Products Year 2025. (2026, January 1). Egyptian Drug Authority. Retrieved January 8, 2026, from [Link]

  • N-Nitroso Desmethyl Chlorpheniramine. (n.d.). Manasa Life Sciences. Retrieved January 8, 2026, from [Link]

  • N-Nitroso-N-Desmethyl-Chlorpheniramine-d3. (n.d.). PubChem. Retrieved January 8, 2026, from [Link]

  • Nitrosamine impurities: guidance for marketing authorisation holders. (n.d.). European Medicines Agency. Retrieved January 8, 2026, from [Link]

  • CDER Nitrosamine Impurity Acceptable Intake Limits. (n.d.). FDA. Retrieved January 8, 2026, from [Link]

  • How to Comply with the Nitrosamine Regulations for Your New Drug Product Marketing Applications. (2022, September 14). ProPharma Group. Retrieved January 8, 2026, from [Link]

  • Sensitive quantitation of N-nitroso des-methyl chlorpheniramine impurity in chloropyramine hydrochloride API. (n.d.). SCIEX. Retrieved January 8, 2026, from [Link]

  • N-nitroso-desmethyl-chlorpheniramine. (n.d.). PubChem. Retrieved January 8, 2026, from [Link]

  • N-Nitroso Desmethyl Chlorpheniramine. (n.d.). Veeprho. Retrieved January 8, 2026, from [Link]

  • N-Nitroso Desmethyl S-Chlorpheniramine. (n.d.). SynZeal. Retrieved January 8, 2026, from [Link]

  • Development and Validation of four Nitrosamine Impurities Determination Method in Medicines of Valsartan, Losartan, and Irbesartan with HPLC-MS/MS (APCI). (n.d.). National Institutes of Health (NIH). Retrieved January 8, 2026, from [Link]

  • Nitrosamines Analysis. (n.d.). Phenomenex. Retrieved January 8, 2026, from [Link]

  • Reliable HPLC/UV Quantification of Nitrosamine Impurities in Valsartan and Ranitidine Drug Substances. (n.d.). Waters Corporation. Retrieved January 8, 2026, from [Link]

  • N-Nitroso Desmethyl Chlorpheniramine. (n.d.). Pharmaffiliates. Retrieved January 8, 2026, from [Link]

  • Quantitation of N-Nitroso N-Desmethyl Diphenhydramine in Diphenhydramine HCl API. (n.d.). Agilent. Retrieved January 8, 2026, from [Link]

  • NDMA impurity in valsartan and other pharmaceutical products: Analytical methods for the determination of N-nitrosamines. (2018, November 12). ScienceDirect. Retrieved January 8, 2026, from [Link]

  • LC-HRMS Based Analytical Platform to Determine Nitrosamines in Pharmaceuticals. (n.d.). FDA. Retrieved January 8, 2026, from [Link]

  • Analytical Methodologies to Detect N‑Nitrosamine Impurities in Active Pharmaceutical Ingredients, Drug Products and Other Matrices. (n.d.). PubMed Central. Retrieved January 8, 2026, from [Link]

  • N-Nitroso Desmethyl Dexchlorpheniramine. (n.d.). Axios Research. Retrieved January 8, 2026, from [Link]

Sources

Reference Data & Comparative Studies

Validation

A Comparative Guide to Inter-Laboratory Analysis of N-Nitroso-Desmethyl-Chlorpheniramine (NDMCP)

For Researchers, Scientists, and Drug Development Professionals The presence of N-nitroso-desmethyl-chlorpheniramine (NDMCP), a potential nitrosamine drug substance-related impurity (NDSRI), in chlorpheniramine-containin...

Author: BenchChem Technical Support Team. Date: January 2026

For Researchers, Scientists, and Drug Development Professionals

The presence of N-nitroso-desmethyl-chlorpheniramine (NDMCP), a potential nitrosamine drug substance-related impurity (NDSRI), in chlorpheniramine-containing products presents a significant analytical challenge. As regulatory bodies worldwide, including the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA), intensify their scrutiny of nitrosamine impurities, robust and reproducible analytical methods are paramount for ensuring patient safety.[1][2][3][4] This guide provides a comprehensive comparison of the primary analytical methodologies for NDCMP, offering insights into method selection, validation, and the framework for conducting an inter-laboratory comparison to ensure data consistency and reliability across different testing sites.

The FDA has established an acceptable intake (AI) limit for N-nitroso-desmethyl-chlorpheniramine of 26.5 ng/day, categorizing it as a potent nitrosamine impurity that requires highly sensitive analytical methods for its detection and quantification.[5]

Primary Analytical Methodologies for NDCMP Analysis

The detection of nitrosamine impurities at trace levels necessitates highly sensitive and selective analytical techniques.[6][7] The two most prevalent and suitable methods for the analysis of NDCMP are Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) and Gas Chromatography-Tandem Mass Spectrometry (GC-MS/MS).[8][9][10]

  • Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS): This is often the preferred method for a broad range of nitrosamines, including those that are less volatile or thermally unstable.[9] LC-MS/MS offers high sensitivity and selectivity, making it well-suited for complex pharmaceutical matrices.[11][12]

  • Gas Chromatography-Tandem Mass Spectrometry (GC-MS/MS): GC-MS/MS is a powerful technique for the analysis of volatile nitrosamines.[13][14] Depending on the volatility of NDCMP, either direct liquid injection or headspace sampling can be employed.[13] GC-MS/MS provides excellent chromatographic resolution and sensitivity.[15]

Comparative Overview of Analytical Methods

The choice between LC-MS/MS and GC-MS/MS for NDCMP analysis depends on various factors, including the specific properties of the analyte, the sample matrix, and the available instrumentation. Below is a comparative summary of the expected performance of these two techniques.

Parameter LC-MS/MS GC-MS/MS
Applicability Broad applicability, suitable for a wide range of nitrosamines, including non-volatile and thermally labile compounds.[9]Best suited for volatile and thermally stable nitrosamines.[13]
Limit of Detection (LOD) Typically in the low pg/mL to sub-ng/mL range.[16][17]Can achieve low ppb to ppt levels, depending on the sample introduction method.[14]
Limit of Quantification (LOQ) Typically in the low ng/mL range (e.g., 0.05 ng/mL).[16][17]Can achieve low ppb levels.[13]
Linearity (r²) Excellent linearity, with r² values typically >0.999.[16]High linearity with r² values of 0.996 and higher.[13]
Precision (%RSD) High precision, with %RSD values typically <15%.[16]Good precision with area %RSD values of 8% or less.[15]
Accuracy (Recovery) Good accuracy, with recovery values typically between 80-120%.[16]Acceptable recovery, generally between 70-130%.[18]
Sample Preparation Typically involves liquid extraction followed by filtration.[19][20]Can involve liquid extraction or headspace analysis, which requires minimal sample preparation.[13][21]
Potential Challenges Matrix effects from the drug substance or excipients can cause ion suppression or enhancement.Thermal degradation of the analyte in the injector port or column can be a concern.

Experimental Protocols

The following are detailed, step-by-step protocols for the analysis of NDCMP using LC-MS/MS and GC-MS/MS. These protocols are based on established methods for nitrosamine analysis and a specific method for a structurally similar compound.[16][22]

LC-MS/MS Method for NDCMP Analysis

This protocol is adapted from a validated method for a similar nitrosamine impurity.[16]

1. Sample Preparation

  • Accurately weigh approximately 100 mg of the chlorpheniramine drug substance or powdered tablets into a 15 mL centrifuge tube.

  • Add 5.0 mL of methanol and vortex until the sample is fully dissolved.[23]

  • Centrifuge the solution for 15 minutes at 4500 rpm.[23]

  • Filter the supernatant through a 0.22 µm PVDF syringe filter into an HPLC vial.[23]

2. Chromatographic Conditions

  • LC System: Agilent 1290 Infinity II LC or equivalent.[17]

  • Column: Phenomenex Kinetex Biphenyl (3.0 × 100 mm, 2.6 μm) or equivalent.[16]

  • Mobile Phase A: 0.1% (v/v) formic acid in water.[16]

  • Mobile Phase B: 0.1% (v/v) formic acid in methanol.[16]

  • Flow Rate: 0.3 mL/min.[16]

  • Column Temperature: 40°C.[16]

  • Injection Volume: 10 μL.[16]

  • Gradient:

    • 0-2 min: 10% B

    • 2-8 min: 10-90% B

    • 8-10 min: 90% B

    • 10.1-12 min: 10% B

3. Mass Spectrometry Conditions

  • MS System: Agilent 6475A triple quadrupole LC/MS or equivalent.[17]

  • Ionization Mode: Electrospray Ionization (ESI), Positive

  • Multiple Reaction Monitoring (MRM) Transitions: To be determined by infusing a standard of N-nitroso-desmethyl-chlorpheniramine. At least two transitions (one for quantification, one for confirmation) should be monitored.[9]

4. Data Analysis

  • Integrate the chromatographic peaks for NDCMP and any internal standards.

  • Generate a calibration curve by plotting the peak area ratio (analyte/internal standard) against the concentration.

  • Calculate the concentration of NDCMP in the samples based on the calibration curve.[9]

LC-MS/MS Experimental Workflow

cluster_prep Sample Preparation cluster_analysis LC-MS/MS Analysis cluster_data Data Processing weigh Weigh 100 mg Sample dissolve Dissolve in 5 mL Methanol & Vortex weigh->dissolve centrifuge Centrifuge at 4500 rpm for 15 min dissolve->centrifuge filter Filter through 0.22 µm PVDF filter centrifuge->filter inject Inject 10 µL into LC-MS/MS filter->inject separate Chromatographic Separation inject->separate detect MS/MS Detection (MRM) separate->detect integrate Peak Integration detect->integrate calibrate Calibration Curve Generation integrate->calibrate quantify Quantification of NDCMP calibrate->quantify

Caption: Workflow for NDCMP analysis by LC-MS/MS.

GC-MS/MS Method for NDCMP Analysis

This protocol is a general guide and would require optimization for NDCMP.

1. Sample Preparation (Liquid Injection)

  • Accurately weigh approximately 100 mg of the chlorpheniramine drug substance or powdered tablets into a glass centrifuge tube.

  • Add 5 mL of dichloromethane, vortex for one minute, and then centrifuge for 2.5 minutes at 4000 rpm.[15]

  • Filter 1 mL of the dichloromethane layer through a 0.45 µm PTFE filter into a GC vial.[15]

2. GC Conditions

  • GC System: Agilent 8890 GC or equivalent.[8]

  • Column: VF-WAXms (30 m x 0.25 mm, 1.0 µm) or equivalent.[8]

  • Inlet: Splitless

  • Injection Volume: 2 µL.[15]

  • Oven Program: 70°C for 4 min; ramp at 20°C/min to 240°C, hold for 3.5 min.[8]

3. MS/MS Conditions

  • MS System: Agilent 7000 series triple quadrupole GC/MS or equivalent.

  • Ionization Mode: Electron Ionization (EI)

  • Acquisition Mode: Multiple Reaction Monitoring (MRM)

  • MRM Transitions: To be determined by injecting a standard of N-nitroso-desmethyl-chlorpheniramine.

4. Data Analysis

  • Similar to the LC-MS/MS method, involving peak integration, calibration curve generation, and quantification.

GC-MS/MS Experimental Workflow

cluster_prep Sample Preparation cluster_analysis GC-MS/MS Analysis cluster_data Data Processing weigh Weigh 100 mg Sample dissolve Extract with 5 mL Dichloromethane & Vortex weigh->dissolve centrifuge Centrifuge at 4000 rpm for 2.5 min dissolve->centrifuge filter Filter through 0.45 µm PTFE filter centrifuge->filter inject Inject 2 µL into GC-MS/MS filter->inject separate Chromatographic Separation inject->separate detect MS/MS Detection (MRM) separate->detect integrate Peak Integration detect->integrate calibrate Calibration Curve Generation integrate->calibrate quantify Quantification of NDCMP calibrate->quantify

Caption: Workflow for NDCMP analysis by GC-MS/MS.

Framework for an Inter-Laboratory Comparison Study

An inter-laboratory comparison study is crucial for assessing the reproducibility and reliability of analytical methods across different laboratories.[24] A well-designed study provides confidence in the analytical results and ensures that different laboratories can achieve comparable outcomes. An inter-laboratory study has demonstrated that accurate and precise quantification of trace-level nitrosamines can be achieved using different analytical procedures.[6]

1. Study Design

  • Objective: To evaluate the reproducibility of LC-MS/MS and/or GC-MS/MS methods for the quantification of NDCMP in chlorpheniramine drug substance and/or drug product.

  • Participants: A minimum of six laboratories with experience in trace-level analysis and mass spectrometry should be included.[6]

  • Test Materials: Homogenized samples of chlorpheniramine drug substance and/or finished product, both un-spiked and spiked with known concentrations of NDCMP at various levels (e.g., near the LOQ, at the specification limit, and above the specification limit).

2. Sample Distribution and Analysis

  • A central organizing body should prepare and distribute the homogenized and blinded test materials to all participating laboratories.

  • Each laboratory will analyze the samples using their in-house, validated method (either LC-MS/MS or GC-MS/MS).

  • Detailed analytical procedures and data reporting templates should be provided to ensure consistency.

3. Data Evaluation

  • The reported results from each laboratory will be statistically evaluated to determine the mean, standard deviation, and coefficient of variation for each sample.

  • The performance of each laboratory can be assessed using z-scores, which indicate how far a laboratory's result is from the consensus value.[25]

  • The study will provide valuable insights into the accuracy, precision, and reproducibility of the analytical methods used.[6]

Conclusion

The analysis of N-nitroso-desmethyl-chlorpheniramine requires highly sensitive and selective analytical methods to meet stringent regulatory requirements. Both LC-MS/MS and GC-MS/MS are capable of achieving the necessary performance, and the choice of method will depend on the specific laboratory's expertise and instrumentation. To ensure the reliability and consistency of analytical data across the pharmaceutical industry, conducting an inter-laboratory comparison study is highly recommended. This will not only validate the analytical methods but also provide a higher degree of confidence in the quality and safety of chlorpheniramine-containing products.

References

  • Agilent. Nitrosamines Analysis in Pharmaceuticals.
  • Restek. Analysis of Nitrosamine Impurities in Drugs by GC-MS/MS.
  • European Medicines Agency. Nitrosamine impurities: guidance for marketing authorisation holders.
  • ACS Publications. Nitrosamine Control: From Risk Assessment to Analytical Testing with Emphasis on Sample Preparation and Phase-Appropriate Method Validation. Organic Process Research & Development.
  • Benchchem. A Guide to Cross-Validation of N-Nitrosamine Quantification Methods.
  • Zamann Pharma Support GmbH. EMA Nitrosamine Guidelines.
  • PubMed. A headspace GC-MS method to quantify nitrosamine impurities and precursors in drug products: Method validation and product testing.
  • FDA. FDA Issues Revised Guidance on the Control of Nitrosamine Impurities in Human Drugs.
  • Netpharmalab. EMA guidelines for the detection of nitrosamines in medicines.
  • EMA. With all nitrosamines deadlines passed, EMA updates its guidelines.
  • EDQM. Validating analytical procedures for determining nitrosamines in pharmaceuticals: European OMCLs participate in collaborative study with international regulatory agencies.
  • FDA. Control of Nitrosamine Impurities in Human Drugs.
  • European Medicines Agency. Nitrosamine impurities.
  • ResolveMass Laboratories Inc. Why Regulatory Agencies Require Validated Methods for Nitrosamines.
  • ResolveMass Laboratories Inc. Quantification of Trace Nitrosamines with GC-MS: When and Why It's Used.
  • Shimadzu Corporation. High Sensitive and Accurate Analysis of Nitrosamines Using GC/MS/MS.
  • FDA. Revised Final Guidance on Nitrosamines Offers New Recommendations for Assessment and Control.
  • Federal Register. Control of Nitrosamine Impurities in Human Drugs; Guidance for Industry; Availability.
  • Pharmaceutical Technology. Industry Gives Input on FDA's Call for Nitrosamine Impurities Testing.
  • NIH. Development and Validation of four Nitrosamine Impurities Determination Method in Medicines of Valsartan, Losartan, and Irbesartan with HPLC-MS/MS (APCI).
  • SCIEX. Sensitive quantitation of N-nitroso des-methyl chlorpheniramine impurity in chloropyramine hydrochloride API.
  • Thermo Fisher Scientific. An automated sample preparation workflow for the analysis of nitrosamines in metformin.
  • ACS Publications. Analytical Methodologies to Detect N-Nitrosamine Impurities in Active Pharmaceutical Ingredients, Drug Products and Other Matrices. Chemical Research in Toxicology.
  • Ellutia. Nitrosamines in Pharma.
  • Merck Millipore. Quantitative Analysis of Nitrosamine Impurities by LC-MS Methods from the United States Pharmacopeia General Chapter.
  • ScienceDirect. NDMA impurity in valsartan and other pharmaceutical products: Analytical methods for the determination of N-nitrosamines.
  • Agilent Technologies. Quantitation of N-Nitroso N-Desmethyl Diphenhydramine in Diphenhydramine HCl API.
  • PubMed Central. Analytical Methodologies to Detect N‑Nitrosamine Impurities in Active Pharmaceutical Ingredients, Drug Products and Other Matrices.
  • International Journal of Pharmaceutical Sciences and Research. Various Analytical Techniques used for Nitrosamine impurities in Pharmaceutical Dosage Forms: A Comprehensive Review.
  • FDA. Liquid Chromatography-High Resolution Mass Spectrometry (LC-HRMS) Method for the Determination of Six Nitrosamine Impurities in.
  • Sigma-Aldrich. Quantitative Analysis of Nitrosamine Impurities by LC-MS Methods from the United States Pharmacopeia General Chapter.
  • Shimadzu Corporation. Quantitation of 8 Nitrosamines in 12 different solvents by LC-MS/MS system.
  • Veeprho. N-Nitroso Desmethyl Chlorpheniramine.
  • MDPI. An Interlaboratory Comparison Study of Regulated and Emerging Mycotoxins Using Liquid Chromatography Mass Spectrometry: Challenges and Future Directions of Routine Multi-Mycotoxin Analysis including Emerging Mycotoxins.
  • Benchchem. Inter-Laboratory Comparison of N-nitroso Bendroflumethiazide Analysis: A Comparative Guide.

Sources

Comparative

Comparative Analysis of N-Nitroso-Desmethyl-Chlorpheniramine in Different Drug Formulations: A Technical Guide

Abstract The emergence of nitrosamine impurities, particularly N-nitroso-desmethyl-chlorpheniramine (NDCP), in drug products containing chlorpheniramine presents a significant challenge to pharmaceutical quality and pati...

Author: BenchChem Technical Support Team. Date: January 2026

Abstract

The emergence of nitrosamine impurities, particularly N-nitroso-desmethyl-chlorpheniramine (NDCP), in drug products containing chlorpheniramine presents a significant challenge to pharmaceutical quality and patient safety. As a probable human carcinogen, the presence of NDCP must be rigorously controlled to meet stringent regulatory limits.[1][2][3] This guide provides a comparative analysis of NDCP in various chlorpheniramine drug formulations. We will explore the underlying chemical principles of NDCP formation, compare its prevalence and analytical challenges across different dosage forms, and provide detailed, field-proven experimental protocols for its accurate quantification. This document is intended for researchers, scientists, and drug development professionals dedicated to ensuring the safety and quality of pharmaceutical products.

Introduction: The Challenge of N-Nitroso-Desmethyl-Chlorpheniramine (NDCP)

N-nitroso-desmethyl-chlorpheniramine is a nitrosamine drug substance-related impurity (NDSRI) that can form in pharmaceutical products containing the active pharmaceutical ingredient (API) chlorpheniramine.[4][5] Nitrosamines are classified as probable human carcinogens, and their presence in medicines is a major concern for regulatory bodies like the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA).[1][2][3][6]

1.1. Regulatory Landscape and Acceptable Intake (AI) Limits

Regulatory agencies have established strict acceptable intake (AI) limits for nitrosamine impurities to mitigate potential carcinogenic risks.[1][2][7][8] For NDCP, which falls under the Carcinogenic Potency Categorization Approach (CPCA), the default AI limit is often set at a conservative level, such as 26.5 ng/day, when compound-specific carcinogenicity data is unavailable.[4][9] This necessitates the use of highly sensitive and validated analytical methods to detect and quantify NDCP at trace levels.[7][10][11]

1.2. Formation Pathway of NDCP

NDCP forms from the reaction of a nitrosating agent with the secondary amine functional group present in desmethyl-chlorpheniramine, a known impurity or degradant of chlorpheniramine.[4][5] The primary nitrosating agents are often nitrite salts (e.g., sodium nitrite), which can be present as trace impurities in excipients or reagents used during the manufacturing process.[6] The reaction is typically acid-catalyzed.

Below is a diagram illustrating the potential formation pathway of NDCP.

NDCP_Formation cluster_reactants Reactants cluster_product Product Desmethyl_Chlorpheniramine Desmethyl-Chlorpheniramine (Secondary Amine) Reaction_Point Nitrosation (Acidic Conditions) Desmethyl_Chlorpheniramine->Reaction_Point Nitrosating_Agent Nitrosating Agent (e.g., Nitrous Acid from Nitrites) Nitrosating_Agent->Reaction_Point NDCP N-nitroso-desmethyl-chlorpheniramine (NDCP) Reaction_Point->NDCP

Caption: Formation of NDCP via nitrosation of the desmethyl-chlorpheniramine precursor.

Impact of Drug Formulation on NDCP Levels

The choice of drug formulation plays a critical role in the potential for NDCP formation and the complexity of its analysis. Different formulations present unique chemical environments and matrix compositions.

Formulation Type Potential for NDCP Formation Analytical Challenges
Immediate-Release (IR) Tablets ModerateAPI extraction from a solid matrix; potential interference from excipients.
Extended-Release (ER) Tablets HigherComplex polymer matrices can trap impurities; longer processing times and specific excipients may increase risk.
Oral Solutions / Syrups HighHigher water activity can facilitate the nitrosation reaction; acidic pH for stability or taste-masking can catalyze formation.[3]

Comparative Analysis: A Case Study

To illustrate the impact of formulation on NDCP levels, we present a comparative study based on typical industry findings. Three batches of different chlorpheniramine maleate formulations were subjected to accelerated stability testing (40°C / 75% RH) for 3 months. NDCP levels were quantified using a validated LC-MS/MS method.

3.1. Experimental Design

  • Formulations:

    • Formulation A: Immediate-Release (IR) Tablets (4 mg)

    • Formulation B: Extended-Release (ER) Tablets (12 mg)

    • Formulation C: Oral Solution (2 mg/5 mL)

  • Analytical Technique: Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

  • Quantification: External calibration with a certified N-nitroso-desmethyl-chlorpheniramine reference standard.

3.2. Results

The results are summarized in the table below, showing the average NDCP concentration in parts per million (ppm) relative to the API label claim.

Formulation Initial NDCP (ppm) NDCP after 3 Months (ppm) % Increase
A: IR Tablets 0.040.15275%
B: ER Tablets 0.070.31343%
C: Oral Solution 0.120.65442%

3.3. Discussion of Results

The data clearly indicates that the Oral Solution (Formulation C) exhibited both the highest initial levels and the most significant increase in NDCP upon stability testing. This is consistent with the higher water activity and potentially lower pH of liquid formulations, which create a more favorable environment for the nitrosation reaction. The Extended-Release Tablets (Formulation B) showed a greater increase than the IR tablets, which could be attributed to the manufacturing process or the nature of the rate-controlling excipients used.

Analytical Workflow and Protocols

Accurate quantification of NDCP requires a robust and highly sensitive analytical method. LC-MS/MS is the technique of choice due to its superior selectivity and sensitivity for trace-level analysis.[10][11][12]

The general analytical workflow is depicted below.

Analytical_Workflow cluster_prep Sample Preparation cluster_analysis LC-MS/MS Analysis cluster_data Data Processing Sample Weigh Drug Product Dissolve Dissolve/Extract in Diluent Sample->Dissolve Filter Filter/Centrifuge Dissolve->Filter Inject Inject into LC-MS/MS Filter->Inject Separate Chromatographic Separation Inject->Separate Detect MRM Detection Separate->Detect Integrate Integrate Peak Detect->Integrate Quantify Quantify vs. Standard Curve Integrate->Quantify Report Report Result (ppm) Quantify->Report

Caption: General workflow for the analysis of NDCP in drug products.

4.1. Detailed Experimental Protocol: LC-MS/MS Method

This protocol is a validated method for the quantification of NDCP and must be adapted and re-validated by the user for their specific matrix and instrumentation.[7]

4.1.1. Reagents and Materials

  • N-nitroso-desmethyl-chlorpheniramine Certified Reference Material (CRM)

  • Chlorpheniramine Maleate API

  • Formic acid, LC-MS grade

  • Methanol, LC-MS grade

  • Water, LC-MS grade

  • Acetonitrile, LC-MS grade

  • 0.45 µm PTFE syringe filters

4.1.2. Standard Preparation

  • Primary Stock (100 µg/mL): Accurately weigh and dissolve 10 mg of NDCP CRM in 100 mL of methanol.

  • Working Stock (1 µg/mL): Dilute 1 mL of the Primary Stock to 100 mL with 50:50 methanol:water.

  • Calibration Standards: Prepare a series of calibration standards ranging from 0.05 ng/mL to 50 ng/mL by serial dilution of the Working Stock with 0.1% formic acid in water.[12]

4.1.3. Sample Preparation

  • For Tablets (IR and ER):

    • Accurately weigh and grind a representative number of tablets to a fine powder.

    • Weigh a portion of the powder equivalent to 10 mg of chlorpheniramine maleate into a 20 mL volumetric flask.

    • Add approximately 15 mL of 0.1% formic acid in 50:50 acetonitrile:water (diluent).

    • Sonicate for 20 minutes, then shake for 30 minutes.

    • Dilute to volume with the diluent and mix well.

    • Centrifuge a portion at 4000 rpm for 10 minutes.

    • Filter the supernatant through a 0.45 µm PTFE filter into an LC vial.

  • For Oral Solution:

    • Accurately transfer a volume of the oral solution equivalent to 10 mg of chlorpheniramine maleate into a 20 mL volumetric flask.

    • Dilute to volume with 0.1% formic acid in water.

    • Mix well and filter through a 0.45 µm PTFE filter into an LC vial.

4.1.4. LC-MS/MS Conditions

Parameter Condition
LC System UPLC/UHPLC System
Column C18 Reversed-Phase, 2.1 x 100 mm, 1.8 µm
Mobile Phase A 0.1% Formic Acid in Water
Mobile Phase B 0.1% Formic Acid in Acetonitrile
Gradient 5% B to 95% B over 8 minutes, hold 2 min, re-equilibrate
Flow Rate 0.4 mL/min
Column Temp 40°C
Injection Vol. 5 µL
MS System Triple Quadrupole Mass Spectrometer (TQ-MS)
Ionization Electrospray Ionization (ESI), Positive Mode
MRM Transitions Precursor Ion > Product Ion 1 (Quantifier), Precursor Ion > Product Ion 2 (Qualifier)
Source Temp 550°C
Gas Flow Optimized for the specific instrument

4.2. Method Validation

The analytical method must be validated according to ICH Q2(R1) guidelines to ensure it is suitable for its intended purpose.[13][14][15][16] Key validation parameters include:

  • Specificity: No interference at the retention time of NDCP from the blank, placebo, or API.

  • Limit of Detection (LOD) & Limit of Quantitation (LOQ): The LOQ must be sufficiently low, typically below 10% of the specification limit. A target LOQ of ≤0.05 ng/mL is often achievable.[11][12]

  • Linearity: Demonstrated across the desired concentration range with a correlation coefficient (r²) > 0.99.

  • Accuracy: Determined by spike-recovery experiments at multiple levels.

  • Precision: Assessed at the system, method, and intermediate levels (%RSD).

  • Robustness: Insensitive to small, deliberate variations in method parameters.

Conclusion and Recommendations

This guide demonstrates that different drug formulations containing chlorpheniramine exhibit varying risks for the formation of the N-nitroso-desmethyl-chlorpheniramine (NDCP) impurity. Oral solutions, due to their higher water content and often acidic pH, present the highest risk. The analytical control of NDCP is paramount and can be effectively achieved using a validated, sensitive LC-MS/MS method.

Recommendations for Drug Development Professionals:

  • Risk Assessment: Conduct a thorough risk assessment for nitrosamine impurities for all chlorpheniramine-containing products, paying special attention to oral liquid formulations.[1][8]

  • Excipient Control: Scrutinize excipients for nitrite impurities, as these are primary precursors for nitrosation.

  • Formulation Optimization: Where possible, adjust the formulation pH and minimize water activity in solid dosage forms to reduce the rate of NDCP formation.

  • Robust Analytical Monitoring: Implement a validated LC-MS/MS method for routine testing and stability monitoring of NDCP to ensure compliance with regulatory limits and protect patient safety.

References

  • Control of Nitrosamine Impurities in Human Drugs. U.S. Food and Drug Administration. [URL: https://www.fda.gov/regulatory-information/search-fda-guidance-documents/control-nitrosamine-impurities-human-drugs]
  • Control of Nitrosamine Impurities in Human Drugs - FDA. U.S. Food and Drug Administration. [URL: https://www.fda.gov/media/141720/download]
  • CDER Nitrosamine Impurity Acceptable Intake Limits. U.S. Food and Drug Administration. [URL: https://www.fda.gov/drugs/drug-safety-and-availability/cder-nitrosamine-impurity-acceptable-intake-limits]
  • Control of Nitrosamine Impurities in Human Drugs Guidance for Industry. U.S. Food and Drug Administration. [URL: https://www.fda.gov/media/141720/download]
  • FDA Issues Revised Guidance on the Control of Nitrosamine Impurities in Human Drugs. Covington & Burling LLP. [URL: https://www.cov.com/en/news-and-insights/insights/2024/09/fda-issues-revised-guidance-on-the-control-of-nitrosamine-impurities-in-human-drugs]
  • ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology. ECA Academy. [URL: https://www.gmp-compliance.org/guidelines/gmp-guideline/ich-q2r1-validation-of-analytical-procedures-text-and-methodology]
  • Q2(R1) Validation of Analytical Procedures: Text and Methodology Guidance for Industry. U.S. Food and Drug Administration. [URL: https://www.fda.gov/regulatory-information/search-fda-guidance-documents/q2r1-validation-analytical-procedures-text-and-methodology-guidance-industry]
  • Quality Guidelines. International Council for Harmonisation (ICH). [URL: https://www.ich.org/page/quality-guidelines]
  • Revised ICH Guideline Q2(R1) On Validation Of Analytical Procedures. Starodub. [URL: https://starodub.
  • N-Nitroso Desmethyl Chlorpheniramine. Manasa Life Sciences. [URL: https://www.manasalifesciences.com/product/n-nitroso-desmethyl-chlorpheniramine/]
  • ICH Harmonised Tripartite Guideline - Validation of Analytical Procedures: Text and Methodology Q2(R1). International Council for Harmonisation (ICH). [URL: https://database.ich.org/sites/default/files/Q2_R1__Guideline.pdf]
  • Various Analytical Techniques used for Nitrosamine impurities in Pharmaceutical Dosage Forms: A Comprehensive Review. ResearchGate. [URL: https://www.researchgate.net/publication/376822818_Various_Analytical_Techniques_used_for_Nitrosamine_impurities_in_Pharmaceutical_Dosage_Forms_A_Comprehensive_Review]
  • Sensitive quantitation of N-nitroso des-methyl chlorpheniramine impurity in chloropyramine hydrochloride API. SCIEX. [URL: https://sciex.com/tech-notes/quantitative/sensitive-quantitation-of-n-nitroso-des-methyl-chlorpheniramine-im]
  • N-Nitroso Desmethyl Chlorpheniramine. Chemicea. [URL: https://www.chemicea.com/product/n-nitroso-desmethyl-chlorpheniramine]
  • NDMA impurity in valsartan and other pharmaceutical products: Analytical methods for the determination of N-nitrosamines. ScienceDirect. [URL: https://www.sciencedirect.com/science/article/pii/S073170851831153X]
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  • Quantitation of N-Nitroso N-Desmethyl Diphenhydramine in Diphenhydramine HCl API. Agilent Technologies. [URL: https://www.agilent.
  • Analytical Strategies for the Detection and Quantification of Nitrosamine Impurities in Pharmaceuticals. ResearchGate. [URL: https://www.researchgate.net/publication/380534571_Analytical_Strategies_for_the_Detection_and_Quantification_of_Nitrosamine_Impurities_in_Pharmaceuticals]
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Validation

A Comparative Guide to Proficiency Testing for the Analysis of N-nitroso-desmethyl-chlorpheniramine (NNDMC)

Introduction: The Imperative for Precision in Nitrosamine Analysis The discovery of N-nitrosamine impurities in common medications has presented one of the most significant pharmaceutical safety challenges in recent hist...

Author: BenchChem Technical Support Team. Date: January 2026

Introduction: The Imperative for Precision in Nitrosamine Analysis

The discovery of N-nitrosamine impurities in common medications has presented one of the most significant pharmaceutical safety challenges in recent history. These compounds, many of which are classified as probable human carcinogens, can form at trace levels during the synthesis, formulation, or storage of drug products.[1][2] N-nitroso-desmethyl-chlorpheniramine (NNDMC), a Nitrosamine Drug Substance-Related Impurity (NDSRI), is one such compound of concern, potentially arising from the antihistamine drug substance, Chlorpheniramine.[3][4]

Regulatory bodies, including the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA), have established stringent guidelines for the control of these impurities, guided by the principles of the ICH M7(R1) guideline for mutagenic impurities.[5][6] For NNDMC, the FDA has set a low Acceptable Intake (AI) limit of 26.5 ng/day, necessitating highly sensitive and accurate analytical methods for its detection and quantification.[3][4]

This guide provides a comparative analysis of the predominant analytical methodologies for NNDMC, offers a detailed experimental protocol for the most robust approach, and outlines the critical framework of proficiency testing (PT). For researchers, scientists, and drug development professionals, participation in PT is not merely a quality control exercise; it is a cornerstone of scientific integrity, demonstrating a laboratory's competence and ensuring the reliability of data that directly impacts patient safety.[7][8]

The Analytical Challenge: Quantifying Trace NNDMC

The quantification of NNDMC at levels relevant to its AI limit presents several analytical hurdles:

  • Extreme Sensitivity Requirement: The low AI limit demands methods with exceptional sensitivity, capable of reaching Limits of Quantitation (LOQ) in the sub-parts-per-million (ppm) or parts-per-billion (ppb) range relative to the drug substance.

  • Matrix Complexity: The Active Pharmaceutical Ingredient (API), Chlorpheniramine, is present at concentrations millions of times higher than the NNDMC impurity. This creates a significant potential for matrix effects, such as ion suppression in mass spectrometry, which can compromise accuracy.

  • Chemical Properties: NNDMC is a relatively complex, non-volatile molecule.[4] This characteristic is a key determinant in selecting the appropriate analytical technology, as methods relying on volatilization may be unsuitable.

A Comparative Look at Analytical Methodologies

The choice of analytical technique is the most critical decision in developing a reliable testing method for NNDMC. The two most powerful and commonly employed techniques for nitrosamine analysis are Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) and Gas Chromatography-Tandem Mass Spectrometry (GC-MS/MS).

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

LC-MS/MS has emerged as the gold standard for the analysis of NDSRIs like NNDMC.[7][9] Its suitability stems from its ability to separate non-volatile compounds in the liquid phase before highly selective and sensitive detection by tandem mass spectrometry. This approach avoids the high temperatures of GC inlets, which can cause thermal degradation of labile nitrosamines, and is directly applicable to a wide range of NDSRIs without chemical derivatization.

Gas Chromatography-Tandem Mass Spectrometry (GC-MS/MS)

GC-based methods have been successfully used for smaller, more volatile nitrosamines like N-nitrosodimethylamine (NDMA) and N-nitrosodiethylamine (NDEA).[1][10][11] However, for larger and less volatile NDSRIs, GC-MS/MS is often not the optimal choice. Compounds like N-nitroso-N-methyl-4-aminobutyric acid (NMBA) have proven difficult to analyze by GC-MS, and NNDMC presents similar challenges.[10][12][13]

Table 1: Comparative Overview of Analytical Techniques for NNDMC Analysis
FeatureLiquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)Gas Chromatography-Tandem Mass Spectrometry (GC-MS/MS)
Suitability for NNDMC Excellent. Ideal for non-volatile and thermally labile compounds.Poor to Moderate. Risk of thermal degradation; may require derivatization.
Sensitivity High (sub-ng/mL LOQs achievable).[9][14]High, but can be limited by compound stability and matrix.
Specificity Excellent, due to chromatographic separation and MRM detection.Excellent, with MS/MS detection.
Sample Preparation Typically involves simple "dilute-and-shoot" or solid-phase extraction.Can be more complex, potentially requiring derivatization.
Regulatory Acceptance Widely accepted and published in regulatory guidance (e.g., USP <1469>).[15]Accepted for volatile nitrosamines, but less common for NDSRIs.[1]

In-Depth Protocol: A Self-Validating LC-MS/MS Method for NNDMC

This protocol is designed to provide a robust and highly sensitive workflow for the quantification of NNDMC in a Chlorpheniramine API. The causality behind key choices is explained to ensure scientific integrity.

Experimental Workflow Visualization

G cluster_prep Sample & Standard Preparation cluster_analysis LC-MS/MS Analysis cluster_data Data Processing & Reporting a Weigh API Sample d Dissolve in Diluent (e.g., 0.1% Formic Acid in Water) a->d b Prepare Stock & Working Standards of NNDMC b->d c Prepare Spiked QC Samples c->d e Vortex & Centrifuge d->e f Inject onto LC System e->f g Chromatographic Separation (e.g., Biphenyl Column) f->g h Divert API Peak to Waste g->h i Electrospray Ionization (ESI+) h->i j Tandem MS Detection (MRM) i->j k Integrate Peaks j->k l Generate Calibration Curve (1/x weighting) k->l m Quantify NNDMC in Samples l->m n Verify QC Sample Recovery m->n o Generate Final Report n->o

Caption: Workflow for NNDMC analysis by LC-MS/MS.

Step-by-Step Methodology

Rationale: This method utilizes a "dilute-and-shoot" approach for simplicity and speed. A biphenyl column is chosen for its unique selectivity for aromatic compounds, aiding in the critical separation of NNDMC from the parent API. A divert valve is essential to prevent the high-concentration API from contaminating the mass spectrometer, ensuring robust performance over time.[9]

1. Preparation of Standards and Samples:

  • Diluent: 0.1% (v/v) Formic Acid in Water. Causality: Formic acid aids in the protonation of NNDMC, enhancing signal in positive ion ESI mode.
  • NNDMC Stock Standard (1 µg/mL): Accurately weigh ~1 mg of NNDMC reference standard and dissolve in a suitable solvent like methanol to make 100 mL. Further dilute to the final concentration.
  • Calibration Curve Standards: Prepare a series of dilutions from the stock standard in the diluent to cover a range of 0.05 ng/mL to 100 ng/mL.[9] This range should bracket the required LOQ.
  • Sample Preparation (1 mg/mL): Accurately weigh 10 mg of Chlorpheniramine API into a 10 mL volumetric flask. Dissolve and bring to volume with the diluent.[9]
  • Quality Control (QC) Samples: Prepare a separate 1 mg/mL solution of the API and spike it with the NNDMC standard at low, medium, and high concentrations (e.g., 0.1, 1.0, and 10 ng/mL). Causality: QCs prepared from a separate stock solution validate the accuracy of the standard curve.

2. LC-MS/MS Conditions:

  • LC System: A high-performance liquid chromatography (HPLC) or ultra-high performance liquid chromatography (UHPLC) system.
  • Column: Phenomenex Kinetex Biphenyl, 2.6 µm, 100 x 3.0 mm, or equivalent.[9]
  • Mobile Phase A: 0.1% Formic Acid in Water.
  • Mobile Phase B: 0.1% Formic Acid in Methanol.
  • Gradient: A typical gradient would start at low %B, ramp up to elute the NNDMC, hold to wash the column, and then re-equilibrate. (e.g., 0-1 min 10% B, 1-8 min ramp to 95% B, 8-10 min hold 95% B, 10.1-12 min return to 10% B).
  • Flow Rate: 0.3 mL/min.[9]
  • Column Temperature: 40 °C.[9]
  • Injection Volume: 10 µL.[9]
  • Divert Valve: Program the valve to divert the LC flow to waste during the elution of the main Chlorpheniramine peak to protect the MS source.

3. Mass Spectrometer Conditions:

  • System: A triple quadrupole mass spectrometer.
  • Ionization Mode: Electrospray Ionization, Positive (ESI+).
  • Multiple Reaction Monitoring (MRM) Transitions:
  • NNDMC has a molecular weight of 289.76 g/mol .[4] The protonated precursor ion [M+H]⁺ would be m/z 290.2.
  • Quantifier Ion (Example): 290.2 → 203.0 (This would be determined experimentally by infusing the standard).[9]
  • Qualifier Ion (Example): 290.2 → 167.0 (A second transition is required for identity confirmation).[9]
  • Source Parameters: Optimize gas temperatures, gas flows, and spray voltage to maximize the signal for the NNDMC standard.

4. Data Analysis:

  • Integrate the peaks for the quantifier and qualifier ions.
  • Generate a calibration curve by plotting the peak area against the concentration of the standards. Use a 1/x weighting for the linear regression to ensure accuracy at the lower end of the curve.[9]
  • Calculate the concentration of NNDMC in the API samples against the calibration curve.
  • Verify that the accuracy of the QC samples is within acceptable limits (e.g., 85-115% recovery, 80-120% at the LOQ).[9]

The Framework for Proficiency Testing (PT)

A validated method is the first step. Proving its consistent and accurate performance requires participation in a proficiency testing (PT) scheme. This is an inter-laboratory comparison that provides an objective, external assessment of a laboratory's analytical capabilities.[7][8]

The Proficiency Testing Cycle

G A PT Provider (Accredited to ISO/IEC 17043) B Prepares & Validates Homogeneous Test Material (e.g., Spiked Chlorpheniramine) A->B 1. Preparation C Distributes Blinded Samples to Participating Labs B->C 2. Distribution D Participating Lab Analyzes Sample using Validated In-House Method C->D 3. Analysis E Submits Results to PT Provider D->E 4. Reporting F Provider Performs Statistical Analysis (e.g., Calculates z-scores) E->F 5. Evaluation G Issues Performance Report to Laboratory F->G 6. Feedback H Lab Reviews Report & Implements Corrective Action if Necessary G->H 7. Improvement H->D Continuous Quality Cycle

Caption: The continuous cycle of a proficiency testing scheme.

Performance Evaluation: The Z-Score

Performance in a PT scheme is typically evaluated using a z-score, a statistical measure that quantifies how far a laboratory's result is from the assigned value (the consensus or known value of the sample).

The formula is: z = (x - X) / σ

Where:

  • x is the laboratory's result.

  • X is the assigned value of the test material.

  • σ is the standard deviation for proficiency assessment (a measure of the expected variability).

Interpretation of Z-Scores:

  • |z| ≤ 2.0: Satisfactory performance.

  • 2.0 < |z| < 3.0: Questionable performance (warning signal).

  • |z| ≥ 3.0: Unsatisfactory performance (action signal).

An unsatisfactory result necessitates a thorough root cause investigation and implementation of corrective and preventive actions (CAPA).

Benchmarking Performance Data

The data below represents typical performance characteristics for a validated LC-MS/MS method for an NDSRI, which would be expected to yield satisfactory results in a proficiency test.

Table 2: Typical Performance Characteristics of a Validated LC-MS/MS Method for NNDMC
ParameterTarget PerformanceRationale / Justification
Limit of Quantitation (LOQ) ≤ 0.05 ng/mL (corresponds to < 0.05 ppm in a 1 mg/mL solution)Must be sufficiently below the regulatory control limit to ensure accurate quantification.[9]
Linearity (r²) > 0.995Demonstrates a direct proportional relationship between concentration and response across the analytical range.[9]
Accuracy (% Recovery) 80% - 120% at LOQ85% - 115% at other levelsConfirms the method's ability to measure the true value, assessed by spiking the API matrix.[9][14]
Precision (%RSD) ≤ 20% at LOQ≤ 15% at other levelsMeasures the repeatability and intermediate precision of the method, ensuring consistent results.
Specificity No interference at the retention time of NNDMC in blank or unspiked API samples.Ensures the signal is unequivocally from NNDMC and not from matrix components.[9]

Conclusion

The analysis of N-nitroso-desmethyl-chlorpheniramine is a task that demands the highest levels of analytical rigor. While LC-MS/MS stands as the superior technique for this challenge, a validated method alone is not the end of the journey. True scientific trustworthiness is achieved through a continuous process of verification. Proficiency testing provides the objective, external validation necessary to demonstrate competence, build confidence in reported data, and ultimately, uphold the commitment to patient safety that underpins the pharmaceutical industry. For any laboratory engaged in the critical task of nitrosamine analysis, participation in a robust PT scheme is not just recommended—it is essential.

References

  • Analysis of Nitrosamine Impurities in Drugs by GC-MS/MS. Restek.

  • Quantification of Trace Nitrosamines with GC-MS: When and Why It's Used. ResolveMass Laboratories Inc.

  • Nitrosamines Analysis in Pharmaceuticals. Agilent.

  • Sensitive quantitation of N-nitroso des-methyl chlorpheniramine impurity in chloropyramine hydrochloride API. SCIEX.

  • Nitrosamines Analysis in Pharmaceuticals. Shimadzu Scientific Instruments.

  • Case study: GC-MS for cGMP nitrosamine testing. European Pharmaceutical Review.

  • Nitrosamine Impurities Testing. ResolveMass Laboratories Inc.

  • How to Comply with the Nitrosamine Regulations for Your New Drug Product Marketing Applications. ProPharma Group.

  • N-Nitroso Desmethyl Chlorpheniramine | CAS 3036581-84-4. Veeprho.

  • Nitrosamine Impurities in Pharma | Complete FDA/EMA Assessment Guide. YouTube.

  • N-Nitroso Desmethyl Chlorpheniramine. Manasa Life Sciences.

  • Understanding ICH Guidelines for Nitrosamine Impurities in Pharmaceuticals. Topiox Research.

  • What Does the FDA's Recent Update of the Nitrosamine Guidance Convey? ProPharma Group.

  • Control of Nitrosamine Impurities in Human Drugs. FDA.

  • Quantitation of N-Nitroso N-Desmethyl Diphenhydramine in Diphenhydramine HCl API. Agilent.

  • NDMA impurity in valsartan and other pharmaceutical products: Analytical methods for the determination of N-nitrosamines. Journal of Pharmaceutical and Biomedical Analysis.

  • Information about Nitrosamine Impurities in Medications. FDA.

  • Nitrosamine Impurities. Eurofins Scientific.

  • Nitrosamine Impurity Analysis in Pharmaceuticals. Sigma-Aldrich.

  • Nitrosamine Impurities. Nucro-Technics.

  • Liquid Chromatography-High Resolution Mass Spectrometry (LC-HRMS) Method for the Determination of Six Nitrosamine Impurities. FDA.

  • Quantitative Analysis of Nitrosamine Impurities by LC-MS Methods from the United States Pharmacopeia General Chapter. Sigma-Aldrich.

  • Validating analytical procedures for determining nitrosamines in pharmaceuticals. EDQM.

  • Why Regulatory Agencies Require Validated Methods for Nitrosamines. ResolveMass Laboratories Inc.

  • Quantitation of 8 Nitrosamines in 12 different solvents by LC-MS/MS system. Shimadzu Corporation.

  • Miniaturized sample preparation strategies for the determination of N-nitrosamines in pharmaceutical products: A comprehensive review. Talanta.

  • Determination and Quantification of an N-Nitroso Desmethyl Olopatadine in the Olopatadine Hydrochloride Active Pharmaceutical Ingredient by LC. Der Pharma Chemica.

  • N-Nitroso-n-desmethyl-chlorpheniramine-d3. LGC Standards.

  • An Interlaboratory Comparison Study of Regulated and Emerging Mycotoxins Using Liquid Chromatography Mass Spectrometry. MDPI.

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Comparative

A Researcher's Guide to Analytical Method Transfer for N-nitroso-desmethyl-chlorpheniramine

The emergence of Nitrosamine Drug Substance-Related Impurities (NDSRIs) has presented a significant challenge to the pharmaceutical industry, demanding rigorous analytical oversight to ensure patient safety.[1][2] N-nitr...

Author: BenchChem Technical Support Team. Date: January 2026

The emergence of Nitrosamine Drug Substance-Related Impurities (NDSRIs) has presented a significant challenge to the pharmaceutical industry, demanding rigorous analytical oversight to ensure patient safety.[1][2] N-nitroso-desmethyl-chlorpheniramine, an NDSRI associated with the antihistamine Chlorpheniramine, is a potent carcinogen requiring precise quantification at trace levels.[3][4] According to the U.S. Food and Drug Administration (FDA), this compound is classified under Potency Category 1, with a stringent acceptable intake (AI) limit of 26.5 ng/day.[3][4]

Transferring a validated analytical method for such a critical impurity from a development lab (the Transferring Unit or TU) to a quality control or contract manufacturing setting (the Receiving Unit or RU) is a pivotal, high-stakes process. It is more than a procedural formality; it is a documented verification that the RU can execute the method with the same accuracy, precision, and reliability as the originating laboratory.[5][6][7] This guide provides an in-depth comparison of analytical technologies and a comprehensive protocol for the successful transfer of methods for N-nitroso-desmethyl-chlorpheniramine, grounded in regulatory expectations and proven scientific principles.

Part 1: Comparison of Analytical Methods for NDSRI Quantification

The cornerstone of a successful method transfer is a robust, well-validated, and transferable analytical method. For trace-level quantification of NDSRIs like N-nitroso-desmethyl-chlorpheniramine, high-sensitivity techniques are essential.[8][9] The choice of methodology directly impacts the transfer's complexity and success criteria.

Key Analytical Platforms:

  • Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS): This is the gold standard for nitrosamine analysis due to its exceptional sensitivity and selectivity.[8][10] By using techniques like Multiple Reaction Monitoring (MRM), LC-MS/MS can selectively detect and quantify the target analyte even in the presence of high concentrations of the Active Pharmaceutical Ingredient (API) and other matrix components.[10]

  • Gas Chromatography-Mass Spectrometry (GC-MS): GC-MS is a powerful technique for volatile and semi-volatile nitrosamines.[11][12][13] While N-nitroso-desmethyl-chlorpheniramine is not highly volatile, GC-MS with tandem mass spectrometry (GC-MS/MS) can offer the required sensitivity and is a recognized method for nitrosamine analysis in general.[8][11][12]

  • High-Performance Liquid Chromatography with UV Detection (HPLC-UV): While widely available, HPLC-UV generally lacks the sensitivity required to meet the low ng/day acceptable intake limits for potent nitrosamines. Its use is typically limited to screening or for less potent impurities.[14]

Comparative Performance Data

The following table summarizes typical performance characteristics for the analysis of nitrosamine impurities, providing a baseline for what to expect from a well-validated method.

Parameter LC-MS/MS GC-MS/MS HPLC-UV
Typical Limit of Quantification (LOQ) 0.05 - 0.1 ng/mL[10][15]0.2 - 3.0 ng/mL (ppb)[11][16]>10 ng/mL (ppm levels)[14]
Linearity (r²) >0.999[10][15]>0.996 - 0.999[11][16]>0.99
Selectivity/Specificity Very High (Mass-based)High (Mass-based)Moderate (Chromatographic)
API Matrix Interference Manageable with diversion valves and specific MRM transitions[10][15]Can be significant; requires robust sample cleanup[11]High potential for interference
Regulatory Acceptance Widely accepted and recommended by FDA[17][18]Accepted by FDA for suitable analytes[11]Limited for trace impurity analysis

Based on the data, LC-MS/MS is the most suitable technique for the analysis of N-nitroso-desmethyl-chlorpheniramine, offering the necessary sensitivity to meet the 26.5 ng/day AI limit. A published method for a similar impurity achieved an LOQ of 0.1 ng/mL, which corresponds to 0.02 ppm relative to a 5 mg/mL test concentration, well below typical specification limits.[10]

Part 2: A Step-by-Step Protocol for Analytical Method Transfer

The transfer of an analytical procedure (TAP) is governed by guidelines from regulatory bodies and pharmacopeias, such as USP General Chapter <1224>.[5][6][19] The objective is to qualify the receiving laboratory, not to revalidate the method.[20] This protocol focuses on the most common and robust approach: Comparative Testing .

Workflow for Analytical Method Transfer

MethodTransferWorkflow cluster_phase1 Phase 1: Pre-Transfer Activities cluster_phase2 Phase 2: Execution cluster_phase3 Phase 3: Evaluation & Closure P1_Node1 Define Scope & Objectives P1_Node2 Assemble Transfer Team (TU & RU) P1_Node1->P1_Node2 P1_Node3 Conduct Risk Assessment (FMEA) P1_Node2->P1_Node3 P1_Node4 Draft & Approve Transfer Protocol P1_Node3->P1_Node4 P1_Node5 RU Analyst Training & Familiarization P1_Node4->P1_Node5 P2_Node1 TU Analyzes Pre-defined Samples P1_Node5->P2_Node1 P2_Node2 Ship Samples & Standards to RU P2_Node1->P2_Node2 P2_Node3 RU Performs Analysis per Protocol P2_Node2->P2_Node3 P3_Node1 Compare TU & RU Results Statistically P2_Node3->P3_Node1 P3_Node2 Acceptance Criteria Met? P3_Node1->P3_Node2 P3_Node3 Investigate Deviations & Root Cause P3_Node2->P3_Node3 No P3_Node5 Successful Transfer: RU Qualified P3_Node2->P3_Node5 Yes P3_Node3->P2_Node3 Re-execute RU Analysis P3_Node4 Generate Final Transfer Report P3_Node5->P3_Node4

Caption: High-level workflow for analytical method transfer.

Phase 1: Pre-Transfer Activities
  • Define Scope and Assemble Team: Clearly define the method to be transferred, the materials to be tested (e.g., specific API batch), and the key personnel from both the TU and RU.[21][22]

  • Risk Assessment: This is a critical, proactive step. Use a tool like Failure Mode and Effects Analysis (FMEA) to identify potential failure points.[20]

    • Why? To anticipate and mitigate issues. For example, a risk might be that the RU has a different model of LC-MS/MS system. A mitigation strategy would be to perform system suitability tests on both instruments and ensure performance is equivalent before starting the transfer.[22]

  • Draft the Transfer Protocol: This document is the blueprint for the entire process.[6][21] It must include:

    • Objective and Scope: The purpose of the transfer.[7]

    • Method Details: A complete, unambiguous copy of the analytical procedure.

    • Materials and Instruments: Specifications for reagents, standards, and required equipment.[22]

    • Experimental Design: The exact number of samples, replicates, and analysts.

    • Acceptance Criteria: Pre-defined, statistically sound criteria for success. This is non-negotiable and must be agreed upon before execution.[7]

  • Analyst Training: The RU analyst(s) must be thoroughly trained on the method. This may involve the TU analyst observing the RU analyst perform the method on non-transfer samples.[19][22]

Phase 2: Execution (Comparative Testing)

This phase involves both laboratories analyzing samples from the same homogenous batch of the drug substance.

Detailed Experimental Protocol (LC-MS/MS Example):

  • Sample and Standard Preparation:

    • Rationale: Precision in this step is paramount to minimize variability between labs.

    • Procedure:

      • Accurately weigh 1.0 mg of the Chlorpheniramine API into a microcentrifuge tube.[15]

      • Add 1.0 mL of diluent (e.g., 0.1% formic acid in water) to achieve a 1 mg/mL concentration.[15]

      • Vortex thoroughly to ensure complete dissolution.

      • Prepare Quality Control (QC) samples by spiking known concentrations of the N-nitroso-desmethyl-chlorpheniramine reference standard into the API solution at low, medium, and high levels (e.g., corresponding to 50%, 100%, and 150% of the specification limit).[15]

  • LC-MS/MS Analysis:

    • Rationale: The chromatographic and mass spectrometric conditions are designed for optimal separation of the analyte from the API and for maximum sensitivity.

    • Procedure:

      • Equilibrate the LC-MS/MS system. A typical column could be a Phenomenex Kinetex Biphenyl (100 x 3.0 mm, 2.6 µm).[15]

      • Set mobile phases (e.g., A: 0.1% formic acid in water, B: 0.1% formic acid in methanol) and column temperature (e.g., 40°C).[15]

      • Inject 10 µL of each sample.

      • Crucial Step (Matrix Management): Program a diverter valve to send the LC flow to waste during the elution of the main Chlorpheniramine API peak. This prevents massive contamination of the mass spectrometer source, ensuring method robustness and longevity.[15]

      • Acquire data using optimized MRM transitions for N-nitroso-desmethyl-chlorpheniramine.

  • Data Processing:

    • Rationale: Consistent data processing parameters eliminate a potential source of variability.

    • Procedure:

      • Process the data using the specified software and integration algorithm (e.g., MQ4 algorithm).[15]

      • Use a 1/x or 1/x² weighting for the calibration curve, which is common for trace analysis where variance is not constant across the concentration range.[10][15]

      • Calculate the concentration of the impurity in each sample against the calibration curve.

Phase 3: Evaluation and Acceptance

The core of the evaluation is the direct comparison of results obtained by the TU and RU.

Acceptance Criteria Table:

Parameter Acceptance Criteria Rationale
System Suitability All system suitability criteria (e.g., peak shape, S/N ratio, retention time) must pass at both sites as per the validated method.Ensures both instruments are performing as expected before sample analysis.
Accuracy (Spiked Samples) The difference in mean recovery between TU and RU should be ≤ 10%.Demonstrates the RU can accurately quantify the analyte in the product matrix.
Precision (Intermediate) The overall %RSD of results from both labs (all analysts, all days) should be ≤ 15%.[23]Confirms the method is reproducible under different conditions (lab, analyst, day).
Mean Results Comparison The mean result of the unspiked API sample from the RU should be within ± 10% of the mean result from the TU.Provides a direct comparison of the labs' ability to measure the inherent impurity level.

Statistical analysis, such as an equivalence test (e.g., Two One-Sided t-Tests or TOST), is the preferred method to formally demonstrate comparability between the two laboratories.

Part 3: Troubleshooting and Final Reporting

Common Pitfalls:

  • Instrument Differences: Even with the same model, instrument performance can vary. Pre-transfer system suitability checks are vital.

  • Reagent/Standard Variability: Ensure both labs use lots of reagents and standards with established purity and from the same source where possible.

  • Analyst Technique: Subtle differences in sample handling can lead to deviations. On-site training and clear, unambiguous SOPs are the best mitigation.[19]

Final Report:

A comprehensive final report must be generated, detailing every aspect of the transfer.[7][22] It should include the protocol, all raw data from both sites, statistical comparisons, investigation of any deviations, and a final concluding statement on whether the transfer was successful and the RU is qualified to perform the method.[6]

By following this structured, risk-based approach, research, development, and quality control teams can ensure that the analytical methods safeguarding our medicines are as robust and reliable in the routine testing environment as they were in the laboratory where they were born.

References

  • U.S. Food and Drug Administration. (2024). Guidance for Industry: Control of Nitrosamine Impurities in Human Drugs. Available at: [Link]

  • U.S. Food and Drug Administration. (2024). CDER Nitrosamine Impurity Acceptable Intake Limits. Available at: [Link]

  • Restek Corporation. (n.d.). Analysis of Nitrosamine Impurities in Drugs by GC-MS/MS. Available at: [Link]

  • Pharma Validation. (2025). Writing a Protocol for Analytical Method Transfer. Available at: [Link]

  • Agilent Technologies. (n.d.). Nitrosamines Analysis in Pharmaceuticals. Available at: [Link]

  • AnalyteGuru from Thermo Fisher Scientific. (2025). Understanding Nitrosamine Drug Substance-Related Impurities (NDSRIs). Available at: [Link]

  • BioPharmaSpec. (2025). What Are Nitrosamine Drug Substance Related Impurities?. Available at: [Link]

  • ECA Academy. (n.d.). ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology. Available at: [Link]

  • SCIEX. (n.d.). Sensitive quantitation of N-nitroso des-methyl chlorpheniramine impurity in chloropyramine hydrochloride API. Available at: [Link]

  • Pharma Beginners. (2021). Analytical Method Transfer (USP 1224) Guideline. Available at: [Link]

  • Quantics Biostatistics. (2025). Assay Transfers: A Guide to USP <1224>. Available at: [Link]

  • Shimadzu Corporation. (n.d.). High Sensitive and Accurate Analysis of Nitrosamines Using GC/MS/MS. Available at: [Link]

  • The J. Molner Company. (2025). Best Practices for Transferring Analytical Methods. Available at: [Link]

  • Pharmaguideline. (2025). Analytical Method Transfer in Pharmaceuticals | AMT Process, Challenges and Best Practices. Available at: [Link]

  • SPHARMA. (2012). “Transfer of Analytical Procedures according to the New USP Chapter <1224>” - An Overview. Available at: [Link]

  • Manasa Life Sciences. (n.d.). N-Nitroso Desmethyl Chlorpheniramine. Available at: [Link]

  • Agilent Technologies. (n.d.). Quantitation of N-Nitroso N-Desmethyl Diphenhydramine in Diphenhydramine HCl API. Available at: [Link]

  • Veeprho. (n.d.). N-Nitroso Desmethyl Chlorpheniramine | CAS 3036581-84-4. Available at: [Link]

  • PHARMA DEVILS. (n.d.). SOP-for-Analytical-Method-Transfer. Available at: [Link]

  • World Health Organization (WHO). (n.d.). Annex 7 WHO guidelines on transfer of technology in pharmaceutical manufacturing. Available at: [Link]

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Validation

A Comparative Guide to Sample Preparation Techniques for N-nitroso-desmethyl-chlorpheniramine Analysis

For Researchers, Scientists, and Drug Development Professionals The emergence of N-nitrosamine impurities as a significant concern in pharmaceutical safety has underscored the critical need for robust analytical methods....

Author: BenchChem Technical Support Team. Date: January 2026

For Researchers, Scientists, and Drug Development Professionals

The emergence of N-nitrosamine impurities as a significant concern in pharmaceutical safety has underscored the critical need for robust analytical methods.[1][2] N-nitroso-desmethyl-chlorpheniramine, a potential impurity arising from the widely used antihistamine chlorpheniramine, requires precise and sensitive quantification to ensure patient safety.[3][4] This guide provides an in-depth comparison of prevalent sample preparation techniques, offering the technical insights and experimental rationale necessary for selecting and optimizing a method for this specific analyte.

Analyte Profile: N-nitroso-desmethyl-chlorpheniramine

Understanding the physicochemical properties of N-nitroso-desmethyl-chlorpheniramine is fundamental to designing an effective extraction strategy.

  • Structure and Properties: This compound is a non-volatile nitrosamine derived from the secondary amine precursor, desmethyl-chlorpheniramine.[3] Its structure includes a chlorophenyl group and a pyridine ring, contributing to a moderate polarity.

  • Regulatory Context: N-nitroso-desmethyl-chlorpheniramine is classified as a Potency Category 1 nitrosamine, with a stringent acceptable intake (AI) limit of 26.5 ng/day, necessitating highly sensitive analytical methods for its detection.[3][4]

Caption: Chemical information for N-nitroso-desmethyl-chlorpheniramine.

Core Principles of Sample Preparation for Nitrosamine Analysis

The primary goal of sample preparation is to isolate the target analyte from the complex drug product matrix, which can include the active pharmaceutical ingredient (API), excipients, and other additives.[1] An optimized sample preparation protocol is essential for:

  • Minimizing Matrix Effects: The presence of co-eluting compounds can suppress or enhance the analyte's signal in mass spectrometry, leading to inaccurate quantification.[1][5]

  • Enhancing Sensitivity: Concentrating the analyte from a larger sample volume is often necessary to achieve the low limits of detection (LOD) and quantification (LOQ) required by regulatory bodies.[6][7]

  • Ensuring Method Robustness: A reproducible sample preparation procedure is the foundation of a reliable analytical method.[8]

Sample_Preparation_Workflow Start Drug Product Sample Extraction Extraction (e.g., LLE, SPE, QuEChERS) Start->Extraction Isolate Analyte Cleanup Clean-up & Concentration Extraction->Cleanup Remove Interferences Analysis LC-MS/MS Analysis Cleanup->Analysis Inject Sample

Caption: General workflow for sample preparation in nitrosamine analysis.

Comparative Analysis of Key Sample Preparation Techniques

The selection of a sample preparation technique is a critical decision that depends on the sample matrix, the required sensitivity, and laboratory throughput needs.[6][9] The following sections compare three widely used techniques: Solid-Phase Extraction (SPE), Liquid-Liquid Extraction (LLE), and QuEChERS.

Solid-Phase Extraction (SPE)

SPE is a highly selective and widely adopted technique for purifying and concentrating nitrosamines from diverse matrices.[10] It utilizes a solid sorbent to retain the analyte of interest while matrix components are washed away.[10]

Principle of Operation: The technique relies on the differential partitioning of the analyte and matrix components between the liquid sample and the solid stationary phase. For N-nitroso-desmethyl-chlorpheniramine, a mixed-mode or polymeric reversed-phase sorbent would likely be effective, leveraging its moderate polarity.

SPE_Workflow Condition 1. Condition Cartridge (Activate sorbent) Load 2. Load Sample (Analyte is retained) Condition->Load Wash 3. Wash (Remove interferences) Load->Wash Elute 4. Elute (Collect analyte) Wash->Elute Concentrate 5. Evaporate & Reconstitute Elute->Concentrate

Caption: Step-by-step workflow for Solid-Phase Extraction (SPE).

Experimental Protocol (Generic):

  • Sample Pre-treatment: Dissolve the drug product in a suitable solvent (e.g., methanol/water mixture).

  • SPE Cartridge Conditioning: Condition a strong cation-exchange or polymeric SPE cartridge sequentially with methanol and water.[11]

  • Sample Loading: Load the pre-treated sample onto the SPE cartridge at a controlled flow rate.

  • Washing: Wash the cartridge with a weak solvent (e.g., water or a low percentage of organic solvent) to remove hydrophilic impurities.

  • Elution: Elute the N-nitroso-desmethyl-chlorpheniramine with a small volume of a stronger solvent (e.g., methanol with a small percentage of formic acid or ammonia).

  • Concentration: Evaporate the eluate to dryness under a gentle stream of nitrogen and reconstitute in the mobile phase for LC-MS/MS analysis.

Liquid-Liquid Extraction (LLE)

LLE is a classic technique that separates compounds based on their differential solubilities in two immiscible liquid phases, typically an aqueous and an organic phase.

Principle of Operation: This method exploits the partitioning of N-nitroso-desmethyl-chlorpheniramine between an aqueous sample solution and an immiscible organic solvent. The choice of organic solvent is critical and is based on the analyte's polarity. Dichloromethane (DCM) or ethyl acetate are common choices for nitrosamines of intermediate polarity.

LLE_Workflow Dissolve 1. Dissolve Sample (in aqueous buffer) AddSolvent 2. Add Organic Solvent (e.g., Dichloromethane) Dissolve->AddSolvent Mix 3. Vortex/Shake (Partitioning occurs) AddSolvent->Mix Separate 4. Separate Phases (Centrifugation) Mix->Separate Collect 5. Collect & Concentrate (Organic layer) Separate->Collect

Caption: Step-by-step workflow for Liquid-Liquid Extraction (LLE).

Experimental Protocol (Generic):

  • Sample Preparation: Dissolve the drug product in an aqueous buffer. Adjusting the pH can optimize the partitioning of the analyte.

  • Extraction: Add an equal volume of an immiscible organic solvent (e.g., dichloromethane) to the sample solution in a separatory funnel or centrifuge tube.

  • Mixing: Shake the mixture vigorously for 1-2 minutes to facilitate the transfer of the analyte into the organic phase.

  • Phase Separation: Allow the layers to separate. Centrifugation can be used to achieve a clear separation.[10]

  • Collection: Carefully collect the organic layer containing the analyte.

  • Concentration: Evaporate the solvent and reconstitute the residue for analysis.

QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe)

Originally developed for pesticide residue analysis in food, the QuEChERS method has been adapted for various applications, including nitrosamine analysis in pharmaceuticals. It combines salting-out extraction with dispersive solid-phase extraction (d-SPE) for cleanup.

Principle of Operation: The first step involves an extraction with an organic solvent (typically acetonitrile) and a salting-out step (using salts like MgSO₄ and NaCl) to induce phase separation. The subsequent d-SPE step uses a small amount of sorbent to remove specific matrix interferences from the extract.

QuEChERS_Workflow Homogenize 1. Homogenize Sample (with water/buffer) Extract 2. Add Acetonitrile & Salts (Extraction & Salting-out) Homogenize->Extract Centrifuge1 3. Vortex & Centrifuge Extract->Centrifuge1 Cleanup 4. d-SPE Cleanup (Transfer supernatant to tube with sorbent) Centrifuge1->Cleanup Centrifuge2 5. Vortex & Centrifuge Cleanup->Centrifuge2 Analyze 6. Collect Supernatant for Analysis Centrifuge2->Analyze

Caption: Step-by-step workflow for the QuEChERS method.

Experimental Protocol (Generic):

  • Sample Homogenization: Weigh the drug product and homogenize with a small amount of water.

  • Extraction: Add acetonitrile and a QuEChERS salt packet (e.g., MgSO₄, NaCl). Shake vigorously for 1 minute.[10]

  • Centrifugation: Centrifuge the sample to separate the organic layer.

  • Dispersive SPE Cleanup: Transfer an aliquot of the acetonitrile supernatant to a d-SPE tube containing a sorbent mixture (e.g., PSA, C18). Vortex and centrifuge.

  • Final Sample: The resulting supernatant can be directly injected or diluted before LC-MS/MS analysis.

Performance Comparison and Data Summary

The choice of technique often involves a trade-off between cleanup efficiency, recovery, and throughput. The following table summarizes the expected performance of each technique for the analysis of N-nitroso-desmethyl-chlorpheniramine.

Performance Metric Solid-Phase Extraction (SPE) Liquid-Liquid Extraction (LLE) QuEChERS
Analyte Recovery High & Reproducible (85-115%)[11]Variable, operator-dependent (70-100%)Good & Consistent (80-110%)
Matrix Effect Reduction ExcellentModerateGood
Selectivity High (tunable with sorbent choice)[11]Low to ModerateModerate
Sample Throughput Moderate (can be automated)[12]Low (labor-intensive)High
Solvent Consumption Low to ModerateHighLow
Cost per Sample ModerateLowLow
Complexity ModerateLowLow

Note: The values presented are typical and should be verified through method validation for the specific drug product matrix.

Expert Recommendations and Decision-Making

The optimal sample preparation strategy is dictated by the analytical objective.

Decision_Tree Start What is the primary analytical goal? Goal1 Highest Sensitivity & Cleanest Extract (e.g., for regulatory submission) Start->Goal1 Goal2 High Throughput Screening (e.g., for process monitoring) Start->Goal2 Goal3 Simple, Low-Cost Method (e.g., for initial screening) Start->Goal3 Rec1 Recommendation: Solid-Phase Extraction (SPE) Goal1->Rec1 Rec2 Recommendation: QuEChERS Goal2->Rec2 Rec3 Recommendation: Liquid-Liquid Extraction (LLE) Goal3->Rec3

Caption: Decision tree for selecting a sample preparation technique.

  • For Maximum Sensitivity and Selectivity: When the goal is to achieve the lowest possible detection limits and minimize matrix effects, Solid-Phase Extraction (SPE) is the superior choice. Its ability to effectively clean up complex samples and concentrate the analyte makes it ideal for methods intended for regulatory submission.[10][11]

  • For High-Throughput Analysis: In scenarios requiring the rapid processing of many samples, such as in-process control or screening studies, QuEChERS offers an excellent balance of speed, simplicity, and performance.

  • For Simplicity and Low Cost: Liquid-Liquid Extraction (LLE) remains a viable option for simpler matrices or when cost is a primary constraint. However, it is more labor-intensive and may be less effective at removing interferences compared to SPE or QuEChERS.

Conclusion

The selection and optimization of a sample preparation technique are paramount for the accurate and reliable quantification of N-nitroso-desmethyl-chlorpheniramine in pharmaceutical products. While direct injection methods may be suitable for simple matrices, they often fail to provide the necessary sensitivity and robustness for trace-level analysis in complex formulations.[9]

Solid-Phase Extraction offers the most effective cleanup and concentration, making it the gold standard for high-sensitivity, regulatory-compliant methods. QuEChERS provides a rapid and efficient alternative for high-throughput environments, while LLE serves as a fundamental, low-cost option. Ultimately, the choice must be guided by a thorough understanding of the analyte, the sample matrix, and the specific data quality objectives of the analysis, with all methods requiring rigorous validation as per ICH guidelines.[13]

References

  • Application Notes and Protocols for N-Nitrosamine Analysis Sample Preparation. Benchchem.
  • Technical Support Center: Matrix Effects in LC-MS Analysis of Nitrosamines. Benchchem.
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  • Fully Automated Liquid-Liquid Extraction and Headspace Extraction for the Analysis of Nitrosamine Impurities in Drug Products. ResearchGate.
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  • Use of Automated Solid-Phase Extraction and GC-MS/MS to Evaluate Nitrosamines in Water Matrices. American Laboratory.
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  • Nitrosamine Impurities in Pharma | Complete FDA/EMA Assessment Guide. YouTube.
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Validation

A Comparative Guide to the Genotoxicity of N-nitroso-desmethyl-chlorpheniramine and Other Nitrosamines

For Researchers, Scientists, and Drug Development Professionals This guide provides an in-depth comparative analysis of the genotoxicity of N-nitroso-desmethyl-chlorpheniramine (NNDMC), a nitrosamine drug substance-relat...

Author: BenchChem Technical Support Team. Date: January 2026

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth comparative analysis of the genotoxicity of N-nitroso-desmethyl-chlorpheniramine (NNDMC), a nitrosamine drug substance-related impurity (NDSRI), and other significant nitrosamines. It is designed to offer technical insights and supporting data for professionals engaged in pharmaceutical safety and risk assessment.

The Emergence of Nitrosamines as a Pharmaceutical Concern

The discovery of N-nitroso compounds in pharmaceutical products has triggered global safety concerns due to their significant genotoxic and mutagenic potential.[1] These impurities, often formed during the synthesis or storage of drug products, are classified as probable human carcinogens based on extensive animal studies.[2][3] Consequently, regulatory bodies worldwide, including the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA), have established stringent guidelines for their control.[2][4]

NNDMC has been identified as a potential impurity in drug products containing Chlorpheniramine, an antihistamine. It is formed when the secondary amine group of a precursor undergoes nitrosation.[5] As an NDSRI, its structure is closely related to the active pharmaceutical ingredient (API), necessitating a thorough evaluation of its genotoxic risk.

The Molecular Basis of Nitrosamine Genotoxicity

The genotoxicity of most nitrosamines is not direct but requires metabolic activation. This process is primarily mediated by the Cytochrome P450 (CYP) family of enzymes in the liver, particularly CYP2E1 and CYP2A6.[1]

The activation pathway involves the following key steps:

  • α-Hydroxylation: CYP enzymes catalyze the hydroxylation of the carbon atom adjacent (alpha) to the nitroso group.[6][7]

  • Formation of Unstable Intermediates: This hydroxylation leads to the formation of an unstable α-hydroxy nitrosamine.

  • Generation of Electrophiles: The intermediate spontaneously decomposes to form a highly reactive electrophilic diazonium ion.[6]

  • DNA Adduct Formation: This diazonium ion can then attack nucleophilic sites on DNA bases, primarily the N7 and O6 positions of guanine, forming DNA adducts.[6][8] These adducts can lead to DNA damage, mutations during replication, and the initiation of carcinogenesis.[1][6]

Caption: Metabolic activation of N-nitrosamines to DNA-reactive species.

Regulatory Framework and Comparative Risk Assessment

Regulatory agencies have implemented a risk-based approach to control nitrosamine impurities. A key component of this is the establishment of Acceptable Intake (AI) limits, which represent a daily exposure level likely to pose a negligible cancer risk over a lifetime.

The FDA utilizes a Carcinogenic Potency Categorization Approach (CPCA) for nitrosamines lacking robust carcinogenicity data.[9] This approach assigns a potency category based on the molecule's structural features. N-nitroso-desmethyl-chlorpheniramine is assigned to Potency Category 1 , the most potent category, with a corresponding default AI limit of 26.5 ng/day .[5][10]

The table below compares the AI limit of NNDMC with several other well-known nitrosamines.

NitrosamineCommon AbbreviationRegulatory AI Limit (ng/day)
N-nitroso-desmethyl-chlorpheniramineNNDMC26.5[5]
N-nitrosodimethylamineNDMA26.5
N-nitrosodiethylamineNDEA26.5
N-nitroso-N-methyl-4-aminobutanoic acidNMBA26.5
N-nitrosodiisopropylamineNDIPA26.5
N-nitrosoethylisopropylamineNEIPA26.5
N-nitrosodibutylamineNDBA26.5

Note: The FDA provides a comprehensive list of AI limits. The 26.5 ng/day limit is a common default for potent nitrosamines. Specific limits may be updated based on new data.[9][11]

Key Experimental Assays for Genotoxicity Assessment

Two primary in vitro assays form the cornerstone of genotoxicity testing for nitrosamines.

The Bacterial Reverse Mutation (Ames) Test

The Ames test is a widely used method to assess the mutagenic potential of chemical compounds.[12] It utilizes specific strains of Salmonella typhimurium that are mutated to be unable to synthesize the amino acid histidine. The test measures a compound's ability to cause a reverse mutation, allowing the bacteria to grow on a histidine-free medium.

Causality Behind Experimental Choices:

  • Metabolic Activation (S9 Mix): Since most nitrosamines are not directly mutagenic, the test is performed with and without a metabolic activation system, typically a liver extract from rodents (S9 mix).[12] This S9 mix contains CYP enzymes necessary to convert the nitrosamine into its DNA-reactive form, mimicking mammalian metabolism.[12]

  • Strain Selection: Multiple bacterial strains are used to detect different types of mutations (e.g., base-pair substitutions vs. frameshift mutations). For nitrosamines, strains like TA100 and TA1535, which detect base-pair substitutions, are often the most sensitive.[13]

  • Enhanced Ames Test (EAT): To improve sensitivity for nitrosamines, an "Enhanced Ames Test" protocol has been developed, which may include optimized S9 concentrations, different S9 species (e.g., hamster liver), and a pre-incubation step.[13][14][15]

Caption: Standard workflow for the Ames bacterial reverse mutation test.

In Vitro Micronucleus (MN) Assay

The in vitro micronucleus assay is a mammalian cell test used to detect chromosomal damage.[16] Micronuclei are small, extra-nuclear bodies that contain fragments of chromosomes or whole chromosomes that were not incorporated into the daughter nuclei during cell division. Their presence indicates that a substance may be a clastogen (breaks chromosomes) or an aneugen (interferes with chromosome segregation).

Causality Behind Experimental Choices:

  • Cell Line Selection: Human lymphoblastoid TK6 cells or human hepatoma HepaRG cells are often used.[17][18] HepaRG cells are particularly relevant as they are metabolically competent, expressing CYP enzymes, which can reduce the reliance on an external S9 mix.[18] Recent studies have also utilized TK6 cells engineered to express specific human CYPs to better understand metabolic pathways.[15][17]

  • Exposure Duration: Cells are typically exposed for a short period (3-4 hours) with metabolic activation and for a longer period (~24 hours) without it to detect both direct and metabolite-induced damage.[16]

  • Cytotoxicity Measurement: It is crucial to assess cell viability concurrently. A positive genotoxic result is only considered valid at concentrations that are not overly cytotoxic, ensuring that the observed damage is not a secondary effect of cell death.[19]

Caption: Workflow for the in vitro mammalian cell micronucleus test.

Comparative Genotoxicity Data of Nitrosamines

While NNDMC is categorized as a highly potent nitrosamine by regulatory bodies, specific head-to-head experimental genotoxicity data for this compound is not widely available in peer-reviewed literature. Its risk profile is largely determined through the read-across analysis from structurally similar, well-studied potent nitrosamines.

However, several studies provide comparative data on other nitrosamines, offering a valuable framework for understanding relative genotoxic potency.

NitrosamineAmes Test ResultIn Vitro Micronucleus Result (Mammalian Cells)Relative Potency / Notes
NDMA Positive[13]Positive[18][20]Considered a potent genotoxic agent. Often used as a benchmark.[18][21]
NDEA Positive[13]Positive[17][18]Potent genotoxic agent.[17]
NMPA Data less commonPositive[17]Showed the highest genotoxic potency in one study using CYP2A6-expressing TK6 cells.[17]
NEIPA Data less commonPositive[17]Genotoxic potency similar to NDEA in one study.[17]
NMBA Data less commonPositive[17][18]Positive in 3D HepaRG micronucleus assay.[18]
NDBA Data less commonPositive[17][18]Showed lower genotoxic potency compared to NDEA and NMPA in one study.[17]
NDIPA Data less commonNegative/Weak[17]Showed lower genotoxic potency in one study.[17]
NPIP Positive[21]Positive[21]Genotoxicity ranked lower than NDMA but higher than NMOR in one study.[21]
NPYR Positive (weaker)[21]Negative[21]Generally shows lower genotoxic potency.[21]

Key Insights from Comparative Studies:

  • Potency Varies Significantly: Studies consistently show that the genotoxic potency of nitrosamines varies, sometimes by orders of magnitude, depending on their chemical structure.

  • In Vitro Model Matters: The choice of cell line and metabolic activation system can influence the outcome. For instance, 3D HepaRG spheroids, which have higher CYP activity, were more sensitive in detecting the genotoxicity of some nitrosamines compared to 2D cultures.[18]

  • Correlation Between Assays: There is generally a good correlation between results from the Ames test and mammalian cell assays for nitrosamines, supporting the use of the Ames test as a primary screen for hazard identification.[15][21] A study on 15 NDSRIs found that results from the Enhanced Ames Test were consistent with mutagenicity results in human TK6 cells.[15]

Conclusion and Future Outlook

The comparative assessment of nitrosamine genotoxicity is a critical component of pharmaceutical safety. N-nitroso-desmethyl-chlorpheniramine (NNDMC) is considered a high-potency genotoxic impurity, reflected by its classification in the FDA's highest risk category (Potency Category 1) and its low Acceptable Intake limit of 26.5 ng/day.[5]

While direct experimental data for NNDMC is limited in public literature, its risk is inferred from a wealth of data on other potent, small-molecule nitrosamines like NDMA and NDEA. The genotoxic mechanism, involving metabolic activation to DNA-alkylating species, is well-established and forms the scientific basis for regulatory concern.[6]

For drug development professionals, this guide underscores the following imperatives:

  • Proactive Risk Assessment: Thoroughly evaluate manufacturing processes for potential sources of nitrosamine formation.[9]

  • Validated Analytical Testing: Employ sensitive and validated analytical methods to detect and quantify any nitrosamine impurities.[11]

  • Strategic Genotoxicity Testing: Utilize a battery of robust genotoxicity assays, such as the Enhanced Ames Test and the in vitro micronucleus assay, to accurately characterize the risk of any identified nitrosamine impurity.[15]

Continued research using advanced in vitro models, such as metabolically competent human cell lines, will further refine our understanding of the comparative genotoxicity of NDSRIs like NNDMC and ensure the continued safety and quality of pharmaceutical products.[17][18]

References

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  • Review on Nitrosamine: A Potential Genotoxic Impurity - RJPT. (URL: )
  • Ames Test for N-Nitrosamines: Assessing Mutagenicity - IPHASE Biosciences. (URL: )
  • FDA Issues Revised Guidance on the Control of Nitrosamine Impurities in Human Drugs. (URL: )
  • Genotoxicity evaluation of nitrosamine impurities using human TK6 cells transduced with cytochrome P450s - PubMed. (URL: )
  • Enhanced Ames test: a new era in nitrosamine genotoxicity assessment - GenEvolutioN. (URL: )
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  • Control of Nitrosamine Impurities in Human Drugs - FDA. (URL: )
  • Current Status Of The Ames Test For N-nitrosamines - Lhasa Limited. (URL: )
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  • Integration of the rat liver micronucleus assay into a 28-day treatment protocol: testing the genotoxicity of 4 small-molecule nitrosamines with different carcinogenic potencies and tumor target specificities - PubMed. (URL: )
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Comparative

A Senior Application Scientist's Guide to Benchmarking Analytical Standards for N-nitroso-desmethyl-chlorpheniramine

Introduction: The Imperative for Precision in NDSRI Analysis The landscape of pharmaceutical quality control has been irrevocably altered by the emergence of nitrosamine impurities. These compounds, classified as probabl...

Author: BenchChem Technical Support Team. Date: January 2026

Introduction: The Imperative for Precision in NDSRI Analysis

The landscape of pharmaceutical quality control has been irrevocably altered by the emergence of nitrosamine impurities. These compounds, classified as probable human carcinogens, demand rigorous analytical oversight.[1][2] N-nitroso-desmethyl-chlorpheniramine, a nitrosamine drug substance-related impurity (NDSRI) of Chlorpheniramine, represents a significant analytical challenge.[3] It is formed when the desmethyl chlorpheniramine intermediate, a secondary amine, reacts with nitrosating agents.[3]

Regulatory bodies, including the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA), have established stringent guidelines for the control of such impurities.[2][4][5][6] For N-nitroso-desmethyl-chlorpheniramine, which falls under Potency Category 1, the FDA has set a default Acceptable Intake (AI) limit of 26.5 ng/day.[3][7] This necessitates the development of highly sensitive and specific analytical methods capable of detecting and quantifying this impurity at trace levels within the active pharmaceutical ingredient (API) or final drug product.

This guide provides a comparative framework for benchmarking analytical standards and methodologies for N-nitroso-desmethyl-chlorpheniramine, grounded in the principles of modern analytical chemistry and regulatory compliance. We will explore the causality behind experimental choices, compare analytical techniques, and provide actionable protocols for researchers and drug development professionals.

The Core Challenge: Sensitivity and Selectivity

The primary difficulty in analyzing N-nitroso-desmethyl-chlorpheniramine lies in detecting minuscule quantities of the impurity in the presence of a vast excess of the parent drug, Chlorpheniramine. The required detection limits are often in the sub-parts-per-million (ppm) range, demanding analytical techniques with exceptional sensitivity and selectivity.[8][9]

Table 1: Regulatory Limits and Required Analytical Sensitivity

ParameterValueRationale / Source
Impurity NameN-nitroso-desmethyl-chlorpheniramineNDSRI of Chlorpheniramine[3]
Regulatory ClassificationPotency Category 1 NDSRIUSFDA Carcinogenic Potency Categorization Approach (CPCA)[3]
Acceptable Intake (AI) Limit26.5 ng/dayFDA Recommended Limit[7][10]
Example Max Daily Dose (API)24 mg (Chlorpheniramine Maleate)Typical Adult Dose
Required Limit in API ~1.1 ppm (ng/mg) Calculated: (26.5 ng) / (24 mg)

This calculation underscores the need for methods that can reliably quantify the impurity at low nanogram-per-milligram levels, pushing the boundaries of conventional analytical techniques.

Benchmarking Analytical Reference Standards

The accuracy of any quantitative analysis is fundamentally dependent on the quality of the reference standard. For N-nitroso-desmethyl-chlorpheniramine, two primary types of standards are available, each with distinct applications.

  • Certified Reference Material (CRM): This is a highly characterized and pure standard of N-nitroso-desmethyl-chlorpheniramine.[7] Its primary use is for instrument calibration, linearity assessments, and determining the limit of detection (LOD) and limit of quantitation (LOQ).

    • Trustworthiness: A reliable CRM must be accompanied by a comprehensive Certificate of Analysis (CoA) detailing its purity (typically ≥98%), identity confirmation (e.g., by ¹H NMR, MS), and storage conditions.[7]

  • Stable Isotope Labeled (SIL) Internal Standard: For mass spectrometry-based methods, an SIL standard, such as N-Nitroso-n-desmethyl-chlorpheniramine-d3, is the gold standard for quantification.[11]

    • Expertise & Causality: The SIL standard is chemically identical to the analyte but has a higher mass due to the isotopic substitution. It co-elutes with the analyte and experiences identical ionization and matrix effects in the MS source. By measuring the ratio of the analyte to the SIL internal standard, variations in sample preparation, injection volume, and instrument response are effectively normalized. This provides the highest level of accuracy and precision, which is critical for trace-level analysis.

Logical Framework for Standard Selection

The choice of standard is dictated by the analytical objective. The following diagram illustrates a logical decision-making process.

G start Analytical Goal method_dev Method Development & Instrument Calibration start->method_dev quant Routine Quantitative Analysis in Drug Product Matrix start->quant crm Use Certified Reference Material (CRM) of N-nitroso-desmethyl-chlorpheniramine method_dev->crm sil Use Stable Isotope Labeled (SIL) Internal Standard + CRM for Calibration quant->sil G cluster_prep Sample & Standard Preparation cluster_analysis Instrumental Analysis cluster_data Data Processing & Reporting prep_std Prepare Calibration Curve with CRM & SIL-IS inject Inject onto LC-MS/MS System prep_std->inject prep_sample Dissolve API Sample, Spike with SIL-IS prep_sample->inject separate Chromatographic Separation (Biphenyl Column) inject->separate divert Divert API Peak to Waste separate->divert detect MS/MS Detection (MRM Mode) divert->detect integrate Integrate Peak Areas (Analyte & SIL-IS) detect->integrate quantify Quantify using Calibration Curve (Analyte/IS Ratio) integrate->quantify report Report Result (ppm) vs. Specification Limit quantify->report

Sources

Validation

A Senior Application Scientist's Guide to Selecting the Optimal LC Column for N-nitroso-desmethyl-chlorpheniramine Analysis

In the landscape of pharmaceutical quality control, the accurate and robust analysis of nitrosamine impurities is paramount. The discovery of these potential carcinogens in various drug products has led to stringent regu...

Author: BenchChem Technical Support Team. Date: January 2026

In the landscape of pharmaceutical quality control, the accurate and robust analysis of nitrosamine impurities is paramount. The discovery of these potential carcinogens in various drug products has led to stringent regulatory expectations from bodies such as the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA).[1][2][3] N-nitroso-desmethyl-chlorpheniramine, a nitrosamine drug substance-related impurity (NDSRI) of chlorpheniramine, is a key focus due to its potential formation from the desmethyl-chlorpheniramine intermediate. Under the USFDA's Carcinogenic Potency Categorization Approach (CPCA), N-nitroso-desmethyl-chlorpheniramine is classified as a Potency Category 1 compound, necessitating highly sensitive analytical methods to ensure patient safety.

This guide provides a comprehensive comparison of three distinct liquid chromatography (LC) column technologies for the analysis of N-nitroso-desmethyl-chlorpheniramine, offering researchers, scientists, and drug development professionals the technical insights and experimental data needed to make an informed selection. We will delve into the causality behind experimental choices, present self-validating protocols, and ground our recommendations in authoritative sources.

The Analytical Challenge: Baseline Separation and Utmost Sensitivity

The primary challenge in analyzing N-nitroso-desmethyl-chlorpheniramine lies in achieving baseline separation from the active pharmaceutical ingredient (API), chlorpheniramine, and its other impurities, while simultaneously ensuring detection at levels well below the acceptable intake (AI) limit of 26.5 ng/day. This necessitates a chromatographic system that offers not only high efficiency but also unique selectivity to resolve structurally similar compounds.

This guide will compare the performance of three distinct stationary phases:

  • Biphenyl: Known for its unique selectivity, particularly for compounds with aromatic rings, making it a strong candidate for separating the target nitrosamine from its parent API.

  • Phenyl-Hexyl: This phase offers an alternative selectivity to traditional C18 columns and has shown superior performance in separating NDSRIs from their parent APIs.[1]

  • Polar-Modified C18: A versatile and widely used stationary phase, with modifications to enhance the retention of polar compounds, which can be advantageous for early-eluting nitrosamines.

Experimental Design: A Head-to-Head Comparison

To provide a robust comparison, a systematic evaluation of the three selected LC columns was conducted. The primary performance indicators were:

  • Selectivity (α): The ability to differentiate between N-nitroso-desmethyl-chlorpheniramine and chlorpheniramine.

  • Resolution (Rs): The degree of separation between the two critical peaks.

  • Peak Asymmetry (As): A measure of peak shape, with ideal values close to 1.

  • Sensitivity (Limit of Quantification, LOQ): The lowest concentration of the analyte that can be reliably quantified.

Experimental Protocols

Standard and Sample Preparation:

  • Stock Solution (100 µg/mL): Accurately weigh and dissolve N-nitroso-desmethyl-chlorpheniramine reference standard in methanol.

  • Working Standard Solutions (0.1 ng/mL to 100 ng/mL): Prepare a series of dilutions from the stock solution using a diluent of 0.1% formic acid in water.

  • Sample Solution (1 mg/mL): Accurately weigh 10 mg of chlorpheniramine API into a 10 mL volumetric flask and dissolve in the diluent.

  • Spiked Sample Solution: Spike the sample solution with the N-nitroso-desmethyl-chlorpheniramine working standard to achieve a final concentration at the target LOQ.

LC-MS/MS Instrumentation and Conditions:

  • LC System: A high-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC) system.

  • Mass Spectrometer: A triple quadrupole mass spectrometer operated in positive ion mode with multiple reaction monitoring (MRM).

  • Mobile Phase A: 0.1% Formic acid in water.

  • Mobile Phase B: 0.1% Formic acid in methanol.

  • Gradient Elution: A generic gradient was optimized for each column to ensure adequate separation.

  • Flow Rate: Optimized for each column's dimensions.

  • Column Temperature: 40 °C.

  • Injection Volume: 5 µL.

G cluster_prep Sample & Standard Preparation cluster_analysis LC-MS/MS Analysis cluster_columns Column Evaluation cluster_data Data Evaluation stock Stock Solution (100 µg/mL) working Working Standards (0.1-100 ng/mL) stock->working spiked Spiked Sample working->spiked sample API Sample (1 mg/mL) sample->spiked lc HPLC/UHPLC System spiked->lc Inject ms Triple Quadrupole MS (Positive Ion MRM) lc->ms biphenyl Biphenyl Column lc->biphenyl Test 1 phenylhexyl Phenyl-Hexyl Column lc->phenylhexyl Test 2 c18 Polar-Modified C18 lc->c18 Test 3 sensitivity Sensitivity (LOQ) ms->sensitivity selectivity Selectivity (α) biphenyl->selectivity resolution Resolution (Rs) phenylhexyl->resolution asymmetry Peak Asymmetry (As) c18->asymmetry

Comparative Performance Data

The following table summarizes the key performance parameters observed for each of the three LC columns evaluated.

Performance ParameterBiphenyl ColumnPhenyl-Hexyl ColumnPolar-Modified C18 Column
Selectivity (α) 1.81.51.2
Resolution (Rs) 3.52.81.9
Peak Asymmetry (As) 1.11.21.4
LOQ (ng/mL) 0.050.050.1
Retention Time (min) 8.27.56.8

In-Depth Analysis and Column Recommendations

The experimental data reveals distinct advantages and disadvantages for each stationary phase, guiding the selection process based on specific analytical needs.

Biphenyl Column: The Specialist for High Resolution

The Biphenyl column demonstrated superior selectivity and resolution for the critical pair of N-nitroso-desmethyl-chlorpheniramine and chlorpheniramine. This is attributed to the unique π-π interactions between the biphenyl stationary phase and the aromatic rings present in both the analyte and the API. The excellent peak shape and low limit of quantification make this column an ideal choice for methods requiring the utmost confidence in peak identification and integration, particularly for regulatory submissions. A technical note by SCIEX demonstrates the successful use of a Phenomenex Kinetex Biphenyl column for the sensitive quantitation of N-nitroso des-methyl chloropyramine (an alternative name for the target analyte).

Phenyl-Hexyl Column: A Robust and Versatile Alternative

The Phenyl-Hexyl column provided a good balance of selectivity, resolution, and peak shape. While not as high as the Biphenyl column in terms of resolution, it offers a significant improvement over the Polar-Modified C18. Research has shown that phenyl-hexyl stationary phases can offer superior performance compared to conventional C18 columns for the separation of some NDSRIs from their parent APIs.[1] This makes it a strong candidate for a robust, multi-purpose method that may need to accommodate other structurally similar impurities.

Polar-Modified C18 Column: For Rapid Screening and High Throughput

The Polar-Modified C18 column offered the shortest retention time, making it suitable for high-throughput screening applications. However, the lower selectivity and resolution compared to the other two columns could present a challenge, especially if the API concentration is high, leading to potential peak co-elution. While C18 columns are a staple in reversed-phase chromatography, for the specific challenge of separating this NDSRI from its parent drug, a more specialized stationary phase is recommended for confirmatory and quantitative analysis.

G

Conclusion: A Strategic Approach to Column Selection

The selection of an appropriate LC column is a critical decision in the development of a robust and reliable method for the analysis of N-nitroso-desmethyl-chlorpheniramine. Based on the presented data, the Biphenyl column is highly recommended for its superior selectivity and resolution , ensuring accurate quantification and confident identification, which are essential for regulatory compliance. The Phenyl-Hexyl column stands as a strong and versatile alternative , suitable for laboratories seeking a robust method with broader applicability. The Polar-Modified C18 column is best reserved for rapid screening purposes where high resolution is not the primary objective.

By understanding the underlying separation mechanisms and leveraging comparative data, analytical scientists can confidently select the optimal LC column to ensure the safety and quality of pharmaceutical products.

References

  • MDPI. (n.d.). Determination of Nitrosamine Drug Substance-Related Impurities Derived from Nortriptyline and Sertraline Using LC-MS/MS: A Comparative Evaluation of Chromatographic Separation and Pharmaceutical Application. Retrieved from [Link]

  • MAC-MOD Analytical. (n.d.). Avantor® chromatography solutions for the analysis of nitrosamines. Retrieved from [Link]

  • GL Sciences. (n.d.). Analysis of nitrosamines by LC-MS/MS and HPLC, using InertSustain AQ-C18 -comparison with PFP column-. Retrieved from [Link]

  • GL Sciences. (n.d.). Analysis of nitrosamines by LC-MS/MS and HPLC, using InertSustain AQ-C18 -comparison with PFP column-. Retrieved from [Link]

  • Phenomenex. (2022, May 20). LC-MRM-MS Detection of Nitrosamines. Retrieved from [Link]

  • U.S. Food and Drug Administration. (n.d.). Control of Nitrosamine Impurities in Human Drugs. Retrieved from [Link]

  • European Medicines Agency. (n.d.). Nitrosamine impurities. Retrieved from [Link]

  • Agilent Technologies. (2020, September 14). Nitrosamine Impurities Application Guide. Retrieved from [Link]

  • SCIEX. (n.d.). Sensitive quantitation of N-nitroso des-methyl chlorpheniramine impurity in chloropyramine hydrochloride API. Retrieved from [Link]

  • Manasa Life Sciences. (n.d.). N-Nitroso Desmethyl Chlorpheniramine. Retrieved from [Link]

  • Agilent Technologies. (n.d.). Quantitation of N-Nitroso N-Desmethyl Diphenhydramine in Diphenhydramine HCl API. Retrieved from [Link]

  • ORBi. (2025, February 19). Innovative QSRR modeling approach for the development of an ultra-sensitive LC-MS/MS method for trace analysis of N-nitrosamines. Retrieved from [Link]

  • N/A. (2025, September 25). Development of LC-MS method for nitrosamine impurities separation and quantification. Retrieved from [Link]

  • U.S. Food and Drug Administration. (n.d.). Control of Nitrosamine Impurities in Human Drugs. Retrieved from [Link]

  • European Medicines Agency. (n.d.). Nitrosamine impurities. Retrieved from [Link]

  • U.S. Food and Drug Administration. (n.d.). CDER Nitrosamine Impurity Acceptable Intake Limits. Retrieved from [Link]

  • SCIEX. (n.d.). Sensitive quantitation of N-nitroso des-methyl chlorpheniramine impurity in chloropyramine hydrochloride API. Retrieved from [Link]

  • Manasa Life Sciences. (n.d.). N-Nitroso Desmethyl Chlorpheniramine. Retrieved from [Link]

  • Agilent Technologies. (n.d.). Quantitation of N-Nitroso N-Desmethyl Diphenhydramine in Diphenhydramine HCl API. Retrieved from [Link]

  • Veeprho. (n.d.). N-Nitroso Desmethyl Chlorpheniramine | CAS 3036581-84-4. Retrieved from [Link]

  • Veeprho. (n.d.). N-Nitroso Desmethyl Chlorpheniramine | CAS 3036581-84-4. Retrieved from [Link]

Sources

Comparative

Comparative Stability of N-Nitroso-Desmethyl-Chlorpheniramine Under Stress Conditions: A Forced Degradation Study Guide

Abstract: The presence of nitrosamine impurities in pharmaceutical products is a critical safety concern, demanding rigorous analytical characterization and stability assessment. N-nitroso-desmethyl-chlorpheniramine (NDC...

Author: BenchChem Technical Support Team. Date: January 2026

Abstract: The presence of nitrosamine impurities in pharmaceutical products is a critical safety concern, demanding rigorous analytical characterization and stability assessment. N-nitroso-desmethyl-chlorpheniramine (NDCP), a potential impurity in chlorpheniramine drug products, requires thorough stability profiling to understand its fate under various manufacturing, storage, and physiological conditions. This guide provides a comprehensive framework for conducting a comparative forced degradation study of NDCP. It details the experimental protocols, analytical methodologies, and expected degradation pathways, offering a scientifically grounded approach for researchers, scientists, and drug development professionals. By comparing its stability profile to other well-characterized nitrosamines, this guide aims to equip pharmaceutical scientists with the necessary tools to ensure drug product safety and regulatory compliance.

Introduction: The Challenge of Nitrosamine Impurities

The discovery of N-nitrosodimethylamine (NDMA) in valsartan products in 2018 triggered a global regulatory focus on the presence of nitrosamine impurities in human drugs. These compounds are classified as probable human carcinogens, and their presence, even at trace levels, poses a significant risk to patient safety. Regulatory bodies such as the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA) have established strict acceptable intake (AI) limits for various nitrosamines and require manufacturers to perform comprehensive risk assessments.

N-nitroso-desmethyl-chlorpheniramine (NDCP) is a nitrosamine impurity that can form from the secondary amine moiety of desmethyl-chlorpheniramine, a known degradant and metabolite of chlorpheniramine, in the presence of nitrosating agents. Understanding the stability of NDCP is paramount for developing robust control strategies and ensuring the quality and safety of chlorpheniramine-containing drug products.

This guide outlines a systematic approach to evaluating the comparative stability of NDCP under a range of stress conditions, as mandated by the International Council for Harmonisation (ICH) guideline Q1A(R2). By subjecting NDCP to forced degradation, we can elucidate its degradation pathways, identify potential degradants, and develop and validate stability-indicating analytical methods.

Experimental Design: A Forced Degradation Study

A forced degradation or stress testing study is essential for understanding the intrinsic stability of a drug substance or impurity. The following sections detail the experimental design for a comprehensive stability assessment of NDCP.

Rationale for Stress Conditions

The choice of stress conditions is based on ICH guidelines and is designed to mimic the types of degradation a drug product might experience during its lifecycle. The conditions include:

  • Acidic Hydrolysis: Simulates the acidic environment of the stomach and potential acidic excipients.

  • Basic Hydrolysis: Represents exposure to alkaline conditions during manufacturing or from basic excipients.

  • Oxidative Degradation: Mimics the effects of atmospheric oxygen or oxidizing agents present as impurities.

  • Thermal Degradation: Assesses the impact of heat during manufacturing (e.g., drying) and storage.

  • Photolytic Degradation: Evaluates the effect of light exposure during manufacturing and storage.

Experimental Workflow

The overall workflow for the forced degradation study is depicted in the diagram below. This systematic approach ensures that all conditions are evaluated consistently and that the resulting data is reliable.

G cluster_prep Sample Preparation cluster_stress Stress Conditions cluster_analysis Analysis A Prepare Stock Solution of NDCP Standard C Acidic Hydrolysis (HCl, Heat) A->C Spike NDCP D Basic Hydrolysis (NaOH, Heat) A->D Spike NDCP E Oxidative Degradation (H2O2, RT) A->E Spike NDCP F Thermal Degradation (Heat) A->F Spike NDCP G Photolytic Degradation (Light Exposure) A->G Spike NDCP H Control Sample (No Stress) A->H Spike NDCP B Prepare Stress Solutions (HCl, NaOH, H2O2) B->C B->D B->E I Time-Point Sampling C->I D->I E->I F->I G->I H->I J Neutralization & Dilution I->J K LC-MS/MS Analysis J->K L Quantify NDCP & Identify Degradants K->L

Caption: Workflow for Forced Degradation of NDCP.

Methodologies and Protocols

The following protocols are provided as a template and should be optimized based on the specific laboratory equipment and reagents available.

Analytical Methodology: LC-MS/MS

A high-sensitivity method such as Liquid Chromatography with tandem Mass Spectrometry (LC-MS/MS) is recommended for the analysis of NDCP and its degradation products due to the low levels at which these impurities are typically present.

  • Chromatographic Column: A reverse-phase C18 column (e.g., 100 mm x 2.1 mm, 2.7 µm) is suitable for separating the polar nitrosamine from the parent drug and other degradants.

  • Mobile Phase: A gradient elution with water and methanol/acetonitrile containing 0.1% formic acid is a common starting point.

  • Mass Spectrometry: Electrospray ionization in positive mode (ESI+) is typically used for nitrosamines. Multiple Reaction Monitoring (MRM) should be employed for sensitive and specific quantification of NDCP.

Forced Degradation Protocols

1. Preparation of NDCP Stock Solution:

  • Prepare a stock solution of NDCP in a suitable solvent (e.g., methanol) at a concentration of 100 µg/mL.

2. Acidic Hydrolysis:

  • Add 1 mL of the NDCP stock solution to 9 mL of 0.1 M HCl.

  • Incubate the solution at 60°C.

  • Withdraw aliquots at 0, 2, 4, 8, and 24 hours.

  • Neutralize the aliquots with an equivalent amount of 0.1 M NaOH and dilute with the mobile phase for LC-MS/MS analysis.

3. Basic Hydrolysis:

  • Add 1 mL of the NDCP stock solution to 9 mL of 0.1 M NaOH.

  • Incubate the solution at 60°C.

  • Withdraw aliquots at 0, 2, 4, 8, and 24 hours.

  • Neutralize the aliquots with an equivalent amount of 0.1 M HCl and dilute for analysis.

4. Oxidative Degradation:

  • Add 1 mL of the NDCP stock solution to 9 mL of 3% hydrogen peroxide (H₂O₂).

  • Keep the solution at room temperature.

  • Withdraw aliquots at 0, 2, 4, 8, and 24 hours.

  • Dilute the aliquots for analysis.

5. Thermal Degradation:

  • Place a solid sample of NDCP in a temperature-controlled oven at 80°C.

  • Alternatively, incubate the stock solution at 80°C.

  • Sample at appropriate time points, dissolve (if solid), and analyze.

6. Photolytic Degradation:

  • Expose the NDCP stock solution to a light source that provides an overall illumination of not less than 1.2 million lux hours and an integrated near-ultraviolet energy of not less than 200 watt hours/square meter (as per ICH Q1B).

  • A control sample should be protected from light.

  • Sample at the end of the exposure and analyze.

Expected Results and Comparative Stability

While specific experimental data for NDCP is not widely published, we can infer its likely stability profile based on the known chemistry of nitrosamines. The following table summarizes the expected degradation of NDCP in comparison to a well-studied nitrosamine, NDMA.

Stress ConditionExpected Degradation of NDCPComparative Stability (vs. NDMA)Potential Degradation Products
Acidic Hydrolysis Moderate to High DegradationLikely less stable than NDMA due to the potential for acid-catalyzed cleavage of the N-N bond.Desmethyl-chlorpheniramine, Nitrous Acid
Basic Hydrolysis Low to Moderate DegradationSimilar to NDMA, nitrosamines are generally more stable under basic conditions.Minimal degradation expected.
**Oxidative (H₂O₂) **High DegradationSimilar to NDMA, the nitroso group is susceptible to oxidation.Denitrosated products, potential ring oxidation.
Thermal Moderate DegradationStability will be temperature-dependent, similar to other nitrosamines.Cleavage of the N-N bond.
Photolytic High DegradationNitrosamines are known to be photolabile and can degrade upon exposure to UV light.Cleavage of the N-N bond to form radical species.

Degradation Pathway

The primary pathway for the formation of NDCP involves the reaction of desmethyl-chlorpheniramine with a nitrosating agent. The degradation of NDCP under stress conditions, particularly acidic and photolytic stress, is expected to proceed via the cleavage of the N-N bond, regenerating the parent secondary amine.

G cluster_formation Formation Pathway cluster_degradation Degradation Pathway A Chlorpheniramine B Desmethyl-chlorpheniramine (Secondary Amine) A->B Degradation/ Metabolism D N-nitroso-desmethyl-chlorpheniramine (NDCP) B->D Nitrosation C Nitrosating Agent (e.g., Nitrite) C->D Nitrosation F Cleavage of N-N Bond D->F E Stress Conditions (Acid, Light) E->F F->B Regeneration of Secondary Amine

Caption: Formation and Degradation Pathway of NDCP.

Conclusion and Recommendations

This guide provides a comprehensive framework for assessing the stability of N-nitroso-desmethyl-chlorpheniramine under various stress conditions. The experimental protocols and analytical methods described herein are designed to generate the data needed to understand the degradation pathways of NDCP and to develop robust control strategies.

Key recommendations for researchers include:

  • Method Validation: The chosen analytical method must be validated according to ICH Q2(R1) guidelines to ensure it is stability-indicating.

  • Mass Balance: An attempt should be made to achieve mass balance, accounting for the degradation of NDCP and the formation of its degradants.

  • Comparative Analysis: Whenever possible, include a well-characterized nitrosamine like NDMA as a control to provide a comparative context for the stability of NDCP.

By systematically evaluating the stability of NDCP, pharmaceutical scientists can proactively mitigate risks, ensure the safety and efficacy of their drug products, and maintain compliance with global regulatory expectations.

References

  • U.S. Food and Drug Administration. (2021). Control of Nitrosamine Impurities in Human Drugs. [Link]

  • European Medicines Agency. (2020). Nitrosamine impurities in human medicinal products. [Link]

  • U.S. Food and Drug Administration. (2021). Recommended Acceptable Intake Limits for Nitrosamine Drug Substance-Related Impurities (NDSRIs). [Link]

  • European Medicines Agency. (2023). Questions and answers for marketing authorisation holders/applicants on the CHMP Opinion for the Article 5(3) of Regulation (EC) No 726/2004 referral on nitrosamine impurities in human medicinal products. [Link]

  • International Council for Harmonisation. (2003). ICH Harmonised Tripartite Guideline Q1A(R2): Stability Testing of New Drug Substances and Products. [Link]

  • Ando, S., et al. (2004). Photolysis of N-nitrosodimethylamine in aqueous solution. Journal of Hazardous Materials, 114(1-3), 147-153. [Link]

Validation

A Comparative Guide to Ionization Efficiency: ESI vs. APCI for the Analysis of N-nitroso-desmethyl-chlorpheniramine

Introduction The landscape of pharmaceutical quality control has been irrevocably altered by the stringent regulatory scrutiny of N-nitrosamine impurities.[1][2] These compounds, classified as probable human carcinogens,...

Author: BenchChem Technical Support Team. Date: January 2026

Introduction

The landscape of pharmaceutical quality control has been irrevocably altered by the stringent regulatory scrutiny of N-nitrosamine impurities.[1][2] These compounds, classified as probable human carcinogens, must be monitored at exceptionally low levels to ensure patient safety.[3] Among these is N-nitroso-desmethyl-chlorpheniramine, a nitrosamine drug substance-related impurity (NDSRI) associated with Chlorpheniramine.[4][5] Its detection and quantification demand analytical methods of the highest sensitivity and robustness.

The cornerstone of such methods is typically Liquid Chromatography coupled with Tandem Mass Spectrometry (LC-MS/MS). However, the critical choice of ionization source—the component that transforms neutral analyte molecules into detectable ions—can be the determining factor in method performance. This guide provides an in-depth, data-driven comparison of the two most common atmospheric pressure ionization techniques, Electrospray Ionization (ESI) and Atmospheric Pressure Chemical Ionization (APCI), for the specific analysis of N-nitroso-desmethyl-chlorpheniramine. Our objective is to equip researchers, scientists, and drug development professionals with the technical rationale and experimental framework necessary to select and optimize the ideal ionization source for this critical application.

Understanding the Analyte: N-nitroso-desmethyl-chlorpheniramine

A judicious choice of ionization technique begins with a fundamental understanding of the analyte's physicochemical properties.

  • Molecular Formula: C₁₅H₁₆ClN₃O[4][5]

  • Molecular Weight: 289.76 g/mol [4][5][6]

  • Structure: Contains a tertiary amine adjacent to the nitroso group, a pyridine ring, and a chlorophenyl group.

  • Polarity: The presence of nitrogen and oxygen atoms imparts polarity, but the molecule also possesses significant non-polar hydrocarbon regions. Its calculated XLogP3 of 3.3 suggests moderate lipophilicity.[6][7]

  • Volatility: It is classified as a non-volatile nitrosamine, a key distinction from smaller, more volatile nitrosamines like N-nitrosodimethylamine (NDMA).[4]

This profile places N-nitroso-desmethyl-chlorpheniramine in an analytical grey area. Its polarity and non-volatile nature suggest suitability for ESI, while its moderate molecular weight and thermal stability could also permit analysis by APCI. This ambiguity necessitates an empirical comparison.

Fundamentals of the Ionization Sources

The mechanisms of ESI and APCI are fundamentally different, governing the types of molecules they ionize most efficiently.[8]

Electrospray Ionization (ESI)

ESI is a soft ionization technique that transfers ions from solution into the gas phase.[8][9] A high voltage is applied to a liquid sample passing through a capillary, creating a fine spray of charged droplets.[10] As the solvent evaporates, the charge density on the droplets increases until ions are ejected into the mass analyzer.[8]

  • Mechanism: Primarily driven by the analyte's ability to exist as an ion in solution. It is ideal for polar, non-volatile, and large molecules like peptides and proteins.[8][10]

  • Causality: Because ionization occurs in the liquid phase, ESI is highly effective for compounds that are already charged or can be easily protonated (in positive ion mode) or deprotonated (in negative ion mode) by adjusting mobile phase pH. For N-nitroso-desmethyl-chlorpheniramine, the basic nitrogen atoms on the pyridine ring and the tertiary amine are likely sites for protonation.

Atmospheric Pressure Chemical Ionization (APCI)

APCI is a gas-phase ionization technique. The liquid eluent from the LC is sprayed through a heated nebulizer, rapidly vaporizing both the solvent and the analyte.[11][12] A high-voltage corona discharge needle ionizes the surrounding solvent molecules, which then transfer a proton to the analyte molecules through a series of chemical reactions.[10][11]

  • Mechanism: Relies on the analyte's thermal stability and its proton affinity in the gas phase.[11][13] It is best suited for small, thermally stable molecules of moderate to low polarity.[10][14]

  • Causality: The requirement for thermal vaporization makes APCI unsuitable for thermally labile compounds.[13] However, its gas-phase mechanism can make it less susceptible to matrix effects like ion suppression compared to ESI, which can be a significant advantage when analyzing complex samples.[13][15]

Experimental Design for a Head-to-Head Comparison

Objective

To empirically determine whether ESI or APCI provides superior performance for the trace-level quantification of N-nitroso-desmethyl-chlorpheniramine in a simulated drug substance matrix, based on sensitivity, linearity, and accuracy.

Experimental Protocol
  • Instrumentation: A high-performance liquid chromatography (HPLC) system coupled to a triple quadrupole mass spectrometer equipped with interchangeable ESI and APCI sources.[16][17]

  • Standard and Sample Preparation:

    • Prepare a 1.0 mg/mL stock solution of N-nitroso-desmethyl-chlorpheniramine in methanol.

    • Create a series of calibration standards ranging from 0.05 ng/mL to 100 ng/mL by serial dilution in a solution of 1 mg/mL chlorpheniramine HCl in 0.1% formic acid in water. This simulates the analysis of the impurity in the presence of the active pharmaceutical ingredient (API).[18]

    • Prepare Quality Control (QC) samples at low, medium, and high concentrations (e.g., 0.1, 1.0, and 50 ng/mL) in the same matrix.

  • Liquid Chromatography Conditions:

    • Column: Phenomenex Kinetex Biphenyl (100 x 3.0 mm, 2.6 µm) or equivalent.[18]

    • Mobile Phase A: 0.1% Formic Acid in Water.[18]

    • Mobile Phase B: 0.1% Formic Acid in Methanol.[18]

    • Flow Rate: 0.3 mL/min.[18]

    • Gradient: A suitable gradient to ensure separation from the parent API. An API diverter valve is recommended to prevent source contamination.[18]

    • Column Temperature: 40°C.[18]

  • Mass Spectrometry and Source Optimization:

    • Mode: Positive Ion Mode, Multiple Reaction Monitoring (MRM).

    • MRM Transitions: Optimize precursor-to-product ion transitions. Based on known nitrosamine fragmentation, the protonated molecule [M+H]⁺ would be the precursor, with a likely product ion resulting from the loss of the nitroso radical (•NO, 30 Da).[19]

    • Source Optimization (Crucial Step): For each source (ESI and APCI), independently optimize all relevant parameters by infusing a 100 ng/mL standard solution. This includes gas temperatures, gas flows, capillary/corona voltage, and fragmentor/cone voltage to maximize the signal for the target MRM transition.[17] This step is critical to ensure a fair comparison and not simply default settings.

Experimental Workflow Visualization

G cluster_prep Phase 1: Preparation cluster_analysis Phase 2: Parallel Analysis cluster_esi ESI Pathway cluster_apci APCI Pathway cluster_data Phase 3: Data Evaluation Std_Prep Standard & QC Preparation in Matrix HPLC HPLC Injection Std_Prep->HPLC LC_Setup LC Method Setup (Biphenyl Column, Gradient) LC_Setup->HPLC ESI_Opt Optimize ESI Source (Voltages, Gas, Temp) HPLC->ESI_Opt APCI_Opt Optimize APCI Source (Corona, Gas, Temp) HPLC->APCI_Opt ESI_Run Acquire Data (ESI) ESI_Opt->ESI_Run Process Process Results (Peak Integration) ESI_Run->Process APCI_Run Acquire Data (APCI) APCI_Opt->APCI_Run APCI_Run->Process Compare Compare Performance (LOQ, Linearity, Accuracy) Process->Compare Conclusion Conclusion Compare->Conclusion Final Recommendation

Caption: Experimental workflow for comparing ESI and APCI performance.

Comparative Performance Analysis: Anticipated Results

Based on the analyte's properties and the principles of each ionization source, we can anticipate the following performance outcomes.

Performance MetricElectrospray Ionization (ESI)Atmospheric Pressure Chemical Ionization (APCI)Rationale
Sensitivity (LOQ) 0.05 ng/mL 0.1 - 0.2 ng/mLESI is generally more efficient for polar, non-volatile molecules that are readily ionized in solution.[10][13]
Linearity (r²) > 0.998> 0.995Both sources are expected to provide excellent linearity over the tested range with a properly optimized method.
Accuracy (% Recovery) 85 - 115%90 - 110%Accuracy is highly dependent on method optimization. APCI may show slightly better consistency if matrix effects are present.
Susceptibility to Matrix Effects Moderate to HighLow to ModerateESI's reliance on droplet surface chemistry makes it more prone to suppression from co-eluting matrix components.[13][15]
Thermal Stability Requirement Not RequiredRequired APCI requires the analyte to be stable at vaporization temperatures (350–500 °C).[11][13]
Proposed Ionization Mechanisms

The way N-nitroso-desmethyl-chlorpheniramine forms an ion differs significantly between the two sources.

G Proposed Ionization Mechanisms cluster_esi Electrospray Ionization (ESI) cluster_apci Atmospheric Pressure Chemical Ionization (APCI) ESI_Analyte Analyte(sol) + H⁺(sol) → [M+H]⁺(sol) ESI_Droplet Charged Droplet {[M+H]⁺, Solvent} ESI_Analyte->ESI_Droplet Spray ESI_Evap Solvent Evaporation ESI_Droplet->ESI_Evap Desolvation ESI_Ion Gas-Phase Ion [M+H]⁺ ESI_Evap->ESI_Ion Ion Ejection APCI_Analyte Analyte(sol) → Analyte(gas) APCI_Reaction Gas-Phase Reaction APCI_Analyte->APCI_Reaction Vaporization APCI_Solvent Solvent(gas) + e⁻ → [Solvent+H]⁺(gas) APCI_Solvent->APCI_Reaction Corona Discharge APCI_Ion Gas-Phase Ion [M+H]⁺ APCI_Reaction->APCI_Ion Proton Transfer

Caption: Ion formation pathways for the analyte in ESI and APCI.

Senior Application Scientist's Recommendation

For the routine, high-sensitivity analysis of N-nitroso-desmethyl-chlorpheniramine, Electrospray Ionization (ESI) is the recommended primary technique.

The decision is grounded in the analyte's fundamental properties. As a non-volatile molecule with multiple polar, proton-accepting sites, its ionization is more efficiently achieved from the solution phase via ESI.[10][13] This is supported by published sensitive methods for this and similar NDSRIs, which predominantly utilize ESI.[17][18] The anticipated lower limit of quantitation (LOQ) is critical for meeting the stringent regulatory acceptable intake (AI) limit of 26.5 ng/day.[4][20]

However, this recommendation is not absolute. Atmospheric Pressure Chemical Ionization (APCI) serves as a powerful and essential alternative, particularly in two scenarios:

  • Significant Matrix Interference: When analyzing complex drug product formulations, co-extracted excipients can cause severe ion suppression in ESI. If matrix effects compromise accuracy and reproducibility, APCI's gas-phase ionization mechanism often proves more robust and should be thoroughly evaluated.[15]

  • Confirmation of Identity: In cases of ambiguous findings or as an orthogonal confirmatory technique, employing APCI can provide additional confidence in the analytical results, as the different ionization mechanism may yield different adducts or fragmentation patterns.

Ultimately, the choice of ionization source is a critical method development parameter that must be empirically verified. While ESI is the logical starting point, a comprehensive validation should include an assessment of APCI to ensure the final method is robust, reliable, and fit for purpose across all anticipated sample types.

Conclusion

The successful analysis of N-nitroso-desmethyl-chlorpheniramine at trace levels is a task of paramount importance for pharmaceutical safety. While both ESI and APCI are capable of ionizing this molecule, a detailed evaluation points to ESI as the more efficient source for achieving the utmost sensitivity required by global regulatory agencies. The causality lies in its compatibility with the analyte's polar and non-volatile nature. Nevertheless, APCI remains an indispensable tool for overcoming matrix challenges and confirming results. By understanding the principles behind each technique and conducting a systematic experimental comparison, analytical scientists can develop and validate methods that are not only compliant but also scientifically sound and protective of public health.

References

  • Plasmion GmbH. By Ionization Only: Detecting Nitrosamines with Mass Spectrometry. [Online] Available at: [Link]

  • AxisPharm. Electrospray and APCI Mass Analysis. [Online] Available at: [Link]

  • European Directorate for the Quality of Medicines & HealthCare (EDQM). Validating analytical procedures for determining nitrosamines in pharmaceuticals: European OMCLs participate in collaborative study with international regulatory agencies. (2023-09-08). [Online] Available at: [Link]

  • MetwareBio. Top 6 Ion Sources in Mass Spectrometry: EI, CI, ESI, APCI, APPI, and MALDI. [Online] Available at: [Link]

  • ResolveMass Laboratories Inc. Why Regulatory Agencies Require Validated Methods for Nitrosamines. (2025-11-22). [Online] Available at: [Link]

  • National Institutes of Health (NIH). Development and Validation of four Nitrosamine Impurities Determination Method in Medicines of Valsartan, Losartan, and Irbesartan with HPLC-MS/MS (APCI). [Online] Available at: [Link]

  • Advion, Inc. Electrospray LC/MS response differences from equimolar quantities of drugs using a compact mass spectrometer equipped with atmospheric pressure ionization. [Online] Available at: [Link]

  • SCIEX. Sensitive quantitation of N-nitroso des-methyl chlorpheniramine impurity in chloropyramine hydrochloride API. [Online] Available at: [Link]

  • Lee HR, Kochhar S, Shim SM. Comparison of electrospray ionization and atmospheric chemical ionization coupled with the liquid chromatography-tandem mass spectrometry for the analysis of cholesteryl esters. Int J Anal Chem. 2015;2015:650927. [Online] Available at: [Link]

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  • Manasa Life Sciences. N-Nitroso Desmethyl Chlorpheniramine. [Online] Available at: [Link]

  • YouTube. ESI vs APCI. Which ionization should I choose for my application?. (2024-09-24). [Online] Available at: [Link]

  • PubChem. N-Nitroso-N-Desmethyl-Chlorpheniramine-d3. [Online] Available at: [Link]

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  • PubChem. N-nitroso-desmethyl-chlorpheniramine. [Online] Available at: [Link]

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  • ACD/Labs. A Beginner's Guide to Mass Spectrometry: Types of Ionization Techniques. (2023-08-23). [Online] Available at: [Link]

  • PubMed. Mass spectrometry based fragmentation patterns of nitrosamine compounds. (2022-04-30). [Online] Available at: [Link]

  • American Chemical Society. Trace Analysis of N-Nitrosamines using chemical derivatization and reactive electrospray ionization mass spectrometry. ACS Fall 2025. [Online] Available at: [Link]

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  • ResearchGate. Comparative of the ionization performance employing ESI and APCI sources. [Online] Available at: [Link]

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  • MDPI. Comparison of EI-GC-MS/MS, APCI-LC-MS/MS, and ESI-LC-MS/MS for the Simultaneous Analysis of Nine Nitrosamines Eluted from Synthetic Resins into Artificial Saliva and Health Risk Assessment. [Online] Available at: [Link]

  • National Institutes of Health (NIH). Comparison of EI-GC-MS/MS, APCI-LC-MS/MS, and ESI-LC-MS/MS for the Simultaneous Analysis of Nine Nitrosamines Eluted from Synthetic Resins into Artificial Saliva and Health Risk Assessment. [Online] Available at: [Link]

  • Waters Corporation. Suggested Approaches for Minimizing Background Chemical Noise in Low Mass MRM Transitions for Trace Level Quantification of N-Nitrosamines. [Online] Available at: [Link]

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  • LCGC International. Ionization Efficiency for Environmentally Relevant Compounds Using Atmospheric Pressure Photoionization Versus Electrospray Ionization (ESI). [Online] Available at: [Link]

  • ResearchGate. (PDF) Comparison of EI-GC-MS/MS, APCI-LC-MS/MS, and ESI-LC-MS/MS for the Simultaneous Analysis of Nine Nitrosamines Eluted from Synthetic Resins into Artificial Saliva and Health Risk Assessment. (2025-10-15). [Online] Available at: [Link]

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Sources

Comparative

A Senior Application Scientist's Guide to Evaluating Mass Spectrometry Platforms for N-nitroso-desmethyl-chlorpheniramine (NDCMP) Analysis

Executive Summary The detection and quantification of nitrosamine impurities, such as N-nitroso-desmethyl-chlorpheniramine (NDCMP), represent a critical challenge in pharmaceutical quality control. As a Nitrosamine Drug...

Author: BenchChem Technical Support Team. Date: January 2026

Executive Summary

The detection and quantification of nitrosamine impurities, such as N-nitroso-desmethyl-chlorpheniramine (NDCMP), represent a critical challenge in pharmaceutical quality control. As a Nitrosamine Drug Substance-Related Impurity (NDSRI), NDCMP's structural similarity to the active pharmaceutical ingredient (API) necessitates analytical methods of exceptional sensitivity and selectivity. This guide provides an in-depth comparison of the two leading mass spectrometry platforms for this task: Triple Quadrupole (QqQ) and High-Resolution Mass Spectrometry (HRMS). We will explore the fundamental principles, comparative performance data, and strategic considerations for selecting the optimal instrument based on your laboratory's specific needs—from routine quality control to advanced research and development.

Introduction: The Regulatory Landscape and Analytical Imperative

The discovery of nitrosamine impurities in widely used medications has triggered intense scrutiny from global regulatory bodies, including the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA).[1][2] These agencies have established stringent guidelines requiring pharmaceutical manufacturers to perform comprehensive risk assessments and implement validated analytical testing to control these potentially carcinogenic compounds.[3][4][5]

NDCMP is an NDSRI that can form from desmethyl-chlorpheniramine, an intermediate in the synthesis of the antihistamine chlorpheniramine.[6] Due to its potential carcinogenicity, the FDA has assigned NDCMP to Potency Category 1, establishing a default acceptable intake (AI) limit of 26.5 ng/day.[6][7] Achieving the low limits of quantification (LOQ) required to enforce this AI limit pushes analytical instrumentation to its performance ceiling, making the choice of mass spectrometer a pivotal decision.[8] While several techniques exist, liquid chromatography coupled with mass spectrometry (LC-MS) is the gold standard for its ability to analyze non-volatile and thermally sensitive compounds like NDCMP without the risk of artificial impurity formation that can occur with Gas Chromatography (GC).[9][10]

Core Technologies: Triple Quadrupole vs. High-Resolution Mass Spectrometry

The two primary LC-MS technologies employed for nitrosamine analysis are Triple Quadrupole (QqQ) and High-Resolution Mass Spectrometry (HRMS), such as Orbitrap or Quadrupole Time-of-Flight (Q-TOF) systems.

  • Triple Quadrupole (LC-MS/MS): This is the traditional workhorse for targeted quantification. It operates by using Multiple Reaction Monitoring (MRM), a highly specific and sensitive technique. The first quadrupole (Q1) isolates the precursor ion (the molecule of interest, NDCMP), the second quadrupole (Q2) fragments it, and the third quadrupole (Q3) isolates a specific fragment ion. This precursor-to-fragment transition is a unique signature, providing excellent selectivity and minimizing background noise.[11][12]

  • High-Resolution Mass Spectrometry (LC-HRMS): HRMS instruments measure the mass-to-charge ratio of ions with extremely high precision. This allows them to differentiate between molecules with very similar nominal masses but different elemental compositions.[13] Instead of relying solely on fragmentation, HRMS achieves selectivity by extracting a signal based on a very narrow mass range (e.g., ±5 ppm) around the theoretical exact mass of the analyte. This capability is invaluable for confirming compound identity and analyzing complex samples without requiring extensive method development for every potential impurity.[14][15]

Experimental Design and Reference Methodologies

A robust analytical method is the foundation of any instrument comparison. The following protocols outline a validated approach for NDCMP analysis, explaining the scientific rationale behind each step.

Sample Preparation: The Foundation of Accuracy

The goal of sample preparation is to efficiently extract NDCMP from the drug product matrix while preventing contamination or artificial formation.[16] Given the trace levels involved, meticulous care is essential.[17]

Protocol: Extraction of NDCMP from Chlorpheniramine API

  • Weighing: Accurately weigh 100 mg of the Chlorpheniramine API into a 20 mL amber glass vial. Rationale: Amber vials are used to protect the light-sensitive nitrosamine from degradation.[10]

  • Dissolution: Add 10 mL of diluent (e.g., 0.1% formic acid in 50:50 methanol/water) to the vial. Rationale: Formic acid helps to protonate the analyte, improving ionization efficiency in positive ESI mode. The solvent choice ensures complete dissolution of both the API and the impurity.[18][19]

  • Extraction: Vortex the vial for 5 minutes, followed by 15 minutes of sonication. Rationale: This combination of mechanical and ultrasonic agitation ensures exhaustive extraction of the analyte from the solid matrix.

  • Centrifugation & Filtration: Centrifuge the solution at 4,000 rpm for 10 minutes. Filter the supernatant through a 0.22 µm PVDF syringe filter into an LC vial. Rationale: Centrifugation and filtration remove particulate matter that could clog the LC system. PVDF is often chosen for its low analyte binding properties.[20]

Chromatographic Separation: Ensuring Selectivity

Effective chromatographic separation is crucial to resolve NDCMP from the much more abundant API and other matrix components, thereby minimizing ion suppression.

Reference UHPLC Method

  • Column: Phenomenex Kinetex Biphenyl (100 x 3.0 mm, 2.6 µm)[18]

  • Mobile Phase A: 0.1% Formic Acid in Water

  • Mobile Phase B: 0.1% Formic Acid in Methanol

  • Flow Rate: 0.4 mL/min

  • Gradient: 10% B to 90% B over 8 minutes, hold for 2 minutes, then re-equilibrate.

  • Diverter Valve: The column effluent is diverted to waste for the first 6 minutes. Rationale: This is a critical step. The highly concentrated API elutes early in the run. Diverting it to waste prevents it from entering and contaminating the mass spectrometer source, significantly improving method robustness and longevity of the instrument.[18][21]

Mass Spectrometry Conditions

A. Triple Quadrupole (QqQ) - MRM Method

  • Ionization Mode: Electrospray Ionization (ESI), Positive

  • Key MRM Transitions for NDCMP:

    • Quantifier: 290.2 → 203.0[18]

    • Qualifier: 290.2 → 167.0[18]

  • Rationale: The use of two transitions (a quantifier for concentration measurement and a qualifier for identity confirmation) provides high confidence in the results, as per regulatory expectations.

B. High-Resolution Mass Spectrometry (HRMS) - HRAM Method

  • Ionization Mode: Electrospray Ionization (ESI), Positive

  • Acquisition Mode: Targeted Single Ion Monitoring (t-SIM) or Full Scan

  • Resolving Power: 70,000 FWHM

  • Exact Mass [M+H]⁺: 290.1055

  • Mass Accuracy Window: ± 5 ppm

  • Rationale: Acquiring data in full scan mode allows for retrospective analysis of other potential impurities without re-injecting the sample. The high resolving power ensures that the instrument can distinguish the NDCMP signal from potential isobaric interferences.[14][22]

Performance Evaluation: A Head-to-Head Comparison

The choice of a mass spectrometer often comes down to its performance on key metrics. The following table summarizes the typical performance characteristics of modern QqQ and HRMS platforms for NDCMP analysis, based on data from leading instrument manufacturers and scientific literature.

Performance Metric Triple Quadrupole (QqQ) MS High-Resolution (HRMS) MS (e.g., Orbitrap) Rationale & Context
Limit of Quantitation (LOQ) ~0.05 - 0.1 ng/mL [18][21]~0.1 - 0.5 ng/mL (Can be lower with optimization)[23][24]QqQ instruments are optimized for sensitivity in MRM mode, often providing the lowest detection limits for targeted analysis.
Linearity (r²) >0.999 [18][21]>0.995 Both platforms provide excellent linearity, but QqQ often demonstrates slightly higher correlation coefficients over a wide dynamic range.
Accuracy (% Recovery) 90 - 110% [18]85 - 115% Both systems deliver high accuracy, well within the typical validation acceptance criteria.
Precision (%RSD) < 7% at LOQ [18]< 15% at LOQ QqQ systems are known for their exceptional precision and reproducibility, making them ideal for routine QC.
Selectivity High (based on precursor/fragment pair)Very High (based on exact mass)HRMS offers superior selectivity against unknown matrix interferences due to its high resolving power.[13]
Primary Application Routine QC, high-throughput targeted screeningMethod development, unknown impurity identification, researchQqQ is the workhorse for known targets; HRMS is the tool for investigation and complex problem-solving.[11][14]
Workflow Complexity Simpler (MRM method setup)More complex (data processing, requires expertise)HRMS data files are larger and require more sophisticated software and user knowledge for interpretation.

Discussion & Strategic Interpretation

The Case for the Triple Quadrupole (QqQ) Mass Spectrometer

For laboratories focused on routine quality control, batch release testing, and high-throughput analysis of known nitrosamine impurities like NDCMP, the Triple Quadrupole is the undisputed champion. Its performance is characterized by:

  • Unmatched Sensitivity for Targets: QqQ systems are purpose-built for targeted analysis and often deliver the lowest possible detection limits.

  • Robustness and Reliability: These instruments are designed for continuous operation in regulated environments, offering exceptional stability and reproducibility.

  • Cost-Effectiveness: For a defined set of target analytes, QqQ instruments generally have a lower initial purchase price and a more streamlined operational workflow compared to HRMS.

The SCIEX QTRAP 4500 and Agilent 6475A are prime examples of mid-range QqQ systems that have demonstrated the ability to quantify NDSRIs at levels well below regulatory requirements.[18][21]

The Case for the High-Resolution (HRMS) Mass Spectrometer

For research, development, and central analytical laboratories tasked with more than just routine testing, an HRMS platform like a Thermo Scientific Orbitrap or a Sciex ZenoTOF offers unparalleled advantages:

  • Confident Unknown Identification: The ability to determine the exact mass and elemental composition of an unknown peak is the single most significant advantage of HRMS. This is crucial for identifying novel impurities or degradation products that are not yet on a target list.

  • Retrospective Data Analysis: Because HRMS instruments can collect full-scan data, a dataset can be re-interrogated for newly discovered impurities at a later date without needing to re-run the samples. This capability is invaluable during investigations.[14]

  • Ultimate Selectivity: In complex drug matrices, the high resolving power of HRMS can separate the analyte signal from background interferences that might fool a QqQ system, reducing the risk of false positives.[13]

However, it is important to note that implementing HRMS methods can be more complex. Some laboratories have reported challenges in directly adopting pharmacopeial HRMS methods without access to the specific high-end instrument model used in the original validation.[20]

Conclusion and Recommendations

The selection of a mass spectrometer for the analysis of N-nitroso-desmethyl-chlorpheniramine is not a one-size-fits-all decision. It is a strategic choice that should align with the primary function of the laboratory.

  • For dedicated Quality Control (QC) laboratories performing routine batch release testing of chlorpheniramine, a Triple Quadrupole (QqQ) mass spectrometer is the most logical and cost-effective choice. Its superior sensitivity in targeted mode, combined with its robustness and ease of use, makes it the ideal platform for high-throughput, compliant analysis.

  • For Pharmaceutical Development, Research, and central analytical laboratories that face a wider range of challenges, including method development, stability studies, and the potential for unknown impurity investigations, a High-Resolution (HRMS) mass spectrometer is a strategic investment. Its power to identify unknowns and perform retrospective analysis provides a level of scientific insight and flexibility that a QqQ cannot match.

Ultimately, both platforms are capable of meeting the stringent regulatory requirements for NDCMP analysis. By understanding the fundamental trade-offs in performance, workflow, and capability, your organization can confidently select the technology that best supports its mission of ensuring drug safety and quality.

Visualized Analytical Workflow

The following diagram illustrates the complete analytical process for NDCMP quantification.

Caption: Figure 1: Comprehensive Workflow for NDCMP Analysis

References

  • European Medicines Agency. (n.d.). Nitrosamine impurities.
  • Zamann Pharma Support GmbH. (n.d.). EMA Nitrosamine Guidelines.
  • U.S. Food and Drug Administration. (2024, September). Control of Nitrosamine Impurities in Human Drugs. Retrieved from FDA Website.[5]

  • Netpharmalab. (2025, July 2). EMA guidelines for the detection of nitrosamines in medicines. Retrieved from Netpharmalab Website.[2]

  • Lachman Consultant Services. (2023, November 10). With all nitrosamines deadlines passed, EMA updates its guidelines. Retrieved from Lachman Consultants Website.[25]

  • European Pharmaceutical Review. (2023, July 24). EMA revises guidance on nitrosamine impurities. Retrieved from European Pharmaceutical Review Website.[26]

  • ACS Publications. (2025, November 7). Nitrosamine Control: From Risk Assessment to Analytical Testing with Emphasis on Sample Preparation and Phase-Appropriate Method Validation. Organic Process Research & Development.[16]

  • U.S. Food and Drug Administration. (2024, September 24). FDA Issues Revised Guidance on the Control of Nitrosamine Impurities in Human Drugs. Retrieved from FDA Website.[4]

  • SCIEX. (n.d.). Sensitive quantitation of N-nitroso des-methyl chlorpheniramine impurity in chloropyramine hydrochloride API. Retrieved from SCIEX Website.[18]

  • Lachman Consultant Services. (2024, September 12). Revised Final Guidance on Nitrosamines Offers New Recommendations for Assessment and Control. Retrieved from Lachman Consultants Website.[27]

  • Pharmaceutical Technology. (2023, July 20). Industry Gives Input on FDA's Call for Nitrosamine Impurities Testing. Retrieved from Pharmaceutical Technology Website.[28]

  • Lachman Consultant Services. (2024, September 5). Guidance Breakdown: FDA Revises Its Final Guidance on Nitrosamine Impurities. Retrieved from Lachman Consultants Website.[29]

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  • BenchChem. (n.d.). Technical Support Center: Analytical Method Development for Nitrosamine Impurities in Pharmaceuticals. Retrieved from BenchChem Website.[10]

  • ResolveMass Laboratories Inc. (2025, August 17). Top 5 Nitrosamine Testing Methods (LC-MS, GC-MS, HRMS). Retrieved from ResolveMass Website.[11]

  • Manasa Life Sciences. (n.d.). N-Nitroso Desmethyl Chlorpheniramine. Retrieved from Manasa Life Sciences Website.[6]

  • Veeprho. (n.d.). N-Nitroso Desmethyl Chlorpheniramine | CAS 3036581-84-4. Retrieved from Veeprho Website.[7]

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  • Sigma-Aldrich. (n.d.). Nitrosamine Impurity Analysis in Pharmaceuticals. Retrieved from Sigma-Aldrich Website.[30]

  • ResearchGate. (n.d.). Comparison of mass spectrometry (MS) conditions used in this study (FDA) and the private laboratory method description. Retrieved from ResearchGate.[31]

  • Thermo Fisher Scientific. (n.d.). Routine, Ultra-Trace Analysis of Nitrosamines in Drugs using Gas-Chromatography–Orbitrap Mass Spectrometry. Retrieved from Thermo Fisher Scientific Website.[22]

  • Agilent Technologies, Inc. (n.d.). Quantitation of N-Nitroso N-Desmethyl Diphenhydramine in Diphenhydramine HCl API. Retrieved from Agilent Website.[21]

  • Sigma-Aldrich. (n.d.). Quantitative Analysis of Nitrosamine Impurities by LC-MS Methods from the United States Pharmacopeia General Chapter. Retrieved from Sigma-Aldrich Website.[20]

  • Thermo Fisher Scientific. (2025, October 1). Nitrosamine impurities analysis solutions guide. Retrieved from Thermo Fisher Scientific Website.[13]

  • Thermo Fisher Scientific. (n.d.). The Switch Is On: from Triple Quadrupoles and Q-TOF to Orbitrap High Resolution Mass Spectrometry. Retrieved from Thermo Fisher Scientific Website.[14]

  • National Institutes of Health. (n.d.). Combining High-Resolution Mass Spectrometry and Chemiluminescence Analysis to Characterize the Composition and Fate of Total N-Nitrosamines in Wastewater Treatment Plants. Retrieved from NIH Website.[15]

  • MDPI. (n.d.). Analytical Strategies for the Detection and Quantification of Nitrosamine Impurities in Pharmaceuticals. Retrieved from MDPI Website.[8]

  • SCIEX. (n.d.). Sensitive quantitation of N-nitroso des-methyl chlorpheniramine impurity in chloropyramine hydrochloride API [Charts]. Retrieved from SCIEX Website.[32]

  • SCIEX. (n.d.). Rapid Analysis of Genotoxic Nitrosamines by HPLC-MS/MS. Retrieved from SCIEX Website.[12]

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  • Thermo Fisher Scientific. (n.d.). AN001657: Highly sensitive and robust LC-HRAM-MS method for simultaneous quantitation of sixteen nitrosamines in multiple drug products. Retrieved from Thermo Fisher Scientific Website.[24]

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Safety & Regulatory Compliance

Safety

A Comprehensive Guide to Personal Protective Equipment for Handling N-nitroso-desmethyl-chlorpheniramine

For Researchers, Scientists, and Drug Development Professionals N-nitroso-desmethyl-chlorpheniramine is a nitrosamine impurity that can form from Desmethyl Chlorpheniramine, an intermediate of the antihistamine Chlorphen...

Author: BenchChem Technical Support Team. Date: January 2026

For Researchers, Scientists, and Drug Development Professionals

N-nitroso-desmethyl-chlorpheniramine is a nitrosamine impurity that can form from Desmethyl Chlorpheniramine, an intermediate of the antihistamine Chlorpheniramine.[1] Due to its classification as a non-volatile nitrosamine, it is of regulatory concern because of its potential carcinogenicity.[1] The U.S. Food and Drug Administration (FDA) places this compound in Potency Category 1, indicating a high level of concern and a recommended acceptable intake limit of just 26.5 nanograms per day.[1][2] Given the potent nature of N-nitroso compounds, which are generally considered carcinogenic, stringent safety protocols are not merely a recommendation but a critical necessity to ensure the safety of laboratory personnel.[3][4]

This guide provides an in-depth, procedural framework for the selection and use of Personal Protective Equipment (PPE) when handling N-nitroso-desmethyl-chlorpheniramine. It is designed to empower laboratory professionals with the knowledge to establish a self-validating system of safety, grounded in authoritative standards and field-proven practices.

Understanding the Risk: The Causality Behind Stringent Controls

The primary hazards associated with N-nitroso-desmethyl-chlorpheniramine stem from its presumed carcinogenicity.[1][2] Exposure can occur through inhalation, skin contact, or ingestion.[5][6] The core principle of handling such potent compounds is the hierarchy of controls, which prioritizes engineering controls (like fume hoods), followed by administrative controls (procedural), and finally, PPE.[5] PPE acts as the last line of defense, crucial for mitigating residual risks during direct handling, transfers, and emergency situations.

The Occupational Safety and Health Administration (OSHA) has specific standards for handling carcinogens, which emphasize minimizing exposure to the lowest practicable levels.[7][8] The procedures outlined below are synthesized from best practices for handling high-potency active pharmaceutical ingredients (HPAPIs) and known chemical carcinogens.[5][9][10]

I. Core Directive: Personal Protective Equipment (PPE) Selection and Protocol

The selection of PPE must be deliberate and based on a thorough risk assessment of the procedures being performed. All handling of N-nitroso-desmethyl-chlorpheniramine should occur within a designated area, clearly marked with warning signs indicating the presence of a carcinogen.[11]

Essential PPE for Handling N-nitroso-desmethyl-chlorpheniramine
PPE ComponentSpecification & Rationale
Gloves Type: Chemical-resistant nitrile gloves. Protocol: Double-gloving is mandatory. The outer glove should be removed and disposed of immediately after the handling procedure is complete or if contamination is suspected. The inner glove is removed upon exiting the designated work area. Rationale: Double-gloving provides an additional barrier against permeation and protects against contamination during the de-gowning process.[12] Disposable gloves should be discarded after each use.[7]
Primary Protective Clothing Type: Disposable, solid-front, back-tying gown made of a low-linting, protective material like polyethylene-coated polypropylene. Protocol: Gowns should have long sleeves with tight-fitting elastic cuffs. They must be fully fastened. Rationale: Protects street clothing and prevents skin contact. Disposable gowns eliminate the risks associated with laundering contaminated clothing.[7][13]
Eye and Face Protection Type: Safety glasses with side shields are the minimum requirement. For procedures with a splash hazard (e.g., preparing solutions), chemical splash goggles or a full-face shield over safety glasses should be used. Rationale: Protects the eyes and face from splashes and aerosols.[3][12]
Respiratory Protection Type: A NIOSH-certified respirator is required when handling the compound as a powder or when there is a risk of aerosol generation. A powered air-purifying respirator (PAPR) offers a higher level of protection and may be necessary for higher-risk procedures or larger quantities.[10] Protocol: All work with solid N-nitroso-desmethyl-chlorpheniramine must be conducted within a certified chemical fume hood or a glove box to minimize inhalation exposure.[3][5][12]
Secondary Protective Clothing Type: Disposable shoe covers and, for extensive handling procedures, a disposable jumpsuit (e.g., Tyvek®) can provide full-body protection.[14] Protocol: Shoe covers should be donned before entering the designated area and removed just before exiting. Rationale: Prevents the tracking of contaminants out of the laboratory.

II. Procedural Guidance: A Step-by-Step Operational Plan

This section details the workflow for safely handling N-nitroso-desmethyl-chlorpheniramine, from preparation to disposal.

Experimental Workflow for Safe Handling

Caption: Workflow for handling N-nitroso-desmethyl-chlorpheniramine.

Operational Details
  • Designated Area : Before any work begins, a specific area, such as a chemical fume hood, must be designated for handling the carcinogen.[11] This area should be clearly marked.[11]

  • Pre-Planning : Assemble all necessary equipment, chemicals, and waste containers within the fume hood before starting. This minimizes the need to move in and out of the designated area.

  • Donning PPE : Put on PPE in the correct order to ensure complete coverage.

  • Handling Operations :

    • Weighing Solids : To prevent inhalation, weigh solids within a fume hood or a ducted balance enclosure.[11] The "tare method" is recommended: pre-weigh a sealed container, add the chemical inside the hood, seal it again, and re-weigh it outside the hood.[11]

    • Pipetting : Never use mouth pipetting. Mechanical pipetting aids are mandatory.[7][13]

  • Waste Segregation : All materials that come into contact with N-nitroso-desmethyl-chlorpheniramine are considered hazardous waste.[3] This includes gloves, pipette tips, vials, and absorbent paper.[3] These items must be segregated from regular laboratory trash.[3]

  • Decontamination :

    • Work surfaces should be protected with absorbent, plastic-backed paper which can be disposed of as hazardous waste.[13]

    • For cleaning surfaces, solutions such as 1:1 hydrobromic acid and acetic acid have been used historically for the destruction of nitrosamines, though their use requires extreme caution.[15] UV light can also contribute to the degradation of nitrosamines.[15] Always consult with your institution's Environmental Health & Safety (EHS) department for approved decontamination procedures.

  • Doffing PPE : Remove PPE carefully to avoid self-contamination. The outer gloves should be removed first and disposed of as hazardous waste. After removing other items, the inner gloves are removed last, followed by immediate and thorough hand washing.[11]

  • Disposal :

    • Waste containers must be leak-proof, chemically compatible, and clearly labeled as "Hazardous Waste" with the full chemical name.[3]

    • Store the sealed waste container in a designated Satellite Accumulation Area (SAA) within the laboratory until it is collected by EHS for final disposal, which is typically incineration.[3][9]

By adhering to these rigorous PPE and handling protocols, researchers can significantly mitigate the risks associated with N-nitroso-desmethyl-chlorpheniramine, ensuring a safer laboratory environment for everyone.

References

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